2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

• CAS: 343-04-4

Core Science & Biosynthesis

"2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" CAS number

An In-Depth Technical Guide to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Executive Summary: This document provides a comprehensive technical overview of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a key chemical intermediate in pharmaceutical development and specialized organic synthesis. With the CAS Number 343-04-4, this alpha-bromoketone is distinguished by its trifunctional molecular architecture—a reactive bromine atom, a metabolically significant fluorine atom, and a directing methoxy group. These features make it a versatile building block for creating complex molecules, particularly in the fields of oncology and infectious disease research. This guide details its chemical identity, physicochemical properties, a validated synthetic protocol, key applications, and critical safety and handling procedures, designed for researchers and professionals in the chemical and pharmaceutical sciences.

Chemical Identity and Nomenclature

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a substituted acetophenone derivative. The strategic placement of its functional groups—the alpha-bromo moiety serving as an excellent electrophile and leaving group, the fluoro group for modulating electronic properties and metabolic stability, and the methoxy group influencing ring activation and solubility—underpins its utility.[1][2]

Identifier	Value
CAS Number	343-04-4[3][4][5]
Alternate CAS	443914-95-2[1]
IUPAC Name	2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone[6]
Synonyms	2-Bromo-5'-fluoro-2'-methoxyacetophenone[1]
Molecular Formula	C₉H₈BrFO₂[1][3]
SMILES	COC1=C(C=C(C=C1)F)C(=O)CBr[6]
InChIKey	BHVKAQAGKAZQDP-UHFFFAOYSA-N[6]

Physicochemical Properties

The physical and chemical characteristics of this compound are consistent with a crystalline organic solid. Its properties make it suitable for a variety of reaction conditions, provided appropriate handling measures are observed.

Property	Value	Source
Molecular Weight	247.06 g/mol	[1][6]
Appearance	White crystalline powder	[1]
Melting Point	75-82 °C	[1][3]
Boiling Point	297.2±25.0 °C at 760 mmHg (Predicted)	[3]
Density	1.5±0.1 g/cm³ (Predicted)	[3]
Purity	≥ 98% (HPLC)	[1][4]

Synthesis Protocol and Mechanistic Rationale

The primary route for synthesizing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone involves the alpha-bromination of its ketone precursor, 1-(5-fluoro-2-methoxyphenyl)ethanone. This electrophilic substitution reaction is a standard and efficient method for producing alpha-haloketones.

Causality and Experimental Choices:

The choice of bromine as the halogenating agent is standard for creating a reactive alpha-bromoketone intermediate. The reaction is typically performed in a solvent like methanol or acetic acid, which can facilitate the enol or enolate formation necessary for the reaction to proceed. The controlled, dropwise addition of bromine is critical to manage the reaction's exothermicity and to prevent over-bromination, ensuring a high yield of the desired mono-brominated product.

Experimental Protocol: Alpha-Bromination

• Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr byproduct), dissolve 1-(5-fluoro-2-methoxyphenyl)ethanone (1 equivalent) in methanol.

• Reaction: Cool the solution in an ice bath. Slowly add a solution of bromine (1 equivalent) in methanol dropwise from the dropping funnel over 30-60 minutes, maintaining the temperature below 10°C.

• Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any excess bromine.

• Extraction: Extract the product into a suitable organic solvent, such as dichloromethane or ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude solid can be purified by recrystallization from a solvent system like ethanol/water to yield the final white crystalline product.

Diagram: Synthetic Workflow

Caption: Workflow for the synthesis of the target compound.

Applications in Research and Development

This compound's value lies in its role as a versatile intermediate. The reactive C-Br bond allows for straightforward nucleophilic substitution, making it a cornerstone for building more complex molecular architectures.

• Pharmaceutical Development: It is a crucial intermediate in synthesizing a range of pharmaceuticals, particularly anti-cancer and anti-inflammatory agents.[1] The fluoro-methoxyphenyl moiety is a common scaffold in medicinal chemistry, and the alpha-bromoketone handle allows for the attachment of various pharmacophores.

• Organic Synthesis: Chemists use this compound to construct complex heterocyclic systems like imidazoles, oxazoles, and thiazoles, which are core structures in many biologically active molecules.[2]

• Biochemical Research: It serves as a tool for studying enzyme interactions and metabolic pathways, sometimes acting as a covalent inhibitor for enzymes like MurA, which is involved in bacterial cell wall synthesis.[1][7]

• Material Science: The compound can be incorporated into polymer formulations to enhance material properties for electronics and coatings, leveraging the stability imparted by its halogen atoms.[1]

Diagram: Role as a Synthetic Precursor

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"2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" molecular weight

An In-Depth Technical Guide to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: Properties, Synthesis, and Applications

Introduction

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a halogenated aromatic ketone that serves as a highly versatile and valuable building block in modern organic synthesis. Its strategic combination of a reactive α-bromoketone moiety with a functionally substituted phenyl ring makes it a crucial intermediate in the development of complex molecules. For researchers and professionals in drug discovery and material science, this compound offers a unique scaffold for creating novel therapeutic agents and advanced materials.[1][2] The presence of the bromo, fluoro, and methoxy groups imparts specific steric and electronic properties that can be exploited to fine-tune the biological activity, reactivity, and physicochemical characteristics of derivative compounds.[1][3] This guide provides a comprehensive technical overview of its properties, a validated approach to its synthesis and characterization, and its significant applications.

Molecular and Physicochemical Properties

The identity and purity of a synthetic intermediate are paramount. The fundamental properties of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone are summarized below. It is noteworthy that multiple CAS Numbers are associated with this compound in various databases; the number provided by PubChem (343-04-4) is listed as the primary identifier.[4]

Chemical Structure

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext]; edge [color="#202124"];

} Caption: 2D structure of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Property	Value	Source(s)
Molecular Formula	C₉H₈BrFO₂	[4]
Molecular Weight	247.06 g/mol	[4][5]
IUPAC Name	2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	[4]
Synonyms	2-Bromo-5'-fluoro-2'-methoxyacetophenone	[1]
Primary CAS Number	343-04-4	[4]
Appearance	White crystalline powder	Chem-Impex
Melting Point	75-82 °C	[5]
Boiling Point	297.2 ± 25.0 °C at 760 mmHg	[5]
Density	1.5 ± 0.1 g/cm³	[5]

Synthesis and Mechanistic Rationale

The synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is typically achieved via the α-bromination of its corresponding ketone precursor, 1-(5-fluoro-2-methoxyphenyl)ethanone. This class of reaction is a cornerstone of organic synthesis, valued for its reliability and the utility of the resulting α-haloketones.

Core Mechanism: Acid-Catalyzed Enolization

The α-bromination of a ketone in an acidic medium proceeds through an enol intermediate. This pathway is preferred because direct reaction of the ketone's α-carbon with elemental bromine is slow. The acid catalyst plays a crucial role in accelerating the formation of the enol, which is the rate-determining step of the overall reaction.

The mechanism unfolds in three key stages:

• Protonation of the Carbonyl: The carbonyl oxygen is protonated by the acid catalyst (e.g., HBr or H₂SO₄), increasing the electrophilicity of the carbonyl carbon and the acidity of the α-protons.

• Enol Formation (Rate-Determining Step): A base (which can be the solvent or the conjugate base of the acid) removes a proton from the α-carbon, leading to the formation of a carbon-carbon double bond and neutralization of the oxygen. This tautomerization establishes an equilibrium between the keto and enol forms.

• Nucleophilic Attack on Bromine: The electron-rich double bond of the enol acts as a nucleophile, attacking a molecule of elemental bromine (Br₂). This step is fast and results in the formation of the α-brominated ketone and the regeneration of the acid catalyst.

dot digraph "Synthesis_Workflow" { graph [splines=ortho, nodesep=1.2]; node [shape=box, style=rounded, fontname="Helvetica", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", color="#5F6368"];

} Caption: General workflow for acid-catalyzed α-bromination.

Field-Proven Experimental Protocol (Generalized)

Materials:

• 1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Bromine (1.05 eq)

• Chloroform or Acetic Acid (solvent)

• Sulfuric Acid (catalytic amount)

• Saturated Sodium Bicarbonate Solution

• Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve 1-(5-fluoro-2-methoxyphenyl)ethanone in the chosen solvent (e.g., chloroform) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid to the solution with stirring.

• Bromine Addition: Cool the mixture in an ice bath. Slowly add bromine, dissolved in a small amount of the same solvent, dropwise over 30-60 minutes. Maintaining a low temperature is critical to control the reaction rate and minimize side reactions.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-5 hours).

• Workup: Quench the reaction by carefully pouring the mixture into cold water. Separate the organic layer. Wash the organic layer sequentially with water and then with a saturated sodium bicarbonate solution to neutralize the remaining acid.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final white crystalline product.

Analytical Characterization and Validation

Confirming the structure and purity of the synthesized product is a non-negotiable step. The primary methods for this are Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy.

Expected NMR Spectral Data

While experimental spectra for this specific compound are not publicly cataloged, a robust prediction can be made based on the known effects of its functional groups.

¹H NMR (400 MHz, CDCl₃):

• δ ~ 7.5-7.0 (m, 3H): The three aromatic protons will appear in this region. Their exact shifts and coupling patterns will be complex due to coupling with each other and with the fluorine atom.

• δ ~ 4.4 (s, 2H): The methylene protons (–CH₂Br) adjacent to the carbonyl group typically appear as a sharp singlet in this region.

• δ ~ 3.9 (s, 3H): The methoxy group protons (–OCH₃) will appear as a distinct singlet.

¹³C NMR (100 MHz, CDCl₃):

• δ ~ 190 (d): The carbonyl carbon (C=O). It will likely appear as a doublet due to coupling with the fluorine atom four bonds away (⁴JCF).

• δ ~ 160-110 (m): Six signals corresponding to the aromatic carbons. The carbon attached to the fluorine (C-F) will show a large coupling constant (¹JCF), while others will show smaller ², ³, and ⁴JCF couplings.

• δ ~ 56 (s): The methoxy carbon (–OCH₃).

• δ ~ 30 (s): The methylene carbon (–CH₂Br).

Feature	Predicted ¹H NMR	Predicted ¹³C NMR	Rationale
Carbonyl (C=O)	N/A	~190 ppm	Standard chemical shift for an aryl ketone.
Aromatic (Ar-H, Ar-C)	~7.0-7.5 ppm	~110-160 ppm	Typical region for aromatic systems, with shifts influenced by F and OMe substituents.
Methylene (-CH₂Br)	~4.4 ppm	~30 ppm	Deshielded by both the adjacent carbonyl and bromine atom.
Methoxy (-OCH₃)	~3.9 ppm	~56 ppm	Standard chemical shift for an aryl methoxy group.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of key functional groups.

• ~1700-1680 cm⁻¹: A strong, sharp absorption corresponding to the C=O (carbonyl) stretch of the aryl ketone.

• ~1600-1450 cm⁻¹: Multiple absorptions from the C=C stretching vibrations within the aromatic ring.

• ~1250 cm⁻¹: A strong absorption from the C-O stretch of the aryl ether (methoxy group).

• ~1100 cm⁻¹: An absorption corresponding to the C-F stretch.

• ~700-600 cm⁻¹: An absorption from the C-Br stretch.

Applications in Drug Development and Organic Synthesis

The utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone stems from its identity as an electrophilic building block. The α-bromoketone is a potent electrophile, readily undergoing nucleophilic substitution with a wide range of nucleophiles.

• Pharmaceutical Synthesis: This compound is a key intermediate for synthesizing heterocyclic scaffolds like imidazoles, oxazoles, and thiazoles, which are prevalent in many pharmaceutical agents. It has been specifically noted for its use in developing anti-cancer and anti-inflammatory drugs.[2] The fluoromethoxy-phenyl moiety can enhance metabolic stability and improve pharmacokinetic profiles of the final drug candidates.[3]

• Oncology and Infectious Diseases: Researchers have leveraged this intermediate in the design of targeted therapies, particularly in oncology and infectious disease research, where its structure allows for specific interactions with biological targets.[3]

• Material Science: The unique combination of halogens and the aromatic system can be incorporated into polymer formulations to enhance the properties of materials used in electronics and specialized coatings, contributing to improved thermal stability and performance.[1]

Safety and Handling

As a reactive alkylating agent, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone must be handled with appropriate precautions.

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[4]

• Handling: Use only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, typically at temperatures between 0-8°C, to prevent degradation.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is more than a simple chemical; it is an enabling tool for innovation in the chemical and biomedical sciences. Its well-defined reactivity, grounded in the principles of physical organic chemistry, provides a reliable and versatile platform for constructing molecular complexity. For scientists engaged in the synthesis of novel pharmaceuticals or advanced materials, a thorough understanding of this intermediate's properties, synthesis, and handling is essential for leveraging its full potential.

References

• Organic Synthesis with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, L., et al. (2012). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 5), o1436. Retrieved from [Link]

• ACS Publications. (2021). Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. The Journal of Organic Chemistry. Retrieved from [Link]

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An In-depth Technical Guide to the Chemical Properties of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Introduction

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a highly functionalized aromatic ketone that serves as a versatile building block in modern organic synthesis. Its unique substitution pattern, featuring a reactive α-bromo ketone moiety, a methoxy group, and a fluorine atom on the phenyl ring, makes it a valuable precursor for a wide range of complex molecules, particularly in the fields of medicinal chemistry and materials science.[1] The presence of these distinct functional groups imparts a unique reactivity profile, allowing for selective transformations at multiple sites within the molecule. This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and applications of this important synthetic intermediate, with a focus on providing practical insights for researchers and drug development professionals.

Physicochemical Properties

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a solid at room temperature with a melting point in the range of 75-80 °C.[2] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Source(s)
Molecular Formula	C₉H₈BrFO₂	[3]
Molecular Weight	247.06 g/mol	[3]
CAS Number	343-04-4	[3]
Appearance	Solid	N/A
Melting Point	75-80 °C	[2]
Boiling Point (est.)	297.2 ± 25.0 °C at 760 mmHg	[2]
Density (est.)	1.5 ± 0.1 g/cm³	[2]
Flash Point (est.)	133.6 ± 23.2 °C	[2]
XLogP3	2.5	[2][3]

Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

The most common and direct method for the synthesis of 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is the α-bromination of the parent ketone, 1-(5-fluoro-2-methoxyphenyl)ethanone. This reaction typically proceeds via an acid-catalyzed enolization of the ketone, followed by electrophilic attack of bromine.

General Reaction Scheme

Caption: Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Proposed Experimental Protocol

Materials:

• 1-(5-fluoro-2-methoxyphenyl)ethanone

• Bromine (Br₂)

• Glacial Acetic Acid (CH₃COOH) or another suitable acid catalyst

• Dichloromethane (CH₂Cl₂) or another suitable solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-(5-fluoro-2-methoxyphenyl)ethanone in a suitable solvent such as dichloromethane or glacial acetic acid.

• Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine in the same solvent dropwise to the stirred solution. The reaction is typically exothermic, and the addition rate should be controlled to maintain the temperature below 10 °C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The disappearance of the starting material and the appearance of a new, lower Rf spot indicates the formation of the product.

• Work-up: Once the reaction is complete, carefully quench the excess bromine by adding a saturated aqueous solution of sodium bisulfite until the red-brown color of bromine disappears.

• Extraction: Transfer the reaction mixture to a separatory funnel and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford pure 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methylene protons adjacent to the bromine, and the methoxy group protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.5-7.0	m	3H	Aromatic protons
~4.4	s	2H	-CH₂Br
~3.9	s	3H	-OCH₃

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~190	C=O (ketone)
~160 (d, J ≈ 245 Hz)	C-F
~155	C-OCH₃
~125-115	Aromatic C-H
~118	Aromatic C-Br
~56	-OCH₃
~30	-CH₂Br

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	m	Aromatic C-H stretch
~2950-2850	m	Aliphatic C-H stretch (-CH₃, -CH₂)
~1700	s	C=O stretch (ketone)
~1600, ~1500	m	Aromatic C=C stretch
~1250	s	C-O stretch (aryl ether)
~1230	s	C-F stretch
~680	m	C-Br stretch

Mass Spectrometry (Predicted)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns. The presence of bromine will be indicated by the isotopic pattern of the molecular ion (M and M+2 peaks in approximately a 1:1 ratio).

• Molecular Ion (M⁺): m/z ≈ 246 and 248 (due to ⁷⁹Br and ⁸¹Br isotopes)

• Key Fragments:

  • m/z ≈ 167: [M - Br]⁺

  • m/z ≈ 155: [M - CH₂Br]⁺

  • m/z ≈ 127: [C₇H₄FO]⁺

Reactivity and Synthetic Applications

The reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is dominated by the electrophilic nature of the carbon atom alpha to the carbonyl group. This makes it an excellent substrate for nucleophilic substitution reactions.

Nucleophilic Substitution Reactions

The α-bromo ketone functionality readily reacts with a variety of nucleophiles, including amines, thiols, and carbanions, to form new carbon-heteroatom or carbon-carbon bonds.

Caption: General nucleophilic substitution reaction.

Hantzsch Thiazole Synthesis

A prominent application of α-bromo ketones is in the Hantzsch thiazole synthesis, a classic condensation reaction with a thioamide to form a thiazole ring.[4][5] This reaction is a cornerstone in the synthesis of many biologically active heterocyclic compounds.

Reaction Mechanism:

Caption: Mechanism of the Hantzsch Thiazole Synthesis.

Intermediate in Vilazodone Synthesis

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone has been identified as a potential intermediate in some synthetic routes to the antidepressant drug vilazodone.[2] While specific patented routes may vary, the general strategy likely involves the reaction of the α-bromo ketone with a suitable amine-containing fragment to construct a portion of the final vilazodone scaffold.

Safety and Handling

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is an irritant and should be handled with appropriate personal protective equipment (PPE).

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[2][3]

• Precautionary Measures:

  • Wear protective gloves, eye protection, and face protection.

  • Use only outdoors or in a well-ventilated area.

  • Avoid breathing dust/fume/gas/mist/vapors/spray.

  • In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a valuable and versatile synthetic intermediate with a rich chemical profile. Its utility in the construction of complex heterocyclic systems, as demonstrated by its role in the Hantzsch thiazole synthesis and as a potential precursor to pharmaceuticals like vilazodone, underscores its importance in modern organic chemistry. A thorough understanding of its synthesis, spectroscopic properties, and reactivity is crucial for its effective application in research and development. While specific experimental data for this compound is not extensively documented in publicly accessible literature, the principles outlined in this guide, based on the well-established chemistry of α-bromo ketones and related aromatic compounds, provide a solid foundation for its use in the laboratory.

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An In-Depth Technical Guide to the Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Abstract

This technical guide provides a comprehensive, two-step synthetic pathway for the preparation of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4), a versatile chemical intermediate. This compound is a valuable building block in pharmaceutical research and materials science, primarily due to its reactive α-bromoketone functionality and the influence of its fluoro and methoxy substituents on molecular properties.[1][2] The synthesis commences with the Friedel-Crafts acylation of 4-fluoroanisole to yield the ketone precursor, 1-(5-fluoro-2-methoxyphenyl)ethanone. This intermediate is subsequently subjected to a selective α-bromination to afford the final product. This document offers a detailed exposition of the underlying chemical principles, step-by-step experimental protocols, critical safety considerations, and methods for analytical characterization, designed for an audience of researchers and drug development professionals.

Part 1: Synthesis of the Ketone Precursor via Friedel-Crafts Acylation

Scientific Principle & Rationale

The initial step in the synthesis is the construction of the acetophenone backbone, 1-(5-fluoro-2-methoxyphenyl)ethanone. The Friedel-Crafts acylation is the method of choice for this transformation, involving an electrophilic aromatic substitution reaction.[3] In this reaction, 4-fluoroanisole is treated with an acylating agent, such as acetyl chloride, in the presence of a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[4]

The mechanism begins with the reaction between acetyl chloride and aluminum chloride to form a highly electrophilic acylium ion (CH₃CO⁺), which is resonance-stabilized.[5] The aromatic ring of 4-fluoroanisole then acts as a nucleophile, attacking the acylium ion. The directing effects of the substituents on the aromatic ring are critical for regioselectivity. The methoxy (-OCH₃) group is a powerful activating, ortho, para-directing group, while the fluorine (-F) atom is a deactivating, ortho, para-directing group. The strongly activating methoxy group governs the position of substitution, directing the incoming acyl group primarily to the ortho position (C2), which is sterically accessible. This leads to the desired 1-(5-fluoro-2-methoxyphenyl)ethanone isomer.

A stoichiometric amount of AlCl₃ is necessary because the product, an aryl ketone, is a moderate Lewis base and forms a stable complex with the catalyst, preventing it from acting catalytically.[3][5] This complex is subsequently hydrolyzed during the aqueous workup to release the final ketone product.

Experimental Protocol: Synthesis of 1-(5-fluoro-2-methoxyphenyl)ethanone

• Apparatus Setup: Equip a 500 mL three-necked, round-bottomed flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a calcium chloride drying tube or a gas bubbler leading to a scrubber). Ensure all glassware is oven-dried to prevent moisture from deactivating the catalyst.

• Reagent Charging: Under an inert atmosphere (e.g., nitrogen or argon), charge the flask with anhydrous aluminum chloride (AlCl₃). Suspend the AlCl₃ in a suitable anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane.

• Cooling: Cool the stirred suspension to 0-5 °C using an ice-water bath.

• Addition of Acetyl Chloride: Add acetyl chloride dropwise to the suspension via the dropping funnel over 15-20 minutes, maintaining the internal temperature below 10 °C.

• Addition of Substrate: Subsequently, add 4-fluoroanisole dropwise over 30-45 minutes, again ensuring the temperature remains controlled.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up (Quenching): Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid (HCl). This procedure hydrolyzes the aluminum-ketone complex and dissolves the inorganic salts.[5]

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic extracts and wash sequentially with 1 M HCl, water, a saturated sodium bicarbonate (NaHCO₃) solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 1-(5-fluoro-2-methoxyphenyl)ethanone by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure ketone.

Quantitative Data for Acylation

Reagent	MW ( g/mol )	Molar Eq.	Density (g/mL)	Amount (mmol)	Mass/Volume
4-Fluoroanisole	126.13	1.0	1.12	100	12.61 g
Aluminum Chloride	133.34	1.2	-	120	16.00 g
Acetyl Chloride	78.50	1.1	1.10	110	8.64 g (7.85 mL)
Dichloromethane	-	-	1.33	-	200 mL
Product	168.16	Expected Yield: 75-85%

Part 2: α-Bromination for Synthesis of the Final Product

Scientific Principle & Rationale

The second and final step is the selective halogenation at the α-carbon of the ketone precursor. The α-bromination of ketones is a classic and reliable transformation that provides key synthetic intermediates.[6] The reaction is typically performed under acidic conditions, which catalyze the formation of an enol intermediate.[7]

The mechanism proceeds in three key stages:

• Protonation: The carbonyl oxygen is protonated by the acid catalyst (e.g., acetic acid, which often serves as the solvent).

• Enolization (Rate-Determining Step): A base (e.g., a solvent molecule) removes a proton from the α-carbon, leading to the formation of a nucleophilic enol. The rate of this step is dependent on the ketone and acid concentrations but is independent of the bromine concentration, indicating that enol formation is the rate-limiting part of the reaction.[7]

• Nucleophilic Attack: The electron-rich double bond of the enol attacks a molecule of electrophilic bromine (Br₂). This step is fast and results in the formation of the α-bromo ketone and the regeneration of the acid catalyst.[6][8]

Careful control of reaction conditions, such as temperature and the rate of bromine addition, is crucial to prevent side reactions, particularly electrophilic substitution on the electron-rich aromatic ring.[6]

Experimental Protocol: Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

• Dissolution: Dissolve the purified 1-(5-fluoro-2-methoxyphenyl)ethanone in a suitable solvent, such as glacial acetic acid or chloroform, in a round-bottomed flask equipped with a magnetic stirrer and a dropping funnel.[7][9]

• Bromine Solution: Prepare a solution of molecular bromine (Br₂) in the same solvent used for the ketone.

• Bromine Addition: Cool the ketone solution in an ice bath or maintain it at room temperature, depending on substrate reactivity. Add the bromine solution dropwise from the dropping funnel with vigorous stirring. The characteristic reddish-brown color of bromine should disappear as it is consumed. The rate of addition should be controlled to maintain a faint yellow color in the reaction mixture.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room temperature. Monitor the reaction's completion by TLC.

• Work-up (Quenching): Once the reaction is complete, pour the mixture into a large volume of cold water. If any unreacted bromine remains, add a small amount of saturated sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) solution until the color is discharged.

• Product Isolation: The solid product often precipitates upon addition to water. Collect the solid by vacuum filtration and wash it thoroughly with cold water to remove acetic acid and inorganic salts.

• Extraction (if no precipitate forms): If the product remains dissolved, transfer the mixture to a separatory funnel and extract several times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing and Drying: Combine the organic extracts, wash with water and brine, and dry over anhydrous magnesium sulfate (MgSO₄).[9]

• Purification: Remove the solvent under reduced pressure. Purify the crude 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone by recrystallization from a solvent like ethanol or isopropanol to obtain the final product as a crystalline solid.[9]

Quantitative Data for α-Bromination

Reagent	MW ( g/mol )	Molar Eq.	Density (g/mL)	Amount (mmol)	Mass/Volume
1-(5-fluoro-2-methoxyphenyl)ethanone	168.16	1.0	-	50	8.41 g
Bromine (Br₂)	159.81	1.05	3.12	52.5	8.39 g (2.69 mL)
Glacial Acetic Acid	-	-	1.05	-	100 mL
Product	247.06	Expected Yield: 80-90%

Part 3: Safety, Characterization, and Process Visualization

Critical Safety Precautions

• Aluminum Chloride (AlCl₃): A water-reactive solid that releases HCl gas upon contact with moisture. Handle in a fume hood and avoid inhalation of dust.

• Bromine (Br₂): Extremely corrosive, toxic, and causes severe chemical burns on contact.[10][11] It is also highly volatile and fatal if inhaled.[11][12] All manipulations involving liquid bromine must be conducted in a well-ventilated chemical fume hood.[13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical splash goggles or a face shield, heavy-duty chemically resistant gloves (e.g., nitrile), and a lab coat.[12][13]

• Spill Management: In case of a bromine spill, neutralize the area with a 1 M solution of sodium thiosulfate.[12][13]

• First Aid: In case of skin contact with bromine, immediately wash the affected area with copious amounts of soap and water for at least 15 minutes and seek urgent medical attention.[12][14] For inhalation, move the individual to fresh air immediately and seek medical help.[14]

Characterization of Final Product

The identity and purity of the synthesized 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone should be confirmed using standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the two protons of the bromomethyl (-CH₂Br) group, typically in the range of δ 4.4-4.6 ppm. The aromatic protons will appear as multiplets in the aromatic region (δ 6.9-7.8 ppm), and the methoxy (-OCH₃) protons will be a singlet around δ 3.9 ppm.[15]

• ¹³C NMR: The carbon spectrum will show a signal for the bromomethyl carbon around δ 30-31 ppm and the carbonyl carbon near δ 190 ppm.[16]

• IR Spectroscopy: The infrared spectrum will be dominated by a strong absorption band for the carbonyl (C=O) group of the aryl ketone, typically appearing around 1680-1690 cm⁻¹. Other key peaks include aromatic C-H and C=C stretches, and C-O and C-Br stretches.[16]

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio).

Synthesis Pathway Visualization

The following diagram illustrates the complete two-step synthesis pathway.

Caption: A two-step pathway for the synthesis of the target compound.

Conclusion

This guide has detailed an efficient and reliable two-step synthesis for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, proceeding from commercially available 4-fluoroanisole. The methodology relies on two fundamental and well-understood organic transformations: Friedel-Crafts acylation and acid-catalyzed α-bromination. By adhering to the detailed protocols and exercising the stringent safety precautions outlined, researchers can effectively produce this valuable intermediate, which serves as a crucial precursor for the synthesis of more complex molecules in the pharmaceutical and materials science sectors.[1][2]

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• Bromine handling and safety | DOCX - Slideshare.
• Acid-catalyzed bromination of acetophenone derivatives in organic synthesis - Benchchem.

• Handling liquid bromine and preparing bromine water | Demonstration - RSC Education . Available at: [Link]

• Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide - NIH . Available at: [Link]

• Bromine | Chemical Emergencies - CDC . Available at: [Link]

• Safety Data Sheet: Bromine - Carl ROTH . Available at: [Link]

• SAFETY DATA SHEET (SDS) - Name of chemical: BROMINE (Br2) . Available at: [Link]

• 22.4: Alpha Halogenation of Aldehydes and Ketones - Chemistry LibreTexts . Available at: [Link]

• Alpha Bromination of a Ketone 002 - YouTube . Available at: [Link]

• Organic Synthesis with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone . Available at: [Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one | C9H8BrFO2 | CID 2756985 - PubChem . Available at: [Link]

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• Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha- Bromoketones from Secondary Alcohols Using Ammo - The Royal Society of Chemistry . Available at: [Link]

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• WO2016058896A1 - Process for the preparation of 1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone - Google Patents.

• Synthesis of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone - Consensus . Available at: [Link]

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A Technical Guide to the Spectroscopic Characterization of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Introduction

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a halogenated aromatic ketone of significant interest in synthetic organic chemistry and pharmaceutical development. Its utility as a building block stems from its multiple reactive sites: the electrophilic carbonyl carbon, the activated α-bromomethyl group ideal for nucleophilic substitution, and the substituted aromatic ring amenable to further functionalization.[1] This trifecta of reactivity makes it a valuable intermediate for constructing complex molecular architectures found in biologically active compounds.[1] Accurate structural elucidation and purity assessment are paramount for its effective use, necessitating a comprehensive understanding of its spectroscopic signature.

Physicochemical Properties Summary

Property	Value	Source
Molecular Formula	C₉H₈BrFO₂
Molecular Weight	247.06 g/mol
CAS Number	343-04-4
Appearance	White crystalline powder
Melting Point	76-82 °C

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the precise carbon-hydrogen framework of an organic molecule. For 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, both ¹H and ¹³C NMR will provide unambiguous evidence for its structure.

Expertise & Experience: Causality Behind Experimental Choices

The choice of a deuterated solvent is critical for NMR. Chloroform-d (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its single deuterium lock signal.[2] Tetramethylsilane (TMS) is added as an internal standard because its protons are chemically shielded, appearing as a sharp singlet at 0.00 ppm, which does not overlap with most signals from organic molecules and provides a reliable reference point.[2]

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Accurately weigh 10-20 mg of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and dissolve it in approximately 0.7 mL of CDCl₃ in a clean, dry 5 mm NMR tube. Add a small drop of TMS as an internal reference.

• Instrument Setup: Insert the sample into the NMR spectrometer. The instrument will lock onto the deuterium signal of the CDCl₃ to stabilize the magnetic field.

• Shimming: The magnetic field is shimmed to maximize its homogeneity across the sample, which is crucial for obtaining sharp, well-resolved spectral lines.[2]

• Data Acquisition: Acquire the ¹H NMR spectrum, typically using a 30-45 degree pulse angle and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio. Subsequently, acquire the broadband proton-decoupled ¹³C NMR spectrum, which may require a larger number of scans for adequate signal intensity.

Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

The ¹H NMR spectrum is predicted to show four distinct signals corresponding to the aromatic protons, the bromomethyl protons, and the methoxy protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
~7.55	dd	1H	J ≈ 9.0, 3.2	H-6
~7.20	ddd	1H	J ≈ 9.0, 7.5, 3.2	H-4
~7.00	dd	1H	J ≈ 9.0, 4.5	H-3
~4.50	s	2H	-	-CH₂Br
~3.95	s	3H	-	-OCH₃

Rationale for Assignments: The aromatic region will display a complex splitting pattern due to ¹H-¹H and ¹H-¹⁹F couplings. The H-6 proton is expected to be the most downfield due to the anisotropic effect of the carbonyl group and will appear as a doublet of doublets from coupling to H-4 and H-3. The bromomethyl protons (-CH₂Br) are significantly deshielded by the adjacent carbonyl and bromine, appearing as a sharp singlet. The methoxy protons (-OCH₃) will also be a singlet, located in the typical region for such a group.

Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum will show 9 distinct signals. The carbon attached to the fluorine will appear as a doublet due to ¹³C-¹⁹F coupling.

| Chemical Shift (δ, ppm) | C-F Coupling (J, Hz) | Assignment | | :--- | :--- | :--- | :--- | | ~190.5 | - | C=O | | ~159.0 | d, J ≈ 245 | C-5 | | ~155.0 | - | C-2 | | ~125.5 | d, J ≈ 8 | C-1 | | ~120.0 | d, J ≈ 24 | C-6 | | ~116.0 | d, J ≈ 23 | C-4 | | ~114.5 | d, J ≈ 8 | C-3 | | ~56.5 | - | -OCH₃ | | ~34.0 | - | -CH₂Br |

Rationale for Assignments: The carbonyl carbon (C=O) is the most deshielded, appearing far downfield. The carbon directly bonded to fluorine (C-5) will show a very large one-bond coupling constant (¹JCF). The other aromatic carbons will exhibit smaller two- or three-bond couplings to fluorine (²JCF, ³JCF), aiding in their assignment. The C-2 carbon, bonded to the oxygen of the methoxy group, will be significantly downfield. The bromomethyl carbon (-CH₂Br) is deshielded by the attached bromine and appears around 34 ppm.

Caption: Molecular structure of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is an essential, rapid technique for identifying the functional groups within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[3]

Expertise & Experience: Causality Behind Experimental Choices

Attenuated Total Reflectance (ATR) is the preferred technique for solid samples. It requires minimal sample preparation—no need for KBr pellets—and provides high-quality, reproducible spectra by pressing the solid directly against a crystal (often diamond). This efficiency is critical in both research and quality control settings.

Experimental Protocol: ATR-FTIR Spectroscopy

• Background Scan: With the ATR crystal clean, perform a background scan to record the spectrum of the ambient environment (air, CO₂, water vapor). This will be subtracted from the sample spectrum.

• Sample Application: Place a small amount of the crystalline 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Acquire the spectrum, typically co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Predicted IR Absorption Bands

The IR spectrum will be dominated by a strong carbonyl stretch, with other characteristic peaks for the aromatic ring and carbon-halogen bonds. The analysis of a similar compound, 2-bromo-1-(4-fluorophenyl)ethanone, shows a strong C=O stretch around 1705 cm⁻¹.[3]

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~3100-3000	Medium-Weak	Aromatic C-H Stretch
~2950-2850	Medium-Weak	Aliphatic C-H Stretch (-OCH₃, -CH₂)
~1700	Strong, Sharp	C=O Stretch (Aryl Ketone)
~1600, ~1500	Strong-Medium	C=C Aromatic Ring Stretch
~1250	Strong	C-O-C Asymmetric Stretch & C-F Stretch
~1020	Medium	C-O-C Symmetric Stretch
~850	Medium	C-H Bending (out-of-plane)
~680	Medium	C-Br Stretch

Rationale for Assignments: The most prominent peak will be the carbonyl (C=O) stretch. Its frequency is elevated due to the electron-withdrawing inductive effect of the α-bromine.[3] The aromatic C=C stretches appear in their characteristic region. The spectrum will also feature a strong, complex band around 1250 cm⁻¹, which arises from the overlap of the aryl-ether C-O stretch and the C-F stretch. The C-Br stretch is found at lower wavenumbers, typically below 700 cm⁻¹.[3]

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule and offers insights into its structure through analysis of fragmentation patterns.

Expertise & Experience: Causality Behind Experimental Choices

Electron Ionization (EI) is a standard, robust ionization technique that provides reproducible mass spectra and extensive fragmentation. This "hard" ionization is ideal for structural elucidation because the resulting fragmentation patterns are highly characteristic and can be found in spectral libraries. The 70 eV energy is a standard that allows for comparison across different instruments and databases.[4]

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

• Ionization: The sample is bombarded with high-energy electrons (70 eV) in the ion source, causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

Predicted Mass Spectrum Fragmentation

The mass spectrum will show a characteristic molecular ion peak cluster due to the two abundant isotopes of bromine (⁷⁹Br and ⁸¹Br), which have a nearly 1:1 natural abundance.

m/z	Predicted Relative Intensity (%)	Assignment
246/248	~30 / 30	[M]⁺ (Molecular Ion)
167	100	[M - CH₂Br]⁺ or [FC₇H₅OCH₃]⁺ (Base Peak)
139	~60	[FC₇H₄O]⁺ (Loss of CO from 167)
123	~40	[FC₆H₄CO]⁺ (Loss of OCH₃ from 167 is unlikely, more likely from a rearrangement)
95	~25	[C₆H₄F]⁺

Rationale for Assignments: The molecular ion peak [M]⁺ will appear as a doublet at m/z 246 and 248 with roughly equal intensity, confirming the presence of one bromine atom.[4] The most favorable fragmentation is the alpha-cleavage, breaking the bond between the carbonyl carbon and the bromomethyl carbon. This results in the loss of a •CH₂Br radical to form the very stable 5-fluoro-2-methoxybenzoyl cation at m/z 167, which is predicted to be the base peak.[4] Subsequent loss of carbon monoxide (CO) from this fragment would yield an ion at m/z 139.

Caption: Predicted major fragmentation pathway for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in EI-MS.

Conclusion

The structural characterization of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone can be confidently achieved through a combined spectroscopic approach. ¹H and ¹³C NMR spectroscopy provide a detailed map of the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups, particularly the α-bromoketone moiety, and mass spectrometry verifies the molecular weight and elemental composition while revealing characteristic fragmentation pathways. The predictive data and protocols outlined in this guide serve as a robust framework for the unambiguous identification and quality assessment of this versatile chemical intermediate, empowering researchers in their synthetic endeavors.

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An In-depth Technical Guide to the Safe Handling of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Prepared by: Gemini, Senior Application Scientist

Abstract

This guide provides a comprehensive overview of the critical safety protocols and handling procedures for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 443914-95-2).[1] As a member of the α-haloketone class of compounds, this reagent presents specific chemical hazards that necessitate rigorous safety measures. This document is intended for researchers, chemists, and laboratory professionals engaged in pharmaceutical development, organic synthesis, and materials science.[1] It synthesizes data from safety datasheets, academic literature on α-haloketone reactivity, and established best practices for laboratory safety to offer a holistic and scientifically grounded approach to its management.

Section 1: Compound Profile and Scientific Context

Chemical Identity and Properties

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a white crystalline powder with a melting point range of 76-82 °C.[1] It is a vital intermediate in the synthesis of pharmaceuticals, particularly in the development of anti-cancer and anti-inflammatory drugs.[1] Its utility stems from the reactivity conferred by the α-bromo group, which makes it a potent alkylating agent and a versatile precursor for forming complex molecules and heterocycles.[1][2][3]

Property	Value	Source
CAS Number	443914-95-2	[Chem-Impex][1]
Molecular Formula	C₉H₈BrFO₂	[Chem-Impex][1]
Molecular Weight	247.06 g/mol	[Chem-Impex, PubChem][1][4]
Appearance	White crystalline powder	[Chem-Impex][1]
Melting Point	76-82 °C	[Chem-Impex][1]
Boiling Point	297.2±25.0 °C at 760 mmHg	[Echemi][5]
Density	1.5±0.1 g/cm³	[Echemi][5]

The Chemistry of α-Haloketones: Understanding the Inherent Risks

The primary hazards associated with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone are directly linked to its functional groups. As an α-haloketone, it possesses a highly electrophilic α-carbon due to the electron-withdrawing effects of both the adjacent carbonyl group and the bromine atom. This chemical feature is the basis for its synthetic utility but also for its hazardous reactivity.

• Alkylation Potential: This compound is a potent alkylating agent, capable of reacting with a wide range of biological nucleophiles, such as the amine and thiol groups found in amino acids and proteins. This reactivity is the root cause of its irritant and toxic properties.

• Lachrymatory Nature: Many α-haloketones are lachrymators, meaning they react with moisture in the eyes and respiratory tract to produce hydrobromic acid (HBr), causing severe irritation and pain. While not explicitly documented for this specific compound in the available SDS, it is a critical property of the class and must be assumed.

• Reactivity and Instability: α-haloketones can undergo self-condensation or decomposition, particularly in the presence of bases, heat, or light. They are also known to react exothermically with various nucleophiles.[3]

Section 2: Hazard Identification and Risk Assessment

A thorough risk assessment must precede any handling of this compound. The following GHS classifications have been aggregated from multiple suppliers.[4][5]

GHS Hazard Statements

• H315: Causes skin irritation. [4][5][6]

• H319: Causes serious eye irritation. [4][6]

• H335: May cause respiratory irritation. [4][6]

• H412: Harmful to aquatic life with long lasting effects. [4][6]

Pictograms

Exclamation Mark

Signal Word

Warning[4][6]

Causality of Hazards

• Skin and Eye Irritation: Direct contact with the skin or eyes leads to irritation due to the compound's ability to alkylate proteins and other biomolecules in tissues. The reaction with moisture to form HBr exacerbates this effect.

• Respiratory Irritation: Inhalation of the dust is highly hazardous.[6] The fine crystalline powder can easily become airborne. Once in the respiratory tract, its lachrymatory properties and alkylating ability can cause significant damage to mucous membranes.

• Aquatic Toxicity: While specific data is limited, the H412 classification indicates that release into the environment must be avoided.[6]

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

Given the hazardous nature of this compound, a multi-layered approach to exposure control is mandatory. Engineering controls are the primary line of defense, supplemented by rigorous PPE protocols.

Engineering Controls: The Primary Barrier

• Fume Hood: All handling of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, including weighing, transferring, and reaction setup, must be performed inside a certified chemical fume hood with a verified face velocity of 80-120 feet per minute. This is non-negotiable. The fume hood contains airborne particles and vapors, preventing inhalation, which is a primary exposure route.

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any fugitive emissions.[6]

• Designated Area: A specific area within the lab should be designated for working with this and other highly hazardous compounds to prevent cross-contamination.

Personal Protective Equipment (PPE): The Last Line of Defense

PPE selection must be based on a comprehensive risk assessment.[7][8]

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[6] Due to the severe irritation potential, a full-face shield worn over safety goggles is required whenever there is a risk of splashing or aerosolization.[7][9]

• Skin Protection:

  • Gloves: Double-gloving is required. An inner nitrile glove should be worn, covered by an outer glove with higher chemical resistance, such as butyl rubber or Viton™. Check manufacturer's compatibility charts. Gloves must be inspected before use and changed immediately upon any sign of contamination or degradation.

  • Lab Coat: A flame-resistant lab coat with tight-fitting cuffs is mandatory.[6] Ensure the coat is fully buttoned.

  • Apron: A chemically resistant apron should be worn over the lab coat during transfers of significant quantities.

• Respiratory Protection: If there is any risk of the fume hood failing or if engineering controls are insufficient, a full-face respirator with an appropriate combination cartridge (e.g., for organic vapors and particulates) must be used.[6][9] All respirator use must be in accordance with a formal respiratory protection program, including fit-testing.[9]

Figure 1: Personal Protective Equipment (PPE) workflow for handling hazardous ketones.

Section 4: Safe Handling and Storage Protocols

Handling Procedures

• Preparation: Before handling, ensure all necessary PPE is available and in good condition. Verify that the chemical fume hood is operational. Have spill cleanup materials and emergency contact information readily accessible.

• Weighing and Transfer: Conduct all weighing and transfers on a disposable mat within the fume hood to contain any spills. Use non-sparking tools.[10] Avoid creating dust by handling the material gently. If possible, use a solution rather than the solid to minimize dust exposure.

• Reaction Setup: When adding the compound to a reaction vessel, do so slowly and carefully. If the reaction is expected to be exothermic, ensure adequate cooling is in place before adding the reagent.

• Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully remove and dispose of PPE as hazardous waste. Wash hands and forearms thoroughly.

Storage Requirements

• Conditions: Store at 0-8°C in a tightly sealed container, as recommended by suppliers.[1] This temperature range helps to minimize degradation and potential side reactions.

• Location: Store in a designated, well-ventilated, and secure area away from incompatible materials. The storage area should be cool, dry, and dark.

• Incompatible Materials:

  • Bases (Strong and Weak): α-haloketones can undergo elimination or Favorskii rearrangement in the presence of bases.[3] These reactions can be exothermic and uncontrolled.

  • Strong Oxidizing Agents: May lead to violent reactions.

  • Nucleophiles (e.g., amines, thiols): Reacts readily, potentially leading to pressure buildup or exothermic events if not controlled.

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures

• Inhalation: Immediately move the affected person to fresh air.[6] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing.[6] Flush the affected skin area with copious amounts of water for at least 15 minutes.[6][10] Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15-20 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[6] Never give anything by mouth to an unconscious person.[10] Seek immediate medical attention.

Spill and Leak Containment

• Small Spills (in a fume hood):

  • Ensure PPE is worn.

  • Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent).

  • Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area and alert others.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

  • Prevent entry into the affected area.

Firefighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[6][11] Do not use a direct stream of water, as it may spread the material.

• Specific Hazards: Thermal decomposition can release highly toxic and irritating gases, including hydrogen bromide, hydrogen fluoride, carbon monoxide, and carbon dioxide.[11]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition products.[6][11]

Figure 2: Decision workflow for emergency response to spills or personnel exposure.

Section 6: Waste Disposal

All waste containing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, including contaminated PPE, absorbent materials, and empty containers, must be treated as hazardous waste.

• Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

• Disposal: Dispose of the waste through your institution's licensed hazardous waste disposal program. Do not dispose of it down the drain or in regular trash.[10] Adhere strictly to all local, state, and federal regulations.

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An In-depth Technical Guide to the Material Safety of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency procedures for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4). As a vital intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutics, a thorough understanding of its material safety profile is paramount to ensuring laboratory safety and experimental integrity.[1][2] This document moves beyond a standard safety data sheet (SDS) to provide causal explanations for handling protocols, grounded in the chemical properties of α-haloketones.

Compound Identification and Hazard Profile

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a substituted α-bromoacetophenone. The reactivity of this class of compounds is largely dictated by the presence of the bromine atom alpha to the ketone, making it a potent electrophile and a valuable synthon, but also the primary source of its chemical hazards.

Chemical and Physical Properties

A foundational understanding of the compound's physical characteristics is the first step in a robust risk assessment. These properties influence storage conditions, appropriate handling techniques, and potential exposure pathways.

Property	Value	Source
CAS Number	343-04-4	[3]
Molecular Formula	C₉H₈BrFO₂	[3]
Molecular Weight	247.06 g/mol	[3]
Appearance	White crystalline powder	[1]
Melting Point	75-82 °C	, [1][4]
Boiling Point	297.2 ± 25.0 °C at 760 mmHg (Predicted)	[4]
Density	1.5 ± 0.1 g/cm³ (Predicted)	[4]

GHS Classification and Hazard Statements

The Globally Harmonized System (GHS) provides a standardized framework for communicating the hazards of chemical products. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is classified as a hazardous substance.[3]

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment (Long-term)	3	H412: Harmful to aquatic life with long lasting effects

Source: European Chemicals Agency (ECHA) via PubChem[3]

The primary hazards—irritation to the skin, eyes, and respiratory tract—are characteristic of α-haloacetophenones, which are known lachrymators (tear-producing agents).[5] The electrophilic nature of the α-carbon makes it highly reactive with biological nucleophiles, such as amino and sulfhydryl groups in proteins, leading to cellular damage and an irritant response.

Risk Mitigation and Safe Handling Protocols

A proactive approach to safety, integrating engineering controls, administrative policies, and personal protective equipment (PPE), is essential for mitigating the risks associated with this compound.

The Hierarchy of Controls

The most effective safety strategies prioritize engineering controls to isolate the hazard, followed by administrative controls and, finally, PPE as the last line of defense.

Caption: First aid decision workflow for chemical exposure.

Detailed First Aid Measures

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. If respiratory irritation persists or breathing becomes difficult, seek immediate medical attention. [1]* Skin Contact: If on skin, take off immediately all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical help. [1]* Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention. [1]* Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Do not use a direct stream of water, as it may scatter the material.

• Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases and vapors, including carbon oxides, hydrogen bromide, and hydrogen fluoride.

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.

Toxicological and Ecological Information

Toxicological Profile

• Acute Toxicity: No specific LD50 or LC50 data are available. The compound is classified as causing skin, eye, and respiratory irritation based on aggregated data from suppliers to ECHA. [3]The primary health effects are related to its irritant and lachrymatory properties.

• Carcinogenicity, Mutagenicity, Reproductive Toxicity: There is no data available to classify this compound with respect to these long-term health effects.

Ecological Information

• Toxicity: The compound is classified as harmful to aquatic life with long-lasting effects (H412). [3][6]Specific ecotoxicity data (e.g., LC50 for fish) is not available. [6]* Persistence and Degradability: No data available.

• Bioaccumulative Potential: No data available.

Given the lack of comprehensive data, it is imperative that this chemical be prevented from entering the environment. All waste must be handled as hazardous.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is an indispensable reagent in modern synthetic chemistry, but its utility is matched by its potential hazards. A thorough understanding of its chemical reactivity, coupled with a disciplined application of the hierarchy of safety controls, is essential for its safe use. By integrating the principles and protocols outlined in this guide, researchers can mitigate risks, protect themselves and their colleagues, and ensure the integrity of their scientific work.

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"2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" solubility information

An In-depth Technical Guide to the Solubility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Introduction to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a substituted acetophenone derivative that serves as a versatile building block in organic synthesis.[2] Its structure, featuring a brominated acetyl group, a fluorine atom, and a methoxy group on the phenyl ring, makes it a valuable precursor for a range of complex molecules.[1][2] It is particularly noted for its application in the synthesis of anti-cancer and anti-inflammatory agents, as well as in the development of advanced materials.[1][3] The compound typically appears as a white crystalline powder with a melting point in the range of 76-82 °C.[1]

Table 1: Physicochemical Properties of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Property	Value	Source(s)
CAS Number	443914-95-2	[1]
Alternate CAS	343-04-4	[4][5]
Molecular Formula	C₉H₈BrFO₂	[1][4]
Molecular Weight	247.06 g/mol	[1][4]
Appearance	White crystalline powder	[1]
Melting Point	76-82 °C	[1]
Boiling Point	297.2±25.0°C at 760 mmHg	[6]
Density	1.5±0.1 g/cm³	[6]

Theoretical Solubility Profile

The solubility of a compound is dictated by its molecular structure and the principle of "like dissolves like." The structure of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone possesses both polar and nonpolar characteristics, which will influence its solubility in different solvents.

• Polar Features : The carbonyl group (C=O), the methoxy group (-OCH₃), and the fluorine atom (-F) introduce polarity to the molecule, allowing for dipole-dipole interactions with polar solvents.

• Nonpolar Features : The benzene ring and the ethyl chain contribute to the molecule's nonpolar, hydrophobic character. The bromine atom also adds to its lipophilicity.[7]

Based on this structure, it is anticipated that 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone will exhibit good solubility in moderately polar to polar aprotic organic solvents. Its solubility in water is expected to be low due to the significant hydrophobic character of the substituted benzene ring.[7] Solvents commonly used in the synthesis of related α-bromo ketones, such as methylene chloride, dioxane, and acetic acid, are likely to be effective solvents for this compound as well.[8][9][10][11]

Caption: Factors influencing the solubility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Experimental Protocol for Solubility Determination

The following protocol provides a reliable method for determining the solubility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in various solvents using the isothermal shake-flask method, which is considered the gold standard for solubility measurements.

Materials and Equipment

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (≥98% purity)[1]

• Selected solvents (e.g., water, ethanol, methanol, acetone, dimethyl sulfoxide (DMSO), ethyl acetate, hexane)

• Analytical balance (±0.1 mg)

• Vials with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled incubator or water bath

• Centrifuge

• Syringes and syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Experimental Workflow

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• 11. 22.3 Alpha Halogenation of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]

A Technical Guide to the Synthetic Applications of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Abstract

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4) is a highly functionalized aromatic ketone that has emerged as a pivotal building block in modern organic synthesis. Its unique molecular architecture, featuring a reactive α-bromoketone moiety combined with electron-modifying fluorine and methoxy substituents on the phenyl ring, endows it with exceptional versatility. This guide provides an in-depth exploration of its core reactivity, mechanistic underpinnings, and principal applications, with a specific focus on the synthesis of complex heterocyclic systems. We will dissect its role as a key intermediate in the development of pharmaceutically relevant scaffolds, particularly in the fields of anti-inflammatory and anti-cancer drug discovery.[1] This document serves as a technical resource for researchers, chemists, and drug development professionals, offering both theoretical insights and practical, field-proven experimental protocols.

Introduction: A Profile of a Versatile Synthetic Intermediate

In the landscape of synthetic chemistry, the strategic design of molecular building blocks is paramount for the efficient construction of complex target molecules. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a prime example of such a scaffold. It belongs to the class of α-haloacetophenones, which are renowned for their utility in a wide array of chemical transformations.

The compound's power lies in the convergence of three key structural features:

• The α-Bromoketone Group: This functionality is the primary engine of its reactivity. The carbon atom adjacent to the carbonyl group (the α-carbon) is rendered highly electrophilic by both the electron-withdrawing effect of the carbonyl oxygen and the bromine atom, which is an excellent leaving group. This makes it a prime target for a variety of nucleophiles.[2]

• The Fluorine Substituent: The fluorine atom at the 5-position of the phenyl ring significantly alters the electronic properties of the molecule. Its strong electron-withdrawing nature can influence reaction rates and provides a potential site for modulating pharmacokinetic properties like metabolic stability and lipophilicity in derivative compounds.[1]

• The Methoxy Group: Positioned ortho to the ketone, the methoxy group can exert steric and electronic effects, influencing the regioselectivity of certain reactions and the conformational preferences of the resulting products.

This combination of features makes 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone a valuable precursor for creating diverse molecular architectures, especially nitrogen- and sulfur-containing heterocycles that form the core of many bioactive compounds.[2]

Physicochemical and Safety Profile

A thorough understanding of a reagent's properties is fundamental to its effective and safe use in the laboratory.

Physicochemical Data

Property	Value	Source
CAS Number	343-04-4	[3][4][5]
Molecular Formula	C₉H₈BrFO₂	[1][6]
Molecular Weight	247.06 g/mol	[1][6]
Appearance	White crystalline powder	[1]
Melting Point	75-82 °C	[1][3]
IUPAC Name	2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	[6]
Synonyms	α-Bromo-5'-fluoro-2'-methoxyacetophenone	[1][3]

GHS Safety and Handling Information

As an α-haloketone, this compound is a lachrymator and requires careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

GHS Classification	Hazard Statement	Precautionary Codes (Examples)
Skin Irritation, Cat. 2	H315: Causes skin irritation	P264, P280, P302+P352, P332+P313
Eye Irritation, Cat. 2	H319: Causes serious eye irritation	P280, P305+P351+P338, P337+P313
STOT SE, Cat. 3	H335: May cause respiratory irritation	P261, P271, P304+P340, P312
Aquatic Chronic, Cat. 3	H412: Harmful to aquatic life with long lasting effects	P273

Source: Aggregated GHS information from multiple suppliers.[3][6][7]

Core Application: Synthesis of Imidazo[2,1-b][1][2][4]thiadiazoles

One of the most powerful applications of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is in the construction of fused heterocyclic systems, particularly the imidazo[2,1-b][1][2][4]thiadiazole scaffold. This bicyclic system is of significant interest in medicinal chemistry, with derivatives exhibiting potent anti-inflammatory, antibacterial, and anticancer activities.[8][9]

Mechanistic Rationale: The Hantzsch-Type Condensation

The synthesis proceeds via a well-established pathway analogous to the Hantzsch thiazole synthesis. The reaction involves the condensation of the α-bromoketone with a 2-amino-1,3,4-thiadiazole derivative.

The mechanism unfolds in two key steps:

• Nucleophilic Substitution (Sₙ2): The exocyclic amino group of the 2-amino-1,3,4-thiadiazole acts as the nucleophile, attacking the electrophilic α-carbon of the bromoketone. This displaces the bromide ion and forms an N-alkylated intermediate.

• Intramolecular Cyclization & Dehydration: The endocyclic nitrogen of the thiadiazole ring then performs a nucleophilic attack on the carbonyl carbon of the newly introduced side chain. This forms a bicyclic hemiaminal intermediate, which readily dehydrates (loses a molecule of water) under the reaction conditions (typically refluxing ethanol) to yield the stable, aromatic imidazo[2,1-b][1][2][4]thiadiazole ring system.[8][10]

The overall transformation is a highly efficient method for creating molecular complexity from readily available starting materials.

Caption: General mechanism for imidazo[2,1-b][1][2][4]thiadiazole synthesis.

Significance in Medicinal Chemistry

The ability to readily synthesize substituted imidazo[2,1-b][1][2][4]thiadiazoles is of high value. By varying the substituents on both the 2-amino-1,3,4-thiadiazole starting material and using our title α-bromoketone, chemists can generate large libraries of novel compounds for biological screening. For instance, a series of 2,6-diaryl-imidazo[2,1-b][1][2][4]thiadiazole derivatives were synthesized and showed promising anti-inflammatory and analgesic activities, with some compounds exhibiting better performance and a safer side-effect profile than the standard drug diclofenac.[8] The (5-fluoro-2-methoxyphenyl) moiety from the title compound becomes the C6-substituent in the final fused ring system, directly contributing to the final compound's biological activity profile.

Experimental Protocol: Synthesis of a 6-(5-fluoro-2-methoxyphenyl)imidazo[2,1-b][1][2][4]thiadiazole Derivative

This section provides a representative, self-validating protocol for the synthesis of an imidazo[2,1-b][1][2][4]thiadiazole, demonstrating the practical application of the title compound.

Objective: To synthesize a 2-substituted-6-(5-fluoro-2-methoxyphenyl)imidazo[2,1-b][1][2][4]thiadiazole via condensation.

Materials:

• A 2-amino-5-substituted-1,3,4-thiadiazole (1.0 eq)

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Anhydrous Ethanol (as solvent)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard workup and purification equipment (e.g., Buchner funnel, rotary evaporator, chromatography supplies)

Caption: Experimental workflow for imidazothiadiazole synthesis.

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the 2-amino-5-substituted-1,3,4-thiadiazole (1.0 eq) and 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq).

• Solvent Addition: Add a sufficient volume of anhydrous ethanol to fully dissolve the reactants upon heating.

• Heating and Reflux: Heat the mixture to reflux (approximately 78 °C for ethanol) with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed. Reaction times typically range from 18 to 48 hours.[8][11]

• Product Isolation: Upon completion, allow the reaction mixture to cool to ambient temperature. The product often precipitates out of the solution. Collect the solid by vacuum filtration and wash the filter cake with a small amount of cold ethanol to remove soluble impurities.

• Purification: For higher purity, the crude product should be recrystallized from an appropriate solvent, such as ethanol.[8]

• Validation: The final structure and purity of the synthesized compound must be confirmed through standard analytical techniques, including melting point determination, NMR spectroscopy (¹H, ¹³C), and mass spectrometry. The disappearance of the NH₂ protons and the appearance of a new singlet for the imidazole proton in the ¹H-NMR spectrum are key indicators of successful cyclization.[10]

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a testament to the power of functional group chemistry. Its well-defined reactivity as a potent electrophile makes it an indispensable tool for synthetic chemists. The primary application in building the imidazo[2,1-b][1][2][4]thiadiazole core highlights its direct and impactful contribution to medicinal chemistry and drug discovery programs targeting inflammatory diseases and cancer.[1][8] The straightforward and robust protocols associated with its use further enhance its appeal for both academic research and industrial-scale synthesis. As the quest for novel therapeutic agents continues, the strategic deployment of such versatile and highly functionalized intermediates will remain a cornerstone of innovation in organic synthesis.

References

• Organic Synthesis with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. Tejahn.[Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one | C9H8BrFO2 | CID 2756985. PubChem, National Center for Biotechnology Information.[Link]

• General synthesis of imidazothiadiazoles 47 and 48. Reagents and conditions. ResearchGate.[Link]

• Synthesis and Antibacterial Activities of Novel Imidazo[2,1-b]-1,3,4-thiadiazoles. MDPI.[Link]

• Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][1][2][4]Thiadiazole Derivatives as Anti-Inflammatory Agents. National Institutes of Health (NIH).[Link]

• Chemistry of Imidazo[2,1-b][1][2][4]thiadiazoles. ResearchGate.[Link]

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A Technical Guide to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: Synthesis, Characterization, and Applications

This document provides an in-depth technical overview of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a key halogenated intermediate pivotal to advancements in medicinal chemistry and complex organic synthesis. This guide is intended for researchers, chemists, and professionals in drug development, offering insights into its chemical identity, properties, synthesis, safety protocols, and significant applications.

Chemical Identity and Nomenclature

The compound, bearing the CAS Number 343-04-4, is an aromatic ketone characterized by a bromoacetyl group attached to a fluorinated methoxy-substituted benzene ring. This unique combination of functional groups imparts high reactivity and makes it a versatile building block.

• IUPAC Name : 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone[1]

• Common Synonyms :

  • α-Bromo-5'-fluoro-2'-methoxyacetophenone[1]

  • 2-Bromo-5'-fluoro-2'-methoxyacetophenone[1]

• Molecular Formula : C₉H₈BrFO₂[1]

• Molecular Weight : 247.06 g/mol [1]

Physicochemical and Safety Properties

A thorough understanding of the compound's properties is essential for its safe handling, storage, and application in experimental design.

Physicochemical Data

Property	Value	Source(s)
Appearance	White crystalline powder
Melting Point	75-80 °C	[2]
Boiling Point	297.2 ± 25.0 °C at 760 mmHg	[2]
Density	1.5 ± 0.1 g/cm³	[2]
Flash Point	133.6 ± 23.2 °C	[2]

Safety and Hazard Information

This compound is a hazardous substance and requires strict adherence to safety protocols. It is classified as an irritant and is harmful to aquatic life.[1]

• GHS Hazard Statements :

  • H315 : Causes skin irritation.[1]

  • H319 : Causes serious eye irritation.[1]

  • H335 : May cause respiratory irritation.[1]

  • H412 : Harmful to aquatic life with long lasting effects.

• Precautionary Statements :

  • P261 : Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P273 : Avoid release to the environment.

  • P280 : Wear protective gloves/eye protection/face protection.

  • P302 + P352 : IF ON SKIN: Wash with plenty of water.

  • P305 + P351 + P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling Protocol : All manipulations should be performed in a certified chemical fume hood. Personnel must wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. An eyewash station and safety shower must be readily accessible.

Synthesis Protocol: α-Bromination of an Aryl Ketone

The synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is typically achieved via the electrophilic α-bromination of its precursor, 1-(5-fluoro-2-methoxyphenyl)ethanone. This reaction selectively installs a bromine atom on the carbon adjacent to the carbonyl group, a position activated by the electron-withdrawing nature of the ketone. While various brominating agents can be employed, a common and effective method utilizes copper(II) bromide (CuBr₂), which offers good yields and selectivity.

Rationale for Method Selection

The use of CuBr₂ for α-bromination is well-documented for aryl ketones. This reagent is advantageous as it is a solid that is easier to handle than liquid bromine and often leads to cleaner reactions with less formation of dibrominated byproducts compared to using Br₂ directly, especially when stoichiometry is carefully controlled. The reaction proceeds through an enol or enolate intermediate, which attacks the electrophilic bromine source. Ethyl acetate is a suitable solvent that facilitates the dissolution of the starting ketone and the suspension of CuBr₂. Refluxing provides the necessary activation energy for the reaction to proceed at a practical rate.

Detailed Experimental Procedure

Reaction: 1-(5-fluoro-2-methoxyphenyl)ethanone + 2 CuBr₂ → 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone + 2 CuBr + 2 HBr

Materials:

• 1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Copper(II) bromide (CuBr₂) (2.2 eq)

• Ethyl Acetate (EtOAc)

• Chloroform (CHCl₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup : To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq) and ethyl acetate.

• Reagent Addition : Add copper(II) bromide (2.2 eq) to the solution.

• Heating : Heat the reaction mixture to reflux. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction typically runs for 4-12 hours.

• Workup : Upon completion, cool the reaction mixture to room temperature. Filter the mixture to remove the copper(I) bromide precipitate and wash the solid with a small amount of ethyl acetate.

• Extraction : Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final product as a white crystalline solid.

Analytical Characterization (Expected Data)

Confirming the structure and purity of the synthesized compound is a critical step. Based on the analysis of structurally similar compounds, the following spectral data are anticipated.

• ¹H NMR (Proton Nuclear Magnetic Resonance) : The spectrum is expected to show characteristic signals for the different types of protons.

  • A singlet for the two protons of the bromomethyl group (-CH₂Br), typically appearing in the downfield region around δ 4.4-4.6 ppm .

  • A singlet for the three protons of the methoxy group (-OCH₃), expected around δ 3.9-4.0 ppm .

  • A series of multiplets in the aromatic region (δ 6.9-7.8 ppm ) corresponding to the three protons on the substituted phenyl ring. The specific splitting patterns will be influenced by fluorine-proton and proton-proton coupling.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) : The carbon spectrum will complement the proton NMR data.

  • The carbonyl carbon (C=O) signal is expected to be significantly downfield, around δ 190-194 ppm .

  • The bromomethyl carbon (-CH₂Br) signal should appear around δ 30-35 ppm .

  • The methoxy carbon (-OCH₃) is anticipated around δ 55-57 ppm .

  • A set of signals in the aromatic region (δ 110-160 ppm ), with their chemical shifts and potential splitting influenced by the fluorine and methoxy substituents.

Applications in Research and Development

The utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone stems from its reactive α-bromoketone moiety, which serves as a powerful electrophilic site for nucleophilic substitution and alkylation reactions.

Pharmaceutical Synthesis

This compound is a valuable intermediate in the synthesis of a wide range of pharmaceutical agents, particularly in the development of anti-cancer and anti-inflammatory drugs.[3] The presence of the fluorine atom is a key feature, as fluorine substitution is a common strategy in drug design to enhance metabolic stability, binding affinity, and lipophilicity.

Heterocyclic Chemistry

It is extensively used as a precursor for constructing heterocyclic ring systems, such as imidazoles, oxazoles, and thiazoles. These structural motifs are prevalent in many biologically active molecules. The typical synthetic pathway involves the condensation of the α-bromoketone with a nucleophilic species like an amidine or thioamide.

Workflow: Role as a Synthetic Intermediate

Caption: Synthetic utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a high-value chemical intermediate whose strategic importance is rooted in its trifunctional nature: an electrophilic bromoacetyl group, a metabolically robust fluorine substituent, and a directing methoxy group. Its well-defined synthesis and predictable reactivity make it an essential tool for medicinal chemists and organic synthesis professionals aiming to construct complex molecular architectures for novel therapeutic agents and advanced materials. Adherence to rigorous safety protocols is mandatory when handling this potent and versatile compound.

References

• Royal Society of Chemistry. (n.d.). Supporting Information: A New and Versatile One-Pot Strategy to synthesize alpha-Bromoketones from Secondary Alcohols Using Ammo. Retrieved January 10, 2026, from [Link]

• Beilstein Journals. (n.d.). Supplementary Information. Retrieved January 10, 2026, from [Link]

• ACS Publications. (2021, March 1). Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. The Journal of Organic Chemistry. Retrieved January 10, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. PubChem. Retrieved January 10, 2026, from [Link]

• Google Patents. (n.d.). 1-(5-bromo-4-chloro-2-fluorophenyl)-ethanone synthesis method.
• Google Patents. (n.d.). EP 1 020 426 B9.

• Consensus. (2007, January 1). Synthesis of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone. Retrieved January 10, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) 2-Bromo-1-(4-methoxyphenyl)ethanone. Retrieved January 10, 2026, from [Link]

• MDPI. (n.d.). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. Retrieved January 10, 2026, from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

This technical guide provides a comprehensive overview of the key physicochemical properties of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a crucial intermediate in pharmaceutical and materials science research. The information presented herein is intended for researchers, scientists, and drug development professionals, offering both foundational data and practical, field-proven insights into its handling and characterization.

Introduction: A Versatile Halogenated Ketone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, also known by its synonym 2-Bromo-5'-fluoro-2'-methoxyacetophenone, is a halogenated aromatic ketone. Its molecular structure, featuring bromine, fluorine, and methoxy substituents, imparts unique reactivity, making it a valuable building block in organic synthesis.[1] This compound serves as a key intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and anti-inflammatory drug discovery.[1] Its utility also extends to materials science, where it can be integrated into advanced polymer formulations to enhance their properties.[1]

A clear understanding of its physical properties, such as appearance and melting point, is fundamental for its effective use in a laboratory setting, ensuring proper handling, storage, and quality control during synthetic processes.

Physicochemical Characteristics

The accurate characterization of a chemical compound begins with its fundamental physical properties. For 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, these properties are well-defined and consistently reported across major chemical data repositories and suppliers.

Physical Appearance

Under standard laboratory conditions, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone presents as a white to off-white or light yellow crystalline powder or solid .[1][2] The crystalline nature of the solid is indicative of a well-ordered molecular lattice, which is a prerequisite for a sharp and reproducible melting point. The color may vary slightly between batches, which is common for organic compounds and is generally not an indicator of significant impurity unless a notable deviation from the expected pale hue is observed.

Melting Point

The melting point is a critical parameter for assessing the purity of a crystalline solid. For 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, the melting point is consistently reported within a narrow range, signifying a high degree of purity in commercially available samples. Impurities typically lead to a depression and broadening of the melting point range.[3]

Property	Value	Source(s)
CAS Number	343-04-4	,
Molecular Formula	C₉H₈BrFO₂	,
Molecular Weight	247.06 g/mol	,
Physical Appearance	White to off-white crystalline powder/solid	,
Melting Point	75-82 °C
75-80 °C	,

Note: While CAS number 343-04-4 is the most widely recognized identifier, some suppliers may list it under CAS 443914-95-2.[1]

Experimental Protocol: Melting Point Determination

The following protocol describes a robust method for the accurate determination of the melting point of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone using a modern digital melting point apparatus. This self-validating system ensures reproducibility and accuracy.

Principle

The melting point is determined by heating a small, finely powdered sample in a capillary tube and observing the temperature range from the first sign of melting (the point at which the first droplet of liquid appears) to the completion of melting (the point at which the entire sample becomes a clear liquid). A narrow melting range (typically ≤ 1°C) is indicative of high purity.[3]

Apparatus and Materials

• Digital Melting Point Apparatus (e.g., Mel-Temp® or similar)

• Glass capillary tubes (sealed at one end)

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone sample

• Spatula

• Mortar and pestle (optional, for grinding larger crystals)

• Watch glass

Step-by-Step Methodology

• Sample Preparation:

  • Place a small amount of the crystalline powder on a clean, dry watch glass.

  • If the crystals are large, gently grind them to a fine powder using a mortar and pestle. This ensures uniform packing and heat transfer within the capillary tube.

  • Invert a capillary tube and press the open end into the powder multiple times to collect a small amount of the sample.

• Packing the Capillary Tube:

  • Turn the capillary tube right-side up and gently tap its sealed bottom on a hard surface to pack the powder down.

  • Alternatively, drop the capillary tube through a long glass tube held vertically on the benchtop. The impact will tightly pack the sample.

  • The final packed sample height should be between 2-3 mm.[4] An excessive amount of sample can lead to an artificially broad melting range.[4]

• Apparatus Setup and Measurement:

  • Ensure the melting point apparatus is clean and has cooled to at least 15-20°C below the expected melting point (approx. 75°C).

  • Insert the packed capillary tube into the sample holder of the apparatus.

  • Set a rapid heating rate (e.g., 10-20°C/minute) to quickly approach the expected melting point.

  • Approximately 20°C below the anticipated melting point, reduce the heating rate to a slow and steady 1-2°C per minute.[4] This slow rate is crucial for allowing the system to reach thermal equilibrium, ensuring an accurate reading.

• Observation and Recording:

  • Carefully observe the sample through the magnifying eyepiece.

  • Record the temperature (T₁) at which the first droplet of liquid is visible within the sample.

  • Continue heating at the slow rate and record the temperature (T₂) at which the last solid crystal melts into a clear liquid.

  • The melting point is reported as the range T₁ - T₂.

• Post-Measurement:

  • Allow the apparatus to cool completely before performing another measurement.

  • Always use a fresh capillary tube for each measurement, as the crystal structure of a re-solidified sample may differ from the original.[4]

Workflow Diagram: Melting Point Determination

Caption: Workflow for accurate melting point determination.

Conclusion

The physical appearance and melting point of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone are well-characterized and serve as reliable initial indicators of material identity and purity. Its presentation as a white to light-yellow crystalline solid with a melting point in the range of 75-82°C is consistently documented. Adherence to a meticulous experimental protocol for melting point determination, as outlined in this guide, is essential for generating accurate and reproducible data in a research and development setting. This foundational knowledge is paramount for any scientist working with this versatile and important chemical intermediate.

References

• Chem-Impex. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. Retrieved from [Link]

• Nichols, L. (2022). Experiment 20: Recrystallization and Melting Point Determination. Retrieved from [Link]

• LibreTexts. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Retrieved from [Link]

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A Technical Guide to the Stability and Storage of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Abstract

This technical guide provides a comprehensive overview of the stability, recommended storage conditions, and handling procedures for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS 343-04-4). As a critical intermediate in pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents, ensuring its purity and stability is paramount.[1] This document synthesizes chemical principles with practical, field-proven insights to provide researchers, scientists, and drug development professionals with the necessary knowledge to maintain the integrity of this valuable reagent. We will delve into the inherent chemical liabilities of the α-bromo ketone moiety, outline potential degradation pathways, and establish a framework for empirical stability assessment.

Introduction: The Chemical Profile of a Versatile Intermediate

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a substituted acetophenone derivative whose utility in organic synthesis stems from its highly reactive α-bromo ketone functional group.[2] This electrophilic center is primed for nucleophilic substitution, making it a key building block for constructing a wide array of heterocyclic compounds and other complex molecular architectures.[1][2] However, the very reactivity that makes this compound synthetically valuable also renders it susceptible to degradation if not handled and stored correctly.

This guide moves beyond generic storage instructions to explain the underlying chemical principles that dictate the stability of this molecule. By understanding the why behind the protocols, researchers can make informed decisions to preserve compound integrity, ensure experimental reproducibility, and safeguard against the costly consequences of using degraded starting materials.

Compound Identification and Properties

Property	Value	Source(s)
IUPAC Name	2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	[3]
Synonyms	2-Bromo-5'-fluoro-2'-methoxyacetophenone	[1]
CAS Number	343-04-4	[3][4]
Molecular Formula	C₉H₈BrFO₂	[3][4]
Molecular Weight	247.06 g/mol	[3]
Appearance	White to off-white crystalline powder	[1]
Melting Point	75-82 °C	[1][4]

The Core of Instability: Understanding the α-Bromo Ketone Moiety

The stability of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is intrinsically linked to the chemical nature of the α-bromo ketone functional group. This class of compounds is known to be relatively unstable, with a propensity to decompose upon standing.[5] The primary drivers of this instability are the electron-withdrawing nature of the adjacent carbonyl group, which activates the C-Br bond, and the acidity of the α-proton.

Below is a diagram illustrating the key structural features influencing the molecule's reactivity and stability.

Caption: Key structural features governing the reactivity of the title compound.

Potential Degradation Pathways

Based on the chemistry of α-bromo ketones, several degradation pathways can be anticipated. These reactions can occur during storage, handling, or in solution, leading to the formation of impurities that can compromise subsequent synthetic steps.

Hydrolysis

Contact with moisture, either from atmospheric humidity or residual water in solvents, can lead to the hydrolysis of the C-Br bond. This nucleophilic substitution reaction replaces the bromide with a hydroxyl group, forming the corresponding α-hydroxy ketone and hydrobromic acid (HBr). The liberated HBr can, in turn, catalyze further degradation.

Elimination (Dehydrobromination)

In the presence of even weak bases, α-bromo ketones can undergo an E2 elimination reaction.[6] This pathway involves the abstraction of the remaining acidic α-proton and the concurrent elimination of the bromide ion, resulting in the formation of an α,β-unsaturated ketone. This is a common and often rapid degradation route.

Photodecomposition

Aromatic ketones can absorb UV light, and the energy can be sufficient to induce cleavage of weak bonds. The C-Br bond is susceptible to photolytic cleavage, which can initiate radical chain reactions, leading to a complex mixture of degradation products and polymerization.[7][8]

Thermal Decomposition

While the precise decomposition temperature is not documented, elevated temperatures provide the energy needed to overcome the activation barriers for various degradation reactions, including elimination and hydrolysis.[9] As a general principle, higher temperatures accelerate the rate of all chemical degradation processes.

The following diagram visualizes these primary degradation routes.

Caption: Potential degradation pathways for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Recommended Storage and Handling Protocols

The following protocols are designed to mitigate the risks identified in the previous section. Adherence to these guidelines is critical for preserving the compound's integrity from receipt to use.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerate (2-8 °C)	Slows the rate of all potential degradation reactions (hydrolysis, elimination, thermal decomposition).
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen)	Displaces atmospheric moisture and oxygen, minimizing the risk of hydrolysis and potential oxidative side reactions.
Light	Store in an amber or opaque container in the dark	Prevents photodecomposition by blocking exposure to UV and visible light.[7]
Container	Tightly sealed, non-metallic container with a PTFE-lined cap	Prevents ingress of moisture and air. Avoids potential metal-catalyzed decomposition.[5] PTFE lining provides an inert seal.
Location	Dry, well-ventilated, corrosives-compatible area	Ensures a low-humidity environment and safe containment away from incompatible materials.[10]

Handling Procedures

As an α-bromo ketone, this compound should be treated as a potent lachrymator and irritant.[10][11] All handling must be performed with appropriate personal protective equipment (PPE) and engineering controls.

• Engineering Controls: Always handle the solid and its solutions inside a certified chemical fume hood to prevent inhalation of dust or vapors.[11]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves before each use.

  • Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

• Dispensing: When weighing and dispensing the solid, minimize the time the container is open. Use non-metallic spatulas. Promptly and securely reseal the container under an inert atmosphere if possible.

• Incompatible Materials: Keep away from strong bases, amines, strong oxidizing agents, and alcohols to prevent vigorous reactions and degradation.[11]

A Framework for Stability Assessment: A Self-Validating Protocol

To ensure the quality of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, particularly for long-term storage or when a new batch is received, a stability assessment study is recommended. This protocol is based on the principles of forced degradation studies used in the pharmaceutical industry.[12][13][14]

The objective is to intentionally stress the compound under controlled conditions to identify potential degradants and validate an analytical method for their detection.

Analytical Methodology: Stability-Indicating HPLC

A reverse-phase high-performance liquid chromatography (HPLC) method with UV detection is the industry standard for assessing the purity of pharmaceutical intermediates.[15]

• Column: C18, e.g., 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of Acetonitrile and Water (or a buffered aqueous solution, e.g., 0.1% Formic Acid).

• Detection: UV detector, monitor at a wavelength appropriate for the chromophore (e.g., 254 nm).

• Sample Preparation: Accurately prepare a solution of the compound in a suitable solvent (e.g., Acetonitrile) at a known concentration (e.g., 0.5 mg/mL).

Forced Degradation Protocol

The following workflow describes how to conduct a forced degradation study. The goal is to achieve 10-20% degradation, which is sufficient to demonstrate the analytical method's ability to separate degradants from the parent compound.[16]

Caption: Workflow for a forced degradation study to establish a stability-indicating method.

Trustworthiness through Self-Validation: This protocol is inherently self-validating. By creating the degradation products, you simultaneously challenge the analytical method. A successful study will demonstrate the method's specificity by showing baseline separation between the parent peak and all process- and degradation-related impurities. This provides high confidence that the method can be used for routine purity checks and long-term stability monitoring.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a reactive and indispensable chemical intermediate. Its inherent instability, primarily driven by the α-bromo ketone functionality, necessitates stringent storage and handling protocols. By understanding the potential degradation pathways—hydrolysis, elimination, photolysis, and thermal decomposition—researchers can proactively prevent the loss of material integrity. The recommended conditions of refrigerated, dark, and dry storage under an inert atmosphere are based on sound chemical principles. For critical applications, implementing a stability-testing program based on forced degradation principles provides the highest level of quality assurance. Adherence to these guidelines will ensure the reliability of experimental outcomes and support the successful advancement of research and development projects.

References

• ACD/Labs. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. [Link]

• D. A. D., Phillips, R., & Trotman-Dickenson, A. F. (1962). Photodecomposition of Halogenated Ketones. Transactions of the Faraday Society, 58, 1541. [Link]

• Klick, S., et al. (2005). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Lachman, L., & Tater, P. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. LinkedIn. [Link]

• Rani, S., & Singh, A. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(6). [Link]

• Pritchard, G. O., & Trotman-Dickenson, A. F. (1962). Photodecomposition of halogenated ketones. Part 1.—The gas phase photolysis of 1,3-dichlorotetrafluoroacetone. Transactions of the Faraday Society, 58, 1541-1549. [Link]

• Apicule. (n.d.). Understanding Forced Degradation Studies: A Critical Step in Drug Development. Apicule. [Link]

• China Manufacturer. (n.d.). Organic Synthesis with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. China Manufacturer Website. [Link]

• American Laboratory. (2011, February 1). Determination of Enantiomeric Purity of α-Bromobutyric Acid by HPLC Combined With Pre-Column Derivatization. [Link]

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. National Center for Biotechnology Information. [Link]

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• Google Patents. (n.d.).

• Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. Journal of Chemical Education, 101(3), 1135-1141. [Link]

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"2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" commercial suppliers and availability

An In-Depth Technical Guide to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: Sourcing, Synthesis, and Application

Introduction: A Key Building Block in Modern Chemistry

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a highly functionalized aromatic ketone that has emerged as a valuable and versatile intermediate in the fields of pharmaceutical development and advanced organic synthesis. Its strategic combination of a reactive α-bromoketone moiety with a fluorinated and methoxylated phenyl ring makes it an excellent electrophilic building block for constructing complex molecular architectures.[1] The presence of a fluorine atom, a common feature in modern pharmaceuticals, can enhance metabolic stability, binding affinity, and lipophilicity of target molecules.[2][3] This guide provides researchers, chemists, and drug development professionals with a comprehensive overview of its chemical properties, commercial availability, synthetic pathways, and key applications.

Physicochemical Properties and Identifiers

The compound is typically a white to off-white crystalline powder.[4] Its core chemical identifiers and properties are summarized below for easy reference. The most widely corroborated Chemical Abstracts Service (CAS) number is 343-04-4.[5][6][7][8]

Property	Value	Source(s)
IUPAC Name	2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	[8]
Synonyms	2-Bromo-5'-fluoro-2'-methoxyacetophenone	[4][9]
CAS Number	343-04-4	[5][6][8]
Molecular Formula	C₉H₈BrFO₂	[4][5][8]
Molecular Weight	247.06 g/mol	[4][8]
Melting Point	76-82 °C	[4][5]
Appearance	White crystalline powder	[4]
Purity (Typical)	≥98% (HPLC)	[4][7]

Commercial Availability and Procurement

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is readily available from a variety of commercial suppliers specializing in research chemicals and pharmaceutical intermediates. When sourcing this material, researchers should prioritize suppliers who provide a certificate of analysis (CoA) with detailed purity information (e.g., HPLC, NMR) and clear specifications.

Supplier	Website	Notes
ChemicalBook		Lists multiple underlying suppliers like Doly Chemical Co., Ltd. and Capot Chemical Co., Ltd.[6]
Echemi		Provides aggregated data and supplier listings.[5]
AiFChem		Lists the product with 98% purity.[7]
Chem-Impex		A major supplier of specialty chemicals. Note: Lists an alternative CAS number.[4]

Synthesis and Chemical Reactivity

The synthetic utility of this compound is dominated by the reactivity of the carbon alpha to the carbonyl group, which is rendered highly electrophilic by the adjacent bromine atom.

Core Reactivity

The α-bromoketone functional group is a classical and powerful electrophile for carbon-carbon and carbon-heteroatom bond formation. It readily participates in nucleophilic substitution reactions with a wide range of nucleophiles, including amines, thiols, and carbanions. This reactivity makes it an ideal precursor for the synthesis of diverse heterocyclic systems, such as thiazoles, imidazoles, and oxazoles, which are prevalent scaffolds in medicinal chemistry.[1][10]

Caption: Proposed synthesis workflow via α-bromination.

Step-by-Step Methodology:

• Dissolution: Dissolve the starting material, 1-(5-fluoro-2-methoxyphenyl)ethanone (1 equivalent), in a suitable inert solvent such as chloroform or ethyl acetate in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Catalyst (Optional): For reactions involving elemental bromine, a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄) can be added to facilitate enolization. [11]3. Brominating Agent Addition: Slowly add the brominating agent (1.0-1.1 equivalents) to the stirred solution at room temperature. Common brominating agents include:

  • A solution of elemental bromine (Br₂) in the same solvent.

  • Cupric bromide (CuBr₂), which often provides higher selectivity and milder conditions.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC until the starting material is consumed. The reaction may take several hours.

• Work-up: Upon completion, quench the reaction by washing the mixture with an aqueous solution of a mild reducing agent (e.g., sodium thiosulfate) to remove excess bromine, followed by a wash with saturated sodium bicarbonate solution.

• Isolation: Separate the organic layer, dry it over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final white crystalline solid.

Applications in Research and Drug Development

This reagent serves as a cornerstone for building molecules of pharmaceutical interest, particularly in oncology, infectious diseases, and inflammatory conditions. [2][4]

• Heterocyclic Synthesis: It is a classic precursor in the Hantzsch thiazole synthesis and related reactions to form five-membered heterocycles. These rings are privileged structures in drug design.

• Intermediate for APIs: The compound is used as an intermediate in the multi-step synthesis of active pharmaceutical ingredients (APIs). The reactive handle allows for the straightforward introduction of complex side chains or the formation of a larger scaffold. [4]* Material Science: The unique combination of halogen and ether groups can be leveraged in material science to synthesize advanced polymers or materials with tailored electronic or physical properties. [4]

Safety, Handling, and Storage

As an α-haloketone, this compound is a lachrymator and an alkylating agent. It must be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, inside a chemical fume hood.

• GHS Hazard Statements:

  • H315: Causes skin irritation. [5][8] * H319: Causes serious eye irritation. [5][8] * H335: May cause respiratory irritation. [5][8]* Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Supplier recommendations often specify refrigeration (0-8°C) for long-term stability. [4]

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a high-value, readily accessible chemical intermediate. Its well-defined reactivity, centered on the α-bromoketone group, provides a reliable and versatile entry point for the synthesis of complex organic molecules. For chemists in pharmaceutical and materials research, a thorough understanding of its properties, sourcing, and handling is essential for leveraging its full potential in the development of novel and innovative chemical entities.

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• Supporting Information: A New and Versatile One-Pot Strategy to synthesize alpha-Bromoketones from Secondary Alcohols. The Royal Society of Chemistry. [Link]

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• Synthesis of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone. Consensus. [Link]

• (PDF) 2-Bromo-1-(4-methoxyphenyl)ethanone. ResearchGate. [Link]

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Theoretical Exploration of the Reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive theoretical analysis of the reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a versatile building block in medicinal chemistry and materials science.[1] By leveraging computational chemistry methodologies, we dissect the intricate interplay of electronic and steric factors governing its behavior in various chemical transformations. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the molecule's electrophilic and nucleophilic potential, as well as its propensity for participating in classic and contemporary organic reactions. Through a combination of molecular orbital analysis, transition state theory, and reaction pathway mapping, we aim to provide a predictive framework for the rational design of synthetic routes and the development of novel molecular entities.

Introduction: The Significance of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, also known as 2-bromo-5'-fluoro-2'-methoxyacetophenone, is a substituted α-bromoacetophenone derivative.[1] Its chemical structure, featuring an α-bromo ketone moiety and a substituted phenyl ring, endows it with a rich and varied reactivity profile. The presence of a bromine atom alpha to the carbonyl group makes it a potent electrophile, susceptible to nucleophilic attack.[2][3] Furthermore, the fluoro and methoxy substituents on the aromatic ring significantly modulate its electronic properties, influencing both the reactivity of the aryl system and the adjacent carbonyl group. This compound serves as a crucial intermediate in the synthesis of a wide range of biologically active molecules, including anti-cancer and anti-inflammatory drugs, and finds applications in materials science.[1][4] Understanding its reactivity from a theoretical standpoint is paramount for optimizing existing synthetic protocols and exploring novel chemical transformations.

Molecular Structure and Electronic Landscape

The reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is fundamentally dictated by its electronic structure. The interplay between the electron-withdrawing inductive effect of the bromine and carbonyl groups and the electronic influence of the fluoro and methoxy substituents on the phenyl ring creates a unique distribution of charge and orbital energies.

2.1. Substituent Effects on the Aromatic Ring

The methoxy group (-OCH₃) at the ortho position is a strong activating group due to its +M (mesomeric) effect, donating electron density to the aromatic ring through resonance. Conversely, the fluorine atom (-F) at the meta position to the acetyl group exerts a -I (inductive) effect, withdrawing electron density. Computational studies on substituted benzenes have shown that the interplay of these effects governs the regioselectivity of electrophilic aromatic substitution reactions.[5] Density Functional Theory (DFT) calculations can be employed to map the electrostatic potential (ESP) surface and calculate atomic charges (e.g., Mulliken, NBO) to identify the most nucleophilic and electrophilic sites on the aromatic ring.

2.2. The α-Bromo Ketone Moiety: A Hub of Reactivity

The α-bromo ketone functional group is the primary center of reactivity. The carbonyl group's inductive effect polarizes the C-Br bond, rendering the α-carbon highly electrophilic and susceptible to nucleophilic substitution.[3] This enhanced reactivity compared to simple alkyl halides is a well-documented phenomenon.[3]

Theoretical Methodologies for Reactivity Prediction

A robust theoretical investigation of the reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone necessitates the application of various computational chemistry techniques.

3.1. Density Functional Theory (DFT)

DFT is a workhorse in computational chemistry for studying the electronic structure and reactivity of organic molecules. Functionals such as B3LYP or M06-2X, combined with appropriate basis sets (e.g., 6-311+G(d,p)), provide a good balance between accuracy and computational cost for geometry optimizations, frequency calculations, and energy profiling of reaction pathways.

3.2. Molecular Orbital Theory

Analysis of the Frontier Molecular Orbitals (FMOs), namely the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), provides qualitative insights into the molecule's reactivity. The LUMO is typically localized on the α-carbon and the carbonyl carbon, indicating their susceptibility to nucleophilic attack. The HOMO, distributed over the aromatic ring and the oxygen atoms, suggests the sites prone to electrophilic attack.

3.3. Transition State Theory

To quantitatively assess reaction barriers and kinetics, the identification and characterization of transition states are crucial. Transition state searches (e.g., using the Berny algorithm) followed by frequency calculations (to confirm a single imaginary frequency) allow for the determination of activation energies (ΔG‡).

3.4. Solvation Models

To simulate reactions in solution, implicit solvation models like the Polarizable Continuum Model (PCM) or the SMD model are essential to account for the effect of the solvent on the energies of reactants, intermediates, and transition states.

Analysis of Key Reaction Pathways

Based on the structural features of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, several key reaction types can be theoretically investigated.

4.1. Nucleophilic Substitution at the α-Carbon

This is one of the most fundamental reactions of α-haloketones.[6][7][8] The reaction with various nucleophiles (e.g., amines, thiols, carbanions) proceeds via an Sₙ2 mechanism.

Computational Protocol for Sₙ2 Reaction Analysis:

• Model System Setup: Define the reactants: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and the chosen nucleophile.

• Geometry Optimization: Optimize the geometries of the reactants, the transition state, and the products using DFT (e.g., B3LYP/6-31G(d)).

• Transition State Search: Locate the transition state for the nucleophilic attack on the α-carbon.

• Frequency Calculation: Confirm the nature of all stationary points (reactants and products have all real frequencies; the transition state has one imaginary frequency corresponding to the reaction coordinate).

• Energy Calculation: Compute the electronic energies, zero-point vibrational energies (ZPVE), and Gibbs free energies to determine the reaction barrier and thermodynamics.

• Solvent Effects: Include a solvation model (e.g., PCM with the appropriate solvent) in the energy calculations.

Table 1: Calculated Activation Barriers for Sₙ2 Reactions with Various Nucleophiles

Nucleophile	Solvent	ΔG‡ (kcal/mol)
NH₃	Acetonitrile	[Example Data]
CH₃S⁻	DMSO	[Example Data]
CN⁻	Water	[Example Data]

(Note: The data in this table is illustrative and would be populated with results from actual DFT calculations.)

Diagram 1: Sₙ2 Reaction Workflow

Caption: Computational workflow for analyzing an Sₙ2 reaction pathway.

4.2. Favorskii Rearrangement

In the presence of a strong, non-nucleophilic base, α-haloketones can undergo the Favorskii rearrangement to yield carboxylic acid derivatives.[9][10] The mechanism can proceed via a cyclopropanone intermediate.[10][11]

Diagram 2: Cyclopropanone Mechanism of the Favorskii Rearrangement

Caption: Key steps in the cyclopropanone mechanism of the Favorskii rearrangement.

Theoretical studies can elucidate the energetics of the competing pathways (e.g., cyclopropanone vs. semi-benzilic acid mechanisms) and the influence of the substituents on the reaction outcome.[9][12][13]

4.3. Heterocycle Synthesis: Paal-Knorr and Hantzsch Reactions

The α-bromo ketone moiety is a valuable precursor for the synthesis of various heterocycles.

• Paal-Knorr Pyrrole Synthesis: While the classic Paal-Knorr synthesis utilizes 1,4-dicarbonyl compounds, modifications involving α-haloketones can be envisaged.[14][15][16][17] Theoretical modeling can explore the feasibility of such pathways. DFT studies have been instrumental in elucidating the mechanism of the traditional Paal-Knorr synthesis, highlighting the importance of the hemiaminal intermediate.[14][15]

• Hantzsch Thiazole Synthesis: The reaction of an α-haloketone with a thioamide is a classic method for the synthesis of thiazoles. Computational analysis can map the reaction energy profile, identifying the key intermediates and transition states in the cyclization and dehydration steps.

Diagram 3: General Hantzsch Thiazole Synthesis Pathway

Caption: Simplified reaction scheme for the Hantzsch thiazole synthesis.

4.4. Electrophilic Aromatic Substitution

The substituted phenyl ring can undergo electrophilic aromatic substitution. The directing effects of the methoxy and fluoro groups, along with the deactivating effect of the bromoacetyl group, will determine the regioselectivity. Computational methods can predict the most likely sites of substitution by analyzing the stability of the Wheland intermediate (σ-complex) for ortho, meta, and para attack relative to the substituents.[18][19]

Table 2: Calculated Relative Energies of Wheland Intermediates for Electrophilic Attack on the Aromatic Ring

Position of Attack	Relative Energy (kcal/mol)
C-3	[Example Data]
C-4	[Example Data]
C-6	[Example Data]

(Note: The data in this table is illustrative and would be populated with results from actual DFT calculations.)

Conclusion and Future Directions

This theoretical guide has outlined a computational framework for understanding and predicting the reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. By applying DFT, molecular orbital theory, and transition state analysis, researchers can gain valuable insights into the mechanisms of key transformations, including nucleophilic substitutions, rearrangements, and heterocyclic syntheses. The predictive power of these theoretical studies can guide experimental design, leading to the development of more efficient and selective synthetic methodologies. Future work could involve exploring its reactivity in more complex, multi-step syntheses and investigating its interactions with biological targets through molecular docking and QM/MM studies.

References

• Moliner, V., Castillo, R., Safont, V. S., Oliva, M., Bohn, S., Tuñón, I., & Andrés, J. (1997). A Theoretical Study of the Favorskii Rearrangement. Calculation of Gas-Phase Reaction Paths and Solvation Effects on the Molecular Mechanism for the Transposition of the R-Chlorocyclobutanone. Journal of the American Chemical Society, 119(8), 1941-1947. [Link]

• Moliner, V., Castillo, R., Safont, V. S., Oliva, M., Bohn, S., Tuñón, I., & Andrés, J. (1997). A Theoretical Study of the Favorskii Rearrangement. Calculation of Gas-Phase Reaction Paths and Solvation Effects on the Molecular Mechanism for the Transposition of the α-Chlorocyclobutanone. Journal of the American Chemical Society, 119(8), 1941–1947. [Link]

• Mathana, M., Bharatam, P. V., & P, V. (2007). A density functional theory study of the mechanism of the Paal–Knorr pyrrole synthesis. Journal of Molecular Structure: THEOCHEM, 811(1-3), 97-107. [Link]

• Bach, R. D., & Dmitrenko, O. (2007). A Theoretical Study of Favorskii Reaction Stereochemistry. Lessons in Torquoselectivity. The Journal of Organic Chemistry, 72(21), 7931–7941. [Link]

• Bach, R. D., & Dmitrenko, O. (2007). A Theoretical Study of Favorskii Reaction Stereochemistry. Lessons in Torquoselectivity. The Journal of Organic Chemistry, 72(21), 7931–7941. [Link]

• Yamabe, S., & Yamazaki, S. (2006). A new mechanism for the Favorskii rearrangement. Organic & Biomolecular Chemistry, 4(17), 3349-3354. [Link]

• Pearson, R. G., Langer, S. H., Williams, F. V., & McGuire, W. J. (1952). Mechanism of the Reaction of α-Haloketones with Weakley Basic Nucleophilic Reagents. Journal of the American Chemical Society, 74(20), 5130–5132. [Link]

• Chemistry LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• University of Pretoria. (n.d.). Nucleophilic substitution reactions of α-haloketones: A computational study. [Link]

• Liu, S., Rong, C., Lu, T., & Chen, L. (2015). Computational Study of Chemical Reactivity Using Information-Theoretic Quantities from Density Functional Reactivity Theory for Electrophilic Aromatic Substitution Reactions. The Journal of Physical Chemistry A, 119(30), 8347–8357. [Link]

• RGM College Of Engineering and Technology. (2018, October 19). Paal–Knorr synthesis of pyrroles. [Link]

• SciSpace. (n.d.). Recent advances in Hantzsch 1,4-dihydropyridines. [Link]

• Natale, N. R. (2000). Learning from the Hantzsch synthesis. Chemical Innovation, 30(11), 22-28. [Link]

• JoVE. (2025, May 22). Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. [Link]

• National Institutes of Health. (n.d.). Synthetic Access to Aromatic α-Haloketones. [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. [Link]

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. [Link]

• ACS Publications. (2025, September 11). Evolving Mechanistic Understanding of Electrophilic Aromatic Substitution: An Inquiry-Based Computational Chemistry Activity on Anisole Chlorination. [Link]

• RSC Publishing. (2021, January 7). An analysis of electrophilic aromatic substitution: a “complex approach”. [Link]

• National Institutes of Health. (n.d.). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. [Link]

• ACS Publications. (n.d.). Quantitative study of substituent interactions in aromatic electrophilic substitution. I. Bromination of polysubstituted benzenes. [Link]

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Protocols & Analytical Methods

Synthesis of derivatives from "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone"

An Application Guide to the Synthesis of Heterocyclic Derivatives from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the synthetic utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. This versatile α-bromoketone serves as a pivotal building block for constructing a variety of heterocyclic scaffolds, which are prominent in medicinal chemistry.[1][2] We delve into the fundamental reactivity of this substrate, focusing on its application in the synthesis of thiazole and imidazole derivatives. This guide offers detailed, field-tested protocols, mechanistic insights explaining the causality behind experimental choices, and data presentation to ensure scientific integrity and reproducibility.

Introduction: The Strategic Value of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a highly valuable intermediate in organic synthesis, primarily due to the unique reactivity conferred by its α-bromoketone functional group.[2] The electron-withdrawing nature of the adjacent carbonyl group significantly enhances the electrophilicity of the α-carbon, making the carbon-bromine bond exceptionally labile and susceptible to nucleophilic attack.[3] This heightened reactivity facilitates efficient bimolecular nucleophilic substitution (SN2) reactions, which proceed rapidly under mild conditions.[4][5]

The substituents on the phenyl ring—a fluorine atom and a methoxy group—further modulate the molecule's electronic properties and can influence the biological activity, lipophilicity, and metabolic stability of the resulting derivatives, making it a desirable starting material in drug discovery programs targeting oncology, infectious diseases, and inflammatory conditions.[1][6][7]

Caption: Synthetic pathways from the core reactant.

Synthesis of Thiazole Derivatives via Hantzsch Synthesis

The Hantzsch thiazole synthesis is the most classic and reliable method for constructing a thiazole ring from an α-haloketone.[8][9] The reaction involves a condensation between the α-bromoketone and a thioamide, such as thiourea, to produce a substituted aminothiazole.[10][11]

Mechanistic Rationale

The reaction is initiated by a nucleophilic attack from the highly nucleophilic sulfur atom of the thioamide onto the electrophilic α-carbon of the ketone. This proceeds via a classic SN2 mechanism.[10][12] The resulting intermediate then undergoes an intramolecular cyclization, where the nitrogen atom attacks the carbonyl carbon. The final step is a dehydration event, which leads to the formation of the stable, aromatic thiazole ring.[12] This multi-step process is typically high-yielding and robust.[10]

Caption: Mechanism of the Hantzsch thiazole synthesis.

Detailed Experimental Protocol

Objective: To synthesize 2-amino-4-(5-fluoro-2-methoxyphenyl)thiazole.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Thiourea (1.2 - 1.5 eq)

• Ethanol (or Methanol), reagent grade

• 5% Sodium Carbonate (Na₂CO₃) solution

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (e.g., 2.47 g, 10.0 mmol) and thiourea (e.g., 0.91 g, 12.0 mmol).

• Add ethanol (approx. 20 mL) to the flask. The choice of alcohol as a solvent is critical as it effectively dissolves the reactants and facilitates the reaction without interfering.

• Heat the mixture to reflux (approximately 78-80 °C) with vigorous stirring. The reaction is typically complete within 1-3 hours.

• Self-Validating Checkpoint: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., 50% ethyl acetate / 50% hexane). The disappearance of the starting bromoketone spot indicates reaction completion.

• After completion, remove the flask from the heat source and allow the solution to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing 5% aqueous sodium carbonate solution (approx. 40 mL). The basic solution neutralizes any HBr formed during the reaction and aids in the precipitation of the product.[10]

• Stir the resulting suspension for 15-20 minutes. A solid precipitate of the thiazole product should form.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts and residual solvent.

• Allow the product to air-dry or dry in a vacuum oven at a low temperature (40-50 °C). The crude product is often of high purity.[10]

Synthesis of Imidazole Derivatives

Another significant application for α-bromoketones is the synthesis of substituted imidazoles.[13] This is typically achieved through condensation with an amidine or a related nitrogen-containing species like guanidine.[3][14] The resulting imidazole scaffolds are of great interest due to their prevalence in biologically active molecules.

Mechanistic Rationale

Similar to the Hantzsch synthesis, the reaction begins with an SN2 substitution where one of the amidine's nitrogen atoms attacks the α-carbon, displacing the bromide. This is followed by a second nucleophilic attack from the other nitrogen atom on the carbonyl carbon, leading to a cyclic intermediate. Subsequent elimination of water yields the aromatic imidazole ring. The choice of solvent and base is crucial; while anhydrous conditions were historically used, modern protocols often favor mixed aqueous/organic media, which can improve reaction rates and yields by enhancing the solubility of the polar amidine salts.[15][16]

Caption: Optimized workflow for imidazole synthesis.

Detailed Experimental Protocol

Objective: To synthesize 2-amino-4-(5-fluoro-2-methoxyphenyl)imidazole.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Guanidine hydrochloride (1.5 eq)

• Potassium bicarbonate (KHCO₃) or Sodium Ethoxide (3.0 - 4.0 eq)

• Tetrahydrofuran (THF), reagent grade

• Deionized Water

Procedure:

• In a round-bottom flask, prepare a mixture of guanidine hydrochloride (e.g., 1.43 g, 15.0 mmol) and potassium bicarbonate (e.g., 4.0 g, 40.0 mmol) in a solvent mixture of THF (16 mL) and water (4 mL). The use of an aqueous/organic mixture is a key optimization to bring the polar amidine salt and the nonpolar bromoketone into the same phase.[16]

• Heat the mixture to a vigorous reflux.

• In a separate beaker, dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (2.47 g, 10.0 mmol) in THF (4 mL).

• Add the solution of the α-bromoketone dropwise to the refluxing amidine mixture over 20-30 minutes.

• Maintain the reaction at reflux for an additional 2-4 hours after the addition is complete.

• Self-Validating Checkpoint: Monitor the reaction by TLC. The formation of a new, more polar spot corresponding to the imidazole product should be observed.

• Upon completion, remove the THF by rotary evaporation.

• The remaining aqueous slurry will contain the crude product. Cool the mixture in an ice bath to maximize crystallization.

• Collect the solid product by vacuum filtration and wash with cold water.

• Dry the product under vacuum to yield the desired imidazole derivative. Further purification can be achieved by recrystallization if necessary.

Data Summary & Characterization

The synthesized derivatives should be characterized using standard analytical techniques to confirm their structure and purity.

Derivative Class	Typical Reagent	Solvent	Typical Yield	Key Characterization Signals
Thiazole	Thiourea	Ethanol	80-95%	¹H NMR: Aromatic protons, singlet for thiazole C5-H. MS: Correct M+ peak.
Imidazole	Guanidine	aq. THF	75-90%	¹H NMR: Aromatic protons, singlet for imidazole C5-H. MS: Correct M+ peak.

Mandatory Safety Precautions

• Alkylating Agent: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a potent lachrymator and a strong alkylating agent. Always handle this compound in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves at all times.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

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• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• Chad Chemistry. Synthesis of Thiazoles. YouTube. Available from: [Link]

• Al-Azmi, A., & El-Saraf, A. S. (2012). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 17(5), 5034-5111. Available from: [Link]

• Pleșu, A. I., et al. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 26(21), 6548. Available from: [Link]

• CUTM Courseware. Thiazole. Available from: [Link]

• Murry, J. A., et al. (2001). An Optimized Process for Formation of 2,4-Disubstituted Imidazoles from Condensation of Amidines and r-Haloketones. Organic Process Research & Development, 5(1), 77-79. Available from: [Link]

• El-Metwaly, N. M., & El-Gawad, H. H. A. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1746. Available from: [Link]

• Kitamura, M., et al. (2011). Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids. Journal of Heterocyclic Chemistry, 48(4), 957-961. Available from: [Link]

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• Organic Syntheses. 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl. Available from: [Link]

• Jarvo, E. R., & Fu, G. C. (2008). Catalytic Asymmetric Cross-Couplings of Racemic α-Bromoketones with Arylzinc Reagents. Angewandte Chemie International Edition, 47(13), 2411-2414. Available from: [Link]

• The Organic Chemistry Tutor. SN2 Reaction Mechanisms. YouTube. Available from: [Link]

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The Versatile Role of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in Modern Heterocyclic Synthesis: Applications and Protocols

Abstract

This technical guide serves as a comprehensive resource for researchers, medicinal chemists, and professionals in drug development on the strategic applications of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in the synthesis of diverse heterocyclic scaffolds. As a highly reactive and versatile α-haloketone, this building block provides a reliable entry point to a variety of pharmacologically relevant five-membered heterocycles, including thiazoles, imidazoles, and oxazoles. This document provides not only a detailed exploration of the underlying reaction mechanisms but also robust, step-by-step experimental protocols. The causality behind experimental choices is elucidated to empower researchers in optimizing these transformations for their specific molecular targets. All protocols are designed to be self-validating, and key mechanistic claims are substantiated with citations to authoritative literature.

Introduction: The Strategic Importance of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a substituted α-bromoacetophenone, has emerged as a valuable precursor in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical sectors. Its utility stems from the presence of two key reactive sites: the electrophilic carbonyl carbon and the adjacent carbon bearing a bromine atom, a good leaving group. This arrangement facilitates facile nucleophilic substitution and cyclocondensation reactions.

The substituents on the phenyl ring—a fluorine atom at the 5-position and a methoxy group at the 2-position—impart unique electronic and steric properties to the molecule and its derivatives. The electron-withdrawing nature of the fluorine atom can influence the reactivity of the aromatic ring and the properties of the final products, such as metabolic stability and binding affinity to biological targets. The methoxy group, a well-known bioisostere, can modulate solubility and participate in hydrogen bonding interactions. These features make 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone an attractive starting material for the construction of novel bioactive heterocycles.

This guide will focus on its application in the synthesis of three key heterocyclic systems: thiazoles, imidazoles, and oxazoles.

Synthesis of 4-(5-fluoro-2-methoxyphenyl)thiazoles via the Hantzsch Reaction

The Hantzsch thiazole synthesis, first reported by Arthur Hantzsch in 1887, remains one of the most reliable and widely used methods for the construction of the thiazole ring.[1] The reaction involves the cyclocondensation of an α-haloketone with a thioamide or thiourea.

Mechanistic Overview

The reaction between 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and a thioamide (e.g., thiourea to yield a 2-aminothiazole) proceeds through a well-established mechanism. The initial step is a nucleophilic attack by the sulfur atom of the thioamide on the α-carbon of the ketone, displacing the bromide ion. This is followed by an intramolecular cyclization, where the nitrogen atom of the thioamide attacks the carbonyl carbon. Subsequent dehydration of the resulting hydroxythiazoline intermediate yields the aromatic thiazole ring.[2]

Caption: General mechanism of the Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis of 2-Amino-4-(5-fluoro-2-methoxyphenyl)thiazole

This protocol is adapted from a reliable procedure for a structurally similar substrate and is expected to provide the target compound in good yield.[3]

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Thiourea (1.2 eq)

• Ethanol (as solvent)

• Copper silicate (10 mol%) (Optional, as a reusable heterogeneous catalyst to potentially enhance reaction rate)[4]

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq), thiourea (1.2 eq), and ethanol (sufficient to dissolve the reactants, e.g., 5 mL per 1 mmol of the ketone).

• If using a catalyst, add copper silicate (10 mol%) to the mixture.[4]

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., hexane:ethyl acetate, 7:3).

• Upon completion of the reaction (typically within a few hours), allow the mixture to cool to room temperature.

• If a catalyst was used, filter the reaction mixture to recover the catalyst.

• Pour the filtrate over crushed ice to precipitate the crude product.

• Collect the solid product by filtration and wash with cold water.

• Purify the crude product by recrystallization from hot ethanol to afford 2-amino-4-(5-fluoro-2-methoxyphenyl)thiazole as a solid.

Rationale for Experimental Choices:

• Ethanol as Solvent: Ethanol is a common and effective solvent for the Hantzsch synthesis as it readily dissolves both the α-haloketone and thiourea, and its boiling point provides a suitable temperature for the reaction to proceed at a reasonable rate.[3][4]

• Excess Thiourea: A slight excess of thiourea is used to ensure complete consumption of the limiting reagent, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

• Recrystallization: This is a standard and effective method for purifying the solid product, removing any unreacted starting materials or by-products.

Representative Data

Thioamide	Product	Expected Yield Range	Reference (for similar reactions)
Thiourea	2-Amino-4-(5-fluoro-2-methoxyphenyl)thiazole	80-95%	[3][4]
Substituted Thioamides	2-Substituted-amino-4-(5-fluoro-2-methoxyphenyl)thiazole	70-90%	[1]

Synthesis of 2,4-Disubstituted Imidazoles

The condensation of α-haloketones with amidines is a cornerstone for the synthesis of 2,4-disubstituted imidazoles.[5] This method offers a straightforward route to this important heterocyclic core, which is prevalent in many biologically active molecules.

Mechanistic Overview

The reaction commences with the nucleophilic attack of one of the nitrogen atoms of the amidine on the α-carbon of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, leading to the displacement of the bromide ion. The resulting intermediate then undergoes an intramolecular cyclization, where the second nitrogen atom of the amidine attacks the carbonyl carbon. A subsequent dehydration step furnishes the aromatic imidazole ring.

Caption: General pathway for imidazole synthesis from an α-haloketone and an amidine.

Experimental Protocol: Synthesis of 2-Aryl-4-(5-fluoro-2-methoxyphenyl)imidazole

This protocol is based on a well-established and scalable procedure for the synthesis of 2,4-disubstituted imidazoles.[5][6]

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Amidine hydrochloride (e.g., Benzamidine hydrochloride) (1.0 eq)

• Potassium bicarbonate (2.0 eq)

• Tetrahydrofuran (THF)

• Water

Procedure:

• In a three-necked round-bottom flask equipped with a reflux condenser, an addition funnel, and a mechanical stirrer, charge THF and water (e.g., a 4:1 v/v mixture).

• Add the amidine hydrochloride (1.0 eq) to the solvent mixture.

• Slowly add potassium bicarbonate (2.0 eq) portion-wise to the stirred mixture. Effervescence will be observed.

• Heat the mixture to a vigorous reflux.

• Dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq) in THF in the addition funnel.

• Add the solution of the α-bromoketone dropwise to the refluxing amidine mixture over a period of 30 minutes.

• After the addition is complete, continue to heat the mixture at reflux for 18-24 hours, or until TLC analysis indicates the consumption of the starting materials.

• Cool the reaction mixture in an ice bath and remove the THF under reduced pressure using a rotary evaporator.

• Add water to the remaining residue and stir the suspension.

• Collect the precipitated solid by filtration.

• Wash the filter cake with water and then with a non-polar solvent like hexanes to remove impurities.

• Dry the product in a vacuum oven to obtain the desired 2-aryl-4-(5-fluoro-2-methoxyphenyl)imidazole.

Rationale for Experimental Choices:

• Aqueous THF: This solvent system is effective at dissolving both the polar amidine salt and the non-polar α-bromoketone.[5]

• Potassium Bicarbonate: A mild base is used to neutralize the hydrobromic acid formed during the reaction without causing significant degradation of the α-bromoketone.[5][6]

• Vigorous Reflux: Higher temperatures accelerate the condensation reaction, leading to shorter reaction times.

• Dropwise Addition: Slow addition of the α-bromoketone minimizes its decomposition under the basic reaction conditions.[5]

Synthesis of Oxazoles

Oxazoles can also be synthesized from α-haloketones through condensation with amides. This method, known as the Robinson-Gabriel synthesis, involves the cyclodehydration of an α-acylaminoketone, which can be formed in situ from the α-haloketone and an amide.

Representative Protocol: Synthesis of a 2,4-Disubstituted Oxazole

A general approach involves reacting 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with an amide, such as benzamide, in the presence of a dehydrating agent or under conditions that promote cyclization.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Amide (e.g., Benzamide) (1.0 eq)

• A suitable solvent (e.g., toluene, xylene)

• A dehydrating agent (e.g., concentrated sulfuric acid, phosphorus pentoxide) or high temperature.

General Procedure:

• A mixture of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and the amide in a high-boiling solvent is heated.

• Alternatively, the intermediate α-acylaminoketone can be isolated first and then subjected to cyclodehydration with a strong acid.

• The reaction progress is monitored by TLC.

• Work-up typically involves neutralization, extraction, and purification by chromatography or recrystallization.

Due to the often harsh conditions required for the final dehydration step, this method may have a more limited substrate scope compared to the Hantzsch and imidazole syntheses.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone stands out as a highly effective and versatile building block for the synthesis of a range of medicinally relevant heterocyclic compounds. The protocols detailed in this guide for the synthesis of thiazoles and imidazoles offer robust and scalable methods for accessing these important scaffolds. The inherent reactivity of this α-haloketone, combined with the unique electronic properties imparted by its substituents, ensures its continued importance in the field of drug discovery and development. Researchers are encouraged to adapt and optimize these methodologies to construct novel molecular architectures with potential therapeutic applications.

References

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• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities.
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• Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradi
• Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal.
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• Synthesis of novel 2-amino thiazole deriv
• Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)
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• Improved process for the preparation of 1-(4-bromo-5-[1-ethyl-7-(methylamino)-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl]. Technical Disclosure Commons. 2022.
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules. 2020.
• Synthesis and Anticancer Activity of New 2-Aryl-4-(4-Methoxybenzylidene)-5-Oxazolone Scaffolds. Biointerface Research in Applied Chemistry. 2020.
• Synthesis of 2-Bromo-1-(2-bromo-2,3-dihydro-1-methyl-1H-inden-2-yl)ethanone. PrepChem.
• An umpolung strategy for intermolecular [2 + 2 + 1] cycloaddition of aryl aldehydes and nitriles: a facile access to 2,4,5-trisubstituted oxazoles.
• 2-Bromo-1-(4-hydroxyphenyl)ethanone.

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Application Notes & Protocols for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: A Key Intermediate in Anticancer Agent Synthesis

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4). This α-haloketone is a highly versatile and reactive building block, pivotal in the synthesis of complex heterocyclic scaffolds for novel anticancer therapeutics.[1][2][3] We will delve into its chemical properties, core reactivity, detailed safety and handling protocols, and provide a step-by-step experimental protocol for its application in synthesizing a key intermediate for kinase inhibitors. The causality behind experimental choices and the mechanistic underpinnings of its reactivity are emphasized to ensure both practical utility and a deep theoretical understanding.

Introduction: The Strategic Importance of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

In the landscape of modern oncology drug discovery, the development of small molecules that can selectively target dysregulated cellular pathways is paramount.[4][5] 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone has emerged as a critical intermediate due to its unique structural features that facilitate the construction of potent therapeutic agents, particularly kinase inhibitors.[3][6]

Its utility is derived from three key structural motifs:

• The α-Bromoketone Moiety: This functional group possesses two adjacent electrophilic centers—the carbonyl carbon and the α-carbon bearing the bromine atom.[1][7] This arrangement makes it an excellent precursor for a variety of nucleophilic substitution and cyclization reactions, enabling the formation of diverse heterocyclic systems.[1][8]

• The Fluorine Substituent: The presence of a fluorine atom on the phenyl ring can significantly enhance the pharmacological properties of the final compound. Fluorination is a well-established strategy in medicinal chemistry to improve metabolic stability, increase lipophilicity, and enhance binding affinity to biological targets.[6]

• The Methoxy Group: The ortho-methoxy group influences the electronic properties of the aromatic ring and can participate in key hydrogen bonding interactions within the active site of a target protein, thereby anchoring the inhibitor and improving potency.

This combination of features makes 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone a valuable starting material for creating libraries of complex molecules for anticancer screening programs.[3]

Physicochemical Properties and Characterization

A thorough understanding of the physical and chemical properties is essential for its effective use in synthesis.

Property	Value	Source(s)
CAS Number	343-04-4	[9][10]
Molecular Formula	C₉H₈BrFO₂	[9]
Molecular Weight	247.06 g/mol	[9][11]
Appearance	Solid	[12]
Melting Point	75-80 °C	[11]
Boiling Point	297.2±25.0 °C at 760 mmHg	[11]
IUPAC Name	2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	[9]

Characterization: The identity and purity of this intermediate should be confirmed prior to use. Standard analytical techniques include:

• NMR Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure. Spectral data for this compound is available in chemical databases.[13]

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern characteristic of a bromine-containing compound.

Safety, Handling, and Storage

Hazard Identification: This compound is classified as an irritant. Researchers must consult the Safety Data Sheet (SDS) before handling.[9][14]

• GHS Hazard Statements:

  • H315: Causes skin irritation.[9][14]

  • H319: Causes serious eye irritation.[9][14]

  • H335: May cause respiratory irritation.[9][14]

  • H412: Harmful to aquatic life with long lasting effects.[9][14]

• Signal Word: Warning[9][14]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[14][15]

• Skin Protection: Wear impervious, flame-resistant protective clothing and gloves (e.g., nitrile). Inspect gloves prior to use.[14][15][16]

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood.[14][15] If exposure limits are exceeded, a full-face respirator may be required.[14]

Handling and First Aid:

• Handling: Avoid generating dust.[12][15] Wash hands thoroughly after handling.[14] Keep containers tightly closed when not in use.[12][14]

• If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12][14][16]

• If on Skin: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[12][16] Get medical help if irritation occurs.[14]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[12][14][16]

Storage and Disposal:

• Storage: Store in a well-ventilated, dry, and cool place in a tightly closed container.[14][16] Store locked up.[14]

• Disposal: Dispose of contents and container as hazardous waste in accordance with local, state, and federal regulations.[12][14]

Core Reactivity and Mechanistic Rationale

The synthetic power of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone lies in the high reactivity of the α-carbon, which is activated by the adjacent electron-withdrawing carbonyl group. This activation polarizes the C-Br bond, making the bromine an excellent leaving group in nucleophilic substitution reactions.[7]

The primary mechanism involves the attack of a nucleophile (Nu⁻) on the electrophilic α-carbon, displacing the bromide ion in a classic Sₙ2 reaction. This process is foundational for building more complex molecular architectures.[17]

General Sₙ2 reaction pathway for the α-haloketone.

This reactivity is expertly harnessed in multicomponent reactions to rapidly construct heterocyclic rings, such as thiazoles, imidazoles, and oxazoles, which are privileged scaffolds in many FDA-approved kinase inhibitors.[1][18] For example, reaction with a thiourea or thioamide derivative leads directly to the formation of a highly functionalized aminothiazole ring, a common core in anticancer agents.

Experimental Protocol: Synthesis of a Thiazole Intermediate

This protocol details the synthesis of 2-amino-4-(5-fluoro-2-methoxyphenyl)thiazole, a representative intermediate for kinase inhibitor development, using 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. This reaction is a variation of the Hantzsch thiazole synthesis.

Objective: To synthesize a functionalized aminothiazole scaffold via cyclocondensation.

Experimental workflow for thiazole synthesis.

Materials and Reagents:

Reagent	CAS No.	Amount (1 mmol scale)	M.W. ( g/mol )
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	343-04-4	247 mg (1.0 mmol)	247.06
Thiourea	62-56-6	84 mg (1.1 mmol)	76.12
Ethanol (Absolute)	64-17-5	10 mL	46.07
Ethyl Acetate	141-78-6	~50 mL	88.11
Saturated Sodium Bicarbonate (aq.)	144-55-8	~20 mL	84.01
Anhydrous Sodium Sulfate	7757-82-6	As needed	142.04
Silica Gel (for chromatography)	7631-86-9	As needed	60.08

Step-by-Step Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (247 mg, 1.0 mmol, 1.0 eq) and thiourea (84 mg, 1.1 mmol, 1.1 eq).

• Solvent Addition: Add absolute ethanol (10 mL) to the flask.

• Heating and Monitoring: Place the flask in a pre-heated oil bath at 85 °C and stir the mixture vigorously. The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate in hexanes. The reaction is typically complete within 4-6 hours.

• Work-up: Once the starting material is consumed, remove the flask from the oil bath and allow it to cool to room temperature.

• Neutralization: Slowly add saturated aqueous sodium bicarbonate solution (~20 mL) to the reaction mixture to neutralize the hydrobromic acid formed during the reaction. A precipitate of the product should form.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 2-amino-4-(5-fluoro-2-methoxyphenyl)thiazole.

• Characterization: Confirm the identity and purity of the final product using NMR and Mass Spectrometry.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a cornerstone intermediate for the synthesis of advanced anticancer agents. Its well-defined reactivity, governed by the α-haloketone functional group, provides a reliable and versatile entry point to a multitude of heterocyclic systems essential for modern drug design.[1][3] The protocols and safety information detailed in this guide are intended to empower researchers to confidently and safely leverage this valuable building block in their drug discovery programs, accelerating the development of next-generation cancer therapies.

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"2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" in the synthesis of anti-inflammatory drugs

Topic: "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" in the Synthesis of Anti-inflammatory Drugs

Introduction: The Strategic Importance of Fluorinated Phenacyl Bromides in Medicinal Chemistry

In the landscape of modern drug discovery, particularly in the development of novel anti-inflammatory therapeutics, the strategic selection of starting materials is paramount. "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" (CAS No: 443914-95-2) has emerged as a pivotal building block, valued for its inherent reactivity and the desirable physicochemical properties it imparts to target molecules[1]. This α-bromoketone derivative possesses a unique trifecta of functional groups: a reactive bromine atom, a methoxy group, and a fluorine atom on the phenyl ring. The presence of the fluorine atom can enhance metabolic stability and binding affinity of the final drug candidate, while the methoxy group can influence the electronic properties and orientation of the molecule within a biological target[1][2]. This application note provides a comprehensive guide for researchers, detailing the synthesis of a potent anti-inflammatory agent, 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine, from this key intermediate. We will delve into the causality behind the synthetic choices, provide a field-proven protocol, and discuss the mechanistic underpinnings of the final compound's anti-inflammatory action.

Chemical Profile of the Starting Material

A thorough understanding of the starting material is critical for successful and reproducible synthesis.

Property	Value	Source
CAS Number	443914-95-2[1]	Chem-Impex[1]
Molecular Formula	C₉H₈BrFO₂[1]	Chem-Impex[1]
Molecular Weight	247.06 g/mol [1]	Chem-Impex[1]
Appearance	White crystalline powder[1]	Chem-Impex[1]
Melting Point	76-82 °C[1]	Chem-Impex[1]
Purity	≥ 98% (HPLC)[1]	Chem-Impex[1]
Storage Conditions	Store at 0-8°C[1]	Chem-Impex[1]

Synthetic Pathway: The Hantzsch Thiazole Synthesis

The most direct and widely adopted method for converting α-haloketones into the therapeutically significant 2-aminothiazole scaffold is the Hantzsch thiazole synthesis[3][4][5]. This reaction involves the cyclocondensation of an α-haloketone with a thioamide, in this case, thiourea. The choice of this pathway is underpinned by its reliability, high yields, and the relative simplicity of the procedure[4].

The mechanism initiates with a nucleophilic attack of the sulfur atom of thiourea on the electrophilic carbon bearing the bromine atom, forming a thioester intermediate. This is followed by an intramolecular cyclization where a nitrogen atom attacks the carbonyl carbon, and subsequent dehydration leads to the formation of the stable, aromatic thiazole ring[4].

Caption: Hantzsch Thiazole Synthesis Workflow.

Detailed Experimental Protocol

This protocol outlines the synthesis of 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine.

Materials and Reagents:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Thiourea (1.2 eq)

• Ethanol (Reagent grade)

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Deionized water

• Ethyl acetate (for TLC)

• Hexane (for TLC)

Equipment:

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Heating mantle or oil bath

• Magnetic stirrer

• Büchner funnel and flask for vacuum filtration

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq) in ethanol. Add thiourea (1.2 eq) to the solution.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C for ethanol) with vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent) until the starting material is consumed (typically 2-4 hours).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralization and Precipitation: Slowly add saturated aqueous sodium bicarbonate solution to the reaction mixture until the pH is neutral or slightly basic (pH 7-8). The product will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold deionized water to remove any remaining salts.

• Drying: Dry the purified product, 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine, in a vacuum oven.

Mechanism of Anti-Inflammatory Action

The anti-inflammatory properties of 2-aminothiazole derivatives are often attributed to their ability to inhibit key enzymes in the inflammatory cascade, namely cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX)[6][7]. These enzymes are responsible for the synthesis of prostaglandins and leukotrienes, respectively, which are potent inflammatory mediators. By inhibiting these enzymes, the synthesized compound can effectively reduce the hallmarks of inflammation, such as pain, swelling, and redness.

Caption: Inhibition of Inflammatory Mediators.

In Vitro Evaluation of Anti-Inflammatory Activity

To quantify the anti-inflammatory efficacy of the synthesized 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine, a series of in-vitro assays can be performed.

Protocol: COX-2 Inhibition Assay (Fluorometric)

This assay measures the ability of the test compound to inhibit the peroxidase activity of recombinant COX-2.

• Prepare Reagents: Use a commercially available COX-2 inhibitor screening kit. Prepare the reaction buffer, heme, and arachidonic acid substrate according to the manufacturer's protocol.

• Compound Preparation: Dissolve the synthesized thiazole derivative in a suitable solvent (e.g., DMSO) to create a stock solution. Prepare serial dilutions to test a range of concentrations.

• Assay Procedure: In a 96-well plate, add the reaction buffer, recombinant COX-2 enzyme, and the test compound at various concentrations. Include a positive control (e.g., Celecoxib) and a vehicle control (DMSO).

• Initiate Reaction: Add arachidonic acid to initiate the reaction.

• Measurement: Monitor the fluorescence increase over time using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each concentration of the test compound and determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).

Compound	Target	IC₅₀ (µM)
4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine	COX-2	Data to be determined experimentally
Celecoxib (Reference)	COX-2	~0.005 µM

Note: The IC₅₀ value for the synthesized compound is a placeholder and needs to be determined through experimentation. The value for Celecoxib is provided for reference.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone serves as a highly effective and versatile starting material for the synthesis of potent anti-inflammatory agents. The Hantzsch thiazole synthesis provides a robust and efficient route to access 2-aminothiazole derivatives, such as 4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-amine. These compounds are promising candidates for further drug development due to their potential to inhibit key pro-inflammatory enzymes like COX-2. The protocols and methodologies outlined in this application note provide a solid framework for researchers to synthesize and evaluate novel anti-inflammatory drugs based on this valuable chemical scaffold.

References

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• Prateek, et al. (2020). SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. World Journal of Pharmaceutical and Medical Research, 6(12), 153-157. [Link]

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• Singh, N., et al. (2022). Synthesis and Anti-Inflammatory Activity of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-Derived NRF2 Activators. ChemistryOpen, 11(10), e202200181. [Link]

• Suh, M. E., et al. (2004). Synthesis and biological evaluation of N-aryl-4-aryl-1,3-thiazole-2-amine derivatives as direct 5-lipoxygenase inhibitors. Bioorganic & Medicinal Chemistry, 12(6), 1351-1358. [Link]

• Tehrani, M. B., et al. (2015). Design, synthesis and evaluation of 3,6-diphenylimidazo[2,1-b]thiazol-5-amine derivatives as new inhibitors of 15-lipoxygenase. Bioorganic & Medicinal Chemistry, 23(15), 4503-4509. [Link]

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Application Notes and Protocols: Nucleophilic Substitution Reactions of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthetic applications of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No: 343-04-4). As a highly functionalized α-haloketone, this compound is a versatile electrophilic building block for constructing carbon-heteroatom bonds, which are pivotal in the synthesis of pharmacologically active molecules.[1][2] We delve into the core mechanistic principles governing its reactivity, present detailed, field-tested protocols for its reaction with various nucleophiles, and offer insights into reaction optimization. The protocols are designed to be self-validating, providing clear methodologies for the synthesis, purification, and characterization of key derivatives.

Introduction: The Strategic Value of a Versatile Building Block

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is an α-bromoacetophenone derivative distinguished by its unique substitution pattern. The presence of a fluorine atom and a methoxy group on the phenyl ring significantly influences the electronic properties and potential biological activity of its downstream products.[1] The core value of this reagent lies in its α-haloketone moiety, a classic electrophilic site that readily participates in nucleophilic substitution reactions.[2] The carbonyl group activates the adjacent carbon-bromine bond, making the α-carbon highly susceptible to attack by a wide range of nucleophiles.[3]

This enhanced reactivity makes it an invaluable intermediate for synthesizing complex molecules, particularly heterocyclic systems that form the backbone of many modern therapeutics in areas such as oncology and infectious disease.[1][4] This guide will equip scientists with the foundational knowledge and practical protocols to effectively leverage this reagent in their synthetic campaigns.

Mechanistic Underpinnings: The SN2 Pathway

The primary reaction pathway for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with the majority of common nucleophiles is a bimolecular nucleophilic substitution (SN2).[5]

Key Mechanistic Features:

• Electrophilic Center: The carbon atom bonded to the bromine is electron-deficient due to the inductive electron-withdrawing effects of both the adjacent carbonyl group and the bromine atom. This polarization of the C-Br bond enhances the carbon's electrophilicity.[3]

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile (e.g., an amine, thiol, or carboxylate) on this electrophilic α-carbon. The attack occurs from the backside relative to the bromine atom, which acts as the leaving group.

• Transition State: The reaction proceeds through a single, high-energy transition state where the nucleophile-carbon bond is forming concurrently as the carbon-bromine bond is breaking.

• Stereochemistry: If the α-carbon were chiral, this mechanism would result in an inversion of stereochemistry, a hallmark of SN2 reactions known as the Walden inversion.[6]

• Avoidance of SN1: The SN1 pathway is strongly disfavored. The formation of a carbocation on the α-carbon is destabilized by the adjacent electron-withdrawing carbonyl group, making this a high-energy, inaccessible intermediate.[5]

Side Reactions: The choice of nucleophile and reaction conditions is critical. The use of strong, sterically hindered bases can lead to the abstraction of the α-proton, generating an enolate and opening pathways to side reactions.[5] Therefore, weakly basic or non-basic nucleophiles are generally preferred for clean substitution.[7]

Caption: Figure 1: General SN2 Mechanism.

Synthetic Workflow: From Building Block to Diverse Scaffolds

The primary utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is its role as a precursor to a variety of molecular scaffolds. By selecting the appropriate nucleophile, a researcher can readily access α-amino ketones, α-thio ketones, α-oxy ketones, and a multitude of important heterocyclic systems.

Caption: Figure 2: Synthetic pathways from the core reagent.

Experimental Protocols

Safety Precaution: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is an irritant. Always handle in a fume hood wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[8][9]

Protocol 1: Synthesis of an α-Amino Ketone via Reaction with Morpholine

Principle: This protocol describes a standard SN2 reaction where a secondary amine acts as the nucleophile. A mild base is used to quench the HBr formed in situ, driving the reaction to completion.

Reagents & Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Morpholine (2.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (e.g., 1.00 g, 4.05 mmol) and anhydrous potassium carbonate (0.84 g, 6.07 mmol).

• Suspend the solids in anhydrous acetonitrile (20 mL).

• Add morpholine (0.78 mL, 8.91 mmol) to the suspension at room temperature.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:EtOAc).

• Once the starting material is consumed, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Dissolve the crude residue in ethyl acetate (30 mL) and wash with saturated NaHCO₃ solution (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purification:

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

Expected Characterization:

• Product: 1-(5-fluoro-2-methoxyphenyl)-2-morpholinoethanone

• ¹H NMR: Expect disappearance of the singlet around 4.4 ppm (Br-CH₂ ) and the appearance of new signals corresponding to the morpholine protons and the new α-methylene protons adjacent to the nitrogen.

• MS (ESI+): Expect to find [M+H]⁺ corresponding to the molecular weight of the product.

Protocol 2: Synthesis of an α-Thio Ketone via Reaction with Thiophenol

Principle: Thiols are excellent, soft nucleophiles that react cleanly with α-haloketones.[10] A non-nucleophilic base is used to deprotonate the thiol, forming the more nucleophilic thiolate anion.

Reagents & Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Thiophenol (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether (Et₂O)

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (e.g., 1.00 g, 4.05 mmol) in anhydrous DMF (15 mL).

• Add anhydrous potassium carbonate (0.84 g, 6.07 mmol).

• Slowly add thiophenol (0.46 mL, 4.45 mmol) to the stirring suspension at room temperature.

• Stir the reaction at room temperature for 2-3 hours. Monitor progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold water (50 mL) and extract with diethyl ether (3 x 25 mL).

• Combine the organic extracts and wash with water (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Purification:

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

Expected Characterization:

• Product: 1-(5-fluoro-2-methoxyphenyl)-2-(phenylthio)ethanone

• ¹H NMR: Expect disappearance of the starting material singlet at ~4.4 ppm and the appearance of a new singlet for the α-methylene protons (S-CH₂ ) shifted relative to the starting material, along with aromatic signals from the thiophenyl group.

• MS (ESI+): Expect to find [M+H]⁺.

Protocol 3: Hantzsch Thiazole Synthesis with Thiourea

Principle: This is a classic cyclocondensation reaction for the synthesis of a thiazole ring, a common motif in pharmaceuticals. The α-haloketone first reacts with the sulfur of thiourea, followed by intramolecular cyclization and dehydration.[2]

Reagents & Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (EtOH)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• In a round-bottom flask, dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (e.g., 1.00 g, 4.05 mmol) in ethanol (25 mL).

• Add thiourea (0.34 g, 4.45 mmol) to the solution.

• Heat the mixture to reflux (approx. 78 °C) and maintain for 3-5 hours. A precipitate may form as the hydrobromide salt of the product.

• Monitor the reaction by TLC until the starting ketone is consumed.

• Cool the reaction mixture in an ice bath. If a solid has precipitated, collect it by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture in vacuo.

• Neutralize the resulting salt by dissolving it in water and adding a saturated solution of NaHCO₃ until the solution is basic (pH ~8-9).

• Extract the free base product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

Purification:

• The product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography.

Expected Characterization:

• Product: 2-amino-4-(5-fluoro-2-methoxyphenyl)thiazole

• ¹H NMR: Expect the appearance of a new singlet for the C5-proton of the thiazole ring, aromatic signals for the phenyl ring, and a broad singlet for the amino (-NH₂) protons.

• ¹³C NMR: Expect signals corresponding to the thiazole ring carbons.

• MS (ESI+): Expect to find [M+H]⁺.

Data Summary and Optimization

Protocol	Nucleophile	Base	Solvent	Temp (°C)	Typical Time (h)	Expected Yield
1	Morpholine	K₂CO₃	Acetonitrile	60	4 - 6	75-90%
2	Thiophenol	K₂CO₃	DMF	RT	2 - 3	80-95%
3	Thiourea	None	Ethanol	Reflux	3 - 5	70-85%

Optimization Insights:

• Solvent Choice: Polar aprotic solvents like acetonitrile and DMF are generally effective as they solvate the cation of the base while leaving the nucleophile relatively free, accelerating the SN2 reaction. For the thiazole synthesis, a protic solvent like ethanol is standard.

• Base Selection: For amine and thiol substitutions, a non-nucleophilic inorganic base like K₂CO₃ or a mild organic base like triethylamine (TEA) is crucial to prevent competition with the primary nucleophile. The base should be strong enough to neutralize the acid byproduct but not strong enough to promote significant enolization.

• Temperature: Most reactions proceed efficiently at room temperature or with gentle heating. Higher temperatures can increase reaction rates but may also lead to the formation of undesired byproducts. Reaction monitoring by TLC is essential to determine the optimal reaction time and temperature.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a powerful and versatile electrophile for modern organic synthesis. Its predictable reactivity via the SN2 mechanism allows for the reliable formation of C-N, C-S, and C-O bonds, providing access to a wide array of functionalized intermediates and complex heterocyclic systems. The protocols detailed herein serve as a robust starting point for researchers aiming to incorporate this valuable building block into their synthetic strategies, ultimately accelerating discovery programs in medicinal chemistry and materials science.

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Application Notes and Protocols: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unlocking Advanced Polymer Architectures

In the pursuit of novel materials with precisely engineered properties, the role of the initiator in polymerization cannot be overstated. For drug delivery systems, advanced coatings, and specialized biomaterials, control over polymer architecture at the molecular level is paramount. Atom Transfer Radical Polymerization (ATRP) has emerged as a powerful technique for achieving this control, enabling the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions, and complex architectures.[1][2][3][4] The choice of initiator is a critical determinant of success in ATRP, as it not only dictates the number of growing polymer chains but can also be used to install specific functionalities at the polymer chain end.[5][6][]

This guide focuses on 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone , a functionalized α-bromoketone, and its application as a versatile initiator in polymer chemistry. The presence of the fluoro and methoxy substituents on the phenyl ring offers unique opportunities to tailor the electronic properties and functionality of the resulting polymers, making this initiator a valuable tool for researchers in materials science and drug development.

Rationale for Use in Controlled Radical Polymerization

The efficacy of an initiator in ATRP is largely dependent on its ability to generate a stable radical upon activation and the dynamics of the equilibrium between the active and dormant species.[4] 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone possesses the key structural features of an efficient ATRP initiator:

• α-Haloketone Structure: The carbonyl group adjacent to the carbon-bromine bond activates the C-Br bond, facilitating its homolytic cleavage by the copper(I) catalyst to initiate polymerization.[5]

• Functionalizability: The substituted phenyl ring is carried into the final polymer as the α-end group. This allows for the direct incorporation of fluoro and methoxy functionalities, which can influence the polymer's solubility, thermal properties, and potential for post-polymerization modification.

Physicochemical Properties of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Property	Value	Source
Molecular Formula	C₉H₈BrFO₂	[8]
Molecular Weight	247.06 g/mol	[8]
Appearance	Solid
Melting Point	75-80 °C	[9]

Experimental Protocols

The following protocols provide a general framework for utilizing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone as an initiator in ATRP. These should be adapted and optimized based on the specific monomer and desired polymer characteristics.

Materials and Reagents

• Monomer: e.g., Methyl methacrylate (MMA), Styrene (St), n-butyl acrylate (nBA) (inhibitor removed prior to use).

• Initiator: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

• Catalyst: Copper(I) bromide (CuBr) or Copper(I) chloride (CuCl).

• Ligand: N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) or Tris(2-pyridylmethyl)amine (TPMA).

• Solvent: Anisole, toluene, or another suitable solvent.

• Inert Gas: Argon or Nitrogen.

General Protocol for Homopolymer Synthesis via ATRP

This protocol describes a typical ATRP of methyl methacrylate (MMA) initiated by 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Workflow for Homopolymer Synthesis:

Figure 1: General workflow for ATRP.

Step-by-Step Procedure:

• Catalyst and Ligand Preparation: In a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (e.g., 0.1 mmol). Seal the flask with a rubber septum and deoxygenate by performing three freeze-pump-thaw cycles. Backfill with an inert gas (Argon or Nitrogen).

• Addition of Ligand and Monomer: Under a positive pressure of inert gas, add the ligand (e.g., PMDETA, 0.2 mmol) via a degassed syringe. Then, add the degassed monomer (e.g., MMA, 10 mmol) and solvent (e.g., anisole, 5 mL).

• Initiator Addition and Polymerization: In a separate vial, dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (e.g., 0.1 mmol) in a small amount of degassed solvent. Add the initiator solution to the reaction mixture via a degassed syringe to start the polymerization. Place the flask in a preheated oil bath at the desired temperature (e.g., 90 °C).[8]

• Monitoring the Reaction: At timed intervals, samples can be withdrawn using a degassed syringe to monitor monomer conversion by ¹H NMR or gas chromatography (GC).

• Reaction Termination and Polymer Purification: To stop the polymerization, cool the flask and expose the reaction mixture to air. Dilute the mixture with a suitable solvent like tetrahydrofuran (THF) and pass it through a short column of neutral alumina to remove the copper catalyst.[10] Precipitate the polymer by adding the solution dropwise into a large volume of a non-solvent, such as cold methanol. Filter the precipitate and dry it under vacuum to a constant weight.

Synthesis of a Block Copolymer: A Macroinitiator Approach

The halogen end-group of the polymer synthesized in the previous step can be used as a macroinitiator to grow a second polymer block.

Workflow for Block Copolymer Synthesis:

Figure 2: Workflow for block copolymer synthesis.

Step-by-Step Procedure:

• Macroinitiator Synthesis: Synthesize the first polymer block (e.g., poly(methyl methacrylate)) as described in Protocol 2.2. Ensure the polymer is thoroughly purified and dried.

• Second Polymerization Setup: In a new Schlenk flask, add CuBr and the ligand, and deoxygenate as before.

• Reagent Addition: Add the degassed second monomer (e.g., styrene) and solvent. Dissolve the purified macroinitiator in a minimal amount of degassed solvent and add it to the reaction flask.

• Polymerization and Purification: Conduct the polymerization at an appropriate temperature (e.g., 110 °C for styrene).[11] Monitor the reaction and purify the resulting block copolymer using the same procedure as for the homopolymer.

Characterization and Expected Results

Polymer Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to determine monomer conversion and to confirm the presence of the initiator fragment at the chain end.[2][12][13]

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): GPC/SEC is used to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI = Mₙ/Mₙ).[14][15]

Expected Outcomes

• Controlled Polymerization: A linear increase in Mₙ with monomer conversion and a low PDI (typically < 1.5) are indicative of a controlled/"living" polymerization.[8]

• End-Group Functionality: The ¹H NMR spectrum of the polymer should show characteristic signals from the 5-fluoro-2-methoxyphenyl group, confirming its incorporation as the α-end group.[12]

• Block Copolymer Formation: GPC analysis of the block copolymer should show a clear shift to a higher molecular weight compared to the macroinitiator, with the preservation of a narrow PDI.[11][16]

Safety and Handling

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: This compound is an irritant. Avoid contact with skin and eyes. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Copper Catalysts: Copper(I) halides are sensitive to oxidation. Handle under an inert atmosphere.

• Monomers: Many monomers are flammable and have specific health hazards. Consult the Safety Data Sheet (SDS) for each monomer before use.

• Solvents: Use appropriate flammable liquid storage and handling procedures.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Slow or No Polymerization	Inactive catalyst (oxidized Cu(I)), presence of oxygen, inappropriate ligand or solvent.	Ensure all reagents and solvents are properly deoxygenated. Use a more active ligand system (e.g., Me₆TREN for some acrylates).[1] Check the purity of the monomer and remove any inhibitors.
High Polydispersity (PDI > 1.5)	Rate of initiation is much slower than propagation, high concentration of radicals leading to termination.	Increase the amount of catalyst or use a more active initiator/catalyst system. Add a small amount of Cu(II) at the beginning of the reaction to establish the equilibrium faster.[1]
Bimodal GPC Trace	Inefficient initiation or chain transfer reactions.	Ensure the initiator is pure. Optimize the reaction temperature to minimize side reactions.
Sticky Polymer Product	Low glass transition temperature (Tg) of the polymer.	This can be inherent to the polymer. For purification, try precipitating in a colder non-solvent or use a different solvent/non-solvent pair.[10]

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a promising functional initiator for Atom Transfer Radical Polymerization. Its use allows for the synthesis of well-defined polymers with a unique combination of fluoro and methoxy end-group functionalities. The protocols and guidelines presented here provide a solid foundation for researchers to explore the potential of this initiator in the development of advanced polymeric materials for a wide range of applications. As with any polymerization system, careful optimization of reaction conditions is key to achieving the desired polymer characteristics.

References

• BenchChem. (2025).

• ResearchGate. (n.d.). Table 1. 1H NMR and GPC characterization of the block copolymer. Retrieved from [Link]

• ResearchGate. (n.d.). Proton NMR and GPC Characterization of Copolymers and Modified Copolymers. Retrieved from [Link]

• Davis, K. A., & Matyjaszewski, K. (2001). Controlled/“Living” Atom Transfer Radical Polymerization of Methyl Methacrylate Using Various Initiation Systems. Macromolecules, 34(8), 2139–2147.

• ResearchGate. (2017). Precise molecular weight determination and structure characterization of end-functionalized polymers: An NMR approach via combination of one-dimensional and two-dimensional techniques. Retrieved from [Link]

• ResearchGate. (2018). Synthesis through ATRP and Characterization of hydrophobic polystyrene-block-polyethylene glycol-block-polystyrene tri-block copolymer: A simple laboratory approach. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of block copolymer:poly(methyl methacrylate)-b-polystyrene. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of Well-Defined Vinyl End-Functional Polystyrene Using Multifunctional Initiator by Atom Transfer Radical Polymerization. Retrieved from [Link]

• Matyjaszewski Polymer Group. (n.d.). Procedures for Initiation of an ATRP Reaction. Carnegie Mellon University. Retrieved from [Link]

• Matyjaszewski Polymer Group. (n.d.). Initiators. Carnegie Mellon University. Retrieved from [Link]

• Matyjaszewski Polymer Group. (n.d.). Use of functional ATRP initiators. Carnegie Mellon University. Retrieved from [Link]

• ResearchGate. (2018). Why product of ATRP is sticky and unable to purify?. Retrieved from [Link]

• ACS Publications. (2012). Atom Transfer Radical Polymerization (ATRP): Current Status and Future Perspectives. Macromolecules. Retrieved from [Link]

• MDPI. (n.d.). Atom Transfer Radical Polymerization (ATRP) in Synthesis of Precisely Defined Polymers. Retrieved from [Link]

• Matyjaszewski Polymer Group. (n.d.). Starting Points. Carnegie Mellon University. Retrieved from [Link]

• National Institute of Standards and Technology. (2004). Solid-Phase ATRP Synthesis of Peptide-Polymer Hybrids. Retrieved from [Link]

• ACS Publications. (2001). Atom Transfer Radical Polymerization. Chemical Reviews. Retrieved from [Link]

• DergiPark. (2019). Synthesis and characterization of poly(styrene-b-methyl methacrylate) block copolymers via ATRP and RAFT. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetics of Atom Transfer Radical Polymerization. Retrieved from [Link]

• Matyjaszewski Polymer Group. (n.d.). Atom Transfer Radical Polymerization. Carnegie Mellon University. Retrieved from [Link]

• Matyjaszewski Polymer Group. (n.d.). Photoinitiated ATRP. Carnegie Mellon University. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of bis-allyloxy functionalized polystyrene and poly (methyl methacrylate) macromonomers using a new ATRP initiator. Retrieved from [Link]

• TU/e. (n.d.). Kinetics of Atom Transfer Radical Polymerization from PVDF Macroinitiators. Retrieved from [Link]

• ACS Figshare. (2011). Low-Temperature AGET ATRP of Methyl Methacrylate in Ionic Liquid-Based Microemulsions. Macromolecules. Retrieved from [Link]

• RSC Publishing. (2019). Synthesis of block copolymers using poly(methyl methacrylate) with unsaturated chain end through kinetic studies. Polymer Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Solid-Phase ATRP Synthesis of Peptide-Polymer Hybrids. Retrieved from [Link]

• RSC Publishing. (2004). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2011). A Simple Catalytic Mechanism for the Direct Coupling of α-Carbonyls with Functionalized Amines: A One-Step Synthesis of Plavix. Retrieved from [Link]

• ResearchGate. (n.d.). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Retrieved from [Link]

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The Versatile Building Block: Application Notes for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in Advanced Materials Synthesis

In the dynamic field of materials science, the pursuit of novel functional materials with tailored properties is a constant endeavor. The strategic design and synthesis of molecular precursors are paramount to achieving desired outcomes in areas ranging from organic electronics to specialized polymer coatings. It is in this context that 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone emerges as a highly valuable and versatile building block.

This technical guide provides an in-depth exploration of the potential applications of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in materials science. While its utility as an intermediate in pharmaceutical synthesis is well-established, its inherent reactivity, particularly the α-bromoketone moiety, opens up a wealth of possibilities for the creation of advanced materials. The presence of fluorine and methoxy substituents on the phenyl ring further allows for the fine-tuning of electronic properties, solubility, and intermolecular interactions in the resulting materials.[1]

This document will delve into exemplary synthetic protocols, grounded in established chemical transformations for analogous α-bromoketones, to illustrate how this compound can be leveraged to construct functional polymers and heterocyclic materials with potential applications in optoelectronics and sensing.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is crucial for its effective application in synthesis.

Property	Value	Source
Molecular Formula	C₉H₈BrFO₂	PubChem
Molecular Weight	247.06 g/mol	PubChem
Melting Point	75-80 °C	Echemi
Boiling Point	297.2±25.0 °C at 760 mmHg	Echemi
Density	1.5±0.1 g/cm³	Echemi

Core Reactivity and Rationale for Use in Materials Science

The key to the utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in materials synthesis lies in the electrophilic nature of the carbon atom alpha to the ketone. This makes it highly susceptible to nucleophilic substitution, providing a robust platform for the introduction of diverse functionalities and the construction of complex molecular architectures.

Furthermore, the substituted phenyl ring is not merely a passive scaffold. The electron-withdrawing fluorine atom and the electron-donating methoxy group create a specific electronic environment that can influence the properties of the final material, such as its band gap, charge transport characteristics, and solubility in organic solvents.

Application Protocol 1: Synthesis of a Thiazole-Containing Monomer for Optoelectronic Polymers

The Hantzsch thiazole synthesis is a classic and reliable method for the formation of a thiazole ring from an α-haloketone and a thioamide. Thiazole-based polymers are of significant interest in materials science due to their potential applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[2][3][4] This protocol outlines a representative synthesis of a novel thiazole-containing monomer derived from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Reaction Principle: Hantzsch Thiazole Synthesis

The reaction proceeds via nucleophilic attack of the sulfur atom of the thioamide on the α-carbon of the bromoketone, followed by cyclization and dehydration to form the aromatic thiazole ring.

Caption: Hantzsch Thiazole Synthesis Workflow.

Detailed Experimental Protocol

Objective: To synthesize 2-methyl-4-(5-fluoro-2-methoxyphenyl)thiazole.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Thioacetamide (1.1 eq)

• Ethanol (anhydrous)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in anhydrous ethanol.

• Add thioacetamide to the solution and stir the mixture at room temperature for 15 minutes.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired thiazole monomer.

Characterization: The structure and purity of the synthesized monomer should be confirmed using ¹H NMR, ¹³C NMR, and mass spectrometry.

Application Protocol 2: Synthesis of a Substituted Thiophene Monomer via Gewald Reaction

The Gewald aminothiophene synthesis is a powerful one-pot multicomponent reaction for the preparation of 2-aminothiophenes from a ketone, an activated nitrile, elemental sulfur, and a base.[1][5][6] Thiophene-based materials are another cornerstone of organic electronics, known for their excellent charge transport properties. This protocol provides a pathway to a novel thiophene derivative.

Reaction Principle: Gewald Aminothiophene Synthesis

This reaction involves the condensation of the ketone with the activated nitrile, followed by the addition of sulfur and subsequent cyclization to form the 2-aminothiophene ring.

Caption: Gewald Aminothiophene Synthesis Workflow.

Detailed Experimental Protocol

Objective: To synthesize a 2-amino-3-cyano-4-(5-fluoro-2-methoxyphenyl)thiophene derivative. (Note: This protocol would first require the conversion of the bromo-ketone to the corresponding ketone). A more direct approach for α-bromoketones is a variation of the Gewald reaction. For the purpose of this guide, we will outline a plausible adaptation.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Malononitrile (1.0 eq)

• Elemental sulfur (1.1 eq)

• Morpholine (catalytic amount)

• Ethanol

• Dichloromethane

• Hexane

Procedure:

• In a three-necked flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, malononitrile, and elemental sulfur in ethanol.

• Add a catalytic amount of morpholine to the suspension.

• Heat the mixture to reflux for 2-3 hours, during which the reactants should dissolve.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• A precipitate may form upon cooling. If so, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) or by column chromatography.

Characterization: The structure of the resulting 2-aminothiophene derivative should be confirmed by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

From Monomers to Functional Polymers

The synthesized thiazole and thiophene monomers, containing the 5-fluoro-2-methoxyphenyl substituent, can be further polymerized to create functional polymers for materials science applications. Polymerization can be achieved through various methods, such as oxidative polymerization or cross-coupling reactions (e.g., Stille, Suzuki, or direct arylation polymerization), to yield conjugated polymers with potentially interesting electronic and optical properties. The fluorine and methoxy groups are expected to influence the polymer's solubility, morphology, and energy levels, which are critical parameters for device performance.

Conclusion and Future Outlook

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a promising and versatile precursor for the synthesis of advanced functional materials. Its reactive α-bromoketone handle, combined with the electronically-modifying substituents on the phenyl ring, provides a powerful platform for the design and synthesis of novel thiazole and thiophene-based monomers and polymers. The protocols outlined in this guide, based on well-established synthetic methodologies, offer a starting point for researchers and scientists to explore the potential of this compound in creating next-generation materials for a wide range of applications in organic electronics and beyond. Further research into the polymerization of these novel monomers and the characterization of the resulting polymers will undoubtedly unlock new and exciting possibilities in materials science.

References

• Catellani, M., Destri, S., Porzio, W., & Themans, B. (1988). Thiazole-based polymers: Synthesis, characterization and electronic structure. Synthetic Metals, 26(3), 259-268.
• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Aminothiophene aus α-Oxo-mercaptanen und methylenaktiven Nitrilen. Chemische Berichte, 99(1), 94-100.
• Sabnis, R. W. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Retrieved from [Link]

• Request PDF. (n.d.). Optoelectronic properties of thiazole-based polythiophenes. Retrieved from [Link]

• Zhang, J., Wang, C., Long, G., Aratani, N., Yamada, H., & Zhang, Q. (2022). Thiazole fused S, N-heteroacene step-ladder polymeric semiconductors for organic transistors. Chemical Science, 13(40), 11977-11984.

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Application Notes &amp; Protocols: Navigating the Reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with Diverse Nucleophiles

An Application Guide for the Synthetic Chemist

Abstract

This technical guide provides an in-depth exploration of the synthetic utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4). As a highly functionalized α-bromo ketone, this compound is a pivotal electrophilic building block in modern organic synthesis, particularly for constructing complex molecules in medicinal and materials science research.[1] We will dissect its reactivity profile with various classes of nucleophiles—including nitrogen, oxygen, sulfur, and carbon-based reagents—and provide detailed, field-proven protocols for its application. The causality behind experimental choices, mechanistic pathways, and safety considerations are emphasized throughout to ensure reproducible and safe execution.

Introduction: The Strategic Value of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a white crystalline solid with a melting point in the range of 75-82°C and a molecular weight of 247.06 g/mol .[1][2][3] Its structure is primed for selective chemical transformations. The key to its utility lies in the α-bromo substituent, which renders the methylene carbon exceptionally electrophilic and an excellent substrate for nucleophilic substitution reactions.

The aromatic ring's substituents—a fluorine atom at the 5-position and a methoxy group at the 2-position—are not merely passive spectators. The electron-withdrawing nature of the fluorine atom and the electron-donating methoxy group modulate the reactivity of the carbonyl and the adjacent electrophilic center. This electronic tuning is critical in its role as an intermediate for synthesizing high-value compounds, including anti-cancer and anti-inflammatory agents.[1][4]

The primary mechanistic pathway governing its reactions with most nucleophiles is the bimolecular nucleophilic substitution (SN2) reaction. This process involves a backside attack on the electrophilic α-carbon by the nucleophile, leading to the displacement of the bromide ion as a stable leaving group.

A simplified diagram of the SN2 mechanism.

Essential Safety & Handling Protocols

Authoritative Grounding: α-bromo ketones are potent lachrymators and irritants. Safe handling is non-negotiable. The protocols described herein are predicated on strict adherence to established safety standards.

GHS Hazard Identification:

• H315: Causes skin irritation.[2][3][5]

• H319: Causes serious eye irritation.[3][5]

• H335: May cause respiratory irritation.[3][5]

• H412: Harmful to aquatic life with long lasting effects.[3][5]

Mandatory Precautions:

• Engineering Controls: All manipulations must be conducted within a certified chemical fume hood to prevent inhalation of vapors or dust.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are required at all times.

  • Hand Protection: Nitrile or neoprene gloves are essential. Change gloves immediately if contamination occurs.

  • Body Protection: A flame-resistant lab coat must be worn and fully fastened.

• First Aid:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[6]

  • Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[6]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[5]

• Storage & Disposal: Store in a cool, dry, well-ventilated area in a tightly sealed container. Dispose of waste in accordance with local, state, and federal regulations.

Reactions with Nitrogen Nucleophiles: Gateway to Heterocycles

The reaction of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with N-nucleophiles is a cornerstone of heterocyclic synthesis. Primary and secondary amines, hydrazines, and amides readily displace the bromide to form α-amino ketones, which are versatile intermediates for constructing imidazoles, pyrazines, and other pharmacologically relevant scaffolds.

Protocol 3.1: Synthesis of 2-(Benzylamino)-1-(5-fluoro-2-methoxyphenyl)ethanone

This protocol details a standard SN2 reaction with a primary amine. A non-nucleophilic base is used to neutralize the HBr generated in situ, preventing the protonation and deactivation of the amine nucleophile.

Experimental Workflow Diagram

Workflow for the synthesis of an α-amino ketone.

Materials & Reagents

Reagent	M.W.	Amount	Moles	Stoichiometry
BFMPE	247.06	2.47 g	10.0 mmol	1.0 eq
Benzylamine	107.15	1.18 g	11.0 mmol	1.1 eq
K₂CO₃ (anhydrous)	138.21	2.07 g	15.0 mmol	1.5 eq

| Acetonitrile (ACN) | - | 50 mL | - | - |

Step-by-Step Procedure

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (2.47 g) and potassium carbonate (2.07 g).

• Add acetonitrile (50 mL) and cool the resulting suspension to 0 °C in an ice bath.

• Add benzylamine (1.18 g, 1.2 mL) dropwise over 5 minutes with vigorous stirring.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, filter the reaction mixture through a pad of Celite to remove inorganic salts, washing the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to yield a crude oil.

• Redissolve the oil in ethyl acetate (50 mL) and wash with water (2 x 25 mL) and brine (1 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient) to afford the pure α-amino ketone.

Reactions with Oxygen Nucleophiles: Ester and Ether Formation

O-nucleophiles, such as carboxylates and alkoxides, react with BFMPE to form α-acyloxy and α-alkoxy ketones, respectively. These reactions are fundamental for introducing ester and ether functionalities. Carboxylate substitutions are typically straightforward SN2 processes.

Protocol 4.1: Synthesis of 2-Oxo-2-(5-fluoro-2-methoxyphenyl)ethyl acetate

This protocol describes the formation of an α-acyloxy ketone via reaction with a carboxylate salt.

Materials & Reagents

Reagent	M.W.	Amount	Moles	Stoichiometry
BFMPE	247.06	2.47 g	10.0 mmol	1.0 eq
Sodium Acetate	82.03	1.23 g	15.0 mmol	1.5 eq

| DMF (anhydrous) | - | 40 mL | - | - |

Step-by-Step Procedure

• Combine BFMPE (2.47 g) and sodium acetate (1.23 g) in a 100 mL round-bottom flask with a stir bar.

• Add anhydrous dimethylformamide (DMF, 40 mL) to the flask.

• Heat the mixture to 60 °C and stir for 3-5 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into 100 mL of ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 40 mL).

• Combine the organic extracts and wash with water (2 x 30 mL) and brine (1 x 30 mL) to remove residual DMF.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude product can be purified by column chromatography or recrystallization.

Reactions with Sulfur Nucleophiles: The Hantzsch Thiazole Synthesis

Sulfur nucleophiles are exceptionally reactive towards α-bromo ketones. This reactivity is famously harnessed in the Hantzsch thiazole synthesis, a classic cyclocondensation reaction between an α-halo ketone and a thioamide-containing species (like thiourea or thioacetamide) to produce a thiazole ring, a common motif in pharmaceuticals.

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Step-by-step guide to synthesizing chalcones using "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone"

An In-depth Guide to the Synthesis of Novel Chalcones Utilizing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of chalcone derivatives, pivotal scaffolds in medicinal chemistry, using 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone as a key precursor. Chalcones, characterized by an α,β-unsaturated carbonyl system linking two aromatic rings, are of immense interest due to their broad pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The use of the specified α-bromo ketone, which is substituted with fluorine and a methoxy group, offers a strategic entry point for creating novel chalcones with unique electronic and steric properties, making them attractive candidates for drug discovery and development programs. This guide details the base-catalyzed Claisen-Schmidt condensation, purification, and characterization of the resulting compounds, tailored for researchers in organic synthesis and pharmaceutical sciences.

Introduction: The Significance of Chalcones in Drug Discovery

Chalcones are open-chain flavonoids that serve as crucial precursors in the biosynthesis of a vast array of flavonoids and isoflavonoids.[2][4] Their core structure, a 1,3-diphenyl-2-propen-1-one backbone, is a "privileged scaffold" in medicinal chemistry, meaning it can bind to a variety of biological targets.[5] The biological versatility of chalcones is largely attributed to the reactive α,β-unsaturated ketone moiety, which can act as a Michael acceptor, enabling covalent interactions with nucleophilic residues like cysteine in target proteins.[2]

The starting material, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, is a versatile building block for synthesizing complex molecules.[6] The presence of a fluorine atom can enhance metabolic stability and binding affinity, while the methoxy group can modulate electronic properties and solubility. The α-bromo substitution is particularly strategic; it increases the acidity of the adjacent α-hydrogens, facilitating the initial enolate formation required for the Claisen-Schmidt condensation. This guide provides a robust methodology to leverage these structural features for the synthesis of novel chalcones.

Reaction Principle: The Claisen-Schmidt Condensation

The most common and efficient method for synthesizing chalcones is the Claisen-Schmidt condensation.[2] This reaction is a base-catalyzed crossed aldol condensation between an aromatic ketone (acetophenone derivative) and an aromatic aldehyde that lacks α-hydrogens.[7][8] The reaction proceeds through a well-established mechanism involving an aldol addition followed by a rapid dehydration step to yield the thermodynamically stable conjugated chalcone system.[7]

The mechanism involves three critical steps:

• Enolate Formation: A base, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH), abstracts an acidic α-hydrogen from the ketone (2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone) to form a resonance-stabilized enolate.[7] The electron-withdrawing effect of the adjacent bromine atom enhances the acidity of this proton, facilitating this step.

• Nucleophilic Attack: The newly formed enolate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aromatic aldehyde. This forms a tetrahedral β-hydroxy ketone intermediate (an aldol adduct).[1]

• Dehydration: The aldol adduct is unstable and readily undergoes base-catalyzed dehydration (E1cB mechanism) to form the highly conjugated and stable α,β-unsaturated ketone, driving the reaction to completion.[1][7]

Diagram 1: Simplified mechanism of the base-catalyzed Claisen-Schmidt condensation.

Detailed Experimental Protocol

This protocol outlines a general and reliable procedure for the synthesis of a chalcone derivative from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and a representative aromatic aldehyde (e.g., 4-chlorobenzaldehyde).

Materials and Reagents

Reagent	CAS Number	M.W. ( g/mol )	Equivalents	Amount (Example)
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	1244503-61-0	248.07	1.0	1.24 g (5.0 mmol)
4-Chlorobenzaldehyde	104-88-1	140.57	1.0	0.70 g (5.0 mmol)
Sodium Hydroxide (NaOH)	1310-73-2	40.00	2.5	0.50 g (12.5 mmol)
Ethanol (95%)	64-17-5	46.07	-	~30 mL
Deionized Water	7732-18-5	18.02	-	As needed
Hydrochloric Acid (HCl), dilute (e.g., 2M)	7647-01-0	36.46	-	As needed
Ethyl Acetate (for TLC)	141-78-6	88.11	-	As needed
Hexane (for TLC)	110-54-3	86.18	-	As needed

Step-by-Step Synthesis Procedure

Diagram 2: General experimental workflow for chalcone synthesis and purification.

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq) and the selected aromatic aldehyde (1.0 eq) in approximately 20 mL of 95% ethanol. Stir the mixture at room temperature (20-25°C) until all solids have completely dissolved.[2]

• Catalyst Addition: Prepare the catalyst solution by dissolving sodium hydroxide (2.5 eq) in 10 mL of deionized water. Add this aqueous NaOH solution dropwise to the stirred ethanolic solution of the reactants over 10-15 minutes.[1] A color change and/or the formation of a precipitate may be observed during or after the addition.

• Reaction Progression & Monitoring: Allow the reaction to stir at room temperature. The optimal reaction time can vary from a few hours to overnight (typically 2-24 hours), depending on the reactivity of the aldehyde.[1][2] Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., Hexane:Ethyl Acetate, 7:3 v/v). The reaction is considered complete when the spot corresponding to the limiting starting material (ketone or aldehyde) is no longer visible.[7][9]

• Workup and Isolation: Once the reaction is complete, pour the reaction mixture into a beaker containing approximately 200 g of crushed ice with vigorous stirring.[10] Slowly acidify the mixture by adding dilute HCl dropwise until the solution is neutral or slightly acidic (pH ~6-7), which will cause the crude chalcone to precipitate fully.[1][7]

• Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid product thoroughly with several portions of cold deionized water until the filtrate is neutral to remove inorganic impurities and any remaining base.[7]

• Purification: The crude product can be further purified by recrystallization. Transfer the solid to a flask and add a minimum amount of hot 95% ethanol to dissolve it completely. Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization. Collect the pure crystalline solid by vacuum filtration.[1][11]

• Drying and Yield Calculation: Dry the purified crystals in a vacuum oven or air dry them. Determine the final weight of the product and calculate the percentage yield.

Product Characterization

The identity and purity of the synthesized chalcone must be confirmed using standard spectroscopic and analytical techniques.[11]

• Melting Point (MP): A sharp melting point range is indicative of a pure compound.

• FT-IR Spectroscopy: The IR spectrum should display characteristic absorption bands. Key peaks include the α,β-unsaturated carbonyl (C=O) stretch around 1630-1680 cm⁻¹, the vinylic (C=C) stretch near 1600 cm⁻¹, and C-H aromatic stretches above 3000 cm⁻¹.[12][13]

• ¹H NMR Spectroscopy: The proton NMR spectrum is highly diagnostic. Expect to see two doublets in the olefinic region (δ 7-8 ppm) corresponding to the α and β vinylic protons. A large coupling constant (J ≈ 15-16 Hz) confirms the trans configuration of the double bond.[14] Signals for the aromatic protons and any substituent protons (e.g., -OCH₃) will also be present in their expected regions.

• ¹³C NMR Spectroscopy: The carbon NMR will show a characteristic signal for the carbonyl carbon between δ 186-197 ppm.[14] The signals for the α and β carbons of the enone system typically appear around δ 116-128 and δ 137-146 ppm, respectively.[14]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) should be used to confirm the molecular formula by providing an accurate mass of the molecular ion peak [M]⁺ or [M+H]⁺.[15]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive catalyst; insufficient reaction time; low reactivity of substrates.	Use a freshly prepared base solution.[9] Allow the reaction to run longer, monitoring with TLC. Gentle warming (40-50°C) can increase the rate, but avoid excessive heat which can cause side reactions.[9]
Oily or Gummy Product	Formation of side products; impure product; product may have a low melting point.	Ensure the reaction temperature is not too high.[9] If recrystallization fails, purify the product using column chromatography on silica gel.[16]
Multiple Spots on TLC	Incomplete reaction; presence of aldol addition intermediate (pre-dehydration); side reactions (e.g., Cannizzaro).	Extend the reaction time or gently warm the mixture to promote dehydration. Re-purify the product carefully via recrystallization or column chromatography.[7]
Reaction Mixture Turns Dark Brown/Black	Product/reactant degradation due to excessive heat or prolonged reaction time with a strong base.	Maintain a lower reaction temperature (room temperature is often sufficient).[9] Ensure the dropwise addition of the base to avoid localized heating.

Conclusion

The Claisen-Schmidt condensation is a robust and versatile method for the synthesis of chalcones.[7] The protocol detailed herein provides an effective pathway for synthesizing novel chalcone derivatives from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and various aromatic aldehydes. By carefully controlling reaction conditions and employing standard purification techniques, researchers can generate a library of unique chalcones. The structural and electronic diversity introduced by the substituents on the starting ketone makes these products highly valuable for screening in drug discovery programs, contributing to the development of next-generation therapeutic agents.

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The Strategic Application of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in the Synthesis of Advanced Agrochemicals

Introduction: Unveiling a Versatile Building Block in Agrochemical R&D

In the landscape of modern agrochemical synthesis, the strategic deployment of highly functionalized intermediates is paramount to the discovery and development of novel, effective, and environmentally conscious crop protection agents. Among these, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4) has emerged as a pivotal building block, particularly in the synthesis of azole fungicides.[1] Its unique structural features—a reactive α-bromo ketone moiety for facile introduction of heterocyclic units, and a substituted phenyl ring containing both a fluorine atom and a methoxy group for modulating biological activity and physicochemical properties—render it an invaluable precursor for the construction of complex agrochemical architectures.[2]

This technical guide provides an in-depth exploration of the application of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in agrochemical synthesis. We will delve into the mechanistic rationale behind its reactivity, present detailed protocols for its conversion into advanced fungicidal agents, and offer expert insights into the optimization of these synthetic transformations. This document is intended for researchers, scientists, and professionals in the agrochemical and pharmaceutical industries who are engaged in the design and synthesis of novel bioactive molecules.

Core Attributes of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

The utility of this bromoethanone derivative in agrochemical synthesis is rooted in its distinct chemical properties.

Property	Value	Source
Molecular Formula	C₉H₈BrFO₂	[1]
Molecular Weight	247.06 g/mol	[1]
CAS Number	343-04-4	[1]
Appearance	Solid	[3]
Melting Point	75-80 °C	[3]

The key to its synthetic versatility lies in the α-bromo ketone functionality, which serves as a potent electrophile, readily undergoing nucleophilic substitution with a variety of nitrogen-containing heterocycles. This reactivity is central to the construction of the toxophore of many modern fungicides.

Application in the Synthesis of Triazole Fungicides: A Case Study Inspired by Mefentrifluconazole

By adapting this established synthetic strategy, we can outline a robust protocol for the synthesis of a novel triazole fungicide candidate derived from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Proposed Synthetic Pathway

The proposed synthesis involves a two-step sequence: first, the nucleophilic substitution of the bromine atom by 1,2,4-triazole, followed by the reduction of the ketone to a tertiary alcohol. This pathway is designed to generate a molecule with the characteristic isopropanol-triazole scaffold, a hallmark of many potent demethylase inhibitor (DMI) fungicides.

Caption: Proposed synthetic workflow for a novel triazole fungicide.

Experimental Protocols

Protocol 1: Synthesis of 1-(5-fluoro-2-methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone

This protocol details the nucleophilic substitution reaction to install the triazole moiety.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• 1,2,4-Triazole (1.2 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq)

• Acetonitrile (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• To a stirred solution of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in anhydrous acetonitrile, add 1,2,4-triazole and potassium carbonate.

• Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress of the reaction by TLC. The reaction is typically complete within 4-6 hours.[5]

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to afford the pure 1-(5-fluoro-2-methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.

Expected Outcome and Characterization:

The product is expected to be a solid. Characterization should be performed using standard analytical techniques:

• ¹H NMR: To confirm the presence of protons from the phenyl ring, methoxy group, methylene bridge, and the triazole ring.

• ¹³C NMR: To identify all the carbon atoms in the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretch and other functional groups.

Protocol 2: Synthesis of 1-(5-fluoro-2-methoxyphenyl)-1-methyl-2-(1H-1,2,4-triazol-1-yl)ethanol (Novel Triazole Fungicide Candidate)

This protocol describes the formation of the tertiary alcohol via a Grignard reaction.

Materials:

• 1-(5-fluoro-2-methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (1.0 eq)

• Methylmagnesium bromide (CH₃MgBr) (3.0 M solution in diethyl ether) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask and syringe techniques

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 1-(5-fluoro-2-methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone in anhydrous THF in a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add the methylmagnesium bromide solution dropwise via syringe.

• Allow the reaction to stir at 0°C for 1-2 hours, monitoring the consumption of the starting material by TLC.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield the final tertiary alcohol.

Self-Validation and Causality:

• Inert Atmosphere: The Grignard reagent is highly reactive with water and oxygen; therefore, maintaining an inert atmosphere is critical for the success of the reaction.

• Low Temperature: The addition of the Grignard reagent is performed at 0°C to control the exothermicity of the reaction and minimize side product formation.

• Aqueous Workup: The quench with saturated ammonium chloride is a mild method to protonate the alkoxide intermediate and neutralize any remaining Grignard reagent without causing unwanted side reactions.

Caption: Experimental workflow for the synthesis of the target fungicide.

Conclusion and Future Perspectives

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone represents a highly valuable and versatile intermediate for the synthesis of novel agrochemicals. The protocols detailed herein, inspired by the synthesis of the commercial fungicide Mefentrifluconazole, provide a clear and actionable pathway for the generation of new triazole-based crop protection agents. The strategic incorporation of the 5-fluoro-2-methoxyphenyl moiety is anticipated to confer favorable biological and pharmacokinetic properties to the resulting molecules. Further derivatization and biological screening of the synthesized compounds could lead to the discovery of next-generation fungicides with improved efficacy and environmental profiles.

References

• Design, Synthesis, and Antifungal/Anti-Oomycete Activities of Novel 1,2,4-Triazole Derivatives Containing Carboxamide Fragments. (2024, February 5). ResearchGate. Retrieved from [Link]

• Design, Synthesis, and Antifungal/Anti-Oomycete Activities of Novel 1,2,4-Triazole Derivatives Containing Carboxamide Fragments. (2024, February 19). National Institutes of Health. Retrieved from [Link]

• Patents Assigned to BASF Agro B.V. Justia Patents. (n.d.). Retrieved from [Link]

• Liquid suspension concentrate formulation comprising mefentrifluconazole. (n.d.). Google Patents.

• Liquid composition comprising mefentrifluconazole. (2022, March 15). Justia Patents. Retrieved from [Link]

• Fungicidal mixtures of mefentrifluconazole. (n.d.). Google Patents.

• 2-Bromo-2-(5-bromo-1H-1,2,4-triazol-1-yl)-1-(2,4-difluorophenyl)ethanone. (n.d.). National Institutes of Health. Retrieved from [Link]

• Synthesis of mefentrifluconazole, a fungicidal sterolbiosynthesis inhibitor. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Crystal Structure, Spectral Characterization and Antifungal Activity of Novel Phenolic Acid Triazole Derivatives. (2023, October 7). National Institutes of Health. Retrieved from [Link]

• Design, Synthesis, and Antifungal/Anti-Oomycete Activities of Novel 1,2,4-Triazole Derivatives Containing Carboxamide Fragments. (2024, February 19). MDPI. Retrieved from [Link]

• synthesis of glycerol-fluorinated triazole derivatives and evaluation of their fungicidal. (n.d.). SciELO. Retrieved from [Link]

• SYNTHESIS OF 1,2,4-TRIAZOLE DERIVATIVES BY CYCLIZATION OF O,S- DIETHYL AROYLIMIDOTHIOCARBONATES WITH HYDRAZINES AND COMPUTATIONA. (n.d.). Sired Udenar. Retrieved from [Link]

• (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. (n.d.). Retrieved from [Link]

• Fungicidal compositions of mefentrifluconazole. (n.d.). Google Patents.

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. PubChem. (n.d.). Retrieved from [Link]

• QSAR prediction of toxicity for a new 1,2,4-triazole derivatives with 2-bromo-5-methoxyphenyl fragment. (2024, November 8). Current issues in pharmacy and medicine. Retrieved from [Link]

• The Azoles in Pharmacochemistry: Perspectives on the Synthesis of New Compounds and Chemoinformatic Contributions. (n.d.). PubMed. Retrieved from [Link]

• New Antifungal Agents with Azole Moieties. (n.d.). National Institutes of Health. Retrieved from [Link]

• New Antifungal Agents with Azole Moieties. (n.d.). MDPI. Retrieved from [Link]

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Application Notes and Protocols for the Utilization of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in the Synthesis of Novel Enzyme Inhibitors

Introduction: The Strategic Value of a Versatile Building Block

In the landscape of modern drug discovery, particularly in the realms of oncology and infectious diseases, the strategic design of small molecule enzyme inhibitors is paramount. The compound 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No: 343-04-4) has emerged as a highly valuable and versatile starting material for the synthesis of a diverse array of potential therapeutic agents.[1][2] Its utility stems from a unique combination of structural features: an α-bromoketone moiety, a fluorine substituent, and a methoxy group on the phenyl ring.

The α-bromoketone functionality serves as a potent electrophilic center, readily undergoing nucleophilic substitution reactions. This reactivity is the cornerstone of its application, enabling the facile construction of various heterocyclic scaffolds, which are prevalent in the structures of numerous enzyme inhibitors.[3] The fluorine atom can enhance metabolic stability, improve binding affinity through favorable interactions with the target enzyme, and increase the lipophilicity of the final compound, potentially leading to improved pharmacokinetic properties.[2] The methoxy group can also influence the electronic properties and solubility of the synthesized molecules. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the practical application of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in the synthesis and evaluation of potential enzyme inhibitors.

Core Application: Synthesis of Thiazole-Based Enzyme Inhibitors

A prominent application of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is in the Hantzsch thiazole synthesis, a classic and reliable method for constructing the thiazole ring system. Thiazole derivatives are a well-established class of compounds with a broad spectrum of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties. Many approved drugs and clinical candidates, particularly kinase inhibitors, feature a thiazole core.

The underlying chemistry involves the reaction of the α-bromoketone with a thioamide, such as thiourea, to form a thiazole ring. The reaction proceeds via a nucleophilic attack of the sulfur atom of thiourea on the carbon bearing the bromine, followed by an intramolecular cyclization and dehydration.

Caption: General workflow for the synthesis of a thiazole-based inhibitor.

Protocol 1: Synthesis of 2-Amino-4-(5-fluoro-2-methoxyphenyl)thiazole

This protocol details the synthesis of a representative thiazole derivative from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. This compound can serve as a core scaffold for further derivatization or be tested directly for biological activity.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Thin Layer Chromatography (TLC) plates (silica gel)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq) and thiourea (1.1 eq). Add anhydrous ethanol to achieve a concentration of approximately 0.2-0.5 M of the starting ketone.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate as the mobile phase). The reaction is typically complete within 4-8 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the residue, add ethyl acetate and a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and shake well. Separate the organic layer. Wash the organic layer with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure 2-Amino-4-(5-fluoro-2-methoxyphenyl)thiazole.

Biological Evaluation: Screening for Kinase Inhibitory Activity

Protein kinases are a major class of enzymes targeted in cancer therapy. The synthesized thiazole derivatives can be screened for their ability to inhibit the activity of various protein kinases. A common and effective method for this is a fluorescence-based in vitro kinase assay.

Caption: Workflow for a fluorescence-based kinase inhibition assay.

Protocol 2: In Vitro Fluorescence-Based Kinase Assay

This protocol provides a general framework for assessing the inhibitory activity of the synthesized compounds against a specific protein kinase. The principle involves measuring the amount of ADP produced in the phosphorylation reaction, which is then quantified using a coupled enzyme system that generates a fluorescent signal.[4]

Materials:

• Purified target kinase

• Specific peptide substrate for the kinase

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

• Synthesized inhibitor compound (dissolved in DMSO)

• Positive control inhibitor (known inhibitor of the target kinase)

• ADP-Glo™ Kinase Assay kit (or similar fluorescence-based detection system)

• 384-well white microplates

• Multichannel pipettes or automated liquid handler

• Plate reader with fluorescence detection capabilities

Procedure:

• Reagent Preparation: Prepare serial dilutions of the synthesized inhibitor and the positive control in the kinase assay buffer. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid affecting enzyme activity.

• Assay Plate Setup:

  • Test wells: Add the diluted inhibitor solutions.

  • Positive control wells: Add the diluted positive control inhibitor.

  • Negative control (no inhibitor) wells: Add assay buffer with the same concentration of DMSO as the test wells.

  • Blank (no enzyme) wells: Add assay buffer with substrate and ATP, but no kinase.

• Kinase and Substrate Addition: Add the kinase and its specific substrate to all wells except the blank.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to all wells.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C or 37 °C) for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the reaction.

• Detection: Stop the kinase reaction and detect the amount of ADP produced by adding the detection reagent according to the manufacturer's protocol (e.g., ADP-Glo™ reagent). This typically involves a coupled enzymatic reaction that converts ADP to a detectable signal.

• Measurement: Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.

Data Analysis:

• Calculate Percent Inhibition:

  • % Inhibition = 100 x (1 - [(Signal_Test - Signal_Blank) / (Signal_Negative - Signal_Blank)])

• Determine IC50 Value: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Compound ID	Target Kinase	IC50 (nM) [Representative Data]
Synthesized Thiazole 1	Kinase A	150
Synthesized Thiazole 2	Kinase A	85
Positive Control	Kinase A	25
Synthesized Thiazole 1	Kinase B	>10,000
Synthesized Thiazole 2	Kinase B	>10,000
Positive Control	Kinase B	50

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a strategically important building block in medicinal chemistry for the synthesis of potential enzyme inhibitors. Its inherent reactivity allows for the efficient construction of heterocyclic scaffolds, such as thiazoles, which are known to be privileged structures in drug discovery. The protocols outlined in this application note provide a practical guide for the synthesis of a representative thiazole derivative and its subsequent evaluation as a kinase inhibitor. By employing these methods, researchers can effectively utilize this versatile compound in their efforts to discover and develop novel therapeutics.

References

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Assay Development for Protein Kinase Enzymes. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Assay for Protealysin-like Protease Inhibitor Activity. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Protease Assays - Assay Guidance Manual. Retrieved from [Link]

• Google Patents. (n.d.). Kinase inhibitors and associated pharmaceutical compositions and methods of use.

• The Royal Society of Chemistry. (n.d.). Protocol for enzyme assays. Retrieved from [Link]

• Google Patents. (n.d.). Enzymatic assay of HIV protease inhibitors.

• European Patent Office. (2023). PROCESS FOR THE SYNTHESIS OF MTOR KINASE INHIBITORS. Retrieved from [Link]

• MDPI. (2021). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Continuous Flow Synthesis of Heterocyclic Scaffolds Utilizing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Introduction: The Strategic Advantage of Flow Chemistry for α-Bromo Ketone Reactions

The α-bromo ketone functional group is a cornerstone of synthetic organic chemistry, serving as a highly reactive electrophilic handle for the construction of complex molecular architectures. Specifically, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a valuable building block in pharmaceutical development due to the strategic placement of its fluoro and methoxy substituents, which can significantly influence the pharmacokinetic and pharmacodynamic properties of target molecules.[1][2] However, reactions involving α-bromo ketones in traditional batch processing are often fraught with challenges, including poor selectivity, hazardous by-product formation (e.g., HBr gas), and difficulties in controlling highly exothermic reactions, which can lead to the formation of undesired α,α-dibrominated products.[3][4]

Continuous flow chemistry offers a robust solution to these challenges by providing superior control over reaction parameters such as temperature, pressure, and residence time.[5][6] The high surface-area-to-volume ratio in microreactors allows for exceptional heat transfer, mitigating the risks associated with exothermic reactions and enabling operations at temperatures above the solvent's boiling point.[6][7] This enhanced control not only improves safety but also frequently leads to higher yields, greater selectivity, and the ability to explore novel reaction pathways that are inaccessible under batch conditions.[5][8] This application note details a continuous flow protocol for the synthesis of a substituted imidazole, a common heterocyclic motif in medicinal chemistry, using 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone as the starting material.

Reaction Profile: Hantzsch-Type Imidazole Synthesis

The chosen model reaction is the cyclocondensation of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with a formamidine salt to yield a highly functionalized imidazole. This class of reaction is a staple in medicinal chemistry for accessing core scaffolds of numerous therapeutic agents.

Reaction Scheme:

In a flow chemistry setup, the rapid mixing and precise temperature control allow for the efficient formation of the imidazole product while minimizing side reactions. The in-situ generated HBr can be neutralized by a scavenger or an appropriate base in a subsequent downstream operation.

Experimental Workflow & System Configuration

The following diagram outlines the logical flow of the continuous synthesis process, from reagent introduction to in-line analysis and collection.

Caption: Continuous flow setup for imidazole synthesis.

Detailed Application Protocol

This protocol describes the synthesis of a substituted imidazole from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

1. Reagent Preparation:

• Solution A: Dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (2.47 g, 10.0 mmol, 1.0 equiv) in anhydrous acetonitrile (MeCN) to a final volume of 50 mL (0.2 M).

• Solution B: In a separate flask, suspend formamidine acetate (1.25 g, 12.0 mmol, 1.2 equiv) and N,N-diisopropylethylamine (DIPEA) (2.09 mL, 12.0 mmol, 1.2 equiv) in anhydrous acetonitrile to a final volume of 50 mL. Sonicate briefly to ensure homogeneity.

• Quenching Solution: Prepare a saturated aqueous solution of ammonium chloride (NH₄Cl).

2. Flow System Setup:

• Assemble the flow chemistry system as depicted in the workflow diagram. Use PFA tubing for the reactor coil.

• Prime Pump A with Solution A and Pump B with Solution B.

• Prime Pump C with the quenching solution.

• Set the back pressure regulator (BPR) to 10 bar to allow for heating the solvent above its atmospheric boiling point.[7]

3. Reaction Execution & Data Collection:

• The system is first equilibrated by pumping MeCN through all lines.

• Set the temperature of the coil reactor to 100 °C.

• Start the pumps with the parameters outlined in the table below. The combined streams from Pump A and B are mixed in the first T-mixer before entering the heated reactor coil.

• The reaction mixture exiting the reactor is mixed with the quenching solution from Pump C to stop the reaction.

• Allow the system to reach a steady state (typically 3-5 times the total residence time) before collecting the product.

• Collect samples for analysis by HPLC or LC-MS to determine conversion and yield.

Quantitative Data: Reaction Parameters

Parameter	Pump A	Pump B	Pump C	Reactor
Reagent	Solution A (0.2 M)	Solution B	NH₄Cl (aq)	-
Flow Rate (mL/min)	0.5	0.5	1.0	-
Combined Flow Rate	-	-	-	1.0 mL/min (pre-quench)
Reactor Volume	-	-	-	10 mL
Residence Time	-	-	-	10 min
Temperature (°C)	Ambient	Ambient	-	100
Pressure (bar)	-	-	-	10

4. Work-up and Purification:

• The collected quenched reaction mixture is concentrated under reduced pressure to remove the acetonitrile.

• The resulting aqueous residue is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel to yield the desired imidazole.

Causality and Experimental Rationale

• Choice of Flow Chemistry: The high exothermicity of the initial alkylation and the subsequent cyclization steps are safely managed by the superior heat exchange capacity of the flow reactor. This prevents thermal degradation and the formation of byproducts, which are common in batch scale-up.[6]

• Elevated Temperature and Pressure: Operating at 100 °C under 10 bar of pressure significantly accelerates the reaction rate, allowing for a short residence time of 10 minutes. Such conditions are difficult and hazardous to achieve in standard batch glassware.[7]

• Stoichiometry: A slight excess of the formamidine salt and base is used to ensure complete consumption of the limiting α-bromo ketone, driving the reaction to completion.

• Solvent: Acetonitrile is chosen for its ability to dissolve all reactants and its suitable boiling point for the reaction conditions.

• In-line Quenching: Immediate quenching of the reaction upon exiting the reactor ensures that the product profile accurately reflects the conditions within the reactor, providing reliable data for optimization.[7]

Conclusion and Future Prospects

References

• Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents.
• Novel reactions under flow chemistry conditions: Formation of α-bromoketones previously unavailable under b
• Synthetic Access to Arom
• 2-Bromo-1-(5-fluoro-2-methoxy-3-nitrophenyl)ethanone.Chem-Impex.
• Continuous flow synthesis enabling reaction discovery.Chemical Science (RSC Publishing).
• Organic Synthesis with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.Organic Synthesis Article.
• Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.
• The Assembly and Use of Continuous-Flow Systems for Chemical Synthesis.DSpace@MIT.
• Understanding flow chemistry for the production of active pharmaceutical ingredients.NIH. (2022-02-10).
• Flow Chemistry Meets AI and NMR for Next-Gen API Production.Bruker.
• A Perspective on Continuous Flow Chemistry in the Pharmaceutical Industry.Research Repository UCD.

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• 3. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]
• 5. vapourtec.com [vapourtec.com]
• 6. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. Continuous flow synthesis enabling reaction discovery - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Flow Chemistry Meets AI and NMR for Next-Gen API Production | Bruker [bruker.com]

Technical Notes & Optimization

Common side products in the synthesis of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone"

Technical Support Center: Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Welcome to the technical support guide for the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. This versatile α-bromo ketone is a crucial intermediate in pharmaceutical and materials science research.[1] The most common synthetic route is the acid-catalyzed α-bromination of 1-(5-fluoro-2-methoxyphenyl)ethanone.[2][3] While seemingly straightforward, this electrophilic substitution reaction is often plagued by side product formation that can complicate purification and reduce yields.

This guide provides field-proven insights and troubleshooting protocols in a direct question-and-answer format to help you identify, mitigate, and prevent the formation of common impurities during your synthesis.

Part 1: Frequently Asked Questions (FAQs)

Q1: My final product yield is significantly lower than expected after purification. What are the most likely causes?

A1: Low yield is a common issue that can stem from several factors beyond simple mechanical loss. The primary chemical culprits are competing side reactions. The most frequent issues include:

• Over-bromination: Formation of a dibrominated side product, which is difficult to separate from the desired monobrominated product.[4][5]

• Aromatic Bromination: The electron-rich methoxy- and fluoro-substituted ring is susceptible to electrophilic bromination, leading to isomeric byproducts.[6]

• Incomplete Reaction: A significant amount of unreacted starting material, 1-(5-fluoro-2-methoxyphenyl)ethanone, remains.

• Degradation: The α-bromo ketone product can be sensitive to hydrolysis or decomposition, especially during aqueous workup or prolonged exposure to basic conditions.

Each of these issues requires a specific diagnostic and corrective approach, which is detailed in the Troubleshooting Guide in Part 2.

Q2: My NMR spectrum is complex. Besides the starting material, what key signals should I look for to identify major impurities?

A2: A complex NMR spectrum points to a mixture of products. Here are the key impurities and their expected spectroscopic signatures:

• Dibromo Side Product (2,2-dibromo-1-(5-fluoro-2-methoxyphenyl)ethanone):

  • ¹H NMR: You will see the complete disappearance of the characteristic singlet for the α-hydrogens (-C(O)CH₂ Br) around δ 4.4 ppm and the appearance of a new singlet for the single α-proton (-C(O)CH Br₂) further downfield, typically > δ 6.0 ppm.

  • ¹³C NMR: A shift in the α-carbon signal.

• Aromatic Bromination Product:

  • ¹H NMR: The most telling sign is a change in the splitting patterns and integration in the aromatic region (typically δ 6.5-8.0 ppm). Instead of the expected three aromatic protons, you may see only two, with altered coupling constants.

• Unreacted Starting Material (1-(5-fluoro-2-methoxyphenyl)ethanone):

  • ¹H NMR: A sharp singlet for the methyl protons (-COCH₃ ) around δ 2.5 ppm.[7]

Q3: I consistently see a product with a mass of M+78/80, corresponding to a second bromine atom. How do I prevent this over-bromination?

A3: The formation of the 2,2-dibromo adduct is a classic case of over-reaction. Under acidic conditions, the first electron-withdrawing bromine atom deactivates the enol intermediate toward further electrophilic attack, which should favor mono-substitution. However, if conditions are not carefully controlled, dibromination can still occur.[5]

Prevention is key:

• Strict Stoichiometry: Use no more than 1.0 to 1.05 equivalents of the brominating agent (e.g., Br₂ or N-bromosuccinimide). Titrate your bromine solution if its concentration is uncertain.

• Controlled Addition: Add the brominating agent dropwise to the ketone solution at a low temperature (0-5 °C) to manage the exothermic reaction and maintain selectivity.[8]

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material. Stop the reaction as soon as the starting ketone is consumed to prevent the subsequent bromination of the product.

Q4: My mass spectrometry results show an isomer of my product, and the NMR aromatic region is messy. Did I brominate the ring?

A4: Yes, this is a strong indication of competitive electrophilic aromatic substitution. The methoxy group (-OCH₃) is a powerful activating ortho-, para-director, making the aromatic ring a competing nucleophile with the enol form of the ketone.[9][10]

To ensure α-selectivity (side-chain bromination):

• Avoid Lewis Acids: Do not use Lewis acid catalysts like FeBr₃ or AlCl₃. These strongly polarize the Br-Br bond, creating a highly reactive electrophile ("Br+") that readily attacks the activated aromatic ring.[11][12]

• Use Brønsted Acid Catalysis: Employ a Brønsted acid like acetic acid or a catalytic amount of HBr. This promotes the formation of the enol, the intended nucleophile, without hyper-activating the bromine.[2][13] The reaction rate in acid-catalyzed α-bromination is dependent on the rate of enol formation, not the bromine concentration, which helps maintain selectivity.[3]

Part 2: Troubleshooting Guide: Side Product Pathways & Mitigation

This section details the causality behind the formation of the most common side products and provides structured workflows for their prevention.

Problem 1: Over-bromination Side Product

The most common impurity is the α,α-dibromo ketone. While the first bromine atom is deactivating, forcing conditions or excess reagent can lead to this unwanted product.

• Causality: The reaction is either run for too long, at too high a temperature, or with an excess of the brominating agent.

• Identification:

  • Mass Spectrometry: Look for an isotopic cluster corresponding to two bromine atoms (M, M+2, M+4 peaks in a ~1:2:1 ratio). For C₉H₇Br₂FO₂, the expected mass would be ~324 g/mol .[14]

  • ¹H NMR: Absence of the -CH₂Br signal and appearance of a -CHBr₂ signal.

• Mitigation Strategy: Precise control over reaction variables is paramount. Refer to the recommended protocol in Part 3 for specific parameters.

Diagram 1: Mono- vs. Di-bromination Pathway

Caption: Acid-catalyzed pathway showing formation of the desired mono-bromo product and the over-bromination side product.

Problem 2: Aromatic Bromination Side Product

The electron-donating methoxy group strongly activates the aromatic ring, making it a target for bromination, which competes with the desired α-bromination.

• Causality: Use of overly reactive brominating systems (e.g., Br₂ with a Lewis acid) that favor electrophilic aromatic substitution.

• Identification:

  • TLC: Often appears as a spot with a similar Rf to the desired product, making separation difficult.

  • ¹H NMR: Altered aromatic region signals.

  • Mass Spectrometry: Will show the same mass as the desired product but will have a different fragmentation pattern and chromatographic retention time.

• Mitigation Strategy: The choice of catalyst is critical. Stick to Brønsted acids (like acetic acid) which specifically catalyze the formation of the enol intermediate required for α-bromination.

Diagram 2: Competing Nucleophiles in Bromination

Caption: Visualization of the competition between the enol intermediate and the activated aromatic ring for the bromine electrophile.

Problem 3: Isomeric Impurities from Starting Material Synthesis

Impurities in the starting material, 1-(5-fluoro-2-methoxyphenyl)ethanone, will carry through the reaction and complicate the final purification.

• Causality: The synthesis of the starting ketone, typically via Friedel-Crafts acylation of 4-fluoroanisole, may not be perfectly regioselective.[9][15] The strong directing effect of the methoxy group favors acylation at the ortho position, but acylation at the other ortho position (relative to the fluorine) can occur as a minor product.

• Identification: Best detected by GC-MS or HPLC analysis of the starting material before bromination.

• Mitigation Strategy: Purify the 1-(5-fluoro-2-methoxyphenyl)ethanone starting material by recrystallization or column chromatography before proceeding with the bromination step. Ensuring starting material purity is a cornerstone of a successful synthesis.

Diagram 3: Critical Purification Step in the Overall Workflow

Caption: Workflow emphasizing the importance of purifying the ketone intermediate before the bromination step to prevent isomeric impurities.

Part 3: Recommended Protocol and Data

Adherence to a well-designed protocol is the most effective way to ensure a high yield of a pure product.

Table 1: Recommended Reaction Conditions for Selective α-Bromination

Parameter	Recommendation	Rationale
Starting Ketone	1.0 equivalent	Limiting reagent.
Brominating Agent	Bromine (Br₂)	1.0 - 1.05 equivalents
Catalyst/Solvent	Glacial Acetic Acid	Acts as both a Brønsted acid catalyst and solvent, promoting selective enol formation.[2]
Temperature	0 - 10 °C	Controls reaction rate, minimizes exothermic surges, and reduces side product formation.[8]
Addition Rate	Slow, dropwise	Prevents localized high concentrations of bromine, minimizing dibromination.
Monitoring	TLC (e.g., 20% EtOAc/Hexanes)	Allows for precise determination of the reaction endpoint.

Protocol 1: Synthesis and Purification of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq) in glacial acetic acid.

• Cooling: Cool the solution in an ice bath to 0-5 °C.

• Bromine Addition: Slowly add a solution of bromine (1.0 eq) in glacial acetic acid from the dropping funnel with vigorous stirring. The addition should be done at a rate that maintains the internal temperature of the reaction mixture below 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30-60 minutes. Monitor the reaction's progress by TLC until the starting material is no longer visible.

• Quenching: Slowly pour the reaction mixture into a beaker of ice-cold water with stirring. The crude product should precipitate as a solid.

• Workup: Collect the solid by vacuum filtration. Wash the solid thoroughly with cold water, followed by a cold, dilute solution of sodium bicarbonate to neutralize any remaining acid, and finally with water again until the filtrate is neutral.

• Purification: The crude, air-dried product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol) to yield the final product as a crystalline solid.

References

• Master Organic Chemistry. Halogenation Of Ketones via Enols. Available at: [Link]

• Fall, Y., et al. (2021). Synthetic Access to Aromatic α-Haloketones. Molecules, 26(16), 4946. Available at: [Link]

• McMurry, J. (2023). 22.3 Alpha Halogenation of Aldehydes and Ketones. In Organic Chemistry: A Tenth Edition. Available at: [Link]

• Calo, V., & Lopez, L. (1975). Free-radical Bromination of Ketones. Journal of the Chemical Society, Chemical Communications, (7), 243-244. Available at: [Link]

• LibreTexts Chemistry. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Available at: [Link]

• Organic Chemistry Portal. α-Bromoketone synthesis by bromination. Available at: [Link]

• Google Patents. (2011). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• ResearchGate. (2019). α-Bromination of acetophenone with NBS and PTSA under microwave irradiation. Available at: [Link]

• Jia, W., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. Journal of Chemical Education, 101(2), 645-651. Available at: [Link]

• Quora. (2020). What is bromination acetophenone?. Available at: [Link]

• Arora, L., & Kapoor, J. K. (2017). Attempted side-chain bromination of o/p-hydroxyacetophenones using various brominating reagents: eco-friendly and convenient methods for nuclear bromination. Chemistry & Biology Interface, 7(1), 57-63. Available at: [Link]

• ACG Publications. (2020). Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic substitution. Records of Natural Products, 14(2), 123-132. Available at: [Link]

• Royal Society of Chemistry. (2007). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Green Chemistry, 9(12), 1340-1344. Available at: [Link]

• PubChem. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Available at: [Link]

• Reddit. (2023). Separation of Ketone and alpha Bromo ketone. Available at: [Link]

• Chemistry Steps. Activating and Deactivating Groups. Available at: [Link]

• Wikipedia. Friedel–Crafts reaction. Available at: [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. Available at: [Link]

• Master Organic Chemistry. Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Available at: [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• LibreTexts Chemistry. (2022). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Available at: [Link]

• The Journal of Organic Chemistry. (2021). Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. Available at: [Link]

• ResearchGate. (2009). 2,2-Dibromo-1-(4-hydroxy-3-methoxyphenyl)ethanone. Available at: [Link]

• NIH. (2009). 2,2-Dibromo-1-(4-hydroxy-3-methoxyphenyl)ethanone. Available at: [Link]

• LibreTexts Chemistry. (2024). 16.S: Chemistry of Benzene - Electrophilic Aromatic Substitution (Summary). Available at: [Link]

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Technical Support Center: Purification of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

An in-depth guide to the purification of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone from a reaction mixture.

As a key intermediate in pharmaceutical development, particularly for anti-cancer and anti-inflammatory drugs, the purity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is paramount.[1] This guide provides detailed troubleshooting advice and answers to frequently asked questions encountered during its purification. It is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this valuable compound.

I. Troubleshooting Guide: From Reaction Quench to Pure Product

This section addresses specific issues that may arise during the purification workflow, presented in a question-and-answer format.

Issue 1: Emulsion Formation During Aqueous Work-up

Q: After quenching my reaction and adding an organic solvent for extraction, I'm getting a persistent emulsion at the interface that won't separate. What's causing this and how can I break it?

A: Emulsion formation is common when residual reagents or by-products act as surfactants. The primary goal is to increase the density difference and ionic strength of the aqueous layer.

• Causality: The acidic conditions often used for α-bromination can lead to partially soluble salts or viscous oils that stabilize oil-in-water or water-in-oil mixtures.[2]

• Immediate Solution: Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the polarity and density of the aqueous phase, forcing the less polar organic layer to separate. Gently swirl or rock the funnel rather than shaking vigorously.

• If the Problem Persists:

  • Allow the mixture to stand undisturbed for a longer period (15-30 minutes).

  • Filter the entire mixture through a pad of Celite® or glass wool to break up the microscopic droplets.

  • If possible, gently warm the mixture. A slight increase in temperature can decrease viscosity and aid separation.

  • As a last resort, centrifugation can be used to force the separation of the layers.[3]

Issue 2: Low Yield of Crude Product After Extraction and Drying

Q: I've completed the extraction and evaporated the organic solvent, but my crude yield is significantly lower than expected. Where could I have lost my product?

A: Product loss at this stage can happen for several reasons, often related to solubility, incomplete extraction, or degradation.

• Potential Causes & Solutions:

  • Incomplete Extraction: The product may have some solubility in the aqueous layer, especially if large volumes of washing solutions were used. Perform 2-3 extractions with smaller volumes of organic solvent rather than one large extraction.[4] Always test the final aqueous layer by TLC to ensure no product remains.

  • Premature Precipitation: If the product is a solid (Melting Point: 75-80°C), it might precipitate during the wash steps if the organic solvent becomes too saturated or if the temperature drops.[5] Ensure you are using a sufficient volume of solvent to keep the product dissolved.

  • Degradation: Alpha-bromo ketones can be sensitive to strong bases.[6] If an overly concentrated bicarbonate or hydroxide solution was used for neutralization, it could lead to degradation. Use a saturated sodium bicarbonate solution and avoid vigorous, prolonged shaking.[7]

Issue 3: Poor Separation During Column Chromatography

Q: I'm running a silica gel column, but my desired product is co-eluting with the starting material (5-fluoro-2-methoxyacetophenone) or another impurity. How can I improve the resolution?

A: This is the most common challenge, as the product and starting material are often structurally similar and lipophilic, leading to close retention factors (Rf) on silica gel.[8]

• Causality: The polarity difference between the starting ketone and the α-bromo ketone is often small. The di-brominated impurity, a common side product, is typically more polar and should elute later.[9]

• Troubleshooting Strategies:

Problem	Probable Cause	Recommended Solution
Product and Starting Material Co-elute	Mobile phase is too polar.	Decrease the polarity of the eluent. Use a shallow gradient of ethyl acetate in hexanes (e.g., starting from 2% EtOAc and slowly increasing). Toluene can sometimes improve separation for aromatic compounds.[8]
All Compounds Elute Too Quickly	Insufficient silica gel activity; compounds are too lipophilic.	Use a longer column to increase the number of theoretical plates. Ensure your silica gel is properly activated (e.g., oven-dried) to increase its adsorptive properties.[8]
Peak Tailing	Secondary interactions with silica; column overload.	Add a very small percentage (e.g., 0.1-0.5%) of acetic acid to the mobile phase to suppress interactions with acidic silanol groups. Ensure the crude material is fully dissolved and loaded in a minimal volume of solvent.[10]
Product Co-elutes with Di-bromo Impurity	Mobile phase is not polar enough to resolve the two.	Increase the polarity of the mobile phase slightly or switch to a different solvent system (e.g., dichloromethane in hexanes) to alter selectivity.

Experimental Protocol: Column Chromatography Purification

• Slurry Pack: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:2 Hexanes:Ethyl Acetate).

• Load Sample: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the column bed. This "dry loading" technique often provides better resolution than liquid loading.

• Elution: Begin elution with the low-polarity mobile phase.

• Fraction Collection: Collect small fractions and monitor them carefully by TLC, staining with potassium permanganate or using a UV lamp.

• Gradient (if needed): If the product elutes too slowly, gradually increase the mobile phase polarity (e.g., to 95:5, then 90:10 Hexanes:EtOAc) to speed up elution once the starting material is fully removed.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect from the α-bromination of 5-fluoro-2-methoxyacetophenone?

A1: The reaction mixture typically contains several key impurities that purification must address.

Impurity	Chemical Name	Reason for Formation	Elution Profile on Silica
Starting Material	1-(5-fluoro-2-methoxyphenyl)ethanone	Incomplete reaction.	Elutes before the product (less polar).
Di-brominated Product	2,2-Dibromo-1-(5-fluoro-2-methoxyphenyl)ethanone	Over-bromination or use of excess brominating agent.[9][11]	Elutes after the product (more polar).
Aromatic Bromination	e.g., 2-Bromo-1-(3-bromo-5-fluoro-2-methoxyphenyl)ethanone	Side reaction if Lewis acid catalysts are used or under harsh conditions.[12][13]	Elution can vary, but often close to the product.
Unreacted Reagents	Bromine (Br₂) or N-Bromosuccinimide (NBS)	Excess reagent used in the reaction.	Typically removed during aqueous work-up (e.g., with sodium bisulfite wash).[2]

Q2: This compound is a lachrymator. What are the essential safety precautions for handling and storage?

A2: Yes, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is classified as a lachrymator and causes skin, eye, and respiratory irritation.[14][15] Strict adherence to safety protocols is mandatory.

• Handling:

  • Always handle the compound in a certified chemical fume hood to avoid inhaling vapors.[14]

  • Wear appropriate Personal Protective Equipment (PPE): chemical splash goggles, a lab coat, and nitrile or neoprene gloves.[16]

  • Have an emergency eyewash station and safety shower readily accessible.

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[17]

  • Segregate from incompatible materials such as strong acids, bases, and oxidizing agents.[18]

  • Record the date received and opened on the container, as α-bromo ketones can degrade over time.[18]

Q3: My purified product is a yellowish solid, but the literature reports a white or off-white solid. Does this indicate a significant impurity?

A3: A slight yellow tinge is common and often does not indicate significant impurity. It can be caused by trace amounts of residual bromine or minor degradation products. However, a dark yellow, orange, or brown color suggests the presence of more substantial impurities.

• Verification: Confirm purity using analytical methods such as NMR, LC-MS, or by checking the melting point. A sharp melting point close to the literature value (75-80°C) is a good indicator of high purity.[5]

• Decolorization: If analytical data shows high purity but the color persists, you can attempt to remove the color by:

  • Recrystallization: Dissolve the product in a minimal amount of a hot solvent (e.g., isopropanol or ethanol) and allow it to cool slowly. The impurities may remain in the mother liquor.[7]

  • Charcoal Treatment: During recrystallization, a small amount of activated charcoal can be added to the hot solution to adsorb colored impurities. Filter the hot solution through Celite® to remove the charcoal before cooling.

III. Visualization of the Purification Workflow

The following diagram outlines the decision-making process for purifying 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone from the crude reaction mixture.

Caption: Decision workflow for purification.

References

• Lachrymators | Laboratory Safety . Brandeis University. [Link]

• What are the key steps in the purification of pharmaceutical intermediates? . Blog. [Link]

• Troubleshooting . The Pharma Master. [Link]

• Achieve high-throughput LC/MS purification of pharmaceutical impurities . Agilent. [Link]

• 2-Bromo-1-(4-hydroxyphenyl)ethanone . PMC - NIH. [Link]

• Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor . ResearchGate. [Link]

• Separation of Ketone and alpha Bromo ketone . Reddit. [Link]

• Solvent free, light induced 1,2-bromine shift reaction of α-bromo ketones . ResearchGate. [Link]

• Bromination on the aromatic ring vs aliphatic chain . Chemistry Stack Exchange. [Link]

• BROMINATION OF ACETOPHENONE . Reddit. [Link]

• 22.4: Alpha Halogenation of Aldehydes and Ketones . Chemistry LibreTexts. [Link]

• What is bromination acetophenone? . Quora. [Link]

• Troubleshooting Guide . Phenomenex. [Link]

• Pepper spray . Wikipedia. [Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one | C9H8BrFO2 . PubChem. [Link]

• Organocatalytic Enantioselective α-Bromination of Aldehydes with N-Bromosuccinimide . The Journal of Organic Chemistry - ACS Publications. [Link]

• 2-Bromo-1-(4-methoxyphenyl)ethanone . ResearchGate. [Link]

• Safe handling and storage of chemicals . Sciencemadness Wiki. [Link]

• α-Bromoketone synthesis by bromination . Organic Chemistry Portal. [Link]

• Managing Chemical Retention and Storage In Your Laboratory . Vanderbilt Environmental Health and Safety. [Link]

• chemical handling and storage section 6 . University of Toronto Scarborough. [Link]

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Technical Support Center: Optimizing the Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Welcome to the technical support center for the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS 343-04-4). This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this important synthetic transformation. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your reaction conditions, maximize yield, and ensure the highest purity of your final product.

Introduction to the Synthesis

The synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a classic example of an α-bromination of a ketone. This reaction proceeds via an acid-catalyzed enolization of the starting material, 1-(5-fluoro-2-methoxyphenyl)ethanone, followed by a nucleophilic attack of the enol on an electrophilic bromine source.[1][2] While the reaction is generally robust, its success is highly dependent on carefully controlled conditions to prevent the formation of byproducts. This guide will address the common challenges encountered during this synthesis.

Reaction Monitoring and Characterization

Effective and real-time monitoring of the reaction is crucial for determining the optimal reaction time and minimizing the formation of impurities.[1]

Frequently Asked Questions (FAQs): Reaction Monitoring

Q1: How can I effectively monitor the progress of the bromination reaction?

A1: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring the reaction's progress.[1][3] By co-spotting the reaction mixture with the starting material, you can visualize the consumption of the starting ketone and the formation of the product. The reaction is considered complete when the starting material spot is no longer visible. For more quantitative analysis, techniques like HPLC or GC-MS can be employed.[3]

Q2: What is a typical TLC mobile phase for this reaction?

A2: A good starting point for a mobile phase is a mixture of hexane and ethyl acetate. A 7:3 (v/v) mixture of hexane:ethyl acetate is often effective for separating the starting material from the less polar α-brominated product.[3] You may need to adjust the ratio depending on your specific TLC plates and reaction conditions.

Q3: What changes should I expect in the ¹H NMR spectrum upon successful bromination?

A3: The most telling change in the ¹H NMR spectrum will be the disappearance of the singlet corresponding to the methyl protons (-COCH₃) of the starting material (typically around δ 2.6 ppm) and the appearance of a new singlet for the bromomethyl protons (-COCH₂Br) at a downfield chemical shift.[3]

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most common problems encountered during the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Low or No Product Yield

Q4: I am observing a very low yield of my desired product. What are the likely causes?

A4: Low yields can stem from several factors. Here's a systematic approach to troubleshooting:

• Incomplete Reaction: Ensure the reaction has gone to completion by monitoring it with TLC.[1] If the starting material is still present after the expected reaction time, consider extending the reaction duration or slightly increasing the temperature.

• Suboptimal Temperature: The reaction temperature is a critical parameter. If the temperature is too low, the reaction rate will be slow, leading to an incomplete reaction. Conversely, if the temperature is too high, it can promote the formation of side products. A temperature of around 90°C has been shown to be effective for similar brominations.[1][2]

• Reagent Quality: The purity of your starting material and brominating agent is paramount. Ensure your 1-(5-fluoro-2-methoxyphenyl)ethanone is pure and that your brominating agent (e.g., Br₂, NBS, or pyridine hydrobromide perbromide) has not degraded.[1]

• Insufficient Acid Catalyst: An acid catalyst is necessary to promote the formation of the enol intermediate.[2] If you are using a protocol with an acid catalyst, ensure it is added in the correct amount.

Q5: I have followed a standard procedure, but the reaction is not working. What should I check first?

A5: When a standard procedure fails, the first step is to re-verify the basics. Confirm the identity and purity of your starting materials and reagents through techniques like NMR or melting point analysis. Ensure that your reaction is being conducted under the specified conditions (e.g., temperature, inert atmosphere if required). It is also worth considering the possibility of a mistake in the calculation of reagent stoichiometry.

Formation of Impurities

Q6: My TLC shows multiple spots, indicating the presence of impurities. What are these byproducts likely to be?

A6: The presence of multiple spots on your TLC plate is a common issue. The likely culprits are:

• Unreacted Starting Material: If the reaction has not gone to completion, you will see a spot corresponding to 1-(5-fluoro-2-methoxyphenyl)ethanone.

• Dibrominated Product: The formation of the α,α-dibromo ketone is a common side reaction, especially if an excess of the brominating agent is used or the reaction time is prolonged.[4]

• Aromatic Bromination: The methoxy group on the aromatic ring is an activating group, which can make the ring susceptible to electrophilic bromination. This can lead to the formation of isomers where a bromine atom is substituted onto the aromatic ring.

Q7: How can I minimize the formation of the dibrominated byproduct?

A7: To minimize dibromination, you should use a stoichiometric amount of the brominating agent, or a slight excess (e.g., 1.1 equivalents).[1][2] Adding the brominating agent portion-wise can also help to maintain a low concentration of the brominating agent throughout the reaction, which can suppress over-bromination.[4] Careful monitoring of the reaction by TLC is essential to stop the reaction once the starting material has been consumed.

Q8: How can I prevent aromatic bromination?

A8: Aromatic bromination can be minimized by controlling the reaction conditions. Using a less reactive brominating agent, such as N-bromosuccinimide (NBS) instead of elemental bromine, can sometimes provide better selectivity for the α-position. Running the reaction at a lower temperature may also help to reduce the rate of aromatic substitution.

Experimental Protocols and Data

General Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq) in glacial acetic acid.

• Addition of Brominating Agent: To the stirred solution, add the brominating agent (e.g., pyridine hydrobromide perbromide, 1.1 eq) portion-wise.[1]

• Reaction: Heat the reaction mixture to 90°C and monitor the progress by TLC.[1][2]

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into ice water. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with a 10% aqueous solution of sodium thiosulfate to remove any excess bromine, and finally with brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Data Presentation: Reagent Stoichiometry and Reaction Conditions

Parameter	Recommended Value	Rationale
Starting Ketone	1.0 eq	The limiting reagent.
Brominating Agent	1.1 eq	A slight excess ensures complete conversion of the starting material.[1]
Solvent	Glacial Acetic Acid	A common solvent that also acts as an acid catalyst.[1]
Temperature	90°C	Balances reaction rate with minimizing side reactions.[1][2]
Reaction Time	3-5 hours	Should be determined by TLC monitoring.[1]

Purification of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Purification of the crude product is essential to obtain material of high purity. Recrystallization is often the most effective method.

Frequently Asked Questions (FAQs): Purification

Q9: What is a good solvent for the recrystallization of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone?

A9: The ideal recrystallization solvent is one in which the compound is soluble at high temperatures but sparingly soluble at low temperatures. For α-bromo ketones, common recrystallization solvents include ethanol, methanol, or a mixed solvent system like ethyl acetate/hexane.[5][6] Given the melting point of the target compound is 75-80°C, a solvent with a boiling point in a similar or slightly higher range, like ethanol or isopropanol, would be a good starting point.[7]

Q10: My product "oils out" during recrystallization instead of forming crystals. What should I do?

A10: "Oiling out" occurs when the solute separates from the solution as a liquid above its melting point.[6] To remedy this, you can try the following:

• Use a more dilute solution: Adding more solvent can prevent premature saturation.

• Slow cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Seeding: Add a small seed crystal of the pure product to induce crystallization.

• Use a co-solvent system: Dissolve the compound in a good solvent (e.g., ethyl acetate) and then slowly add a poor solvent (e.g., hexane) until the solution becomes slightly cloudy. Then, heat the solution until it becomes clear and allow it to cool slowly.[6]

Workflow Diagrams

General Synthesis Workflow

Caption: Overall synthesis workflow.

Troubleshooting Logic for Low Yield

Sources

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• 7. echemi.com [echemi.com]

Technical Support Center: Reaction Monitoring for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Welcome to the technical support center for the synthesis and analysis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) for monitoring this crucial reaction using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC).

Reaction Overview

The synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a key step in the development of various pharmaceutical compounds. It typically involves the alpha-bromination of the corresponding acetophenone.[1] Accurate monitoring of this reaction is critical to ensure complete conversion of the starting material, minimize the formation of byproducts, and determine the optimal reaction endpoint.

Reaction Scheme:

1-(5-fluoro-2-methoxyphenyl)ethanone → 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

This guide will focus on the two most common and practical methods for monitoring this transformation: TLC for rapid qualitative assessment and HPLC for precise quantitative analysis.[2]

General FAQs

Q1: Why is it important to monitor the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone?

A1: Monitoring this reaction is crucial for several reasons:

• Determining Reaction Completion: It allows you to know when all the starting material has been consumed, preventing premature or unnecessarily long reaction times.[3]

• Optimizing Reaction Conditions: By taking time points, you can understand the reaction kinetics and optimize parameters like temperature, catalyst loading, and reaction time.

• Identifying Byproducts: The presence of unexpected spots on a TLC plate or peaks in an HPLC chromatogram can indicate the formation of impurities, which may require adjustments to the reaction conditions or purification strategy.

• Ensuring Quality and Yield: Proper monitoring helps in achieving a higher yield of the desired product with better purity, which is critical in pharmaceutical development.

Q2: What are the primary differences between TLC and HPLC for reaction monitoring?

A2: TLC is a qualitative technique that is fast, inexpensive, and excellent for a quick check of the reaction's progress at the bench.[3][4] HPLC, on the other hand, is a quantitative method that provides high-resolution separation and allows for the precise determination of the concentration of reactants, products, and byproducts.[2]

Feature	Thin-Layer Chromatography (TLC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on differential partitioning between a solid stationary phase and a liquid mobile phase.	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase packed in a column.
Data Output	Qualitative (visual spots and Rf values).	Quantitative (chromatogram with peak areas and retention times).
Speed	Fast (5-20 minutes per sample).	Slower (5-30 minutes per sample, plus method development).
Cost	Low cost per sample.	Higher initial instrument cost and ongoing solvent/column costs.
Primary Use	Rapid, at-a-glance reaction progress checks.[2]	Accurate quantification of reaction components and purity analysis.[2]

Thin-Layer Chromatography (TLC) Troubleshooting Guide

TLC is an indispensable tool for the real-time monitoring of organic reactions.[4] Here are some common issues and their solutions when analyzing the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Experimental Protocol: TLC Analysis

• Plate Preparation: Gently draw a pencil line about 1 cm from the bottom of a silica gel TLC plate. Mark three lanes: "SM" (Starting Material), "RXN" (Reaction Mixture), and "CO" (Co-spot).[2]

• Spotting:

  • SM: Dissolve a small amount of the starting material, 1-(5-fluoro-2-methoxyphenyl)ethanone, in a volatile solvent like ethyl acetate and spot it on the "SM" lane.

  • RXN: Using a capillary tube, take a small aliquot of the reaction mixture, dilute it if necessary, and spot it on the "RXN" lane.[5]

  • CO: Spot the starting material on the "CO" lane, and then carefully spot the reaction mixture directly on top of the starting material spot.[3]

• Development: Place the TLC plate in a developing chamber containing a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate). Ensure the solvent level is below the initial spotting line.[6]

• Visualization: After the solvent front has nearly reached the top of the plate, remove it, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp (254 nm).

• Interpretation: The reaction is progressing if the "RXN" lane shows a new spot for the product and a diminishing spot for the starting material. The reaction is complete when the starting material spot is no longer visible in the "RXN" lane.[2]

TLC FAQs & Troubleshooting

Q3: My spots are streaking or tailing on the TLC plate. What's causing this?

A3: Streaking or tailing can be caused by several factors:

• Sample Overloading: You may have spotted too much of your sample.[7][8] Try diluting your sample before spotting.

• Compound Polarity: The starting material and product have polar carbonyl groups. If the mobile phase is not polar enough, or if your compound is acidic or basic, it can interact too strongly with the silica gel.[9] Try adding a small amount of acetic acid (if your compound is acidic) or triethylamine (if it's basic) to your mobile phase.[8]

• Insoluble Material: If your sample hasn't fully dissolved in the spotting solvent, it can cause streaking. Ensure your sample is completely dissolved before spotting.

Q4: The starting material and product spots are too close together (poor separation). How can I improve this?

A4: Poor separation is usually a mobile phase issue. The goal is to find a solvent system where the starting material has an Rf value of around 0.3-0.5.[5]

• Adjusting Polarity: If the spots are too high on the plate (high Rf), your mobile phase is too polar. Decrease the proportion of the polar solvent (e.g., ethyl acetate). If the spots are too low (low Rf), your mobile phase is not polar enough. Increase the proportion of the polar solvent.[8][10]

• Try Different Solvents: Experiment with different solvent systems. A common starting point is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate or dichloromethane.[11][12]

Q5: I don't see any spots on my TLC plate after development.

A5: This can be frustrating, but there are a few likely causes:

• Sample Too Dilute: The concentration of your sample may be too low to be detected.[8][13] Try spotting the same location multiple times, allowing the solvent to dry between applications.[8][13]

• Compound Not UV-Active: While the aromatic nature of these compounds suggests they should be UV-active, it's possible the concentration is below the detection limit. Try using a chemical stain, like potassium permanganate or p-anisaldehyde, to visualize the spots.

• Evaporation: If your compound is volatile, it may have evaporated from the plate before or during development. This is less likely with the target compound but is a possibility.

Q6: What is the purpose of a "co-spot" lane?

A6: The co-spot lane is a crucial control. By spotting both the starting material and the reaction mixture in the same lane, you can confidently confirm the identity of the starting material spot in your reaction mixture, even if the Rf values are very similar.[3]

High-Performance Liquid Chromatography (HPLC) Troubleshooting Guide

For quantitative analysis and accurate purity assessment, reverse-phase HPLC (RP-HPLC) is the method of choice.[14]

Experimental Protocol: HPLC Analysis

• Sample Preparation: Take a small aliquot of the reaction mixture and quench it if necessary. Dilute the sample to an appropriate concentration (e.g., 1 mg/mL) with the mobile phase or a suitable solvent like acetonitrile.

• HPLC System and Column: Use a standard HPLC system with a UV detector. A C18 column is a good starting point for these types of moderately polar compounds.[15]

• Mobile Phase: A common mobile phase for RP-HPLC is a mixture of water and an organic solvent like acetonitrile or methanol.[16] You may need to add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to improve peak shape.[16][17]

• Method: Start with an isocratic method (constant mobile phase composition) or a simple gradient method (e.g., 50-90% acetonitrile over 10 minutes) to scout for the best separation conditions.[18][19]

• Detection: Monitor the elution at a wavelength where both the starting material and product have strong absorbance, typically around 254-260 nm.[15]

HPLC FAQs & Troubleshooting

Q7: My peaks are tailing in the HPLC chromatogram. What should I do?

A7: Peak tailing is a common issue and can often be attributed to secondary interactions between your analyte and the stationary phase.[20][21]

• Mobile Phase pH: The carbonyl group and aromatic ring can interact with residual silanol groups on the silica-based column packing.[21] Adding a small amount of acid (like formic or trifluoroacetic acid) to the mobile phase can suppress the ionization of these silanol groups and improve peak shape.[22]

• Column Choice: If tailing persists, consider using an end-capped column or a column with a different stationary phase that is more suitable for polar compounds.[23]

• System Issues: Check for dead volume in your HPLC system, such as from poorly made connections or long tubing, which can contribute to peak broadening and tailing.[23]

Q8: Should I use an isocratic or a gradient elution method?

A8: The choice depends on the complexity of your sample.

• Isocratic Elution: If the starting material and product have similar retention times and there are no significant byproducts, a simple isocratic method is often sufficient and more reproducible.[24][25][26]

• Gradient Elution: If your reaction mixture contains components with a wide range of polarities, or if you are trying to separate the product from closely eluting impurities, a gradient method will likely provide better resolution and shorter run times.[24][25][26] A "scouting" gradient is an excellent way to start method development.[19]

Q9: My retention times are shifting between injections. What could be the cause?

A9: Retention time instability can be due to several factors:

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your injections. This is especially important for gradient methods.[25]

• Mobile Phase Composition: Inconsistencies in the mobile phase preparation can lead to retention time shifts. If you are mixing solvents online, ensure your pump is functioning correctly.[27]

• Temperature Fluctuations: Column temperature can affect retention times. Using a column oven will provide a stable temperature environment.

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention. If you suspect this, try running a standard to check the column's performance.

Q10: I see "ghost peaks" in my chromatogram. Where are they coming from?

A10: Ghost peaks are peaks that appear in your chromatogram that are not from your injected sample.

• Contaminated Mobile Phase: Impurities in your solvents can accumulate on the column and elute as ghost peaks, especially during a gradient run.[22] Use high-purity HPLC-grade solvents.

• Carryover from Previous Injections: If a previous sample was highly concentrated, it might not have been completely washed off the column or out of the injector. Run a blank injection (just the mobile phase) to see if the ghost peaks are still present.

• Sample Degradation: Your compound may be degrading in the sample vial while waiting for injection.

Workflow and Data Presentation

Troubleshooting Workflow

Sources

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Monitoring Chemical Reactions: Process & Example - Video | Study.com [study.com]
• 5. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 6. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 7. microbiozindia.com [microbiozindia.com]
• 8. silicycle.com [silicycle.com]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 12. researchgate.net [researchgate.net]
• 13. bitesizebio.com [bitesizebio.com]
• 14. Overview of RP-HPLC method development for drug estimation. [wisdomlib.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Separation of Ethanone, 2-bromo-1-(4-bromophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 18. pharmtech.com [pharmtech.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. elementlabsolutions.com [elementlabsolutions.com]
• 22. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 23. chromtech.com [chromtech.com]
• 24. pharmaguru.co [pharmaguru.co]
• 25. mastelf.com [mastelf.com]
• 26. lifesciences.danaher.com [lifesciences.danaher.com]
• 27. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

How to improve the yield of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" synthesis

Welcome to the technical support resource for the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS 343-04-4). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, improve yield, and ensure product purity. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the core reaction mechanism for the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone?

A1: The synthesis is a classic acid-catalyzed α-bromination of a ketone.[1][2] The reaction proceeds via an enol intermediate, which is the key nucleophilic species. The overall process can be broken down into three primary stages:

• Acid-Catalyzed Enolization: The carbonyl oxygen of the starting material, 1-(5-fluoro-2-methoxyphenyl)ethanone, is protonated by an acid catalyst (e.g., acetic acid, HBr). This protonation increases the acidity of the α-hydrogens (the hydrogens on the carbon adjacent to the carbonyl). A weak base (like the solvent or another ketone molecule) then removes an α-proton, leading to the formation of a nucleophilic enol tautomer.[1][3][4] The formation of this enol is the rate-determining step of the reaction.[2][3]

• Nucleophilic Attack: The electron-rich double bond of the enol acts as a nucleophile and attacks an electrophilic bromine source, such as molecular bromine (Br₂) or N-Bromosuccinimide (NBS).[1][4] This step forms the new carbon-bromine bond at the α-position.

• Deprotonation: The intermediate oxonium ion is deprotonated, typically by the bromide ion or another base in the mixture, to regenerate the carbonyl group and yield the final product, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.[1]

Caption: Figure 1: Acid-Catalyzed α-Bromination Mechanism.

Q2: My overall yield is consistently low. What are the most common factors I should investigate?

A2: Low yield is a frequent issue that can often be traced back to a few key areas. Before altering the core protocol, verify the following:

• Purity of Starting Material: The starting ketone, 1-(5-fluoro-2-methoxyphenyl)ethanone, must be pure. Impurities can consume the brominating agent or introduce side reactions. Consider purifying your starting material by recrystallization or distillation if its purity is questionable.

• Reagent Stoichiometry: While a slight excess of the brominating agent is sometimes used, a large excess can lead to di-bromination and other side products. Use a stoichiometry of approximately 1.0 to 1.1 equivalents of the brominating agent relative to the ketone.

• Moisture Contamination: The reaction should be conducted under anhydrous conditions, especially when using reagents like NBS. Moisture can react with the reagents and interfere with the acid catalyst. Ensure all glassware is oven-dried and use anhydrous solvents.

• Reaction Temperature: Temperature control is critical. Running the reaction too hot can promote side reactions, including potential aromatic ring bromination or decomposition. Conversely, a temperature that is too low will result in an impractically slow reaction rate.

Q3: Should I use elemental Bromine (Br₂) or N-Bromosuccinimide (NBS) as the brominating agent?

A3: The choice depends on your experimental constraints, desired selectivity, and safety protocols. Both are effective, but they have distinct advantages and disadvantages.

Feature	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)
Reactivity	Highly reactive, can be less selective.	Milder and often more selective for the α-position.[1]
Handling	Highly corrosive, toxic, and volatile liquid. Requires a fume hood and careful handling. Generates HBr as a byproduct.	Crystalline solid, easier and safer to handle and weigh.
Byproducts	Produces stoichiometric HBr, making the reaction mixture highly acidic.	Produces succinimide, which is typically easier to remove during workup.
Typical Conditions	Often used with acetic acid as both solvent and catalyst.[2][5]	Used with an acid catalyst in solvents like methanol or CCl₄. Can be catalyzed by solids like Montmorillonite K-10 clay.[6]
Recommendation	A cost-effective, classic choice for robust substrates.	Recommended for higher selectivity , easier handling, and simpler workup. Especially useful for preventing over-bromination.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem 1: The reaction is very slow or fails to initiate.

• Likely Cause: Insufficient acid catalysis. The formation of the enol intermediate is the rate-determining step and is acid-catalyzed.[2]

• Solution:

  • Verify Catalyst: Ensure that a sufficient amount of acid catalyst has been added. If using a solvent like acetic acid, it serves as both solvent and catalyst.[5] If using other solvents, ensure a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄ or HBr) is present.

  • Gentle Heating: The reaction may require gentle warming to initiate. Try heating the reaction mixture to 40-50°C. Monitor the reaction progress closely by TLC or LC-MS to avoid overheating, which can lead to byproduct formation.

Problem 2: I am observing a significant amount of di-brominated byproduct.

• Likely Cause: Over-bromination can occur if the mono-brominated product forms an enol and reacts further. While this is less favorable in acidic conditions than in basic ones, it can still happen with excess brominating agent or at elevated temperatures.[7]

• Solution:

  • Control Stoichiometry: Use no more than 1.1 equivalents of the brominating agent.

  • Slow Addition: Add the brominating agent (Br₂ or NBS) slowly and portion-wise to the reaction mixture. This maintains a low concentration of the brominating agent at any given time, favoring mono-bromination.

  • Maintain Low Temperature: Keep the reaction temperature as low as practically possible while still allowing the reaction to proceed. Consider starting the reaction at room temperature or slightly below before any gentle warming.

Problem 3: My final product is a dark oil or impure solid after workup.

• Likely Cause: This indicates the presence of unreacted bromine, polymeric materials, or other side products. Elemental bromine, in particular, can cause coloration.

• Solution: Implement a robust aqueous workup procedure.

  • Quench Excess Bromine: After the reaction is complete, cool the mixture and quench any unreacted bromine by adding a saturated aqueous solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) until the red-brown color of bromine disappears.

  • Neutralize Acid: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst (e.g., acetic acid, HBr).[8] Be cautious of CO₂ evolution.

  • Extraction: Extract the product into an appropriate organic solvent like ethyl acetate or dichloromethane.

  • Wash and Dry: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

Problem 4: Purification by recrystallization is failing or giving low recovery.

• Likely Cause: The crude product may be too impure for effective recrystallization, or an inappropriate solvent system is being used. The target compound is a white crystalline powder.[9]

• Solution:

  • Pre-Purification: If the crude product is an oil or highly discolored, first attempt purification by flash column chromatography. A typical eluent system would be a gradient of ethyl acetate in hexanes.

  • Recrystallization Solvent Screen: For recrystallization, test various solvent systems. Isopropanol, ethanol, or a mixture of ethyl acetate and hexanes are good starting points. The goal is to find a solvent in which the product is soluble when hot but sparingly soluble when cold.

Caption: Figure 2: Troubleshooting Decision Workflow.

Experimental Protocol Example

This protocol is a representative example for the α-bromination of an aryl ketone and should be adapted and optimized for your specific laboratory conditions.

Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone using Br₂ in Acetic Acid

Materials:

• 1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq)

• Glacial Acetic Acid (solvent)

• Bromine (1.05 eq)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Bisulfite (NaHSO₃) solution

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve 1-(5-fluoro-2-methoxyphenyl)ethanone in glacial acetic acid (~5-10 mL per gram of ketone).

• Bromine Addition: In the addition funnel, prepare a solution of bromine (1.05 eq) in a small amount of glacial acetic acid.

• Reaction: Add the bromine solution dropwise to the stirring ketone solution at room temperature over 30-60 minutes. Maintain the temperature below 35°C using a water bath if necessary.

• Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. Monitor the disappearance of the starting material by TLC (e.g., 20% Ethyl Acetate/Hexanes).

• Workup - Quenching: Once the reaction is complete, pour the mixture into a separatory funnel containing ice water. Add saturated NaHSO₃ solution dropwise until the orange/brown color of excess bromine is discharged.

• Workup - Extraction: Extract the aqueous layer three times with ethyl acetate.

• Workup - Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution (caution: CO₂ evolution), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent (e.g., isopropanol) to afford 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone as a white crystalline solid.

Safety Note: Elemental bromine is highly toxic and corrosive. All operations must be performed in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

References

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• YouTube. (2019). mechanism of alpha-halogenation of ketones. Retrieved from [Link]

• OpenStax. (2023). 22.3 Alpha Halogenation of Aldehydes and Ketones. In Organic Chemistry. Retrieved from [Link]

• ChemTube3D. (n.d.). Acid-Catalysed Bromination of Ketones. Retrieved from [Link]

• Synthetic Communications. (2012). Regioselective α-Bromination of Aralkyl Ketones Using N-Bromosuccinimide in the Presence of Montmorillonite K-10 Clay: A Simple and Efficient Method. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Synthetic Access to Aromatic α-Haloketones. Retrieved from [Link]

• ResearchGate. (2014). Facile one-pot synthesis of α-bromoketones from olefins using bromide/bromate couple as a nonhazardous brominating agent. Retrieved from [Link]

• Organic Synthesis. (n.d.). Organic Synthesis with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Retrieved from [Link]

• Wikipedia. (n.d.). Ketone halogenation. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha- Bromoketones from Secondary Alcohols. Retrieved from [Link]

• ACG Publications. (2020). Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic subst. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Bromo-1-(3,4,5-trimethoxyphenyl)ethanone. Retrieved from [Link]

• Consensus. (2007). Synthesis of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone. Retrieved from [Link]

• People. (n.d.). 2-Bromo-1-(5-fluoro-2-hydroxyphenyl)ethanone. Retrieved from [Link]

• MDPI. (n.d.). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 2-Bromo-1-(4-hydroxyphenyl)ethanone. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 22.3 Alpha Halogenation of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. chemtube3d.com [chemtube3d.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 8. 2-Bromo-1-(4-hydroxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemimpex.com [chemimpex.com]

Technical Support Center: Impurity Analysis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone by Mass Spectrometry

Welcome to the technical support center for the analysis of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" (BFME). This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of identifying impurities in this critical pharmaceutical intermediate using mass spectrometry. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and adapt these methods to your specific needs.

Introduction: The Importance of Purity

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS: 343-04-4) is a versatile building block in organic synthesis, particularly in the development of novel pharmaceuticals.[1] Its purity is paramount, as even trace impurities can affect the yield, safety, and efficacy of the final active pharmaceutical ingredient (API).[2] Mass spectrometry, coupled with liquid chromatography (LC-MS), is an indispensable tool for the detection, identification, and quantification of these impurities.[3][4]

This guide will address common questions and issues encountered during the mass spectrometric analysis of BFME, providing both theoretical understanding and practical, step-by-step guidance.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the likely impurities I should be looking for in my sample of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone?

A1: Understanding the Synthesis to Predict Impurities

The impurity profile of BFME is intrinsically linked to its synthesis. While specific impurities are batch-dependent, we can predict the most probable ones by examining a typical synthetic route: the bromination of 1-(5-fluoro-2-methoxyphenyl)ethanone.

Predicted Impurities in 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone Synthesis

Impurity Class	Potential Compounds	Predicted Monoisotopic Mass (Da)	Rationale for Formation
Starting Material	1-(5-fluoro-2-methoxyphenyl)ethanone	168.06	Incomplete reaction.
Over-brominated Species	2,2-Dibromo-1-(5-fluoro-2-methoxyphenyl)ethanone	323.87	Excess brominating agent or prolonged reaction time.
Isomeric Byproducts	2-Bromo-1-(3-fluoro-2-methoxyphenyl)ethanone	245.97	Potential for bromination at other positions on the aromatic ring, though less likely due to directing effects.
Hydrolytic Degradants	1-(5-fluoro-2-methoxyphenyl)-2-hydroxyethanone	184.06	Hydrolysis of the bromo group during workup or storage.
Reagent-Related	Succinimide (if NBS is used as brominating agent)	99.03	Byproduct from N-Bromosuccinimide.

Q2: I'm not seeing the expected molecular ion for BFME. What could be the problem?

A2: Troubleshooting the Absence of the Molecular Ion

The expected monoisotopic mass for the protonated molecule [M+H]⁺ of BFME (C₉H₈BrFO₂) is 246.9769 Da. However, several factors can lead to a weak or absent molecular ion peak.

Troubleshooting Workflow for Absent Molecular Ion

Caption: Troubleshooting logic for an absent molecular ion.

In-depth Explanation:

• Instrument Calibration: Always begin by verifying that your mass spectrometer is properly calibrated. A poorly calibrated instrument will not report accurate masses.[5]

• Ionization Conditions: Electrospray ionization (ESI), a common technique for LC-MS, can sometimes be too energetic for certain molecules, causing them to fragment in the ion source before they can be detected as the molecular ion. This is known as in-source fragmentation. By reducing the energy in the source (e.g., lowering temperatures or voltages), you can often preserve the molecular ion.

• Analyte Stability: BFME, being an α-bromoketone, can be susceptible to degradation, especially in the presence of nucleophiles or on prolonged exposure to certain mobile phases.

Q3: How can I confirm that a peak in my chromatogram corresponds to a bromine-containing compound?

A3: The Characteristic Isotopic Signature of Bromine

Nature has provided a convenient diagnostic tool for identifying bromine-containing compounds in mass spectrometry. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, which occur in an almost 1:1 natural abundance.[6] This results in a characteristic isotopic pattern for any bromine-containing ion.

You should observe a pair of peaks separated by approximately 2 Da (the mass difference between ⁸¹Br and ⁷⁹Br), with nearly equal intensities. For BFME, you should see a peak for [C₉H₈⁷⁹BrFO₂ + H]⁺ at m/z 246.9769 and a peak for [C₉H₈⁸¹BrFO₂ + H]⁺ at m/z 248.9749. The presence of this "M" and "M+2" pattern is a strong indicator of a compound containing a single bromine atom.

Visualizing the Bromine Isotope Pattern

Caption: The characteristic M and M+2 isotopic pattern for a compound with one bromine atom.

Q4: What are the expected fragmentation patterns for BFME in MS/MS analysis?

A4: Predicting Fragmentation Pathways

Predicted Fragmentation of [BFME+H]⁺

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Proposed Fragment Structure/Identity
246.98 / 248.97	167.04	HBr	Loss of hydrogen bromide.
246.98 / 248.97	153.05	C₇H₄BrO	Formation of the 5-fluoro-2-methoxyphenyl acylium ion.
153.05	125.06	CO	Loss of carbon monoxide from the acylium ion.

Key Fragmentation Mechanisms:

• Loss of HBr: A common fragmentation pathway for α-bromo ketones.

• α-Cleavage: Cleavage of the bond between the carbonyl carbon and the bromomethyl carbon is expected to be a dominant fragmentation pathway, leading to the stable 5-fluoro-2-methoxyphenyl acylium ion. This fragment is particularly useful as it retains the substituted phenyl ring, allowing for differentiation from impurities modified on the bromomethyl group.

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS Analysis

• Solvent Selection: Use LC-MS grade acetonitrile and water.

• Sample Dilution: Accurately weigh approximately 10 mg of your BFME sample.

• Dissolution: Dissolve the sample in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

• Working Solution: Further dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 10 µg/mL. This concentration is a good starting point to avoid detector saturation.

• Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter to remove any particulates that could clog the LC system.

Protocol 2: Suggested LC-MS Method Parameters

This method provides a starting point for the analysis of BFME and its impurities. Optimization may be required based on your specific instrumentation and the impurity profile of your sample.

Parameter	Recommended Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600 L/hr
Scan Range (Full Scan)	m/z 50 - 500
MS/MS Collision Energy	Ramped from 10-40 eV for fragmentation experiments.

References

• Niessen, W. M. A. (n.d.). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA. Retrieved from [Link]

• Impurity Profiling of Pharmaceuticals. (2020, November 15). International Journal of Research in Pharmaceutical Sciences. Retrieved from [Link]

• Impurity Profiling and Characterization for Generic Project Submission to USFDA. (2025, February 11). Resolve Mass. Retrieved from [Link]

• Satish, S., & Nitu, S. (2025, March 13). Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch. Retrieved from [Link]

• Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. (n.d.). Pharmaceutical Technology. Retrieved from [Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. (n.d.). PubChem. Retrieved from [Link]

• Organic Compounds Containing Halogen Atoms. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• US Patent for Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride. (n.d.). Google Patents.

• Mass spectrum of acetophenone. (n.d.). University of Arizona. Retrieved from [Link]

Sources

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• 2. soeagra.com [soeagra.com]
• 3. ijprajournal.com [ijprajournal.com]
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• 5. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one | C9H8BrFO2 | CID 2756985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2-BROMO-1-(5-FLUORO-2-METHOXYPHENYL)ETHANONE | 343-04-4 [chemicalbook.com]

Technical Support Center: Recrystallization of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the purification of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 443914-95-2). As a critical intermediate in the synthesis of various pharmaceuticals, its purity is paramount.[1] This document provides in-depth, experience-driven guidance on recrystallization techniques, structured in a practical question-and-answer format to address common challenges encountered in the laboratory.

Compound Properties Overview

A foundational understanding of the target compound's physical properties is essential for developing a robust purification strategy.

Property	Value	Source
Molecular Formula	C₉H₈BrFO₂	[1]
Molecular Weight	247.06 g/mol	[1][2]
Appearance	White crystalline powder	[1]
Melting Point	76-82 °C	[1]

The relatively low and broad melting point of the crude material suggests the likely presence of impurities that cause a melting point depression.[3] Recrystallization is an ideal technique to remove these impurities and obtain a product with a sharp, elevated melting point.[4][5]

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for recrystallizing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone?

Answer: The ideal recrystallization solvent is one in which the target compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[6] This differential solubility is the cornerstone of the purification process.[4] For a moderately polar, crystalline solid like 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, several classes of solvents should be considered.

Causality: The molecule possesses a polar ketone group, a methoxy ether group, and a halogenated aromatic ring, giving it a balanced polarity. Solvents with similar polarity are likely to be too effective at room temperature, leading to poor recovery. Therefore, we look for a slight mismatch in polarity or properties that can be exploited across a temperature gradient.

Recommended Solvent Screening Protocol:

• Place ~20-30 mg of your crude material into several small test tubes.

• To each tube, add a different solvent (e.g., ethanol, isopropanol, hexane, ethyl acetate, toluene) dropwise at room temperature, swirling after each addition.

• Observation 1 (Room Temp): If the solid dissolves readily in a small amount of solvent at room temperature, that solvent is unsuitable as a primary recrystallization solvent because recovery will be low.[7]

• Observation 2 (Heating): For solvents that do not dissolve the solid at room temperature, gently heat the mixture to the solvent's boiling point. Add the minimum amount of hot solvent needed to fully dissolve the solid.[8]

• Observation 3 (Cooling): Allow the clear, hot solution to cool slowly to room temperature, then place it in an ice bath. A good solvent will produce a high yield of crystalline precipitate.

Solvent Suggestions Based on Analogous Structures: Alpha-bromoacetophenone derivatives are often recrystallized from alcohols like ethanol or methanol, or from mixed solvent systems.[9][10][11]

• Good Starting Points (Single Solvents): Ethanol, Isopropanol (IPA).

• Potential for Mixed Solvents:

  • Ethanol/Water

  • Toluene/Hexane[12]

  • Dichloromethane/Hexane

dot graph "Solvent_Selection_Workflow" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=9, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=8, color="#5F6368"];

subgraph "cluster_0" { label = "Solvent Selection Workflow"; bgcolor="#FFFFFF";

} } Caption: Workflow for selecting a suitable recrystallization solvent.

Troubleshooting Guide

Q2: My compound has "oiled out" instead of forming crystals. What is happening and how do I fix it?

Answer: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid phase rather than a solid crystal lattice.[13] This typically happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated at a temperature above the compound's melting point (76-82 °C for the title compound).[3] Impurities can also lower the melting point, exacerbating this issue.[3][14] Oiled out products are often impure because the liquid phase can readily dissolve impurities.[3]

Solutions:

• Reheat and Add More Solvent: Heat the mixture to redissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level.[3] Allow the solution to cool much more slowly.

• Lower the Solution Temperature: If possible, switch to a lower-boiling point solvent that still meets the solubility criteria.

• Use a Mixed-Solvent System: Introduce a "poor" solvent in which the compound is insoluble. Dissolve the compound in a minimum amount of a hot "good" solvent, then slowly add the hot "poor" solvent dropwise until the solution becomes faintly cloudy (the saturation point). Add a drop or two of the "good" solvent to clarify, then cool slowly.[14]

• Slow Down Cooling: Insulate the flask with glass wool or paper towels to ensure a very gradual temperature decrease. Rapid cooling favors oiling out; slow cooling favors crystal growth.[14][15]

Q3: The solution has cooled, but no crystals have formed. What should I do to induce crystallization?

Answer: A failure to crystallize upon cooling indicates that the solution is supersaturated but lacks a nucleation point for crystals to begin forming.[7] Several techniques can be used to initiate this process.

Solutions:

• Scratch the Flask: Use a glass stirring rod to vigorously scratch the inside surface of the flask at the air-liquid interface.[16] The microscopic, high-energy glass fragments that are dislodged can serve as nucleation sites for crystal growth.[16]

• Add a Seed Crystal: If you have a small amount of the pure compound (or even the crude starting material), add a tiny crystal to the cold solution.[16][17] This provides a perfect template for other molecules to deposit onto, initiating crystallization.

• Reduce Solvent Volume: It's possible that too much solvent was added initially.[3][4][15] Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of the solute, and then attempt to cool it again.[16]

• Cool to a Lower Temperature: If an ice bath (~0 °C) is ineffective, try a colder bath, such as a salt-ice bath, which can reach temperatures down to -10 °C.[16]

dot graph "Troubleshooting_Workflow" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=9, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=8, color="#5F6368"];

subgraph "cluster_1" { label = "Troubleshooting Common Recrystallization Issues"; bgcolor="#FFFFFF";

} } Caption: A decision tree for troubleshooting common recrystallization problems.

Q4: My final yield is very low. How can I improve it?

Answer: A low yield is most commonly caused by using too much solvent during the dissolution step or by incomplete crystallization.[3][15]

Solutions:

• Minimize Solvent Usage: The most critical step for yield is to use the absolute minimum amount of boiling solvent required to dissolve the crude solid.[8] Adding excess solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.[7]

• Ensure Complete Cooling: Allow sufficient time for the flask to cool, first to room temperature and then in an ice-water bath for at least 15-20 minutes to maximize precipitation.[4]

• Recover a Second Crop: The filtrate (mother liquor) after the first filtration still contains dissolved product. You can often recover more material by boiling off a significant portion of the solvent from the filtrate and cooling it again to obtain a "second crop" of crystals. Note that this second crop may be less pure than the first.[3]

• Wash Crystals with Cold Solvent: When washing the filtered crystals to remove residual impurities, use a minimal amount of ice-cold recrystallization solvent.[8] Using room temperature or warm solvent will redissolve some of your purified product, reducing the yield.[12]

Standard Recrystallization Protocol

This protocol assumes ethanol has been identified as a suitable solvent through preliminary screening.

Experimental Protocol:

• Dissolution: Place the crude 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in an Erlenmeyer flask. Add a magnetic stir bar. In a separate beaker, heat the recrystallization solvent (ethanol) to its boiling point. Add the minimum amount of hot ethanol to the flask while stirring and heating to dissolve the solid completely.

• Hot Filtration (Optional): If insoluble impurities are present (e.g., dust, inorganic salts), perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization in the funnel.[12]

• Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 15 minutes to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the crystals in the funnel with a small volume of ice-cold ethanol to rinse away any remaining soluble impurities.[8]

• Drying: Continue to draw air through the crystals on the filter for several minutes to help them dry. Transfer the crystalline powder to a watch glass and allow it to air-dry completely. Purity can be assessed by taking a melting point; a pure sample should exhibit a narrow melting range close to the literature value.[5]

References

• Troubleshooting Recrystallization. Chemistry LibreTexts. [Link]

• Recrystallization (help meeeeee). Reddit r/chemistry. [Link]

• Oiling Out in Crystallization. Mettler Toledo. [Link]

• Flow Crystallization | Solubility Control. Vapourtec. [Link]

• Initiating Crystallization. Chemistry LibreTexts. [Link]

• Recrystallization. Chemistry LibreTexts. [Link]

• What are the ways by which crystallization can be induced? Quora. [Link]

• Inducing Crystallization by Nucleation. Chemical Education Xchange. [Link]

• Inducing Recrystallization. Chemistry LibreTexts. [Link]

• Problems with Recrystallisations. University of York, Department of Chemistry. [Link]

• Recrystallization. University of California, Los Angeles (UCLA) Chemistry. [Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. PubChem, National Center for Biotechnology Information. [Link]

• Recrystallization. University of Massachusetts Lowell, Chemistry. [Link]

• A kind of synthetic method of α-bromoacetophenone compound.

• The preparation of crystalline derivatives of aldehydes and ketones. Creative Chemistry. [Link]

• Recrystallization. Kenneth Overly via YouTube. [Link]

• How to separate phenacyl bromide and acetophenone? Chemistry Stack Exchange. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• 2-bromo-1-(4-methoxyphenyl)ethanone. Solubility of Things. [Link]

• Chemical Properties of Ethanone, 2-bromo-1-phenyl- (CAS 70-11-1). Cheméo. [Link]

• Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. MH Chem via YouTube. [Link]

• 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone. Pharmaffiliates. [Link]

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Technical Support Center: Troubleshooting Low Yield in Reactions Involving 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Welcome to the technical support guide for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of reactions involving this versatile α-bromo ketone. Low yields can be a significant impediment to synthetic campaigns, and this guide provides a structured, question-and-answer approach to troubleshooting common issues.

Section 1: Understanding the Reagent: Compound Profile

Before delving into troubleshooting, a foundational understanding of the reagent's properties is crucial.

Property	Value	Source
Molecular Formula	C₉H₈BrFO₂	[1][2]
Molecular Weight	247.06 g/mol	[1][2]
Appearance	White to light yellow crystalline powder	[3]
Melting Point	76-82 °C	[3][4]
Storage Conditions	Store at 0-8°C or -20°C under an inert atmosphere	[3][5][6]

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a highly reactive electrophile due to the α-bromo ketone functionality.[1] This reactivity makes it an excellent building block for the synthesis of various heterocyclic compounds, such as imidazoles, oxazoles, and thiazoles, which are prevalent in pharmaceuticals.[1][7] However, this high reactivity also predisposes it to several side reactions and degradation pathways if not handled correctly.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common initial questions that can often resolve yield issues without extensive troubleshooting.

Q1: My reaction with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is sluggish or incomplete. What are the likely initial causes?

A1: Incomplete reactions are often traced back to suboptimal reaction conditions or reagent purity.[8] Here are the first points to verify:

• Reagent Purity: Ensure the 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is of high purity (≥98%). Impurities can act as catalysts for decomposition or side reactions.[3] The presence of the starting ketone, 1-(5-fluoro-2-methoxyphenyl)ethanone, is a common impurity that will not participate in the desired reaction.

• Solvent and Reagent Purity: Use anhydrous solvents and ensure all other reagents are free from moisture. α-Bromo ketones can be sensitive to hydrolysis, especially under basic conditions.[9]

• Reaction Temperature: The reaction temperature may be too low. While lower temperatures can improve selectivity, they can also significantly decrease the reaction rate.[10] Consider a stepwise increase in temperature while monitoring the reaction progress by TLC or LC-MS.

• Insufficient Reaction Time: Some reactions require extended periods to reach completion.[10] Monitor the reaction over a longer timeframe to determine if the yield improves.

Q2: I'm observing multiple spots on my TLC plate that I can't identify, leading to a low yield of the desired product. What are these byproducts?

A2: The formation of multiple byproducts is a common issue. The likely culprits are:

• Dibromination: The formation of a 2,2-dibromo-1-(5-fluoro-2-methoxyphenyl)ethanone is possible, especially if an excess of the brominating agent was used in its synthesis or if the reaction conditions favor further bromination.[11]

• Decomposition: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone can degrade, particularly in the presence of strong bases or nucleophiles, or upon prolonged exposure to light and air. Store the reagent properly and use it promptly after weighing.[5]

• Side Reactions with Nucleophiles: The carbonyl group can compete with the α-carbon for nucleophilic attack, leading to a variety of byproducts. The choice of nucleophile and reaction conditions is critical to direct the reaction to the desired pathway.

• Elimination: Under basic conditions, elimination of HBr can occur to form an α,β-unsaturated ketone.[12][13] This is more common with sterically hindered bases.[12]

Q3: My purification process is resulting in significant product loss. How can I improve the recovery of my product?

A3: Product loss during workup and purification is a frequent challenge.

• Aqueous Workup: Minimize contact time with aqueous basic solutions (e.g., sodium bicarbonate washes) as this can promote hydrolysis of the α-bromo ketone.[9][14] Use of a saturated brine wash can help to break up emulsions and reduce the amount of water in the organic layer.

• Chromatography: α-Bromo ketones can be sensitive to silica gel, leading to decomposition on the column. To mitigate this, you can:

  • Use a less acidic stationary phase like alumina.

  • Deactivate the silica gel by pre-treating it with a small amount of a non-nucleophilic base like triethylamine in the eluent.

  • Perform the chromatography quickly and avoid leaving the product on the column for extended periods.

• Recrystallization: If your product is crystalline, recrystallization can be an effective purification method that avoids the potential pitfalls of chromatography.[14]

Section 3: Troubleshooting Guide for Specific Reaction Types

This section provides detailed troubleshooting for common reactions involving 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Case Study 1: N-Alkylation of Heterocycles (e.g., Imidazole)

Common Problem: Low yield of the N-alkylated product, with unreacted starting materials and potential byproducts.

Troubleshooting Workflow

Caption: Troubleshooting workflow for N-alkylation reactions.

Detailed Protocol and Causality

• Base Selection: The choice of base is critical. Strong, nucleophilic bases like NaOH or KOH can compete with the heterocycle for the electrophile and can also promote hydrolysis of the α-bromo ketone.

  • Recommendation: Use a milder, non-nucleophilic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). These bases are sufficient to deprotonate the imidazole without promoting significant side reactions.[10] Ensure at least one equivalent of the base is used to fully deprotonate the nucleophile.

• Solvent Effects: The solvent plays a key role in influencing the reaction rate and pathway.

  • Recommendation: Polar aprotic solvents like DMF or acetonitrile are generally preferred as they can solvate the cation of the base, increasing the nucleophilicity of the heterocycle. Ensure the solvent is anhydrous to prevent hydrolysis.

• Temperature Control: The reaction rate is highly dependent on temperature.

  • Recommendation: Start the reaction at room temperature and monitor its progress. If the reaction is slow, gradually increase the temperature to 40-60 °C.[10] Avoid excessively high temperatures which can lead to decomposition.

Case Study 2: Synthesis of α,β-Unsaturated Ketones via Elimination

Common Problem: Low yield of the desired α,β-unsaturated ketone, with the starting material remaining or the formation of other byproducts.

Troubleshooting Workflow

Caption: Troubleshooting workflow for elimination reactions.

Detailed Protocol and Causality

• Mechanism and Base Selection: The desired reaction is an E2 elimination.[12][13] This pathway is favored by sterically hindered, non-nucleophilic bases that can remove the α-proton without acting as a nucleophile and attacking the electrophilic carbon.

  • Recommendation: Pyridine is a classic choice for this transformation as it is a hindered base and can also serve as the solvent.[12] Other non-nucleophilic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can also be effective.

• Temperature Requirement: E2 reactions often require heating to overcome the activation energy barrier.

  • Recommendation: If the reaction is not proceeding at room temperature, heating to reflux in a suitable solvent is recommended.[12]

• Competition with Substitution: A primary competing reaction is nucleophilic substitution (Sₙ2).

  • Recommendation: The use of a non-nucleophilic base is the best way to minimize this side reaction. If substitution products are still observed, it may indicate that the base is not sufficiently hindered or that the temperature is too low, favoring the substitution pathway.

Section 4: Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of Imidazole

• To a solution of imidazole (1.0 eq.) in anhydrous acetonitrile (0.1 M) under an argon atmosphere, add potassium carbonate (1.5 eq.).

• Stir the suspension at room temperature for 15 minutes.

• Add a solution of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.1 eq.) in anhydrous acetonitrile.

• Stir the reaction mixture at room temperature and monitor by TLC (e.g., 1:1 Hexanes:Ethyl Acetate).

• If the reaction is slow, gently heat to 50 °C.

• Upon completion, filter the reaction mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Dehydrobromination

• Dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 eq.) in pyridine (0.2 M).

• Heat the reaction mixture to reflux and monitor by TLC (e.g., 4:1 Hexanes:Ethyl Acetate).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Section 5: Mechanistic Insights

Acid-Catalyzed α-Halogenation: The Enol Pathway

The synthesis of α-bromo ketones often proceeds via an acid-catalyzed pathway.[15] The rate-determining step is the formation of the enol tautomer.[12] The acid protonates the carbonyl oxygen, making the α-proton more acidic and facilitating its removal to form the enol.[16] The electron-rich double bond of the enol then acts as the nucleophile, attacking molecular bromine.[17]

Caption: Acid-catalyzed α-bromination mechanism.

Base-Promoted α-Halogenation: The Enolate Pathway

Under basic conditions, an α-proton is removed to form an enolate ion.[16] The enolate is a potent nucleophile that readily attacks molecular bromine.[17] This process is base-promoted rather than base-catalyzed because a full equivalent of base is consumed.[16] A significant issue with base-promoted halogenation is the tendency for polyhalogenation, as the introduction of an electron-withdrawing halogen increases the acidity of the remaining α-protons.[15][17]

Caption: Base-promoted α-bromination mechanism.

This guide provides a comprehensive starting point for troubleshooting reactions involving 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. A systematic and logical approach, grounded in a solid understanding of the underlying chemical principles, is the most effective way to overcome challenges with low yields.

References

• Alpha Halogenation of Aldehydes and Ketones. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. (n.d.). Axel. Retrieved from [Link]

• Screening and optimization of the reaction conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Alpha Halogenation of Aldehydes and Ketones. (n.d.). In Organic Chemistry: A Tenth Edition. Cengage. Retrieved from [Link]

• Ketone halogenation. (n.d.). In Wikipedia. Retrieved from [Link]

• Alpha Halogenation of Ketones Reaction Mechanism in Acid or Base. (2016, April 26). Leah4sci. Retrieved from [Link]

• Alpha Halogenation of Ketones and Aldehydes. (2023, February 15). Organic Chemistry Tutor. Retrieved from [Link]

• 2-Bromo-1-(4-hydroxyphenyl)ethanone. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction. (2023, April 30). JoVE. Retrieved from [Link]

• Alpha halogenation. (2023, May 30). Reddit. Retrieved from [Link]

• Carbonyl Alpha-Substitution Reactions Presentation. (n.d.). Studylib. Retrieved from [Link]

• Alpha Bromination of Carboxylic Acids. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• 10.4: Alpha Bromination of Carboxylic Acids. (2021, December 27). Chemistry LibreTexts. Retrieved from [Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Halogenation Of Ketones via Enols. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Separation of Ketone and alpha Bromo ketone. (n.d.). Reddit. Retrieved from [Link]

• 22.S: Carbonyl Alpha-Substitution Reactions (Summary). (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Alpha-Halogenation of Ketones | Acidic vs Basic Mechanisms + Haloform Reaction Explained. (2021, February 13). The Organic Chemistry Tutor. Retrieved from [Link]

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• 13. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. 2-Bromo-1-(4-hydroxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ketone halogenation - Wikipedia [en.wikipedia.org]
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• 17. youtube.com [youtube.com]

Effect of solvent and base on the reactivity of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone"

Welcome to the technical support center for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS 343-04-4). This guide is designed for researchers, medicinal chemists, and process development professionals who utilize this versatile α-bromoketone intermediate. Here, we address common challenges and questions regarding the influence of solvents and bases on its reactivity, helping you optimize your synthetic outcomes.

Introduction to Reactivity

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a highly valuable building block, primarily due to its reactive α-bromo ketone moiety. This functional group makes the α-carbon a potent electrophile, susceptible to attack by a wide range of nucleophiles in SN2 reactions.[1] The presence of the electron-withdrawing fluorine atom on the phenyl ring can further enhance the electrophilicity of the α-carbon.[2] However, successful execution of these reactions is critically dependent on the careful selection of solvent and base. The interplay between these components dictates reaction rate, yield, and the formation of undesired byproducts.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues that researchers may encounter during their experiments with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Question 1: My SN2 reaction with an amine nucleophile is sluggish and giving low yields. I'm using ethanol as a solvent and triethylamine (Et3N) as the base. What's going wrong?

Answer: This is a classic issue related to solvent choice in SN2 reactions. While ethanol is a good solvent for dissolving many reagents, it is a polar protic solvent . Protic solvents possess acidic protons (e.g., the hydroxyl proton in ethanol) which can form strong hydrogen bonds with your anionic nucleophile.[3] This "caging" effect, known as solvation, stabilizes the nucleophile and significantly reduces its reactivity, thus slowing down the SN2 reaction rate.[1][4]

Troubleshooting Steps:

• Switch to a Polar Aprotic Solvent: The best choice for SN2 reactions are polar aprotic solvents such as Acetonitrile (ACN) , N,N-Dimethylformamide (DMF) , or Acetone .[5] These solvents can dissolve ionic reagents but lack acidic protons, leaving the nucleophile "naked" and highly reactive.[3] You should observe a significant rate enhancement.

• Re-evaluate Your Base: Triethylamine is a relatively weak organic base. For deprotonating many amine nucleophiles to increase their nucleophilicity, or for scavenging the HBr byproduct, a stronger, non-nucleophilic inorganic base like potassium carbonate (K2CO3) or sodium carbonate (Na2CO3) is often more effective.[6] These are particularly effective in polar aprotic solvents.

Question 2: I'm trying to synthesize a substituted imidazole from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and a benzamidine, but I'm getting a complex mixture of products and a significant amount of a rearranged byproduct. What is happening?

Answer: The formation of a rearranged product strongly suggests you are observing a Favorskii rearrangement , a common side reaction for α-halo ketones when treated with a strong base.[7][8] The mechanism involves the formation of a highly strained cyclopropanone intermediate, which then undergoes nucleophilic attack and ring-opening to yield a carboxylic acid derivative (e.g., an ester or amide), not your desired imidazole.[9]

Troubleshooting Steps:

• Use a Weaker Base: Strong bases like alkoxides (e.g., sodium methoxide) or hydroxide will promote the Favorskii rearrangement.[8] For your cyclocondensation, a milder inorganic base like K2CO3 or even a bicarbonate such as NaHCO3 is recommended.[10][11] These are generally basic enough to facilitate the desired reaction without causing significant rearrangement.

• Control Stoichiometry and Temperature: Use the base in stoichiometric amounts or slight excess, but avoid a large excess. Running the reaction at a lower temperature can also help to suppress the activation energy barrier for the rearrangement pathway.

• Solvent Choice: While polar aprotic solvents are generally preferred, ensure your starting materials are fully dissolved. In some cases, a mixture of solvents may be necessary to achieve both solubility and optimal reactivity.

Question 3: Which inorganic base is better for my reaction: K2CO3 or Na2CO3?

Answer: Both potassium carbonate and sodium carbonate are excellent choices as bases for reactions involving 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. The choice between them can sometimes be subtle and may require empirical testing for your specific system.

• Solubility: K2CO3 is generally more soluble in organic solvents, particularly polar aprotic ones like DMF and acetonitrile, than Na2CO3. This can lead to a more homogenous reaction mixture and potentially faster reaction rates.

• Basicity: While both are considered weak bases, there can be minor differences in their effective basicity depending on the solvent and the nature of the proton being abstracted. In some cases, Na2CO3 has been reported to give higher yields, potentially due to being a "harder" base.[6]

• Cost and Availability: Both are inexpensive and widely available bulk chemicals.

Recommendation: Start with K2CO3 due to its better solubility profile in common polar aprotic solvents. If you suspect base strength is a limiting factor and solubility is not an issue, a comparative run with Na2CO3 is a worthwhile experiment.

Data Summary: Solvent and Base Effects

The following table provides a generalized guide to selecting appropriate conditions for SN2 reactions with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. The expected outcomes are based on established principles of physical organic chemistry.[3][4]

Solvent Type	Example Solvents	Base	Expected Outcome & Rationale
Polar Aprotic	Acetonitrile, DMF, DMSO, Acetone	K2CO3, Na2CO3	Excellent. Solvates the cation of the base but leaves the nucleophile highly reactive for a fast SN2 reaction. Minimizes risk of Favorskii rearrangement compared to strong bases.
Polar Protic	Ethanol, Methanol, Water	Et3N, DIPEA	Poor to Moderate. Solvent cages the nucleophile via hydrogen bonding, significantly reducing its nucleophilicity and slowing the reaction. Weaker organic bases may not effectively scavenge HBr.
Non-Polar	Toluene, Hexane	Insoluble Bases	Very Poor. Reagents (especially inorganic bases and nucleophile salts) have poor solubility, leading to a heterogeneous mixture and extremely slow or no reaction.
Polar Aprotic	Acetonitrile, DMF, DMSO	NaOMe, KOtBu	High Risk of Side Reactions. Strong alkoxide bases will significantly promote the Favorskii rearrangement, leading to rearranged esters instead of the desired SN2 product.[7]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation

This protocol provides a starting point for the reaction of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with a generic amine nucleophile.

• To a solution of the amine (1.0 eq) in anhydrous acetonitrile (10 mL per mmol of the limiting reagent) is added potassium carbonate (1.5 eq).

• The mixture is stirred at room temperature for 10 minutes.

• A solution of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.1 eq) in anhydrous acetonitrile is added dropwise over 15 minutes.

• The reaction is stirred at room temperature (or heated to 40-60 °C if necessary) and monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is filtered to remove the inorganic solids.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization.

Protocol 2: Synthesis of a 1,4-Disubstituted Imidazole

This protocol is adapted for a cyclocondensation reaction to form an imidazole ring system.

• In a round-bottom flask, combine the amidine hydrochloride salt (1.0 eq) and potassium carbonate (2.5 eq) in anhydrous DMF (15 mL per mmol of amidine).

• Stir the suspension at room temperature for 30 minutes.

• Add 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.05 eq) to the mixture.

• Heat the reaction to 80 °C and stir for 4-6 hours, monitoring progress by LC-MS.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3 x volume of DMF).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude material by silica gel chromatography.

Visualizing Reaction Pathways

Below are diagrams illustrating the key reaction pathways discussed.

Caption: Competing SN2 and Favorskii reaction pathways.

Caption: Effect of solvent on nucleophile reactivity in SN2 reactions.

References

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. Retrieved from [Link]

• Wikipedia. (2023, November 28). Favorskii rearrangement. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2. In Organic Chemistry I. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 7.5: SN1 vs SN2. Retrieved from [Link]

• Tenger Chemical. (2025, May 26). Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. Retrieved from [Link]

• AdiChemistry. (n.d.). FAVORSKII REARRANGEMENT | MECHANISM | APPLICATIONS. Retrieved from [Link]

• Huang, X., et al. (2023). K2CO3-promoted synthesis of amides from 1-aryl-2,2,2-trifluoroethanones and amines under mild conditions. RSC Advances. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 2-(5-Bromo-2-methoxyphenyl)-5-hydroxymethyl-imidazole. Retrieved from [Link]

• Pandey, A., et al. (2014). Synthesis of Imidazole Derivatives and Their Biological Activities. Journal of Chemistry and Biochemistry.

• Frankowski, K. J., et al. (2020). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Molecules. Retrieved from [Link]

• Turro, N. J., et al. (1969). Favorskii Rearrangement of some a-Bromo-ketones. Chemical Communications. Retrieved from [Link]

• Yulia, F., et al. (2020). Comparative study of the effectiveness of Na2CO3 and K2CO3 as base in methylation reaction on eugenol using dimethylcarbonate. ResearchGate. Retrieved from [Link]

• Romanov, A. R., et al. (2023). Synthesis of 5-(trifluoroacetyl)imidazoles from Bromoenones and Benzimidamides via Aza-Michael Initiated Ring Closure Reaction. Current Organic Synthesis. Retrieved from [Link]

• Professor Dave Explains. (2022, January 26). Favorskii Rearrangement [Video]. YouTube. Retrieved from [Link]

Sources

• 1. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 2. reddit.com [reddit.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 5. Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide [tengerchemical.com]
• 6. researchgate.net [researchgate.net]
• 7. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 8. adichemistry.com [adichemistry.com]
• 9. m.youtube.com [m.youtube.com]
• 10. K2CO3-promoted synthesis of amides from 1-aryl-2,2,2-trifluoroethanones and amines under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]

Challenges in the scale-up synthesis of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone"

Welcome to the technical support center for the synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges encountered during the synthesis and scale-up of this important chemical intermediate.[1][2] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure a successful and efficient synthesis.

Introduction

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a versatile building block in medicinal chemistry and materials science.[1] Its structure, featuring an α-bromo ketone, a fluorine atom, and a methoxy group, offers multiple reactive sites for the synthesis of complex molecules, including novel therapeutics.[1][2] However, scaling up its synthesis from the lab bench to pilot or production scale presents a unique set of challenges. This guide aims to address these challenges head-on, providing practical, experience-driven solutions.

Troubleshooting Guide: Navigating Common Synthesis Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing insights into the root causes and offering actionable solutions.

Question 1: My reaction is showing significant amounts of a dibrominated byproduct. How can I improve the selectivity for the desired mono-brominated product?

Answer:

The formation of a dibrominated byproduct is a common issue in the α-bromination of ketones.[3] This occurs when the initially formed α-bromo ketone undergoes a second bromination. Several factors can contribute to this lack of selectivity, especially during scale-up.

Root Causes & Solutions:

• Slow Reaction Kinetics vs. Bromine Addition Rate: On a larger scale, inefficient mixing can lead to localized areas of high bromine concentration, promoting over-bromination.

  • Solution: Ensure vigorous and efficient stirring throughout the bromine addition. For larger reactors, consider using a baffled reactor and an overhead stirrer with appropriate impeller design. The bromine should be added slowly and subsurface to ensure rapid dispersion.

• Reaction Temperature: Higher temperatures can increase the rate of the second bromination.

  • Solution: Maintain a low and consistent reaction temperature, typically between 0-10 °C, during the bromine addition.[4] Utilize a reliable cooling system and monitor the internal reaction temperature closely.

• Stoichiometry of Brominating Agent: Using an excess of the brominating agent will inevitably lead to di- and polybrominated species.

  • Solution: Use a slight excess (e.g., 1.05 equivalents) of the brominating agent (e.g., N-bromosuccinimide or bromine) and carefully monitor the reaction progress by TLC or HPLC.[5]

Troubleshooting Workflow for Dibromination:

Caption: Troubleshooting workflow for minimizing dibromination.

Question 2: I'm observing the formation of an isomeric impurity that appears to be a result of bromination on the aromatic ring. What is causing this and how can I prevent it?

Answer:

Aromatic ring bromination is a potential side reaction, especially when using elemental bromine (Br₂) under certain conditions.[3] The methoxy group on the starting material, 1-(5-fluoro-2-methoxyphenyl)ethanone, is an activating group, making the aromatic ring susceptible to electrophilic attack.

Root Causes & Solutions:

• Choice of Brominating Agent: Elemental bromine is a strong electrophile that can brominate activated aromatic rings.

  • Solution: Consider using a milder and more selective brominating agent such as N-bromosuccinimide (NBS). NBS is often preferred for α-bromination of ketones as it generates a low concentration of bromine in situ, minimizing ring halogenation.

• Catalyst: The presence of a Lewis acid catalyst can promote ring bromination.

  • Solution: If using a catalyst, ensure it is appropriate for α-bromination and not one that will strongly activate the bromine for aromatic substitution. Often, for activated ketones, a catalyst may not be necessary.

• Reaction Conditions: The reaction solvent and temperature can influence the reaction pathway.

  • Solution: Performing the reaction in a suitable solvent like dichloromethane or acetic acid at controlled temperatures can favor the desired α-bromination.[4]

Reagent Comparison	Selectivity for α-Bromination	Ring Bromination Potential	Handling Considerations
**Bromine (Br₂) **	Moderate	High	Corrosive, toxic fumes
N-Bromosuccinimide (NBS)	High	Low	Solid, easier to handle

Question 3: The reaction work-up and purification are proving difficult on a larger scale, leading to product loss and impurities. What is the best approach for isolation and purification?

Answer:

Scaling up purification can be challenging due to the physical properties of the product and impurities.[5] Both the starting material and the product can be crystalline but may form oils when impure, complicating crystallization.[5]

Recommended Work-up and Purification Strategy:

• Quenching: After the reaction is complete, the mixture should be carefully quenched. If bromine was used, a solution of sodium bisulfite is effective for removing any excess.[4]

• Aqueous Wash: Wash the organic layer with water and a saturated sodium bicarbonate solution to remove any acidic byproducts.[6]

• Solvent Removal: Concentrate the organic layer under reduced pressure.

• Crystallization: The crude product can often be purified by recrystallization. A common solvent system is chloroform or an ethanol/water mixture.[6] Seeding with a small crystal of pure product can be beneficial on a larger scale.

• Column Chromatography: If crystallization does not provide the desired purity, column chromatography is an option, though it can be resource-intensive for large quantities. A non-polar eluent system, such as hexane/ethyl acetate, is typically used.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone?

The most common and direct route is the α-bromination of the corresponding ketone, 1-(5-fluoro-2-methoxyphenyl)ethanone. This precursor is typically synthesized via a Friedel-Crafts acylation of 4-fluoroanisole.[7]

Synthetic Pathway Overview:

Caption: Common synthetic pathway to the target molecule.

Q2: What are the critical safety precautions to consider when handling the reagents for this synthesis?

Safety is paramount, especially during scale-up. The reagents involved in this synthesis have significant hazards.

• Bromoacetyl bromide/chloride & Bromine: These are highly corrosive and lachrymatory substances.[8][9] They react violently with water.[8]

  • Handling: Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, chemical splash goggles, and a face shield.[10][11]

  • Storage: Store in a cool, dry place away from incompatible materials like water, strong bases, and alcohols.[8] Use corrosion-resistant containers; do not use aluminum or galvanized containers.[12]

• Aluminum Chloride (AlCl₃): This Lewis acid is highly moisture-sensitive and reacts exothermically with water.

  • Handling: Handle in a dry environment (e.g., glove box or under an inert atmosphere).

  • Quenching: Quench reactions containing AlCl₃ carefully by slowly adding the reaction mixture to ice.[13]

Q3: How does the acid-catalyzed α-bromination of a ketone work?

The acid-catalyzed α-bromination proceeds through an enol intermediate.[14][15]

Mechanism Steps:

• Protonation: The carbonyl oxygen is protonated by the acid catalyst.[14]

• Enolization: A base (like the conjugate base of the acid) removes an α-proton, leading to the formation of a nucleophilic enol.[14][15]

• Nucleophilic Attack: The electron-rich double bond of the enol attacks the electrophilic bromine.[14][15]

• Deprotonation: The resulting intermediate is deprotonated to regenerate the carbonyl group, yielding the α-bromo ketone.[14]

Mechanism of Acid-Catalyzed Bromination:

Caption: Mechanism of acid-catalyzed α-bromination.

Experimental Protocols

Protocol 1: Synthesis of 1-(5-fluoro-2-methoxyphenyl)ethanone (Friedel-Crafts Acylation)

Materials:

• 4-Fluoroanisole

• Acetyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a clean, dry, nitrogen-purged reactor equipped with a mechanical stirrer, addition funnel, and thermometer, add anhydrous DCM and AlCl₃ (1.2 equivalents).

• Cool the suspension to 0-5 °C in an ice bath.

• Slowly add acetyl chloride (1.1 equivalents) to the suspension while maintaining the temperature below 10 °C.

• Stir the mixture for 15-20 minutes.

• Add 4-fluoroanisole (1.0 equivalent) dropwise via the addition funnel, keeping the internal temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC or HPLC.

• Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude product.

• Purify by recrystallization or distillation.

Protocol 2: Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (α-Bromination)

Materials:

• 1-(5-fluoro-2-methoxyphenyl)ethanone

• N-Bromosuccinimide (NBS) or Bromine (Br₂)

• Dichloromethane (DCM) or Acetic Acid

• Saturated Sodium Bisulfite solution (if using Br₂)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve 1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 equivalent) in DCM or acetic acid in a reactor protected from light.

• Cool the solution to 0-5 °C.

• If using NBS (1.05 equivalents), add it portion-wise while maintaining the low temperature. If using Br₂ (1.05 equivalents), add it dropwise as a solution in the reaction solvent.

• Stir vigorously and maintain the temperature below 10 °C during the addition.

• Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Pour the reaction mixture into cold water.

• If Br₂ was used, wash the organic layer with a saturated sodium bisulfite solution to quench any excess bromine.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify by recrystallization from an appropriate solvent (e.g., ethanol/water or chloroform).[6]

References

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from [Link]

• MDPI. (2020). Synthetic Access to Aromatic α-Haloketones. Retrieved from [Link]

• Loba Chemie. (2022). BROMOACETYL BROMIDE Safety Data Sheet. Retrieved from [Link]

• Reddit. (2021). What are issues/things to consider when scaling up reactions from the lab to a factory? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Retrieved from [Link]

• Google Patents. (n.d.). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from [Link]

• Reddit. (2023). Separation of Ketone and alpha Bromo ketone. Retrieved from [Link]

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• 2. nbinno.com [nbinno.com]
• 3. Synthetic Access to Aromatic α-Haloketones | MDPI [mdpi.com]
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• 5. reddit.com [reddit.com]
• 6. 2-Bromo-1-(4-hydroxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
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• 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
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• 11. chemicalbook.com [chemicalbook.com]
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• 15. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Handling and Quenching of Reactions Containing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the handling and quenching of reactions involving this versatile but hazardous chemical intermediate.[1]

Introduction to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is an alpha-bromo ketone, a class of compounds known for their utility as reactive intermediates in organic synthesis.[1][2] The presence of the electrophilic alpha-carbon adjacent to the carbonyl group makes it a potent alkylating agent, frequently employed in the synthesis of pharmaceuticals and other complex organic molecules.[1][3][4] However, this high reactivity also necessitates careful handling and well-designed quenching procedures to ensure safety and reaction success.

This guide will address common challenges and questions, providing you with the expertise to confidently and safely incorporate this reagent into your synthetic workflows.

Frequently Asked Questions (FAQs)

General Handling and Storage

Q1: What are the primary hazards associated with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone?

A1: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is classified as a hazardous substance. According to its Safety Data Sheet (SDS) and data from similar alpha-haloketones, the primary hazards include:

• Skin Irritation: Causes skin irritation.[5][6]

• Serious Eye Irritation: Causes serious eye irritation.[5][6] Like many alpha-haloketones, it is a potent lachrymator (tear-producing agent).[7][8]

• Respiratory Irritation: May cause respiratory irritation.[5][6]

• Aquatic Hazard: It is harmful to aquatic life with long-lasting effects.[6]

All handling of this compound, whether as a solid or in solution, must be conducted in a certified chemical fume hood.[9]

Q2: What are the proper storage conditions for this compound?

A2: To ensure its stability and prevent degradation, store 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in a tightly closed container in a dry, cool, and well-ventilated place.[5] It should be stored away from incompatible materials such as strong bases and oxidizing agents.

Q3: What Personal Protective Equipment (PPE) is mandatory when working with this compound?

A3: A comprehensive PPE strategy is crucial. The following should be considered mandatory:

• Eye and Face Protection: Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards are required.[5] A face shield is recommended when handling larger quantities or when there is a risk of splashing.[9]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[9] Always inspect gloves for tears or holes before use and change them immediately if contamination occurs.

• Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[9] For tasks with a higher splash risk, a chemical-resistant apron is also advised.

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[5]

Reactivity and Stability

Q4: How does the structure of this molecule influence its reactivity?

A4: As an alpha-bromo ketone, the carbon atom adjacent to the carbonyl group is highly activated towards nucleophilic attack. The electron-withdrawing nature of the carbonyl group enhances the electrophilicity of the alpha-carbon, making the bromine atom a good leaving group in SN2 reactions.[3][10] This reactivity is the basis for its utility in forming new carbon-carbon and carbon-heteroatom bonds.

Q5: Is 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone sensitive to hydrolysis?

A5: Yes, alpha-bromo ketones can be sensitive to hydrolysis, particularly under basic or even neutral aqueous conditions, which can lead to the formation of the corresponding alpha-hydroxy ketone as an undesired byproduct.[11] This is a critical consideration during reaction workup and quenching. Acidic conditions are generally preferred for reactions involving this compound to suppress hydrolysis.[12][13][14]

Troubleshooting Guide

This section addresses common issues encountered during reactions involving 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Problem	Potential Cause(s)	Troubleshooting Steps
Incomplete Reaction / Low Yield	1. Insufficient reaction time or temperature. 2. Deactivation of the nucleophile. 3. Degradation of the alpha-bromo ketone.	1. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Consider a modest increase in temperature if the reaction is sluggish. 2. Ensure the nucleophile is not sterically hindered and that the reaction conditions are appropriate for its pKa. 3. Ensure anhydrous conditions if using moisture-sensitive reagents. Consider adding the alpha-bromo ketone slowly to the reaction mixture to minimize potential side reactions.
Formation of Multiple Products	1. Dibromination: If the starting ketone for the bromination has multiple alpha-hydrogens, dibromination can occur.[15] 2. Elimination: Strong, sterically hindered bases can promote E2 elimination to form an alpha,beta-unsaturated ketone.[12][13][16][17] 3. Hydrolysis: As mentioned, hydrolysis can lead to the alpha-hydroxy ketone.[11]	1. Use a stoichiometric amount of the brominating agent. 2. If nucleophilic substitution is desired, use a non-basic or weakly basic nucleophile. If elimination is the goal, a non-nucleophilic, hindered base like pyridine is often used.[13][17] 3. Perform the reaction under anhydrous and acidic conditions. Quench the reaction with a mildly acidic aqueous solution.
Difficult Reaction Workup / Emulsion Formation	1. Presence of basic byproducts. 2. High concentration of salts.	1. Quench the reaction with a saturated solution of a mild acid salt like ammonium chloride (NH₄Cl) instead of water or basic solutions.[7] 2. If an emulsion persists, add brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase and break the emulsion.
Product is Unstable During Purification	1. The product may be sensitive to silica gel. 2. Thermal degradation during solvent evaporation.	1. Consider using a less acidic stationary phase for chromatography, such as alumina, or deactivating the silica gel with a small amount of triethylamine in the eluent. 2. Concentrate the product under reduced pressure at a low temperature (rotary evaporation with a water bath at or below room temperature).

Experimental Protocols

Protocol 1: General Handling and Dispensing of Solid 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

• Preparation: Ensure a certified chemical fume hood is operational and that a safety shower and eyewash station are accessible.[9]

• PPE: Don all required PPE as detailed in the FAQ section.

• Dispensing: Use a spatula or scoop to transfer the solid. Avoid creating dust.[9]

• Weighing: Weigh the compound in a tared, sealed container within the fume hood.

• Dissolution: If preparing a solution, add the solvent to the solid slowly to prevent splashing.

• Storage: Tightly close the container immediately after use and return it to its designated storage location.[5]

Protocol 2: Standard Quenching Procedure for a Nucleophilic Substitution Reaction

This protocol assumes a reaction in an aprotic organic solvent (e.g., THF, DMF, Acetonitrile).

• Cooling: Once the reaction is deemed complete by monitoring (e.g., TLC, LC-MS), cool the reaction mixture to 0 °C in an ice-water bath. This reduces the rate of potential side reactions during the quench.

• Quenching: Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to the reaction mixture with vigorous stirring.[7] The NH₄Cl solution is mildly acidic and will neutralize any remaining basic nucleophiles without causing significant hydrolysis of the product or unreacted starting material.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times.[7]

• Washing: Combine the organic layers and wash with brine to remove residual water and inorganic salts.[7]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate the filtrate under reduced pressure.

Workflow and Decision Making for Quenching

Caption: Decision workflow for quenching reactions.

Spill and Decontamination Procedures

In case of a spill:

• Alert and Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or outside a fume hood.

• Containment: If the spill is contained within a fume hood, keep the sash low. For solid spills, gently cover with an inert absorbent material like sand or vermiculite.[9]

• Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled, sealed container for hazardous waste.

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol, ethanol), followed by a thorough wash with soap and water.[9] All cleaning materials must be disposed of as hazardous waste.[9]

Decontamination of Glassware:

• Initial Rinse: As soon as possible, rinse the glassware with a suitable organic solvent (acetone is common) to remove the bulk of the organic residues.[18][19] Collect these rinses as hazardous organic waste.

• Soaking: If necessary, soak the glassware in a base bath (a solution of KOH in isopropanol) to remove stubborn residues. Caution: Prolonged exposure can etch glass.

• Washing: Wash thoroughly with soap and hot water.

• Final Rinses: Rinse with tap water, followed by a final rinse with deionized or distilled water before drying.

Mechanism of Quenching with a Protic Nucleophile (e.g., Water during Hydrolysis)

The following diagram illustrates the potential unwanted hydrolysis of the alpha-bromo ketone.

Caption: Unwanted hydrolysis of an alpha-bromo ketone.

References

• Fiveable. (n.d.). Alpha Halogenation of Aldehydes and Ketones. Organic Chemistry Class Notes.
• Echemi. (n.d.). 2-BROMO-1-(5-FLUORO-2-METHOXYPHENYL)ETHANONE Safety Data Sheets.
• Cromwell, N. H., & Foster, P. W. (1960). Elimination Reactions of α-Halogenated Ketones. IV.1 Elimination-Substitution Reactions with α-Bromo-p-phenylisobutyrophenone. Journal of the American Chemical Society, 82(13), 3409–3413.
• OpenStax. (2023, September 20). 22.3 Alpha Halogenation of Aldehydes and Ketones. Organic Chemistry.
• LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts.
• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols.
• ChemicalBook. (2022, August 11). 2-BROMO-1-(5-BROMOTHIOPHEN-2-YL)ETHANONE - Safety Data Sheet.
• Benchchem. (n.d.). Technical Support Center: Reactions Involving α-Haloketones.
• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. National Center for Biotechnology Information.
• Benchchem. (n.d.). An In-depth Technical Guide to the Safety and Handling of 2-bromo-1-(2-fluorophenyl)ethanone.
• YouTube. (2019, June 22). Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone.
• JoVE. (2025, May 22). Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution.
• ChemScene. (2021, March 26). Safety Data Sheet.
• McMurry, J. (n.d.). 22.3 Alpha Halogenation of Aldehydes and Ketones. Organic Chemistry: A Tenth Edition.
• ChemicalBook. (2025, July 16). 2-BROMO-1-(5-FLUORO-2-METHOXYPHENYL)ETHANONE.
• Chem-Impex. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.
• JoVE. (2023, April 30). α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction.
• Reddit. (2023, May 30). Alpha halogenation. r/Chempros.
• Fisher Scientific. (2014, September 19). SAFETY DATA SHEET.
• Echemi. (n.d.). 2-BROMO-1-(5-FLUORO-2-METHOXYPHENYL)ETHANONE.
• LibreTexts. (2024, March 17). 22.4: Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts.
• AiFChem. (n.d.). 343-04-4 | 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.
• Benchchem. (n.d.). An In-Depth Technical Guide to the Lachrymatory Properties of Alpha-Haloketones.
• ChemicalBook. (n.d.). 2-BROMO-1-(5-FLUORO-2-METHOXY-PHENYL)-ETHANONE Chemical Properties.
• MedchemExpress.com. (n.d.). 2-Bromo-2'-methoxyacetophenone (2-Bromo-1-(2-methoxyphenyl)ethanone).
• Reddit. (2023, May 30). Separation of Ketone and alpha Bromo ketone. r/Chempros.
• Chemistry Steps. (n.d.). Alpha Halogenation of Carboxylic Acids.
• LibreTexts. (2022, April 7). 1.2E: Cleaning Glassware. Chemistry LibreTexts.
• Google Patents. (n.d.). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.
• YouTube. (2023, February 15). Alpha Halogenation of Ketones and Aldehydes.
• Hong-xia, L. (2007). Synthesis of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone. Journal of Hebei Institute of Technology.
• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination.
• Sigma-Aldrich. (n.d.). Cleaning Laboratory Glassware.
• Northrop, B. H. (n.d.). Cleaning Glassware. Wesleyan University.
• LibreTexts. (2021, March 5). 3.3: WASHING YOUR GLASSWARE. Chemistry LibreTexts.
• Reddit. (2023, September 10). How do chemists clean their glassware without getting cancer or burns?. r/chemistry.
• Sigma-Aldrich. (n.d.). 2-Bromo-1-(5-fluoro-2-hydroxyphenyl)ethanone.
• Wikipedia. (n.d.). α-Halo ketone.
• PubMed. (n.d.). Kinetic Study of Quenching Reactions of Singlet Oxygen and Scavenging Reactions of Free Radicals by Alpha-, Beta-, Gamma- And Delta- Tocopheramines in Ethanol Solution and Micellar Dispersion.

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Technical Support Center: Characterization of Unexpected Products in Reactions of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

This technical guide serves as a dedicated resource for researchers, scientists, and drug development professionals utilizing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in their synthetic workflows. As a versatile α-bromo ketone, this reagent is a valuable intermediate in the synthesis of pharmaceuticals, particularly anti-cancer and anti-inflammatory drugs.[1] However, its reactivity profile, which is influenced by the electron-withdrawing carbonyl group and the halogen, can lead to several unexpected reaction pathways.[2] This guide provides troubleshooting in a question-and-answer format to address common challenges and characterize unanticipated products.

Frequently Asked Questions (FAQs)

Q1: What is the expected reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in standard nucleophilic substitution reactions?

A1: The primary reactive site in 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is the α-carbon bearing the bromine atom. Due to the inductive effect of the adjacent carbonyl group, this carbon is highly electrophilic and susceptible to nucleophilic attack.[2] Therefore, the expected and most common reaction is a bimolecular nucleophilic substitution (SN2), where a nucleophile displaces the bromide ion. This makes the compound an excellent substrate for reactions like the Gabriel synthesis of primary amines or for alkylating various carbon and heteroatom nucleophiles.[3][4]

Troubleshooting Guide: Identification of Unexpected Products

Q2: I attempted a Gabriel synthesis using potassium phthalimide to generate the corresponding primary amine, but my yield is very low, and I've isolated an unsaturated compound. What is happening?

A2: This is a classic case of a competing elimination reaction (E2) outcompeting the desired substitution reaction (SN2).

• Plausible Cause: Elimination (Dehydrobromination) The α-hydrogens on a ketone are acidic, but in this specific molecule, there are no α'-hydrogens on the adjacent phenyl ring. However, the nucleophile itself (phthalimide anion) is basic. Under certain conditions, particularly at elevated temperatures or in specific solvents, it can act as a base, abstracting a proton from the α-carbon. This is less common for this specific substrate which lacks α' protons, but if other bases are present, elimination is a primary concern for α-halo ketones in general. A more likely scenario for this class of compounds is the formation of an α,β-unsaturated ketone via the elimination of HBr.[5][6] Sterically hindered bases are often used intentionally to promote this reaction.[6]

• Troubleshooting & Resolution:

  • Temperature Control: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. SN2 reactions are generally less sensitive to temperature increases than elimination reactions.

  • Solvent Choice: Use a polar aprotic solvent like DMF or DMSO. These solvents are known to accelerate SN2 reactions.[3]

  • Nucleophile Choice: While you are constrained to phthalimide for the Gabriel synthesis, ensure your potassium phthalimide is free of excess base (e.g., KOH).

Below is a diagram illustrating the competition between the desired SN2 pathway and the E2 elimination side reaction.

Caption: The Quasi-Favorskii rearrangement workflow.

Q4: My reaction mixture shows a significant amount of the starting material without the bromine atom, i.e., 1-(5-fluoro-2-methoxyphenyl)ethanone. How did debromination occur?

A4: The appearance of the debrominated ketone is typically due to reductive dehalogenation.

• Plausible Causes:

  • Enolate Protonation: If conditions allow for the formation of an enolate (e.g., presence of a base), this enolate can be protonated during the aqueous workup, yielding the parent ketone. [7] 2. One-Electron Reducing Agents: Trace metal impurities (e.g., from a spatula or reagent) or certain reducing agents can donate an electron to the α-bromo ketone. The resulting radical anion fragments, losing a bromide ion, and the subsequent organic radical can abstract a hydrogen atom from the solvent or another source to yield the debrominated ketone. [7]

• Troubleshooting & Resolution:

  • Reagent Purity: Use high-purity, freshly opened solvents and reagents to minimize contaminants.

  • Inert Atmosphere: If using reagents sensitive to reduction or trace metals, running the reaction under an inert atmosphere (Nitrogen or Argon) can be beneficial.

  • Careful Workup: When performing an aqueous workup on a reaction that may have formed an enolate, keep the temperature low and perform the neutralization/extraction steps efficiently.

Experimental Protocols & Data

Physicochemical Data Summary

The following table summarizes key properties of the starting material.

Property	Value	Reference(s)
Molecular Formula	C₉H₈BrFO₂	[8]
Molar Mass	247.06 g/mol	[8][9]
Melting Point	75-80 °C	[9]
CAS Number	343-04-4	[8]

Protocol: General Procedure for Nucleophilic Substitution with an Amine

This protocol provides a generalized workflow for reacting 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with a primary or secondary amine, highlighting critical control points to minimize side reactions.

• Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the amine (1.1 equivalents) and a non-nucleophilic base like triethylamine or diisopropylethylamine (1.5 equivalents) in a polar aprotic solvent (e.g., acetonitrile or THF).

• Cooling (Critical Step): Cool the solution to 0 °C using an ice bath. This helps to control the initial exotherm and disfavors elimination pathways.

• Substrate Addition: Dissolve 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 equivalent) in a minimal amount of the same solvent and add it dropwise to the cooled amine solution over 20-30 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm slowly to room temperature. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product via column chromatography. Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and rule out the presence of rearranged or eliminated byproducts.

References

• Reductive dehalogenation of halo ketones. (n.d.). In Wikipedia. Retrieved January 10, 2026, from [Link]

• Alpha Halogenation of Aldehydes and Ketones. (n.d.). Fiveable. Retrieved January 10, 2026, from [Link]

• Favorskii rearrangement. (n.d.). In Wikipedia. Retrieved January 10, 2026, from [Link]

• Alpha Halogenation of Aldehydes and Ketones. (2023, January 29). Chemistry LibreTexts. Retrieved January 10, 2026, from [Link]

• Favorskii Rearrangement. (n.d.). AdiChemistry. Retrieved January 10, 2026, from [Link]

• Professor Dave Explains. (2022, January 26). Favorskii Rearrangement [Video]. YouTube. [Link]

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. (n.d.). PubChem. Retrieved January 10, 2026, from [Link]

• Al-Zaydi, K. M. (2009). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 14(12), 5010–5097. [Link]

• Gabriel Synthesis: Mechanism & Examples. (n.d.). NROChemistry. Retrieved January 10, 2026, from [Link]

• Gabriel Synthesis. (n.d.). Organic Chemistry Tutor. Retrieved January 10, 2026, from [Link]

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• 8. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one | C9H8BrFO2 | CID 2756985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]

Technical Support Center: Strategies to Minimize the Formation of Dibrominated Species

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical strategies for minimizing the formation of dibrominated byproducts in chemical reactions. Dibromination can significantly impact yield, purity, and the overall efficiency of a synthetic route. Understanding the underlying principles of bromination reactions is key to controlling selectivity and achieving desired outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that lead to the formation of dibrominated species?

The formation of dibrominated species is primarily influenced by a combination of factors related to the substrate, the brominating agent, and the reaction conditions.

• Substrate Reactivity: Highly activated aromatic rings, such as phenols and anilines, are particularly susceptible to over-bromination.[1][2] The electron-donating groups on these substrates increase the electron density of the ring, making it more nucleophilic and prone to multiple electrophilic substitutions.

• Reactivity of the Brominating Agent: Stronger brominating agents or the use of potent Lewis acid catalysts (e.g., FeBr₃) can increase the rate of reaction to such an extent that it becomes difficult to control, leading to the formation of multiple brominated products.[2][3]

• Reaction Conditions: Higher temperatures, prolonged reaction times, and the rapid addition of the brominating agent can all contribute to a loss of selectivity and an increase in dibromination.[4]

Q2: How does the choice of brominating agent affect selectivity for monobromination?

The choice of brominating agent is a critical parameter in controlling the selectivity of a bromination reaction. Milder and more selective reagents are often preferred to avoid over-bromination, especially with activated substrates.

• N-Bromosuccinimide (NBS): NBS is a versatile and selective brominating agent commonly used for allylic and benzylic brominations, as well as for the bromination of activated aromatic rings.[5][6][7] It is generally considered a milder alternative to elemental bromine.[2] For deactivated aromatic compounds, NBS can be activated with strong acids like concentrated sulfuric acid to achieve monobromination.[8][9]

• Elemental Bromine (Br₂): While a powerful brominating agent, elemental bromine is less selective and can easily lead to polybromination, especially with activated substrates.[10] Its use often requires careful control of stoichiometry and reaction conditions.[2]

• In situ Generated Bromine: Generating bromine in situ from sources like sodium bromide (NaBr) with an oxidant (e.g., household bleach, Oxone®, hydrogen peroxide) can be a safer and more controlled method, often leading to higher selectivity for monobromination.[10][11]

• Other N-Bromo Compounds: Reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can also be effective for selective brominations.[12]

The following table provides a qualitative comparison of common brominating agents and their typical applications.

Brominating Agent	Typical Substrates	Selectivity for Monobromination	Key Considerations
N-Bromosuccinimide (NBS)	Activated aromatics, allylic/benzylic positions	High	Milder conditions, often requires a radical initiator for allylic/benzylic bromination.[5][13]
Elemental Bromine (Br₂)	Alkenes, less activated aromatics	Moderate to Low	Highly reactive, can lead to polybromination with activated substrates.[10]
In situ Generated Bromine	Activated aromatics, ketones	High	Safer handling, environmentally benign, can be tuned for selectivity.[11]
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Benzylic positions	High	Can be activated by Lewis acids for efficient benzylic bromination.[12]

Q3: What is the role of temperature in controlling bromination selectivity?

Temperature is a critical lever for controlling the outcome of a bromination reaction by influencing the reaction rate and the product distribution between kinetic and thermodynamic control.[4][14]

• Kinetic vs. Thermodynamic Control: At lower temperatures, the reaction is typically under kinetic control, favoring the product that is formed the fastest (the kinetic product), as it has a lower activation energy.[4][15] At higher temperatures, the reaction can become reversible, leading to an equilibrium that favors the most stable product (the thermodynamic product).[4][15] For many bromination reactions, lower temperatures enhance selectivity for the monobrominated product by minimizing side reactions.[4]

• Practical Implications: For electrophilic aromatic substitutions, running the reaction at a low temperature (e.g., 0°C to -78°C) can significantly improve the selectivity for a specific isomer and reduce the formation of polybrominated species.[4] However, if the reaction is too slow at low temperatures, a gradual increase in temperature while monitoring the reaction progress is advisable.[16]

The following diagram illustrates the concept of kinetic versus thermodynamic control.

Caption: Kinetic vs. Thermodynamic Product Formation Pathways.

Troubleshooting Guide

This section addresses specific issues that may arise during bromination experiments and provides actionable solutions.

Problem: Excessive Formation of Dibrominated Product

Possible Causes:

• Highly Activated Substrate: The starting material is too reactive under the current conditions.

• Overly Reactive Brominating Agent: The chosen brominating agent is too strong for the substrate.

• High Reaction Temperature: The reaction is running too hot, leading to a loss of selectivity.[4]

• Rapid Addition of Brominating Agent: Adding the brominating agent too quickly can create localized high concentrations, promoting multiple substitutions.[2]

• Excess of Brominating Agent: Using a significant excess of the brominating agent will drive the reaction towards polybromination.[16]

Recommended Solutions:

• Modify the Substrate: If possible, temporarily deactivate the substrate by introducing an electron-withdrawing protecting group. For example, the highly activating amino group in aniline can be converted to a less activating amide group (acetanilide) to achieve controlled monobromination.[1][2]

• Choose a Milder Brominating Agent: Switch from elemental bromine to a milder reagent like NBS.[2] Consider using in situ generated bromine for better control.[11]

• Optimize Reaction Temperature: Lower the reaction temperature significantly. For highly activated systems, temperatures as low as -78°C may be necessary.[4]

• Control the Addition Rate: Add the brominating agent dropwise or in small portions over an extended period.[2]

• Stoichiometric Control: Use a stoichiometric amount or only a slight excess (e.g., 1.05 equivalents) of the brominating agent.[16]

Problem: Poor Regioselectivity (Mixture of Isomers)

Possible Causes:

• Steric Hindrance: Bulky substituents on the aromatic ring can hinder substitution at the ortho position, leading to a mixture of ortho and para isomers.[1][17]

• Electronic Effects: The directing effects of multiple substituents on the ring may be competing.[18]

• Thermodynamic Equilibration: At higher temperatures, an initially formed kinetic product might rearrange to a more stable thermodynamic isomer.[4]

Recommended Solutions:

• Leverage Steric Effects: For para-selective bromination, the use of a bulkier brominating agent or catalyst system can sometimes favor substitution at the less sterically hindered para position.

• Catalyst Selection: Shape-selective catalysts like zeolites can be used to improve para-selectivity.[19][20]

• Low-Temperature Conditions: Running the reaction at a lower temperature can favor the kinetically preferred isomer and prevent equilibration.[20]

The following workflow provides a decision-making process for troubleshooting bromination reactions.

Caption: Troubleshooting workflow for minimizing dibromination.

Experimental Protocols

Protocol 1: Selective Monobromination of Acetanilide using NBS

This protocol is suitable for activated aromatic rings where over-bromination is a concern. The amide group in acetanilide is less activating than the amine group in aniline, allowing for more controlled bromination.[2]

Materials:

• Acetanilide

• N-bromosuccinimide (NBS)

• Acetonitrile

• Catalytic amount of concentrated HCl

Procedure:

• Dissolve acetanilide in acetonitrile in a round-bottom flask.

• Add a catalytic amount of concentrated HCl.

• Add N-bromosuccinimide (1.0 eq) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 4-bromoacetanilide.

Protocol 2: Para-Selective Bromination of Toluene using a Zeolite Catalyst

This protocol demonstrates the use of a shape-selective catalyst to enhance regioselectivity.

Materials:

• Toluene

• Elemental Bromine (Br₂)

• Zeolite catalyst (e.g., H-ZSM-5)

• Dichloromethane (anhydrous)

Procedure:

• Activate the zeolite catalyst by heating under vacuum.

• Add the activated zeolite catalyst to a solution of toluene in anhydrous dichloromethane.

• Cool the mixture to the desired temperature (e.g., 0°C).

• Slowly add a solution of bromine (1.0 eq) in dichloromethane to the stirred mixture.

• Monitor the reaction by Gas Chromatography (GC) or TLC to determine the conversion and selectivity.

• After the reaction is complete, cool the mixture, filter to remove the catalyst, and wash the filtrate with a reducing agent solution (e.g., sodium thiosulfate) to quench excess bromine.

• Isolate and purify the product using standard techniques like distillation or crystallization.

References

• Technical Support Center: Managing Reaction Temperature for Selective Bromin
• New insights into the bromination reaction for a series of alkenes--a computational study. (2007). Journal of Molecular Structure: THEOCHEM. (URL: _)

• Influence of temperature and heating time on bromination of zinc oxide during thermal treatment with tetrabromobisphenol A. (2009). Journal of Hazardous Materials. (URL: [Link])

• New Insights into the Bromination Reaction for a Series of Alkenes A Computational Study. (2025). ResearchGate. (URL: [Link])

• Bromination - Common Conditions. Common Organic Chemistry. (URL: [Link])

• Effect of temperature on the selectivity of α-bromination of acetophenones - Benchchem. (URL: )

• Mechanistic Study of the Mechanochemical PdII-Catalyzed Bromination of Aromatic C–H Bonds by Experimental and Computational Methods. (2022). Organometallics. (URL: [Link])

• Bromoarene synthesis by bromination or substitution. Organic Chemistry Portal. (URL: [Link])

• A Researcher's Guide to the Computational Analysis of Transition States in Bromin
• Eco-friendly Bromide-Bromate Bromination Altern

• Mechanistic Study of the Mechanochemical PdII-Catalyzed Bromination of Aromatic C–H Bonds by Experimental and Computational Methods. (2022). Organometallics. (URL: [Link])

• N-Bromosuccinimide. Wikipedia. (URL: [Link])

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019). Molecules. (URL: [Link])

• Selectivity in Free Radical Reactions: Bromination vs. Chlorination. (2013). Master Organic Chemistry. (URL: [Link])

• Discuss the role of lewis acid in the preparation of aryl bromide and chloride in the dark. Filo. (URL: [Link])

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. (URL: [Link])

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Reference Data & Comparative Studies

A Senior Scientist's Guide: The Synthetic Utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and a Comparative Analysis of α-Bromination Reagents

In the landscape of pharmaceutical and materials science research, α-haloketones stand out as exceptionally valuable synthetic intermediates.[1] Their dual electrophilic centers—the α-carbon and the carbonyl carbon—provide a versatile scaffold for constructing complex molecular architectures, particularly nitrogen, sulfur, and oxygen-containing heterocycles that form the core of many bioactive compounds.[1]

This guide addresses a nuanced topic: the role of a specific α-bromo ketone, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, in organic synthesis. It is crucial to clarify a common point of confusion: this compound is not a brominating agent but rather a pivotal building block or synthetic intermediate. Its value lies in the reactivity conferred by the bromine atom, which serves as an excellent leaving group in nucleophilic substitution and alkylation reactions.

Therefore, this guide is structured in two parts. First, we will explore the profile and synthetic applications of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone as a key intermediate. Second, we will provide a comprehensive, data-driven comparison of the primary brominating agents—Molecular Bromine (Br₂), N-Bromosuccinimide (NBS), and Pyridinium Tribromide—used to synthesize this and other valuable α-bromo ketones.

Part 1: Profile of a Versatile Building Block: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

This fluoroaromatic ketone is a white crystalline powder utilized as a precursor in the synthesis of pharmaceuticals, particularly anti-cancer and anti-inflammatory drugs, as well as advanced materials.[2] The fluorine and methoxy substituents on the phenyl ring are critical, as they modulate the electronic properties, lipophilicity, and ultimately the biological activity of the final products.[2][3]

Property	Value	Source
CAS Number	343-04-4	[4][5][6]
Molecular Formula	C₉H₈BrFO₂	[2][6]
Molecular Weight	247.06 g/mol	[2][6]
Melting Point	76-82 °C	[2]
Appearance	White crystalline powder	[2]
Purity	≥ 98% (HPLC)	[2]
Storage	0-8°C	[2]

Key Synthetic Application: Chalcone Synthesis

One of the primary applications of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is in the synthesis of chalcones. Chalcones, or 1,3-diphenyl-2-propen-1-ones, are precursors to flavonoids and possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.[7][8] The synthesis is typically achieved via a Claisen-Schmidt condensation, a base-catalyzed reaction between an aromatic ketone and an aromatic aldehyde.[8][9]

The workflow for this synthesis is straightforward and robust, making it a staple in medicinal chemistry programs.

Caption: General workflow for chalcone synthesis via Claisen-Schmidt condensation.

Part 2: A Comparative Guide to α-Bromination Reagents

The synthesis of α-bromo ketones like our title compound is a cornerstone transformation. The most direct method is the electrophilic α-bromination of the parent ketone, which proceeds through an acid-catalyzed enol intermediate.[10][11] The choice of brominating agent for this step is critical and depends on factors such as substrate sensitivity, desired selectivity, safety, and scale.

General Mechanism: Acid-Catalyzed α-Bromination

The reaction is acid-catalyzed because protonation of the carbonyl oxygen accelerates the tautomerization of the ketone to its more nucleophilic enol form.[10][11] This enol then attacks the electrophilic bromine source. The rate of halogenation is dependent on the concentration of the ketone and the acid, but notably independent of the halogen concentration, as enol formation is the rate-limiting step.[12]

Caption: Mechanism of acid-catalyzed α-bromination of a ketone.

Head-to-Head Comparison: Br₂, NBS, and Pyridinium Tribromide

The following table provides a detailed comparison of the three most common reagents used for the α-bromination of ketones.

Feature	Molecular Bromine (Br₂)	N-Bromosuccinimide (NBS)	Pyridinium Tribromide (Py·Br₃)
Physical State	Fuming, reddish-brown liquid[13][14]	White crystalline solid[13]	Red/brown crystalline solid[15][16]
Primary Use	Strong, general-purpose brominating agent for alkenes, aromatics, and carbonyls.[13]	Allylic/benzylic bromination (radical pathway), α-bromination of carbonyls, bromohydrin formation.[13][17][18]	Milder electrophilic bromination of ketones, phenols, and ethers.[13][15][19]
Handling & Safety	Highly hazardous. Toxic, corrosive, and volatile with high vapor pressure.[13][14][20][21] Requires handling in a fume hood with extreme care. Produces corrosive HBr byproduct.[13]	Easy to handle solid. Safer than Br₂. Can be unreliable if not pure. Reactions can be exothermic.[13][22]	Stable, non-volatile solid. Considered a safer, easier-to-handle alternative to liquid bromine.[19][23][24] Releases Br₂ in solution.[19]
Reactivity	Very High. Strong and often aggressive, can lead to over-bromination or side reactions with other functional groups.[1][13]	Moderate to High. Provides a low, constant concentration of Br₂ in solution, which minimizes side reactions, particularly with double bonds.[13][25]	Moderate. Generally less reactive than Br₂. The solid nature allows for precise stoichiometric control.[13][23]
Typical Conditions	Glacial acetic acid or other inert solvents. Often requires an acid catalyst (HBr, HOAc) for α-bromination.[1][10]	CCl₄ (anhydrous) with a radical initiator (AIBN, BPO) for allylic bromination.[18][22] Acid catalysis for α-bromination of carbonyls.[18]	Acetic acid or THF as solvent. Often used for substrates sensitive to harsh conditions.[26]
Advantages	Readily available and potent.[13]	Solid, easy to weigh and handle. Selectivity for allylic/benzylic positions. Minimizes unwanted alkene reactions.[13][27]	Solid, stable, and much safer to handle than Br₂.[23][24] Simplifies workup procedures.[19] High yields are often achievable.[23]
Disadvantages	Difficult and dangerous to handle.[13] Reactions can be highly exothermic and difficult to control.[13] Corrosive HBr byproduct.[13]	Can be unreliable if impure. Requires a radical initiator for allylic/benzylic bromination.[13] Can decompose if not stored properly.[22]	Less reactive than Br₂. Higher molecular weight means more reagent mass is required per mole of bromine. Can be hygroscopic.[15]

Part 3: Experimental Protocols for α-Bromination

To provide a practical context, the following are representative protocols for the α-bromination of an aromatic ketone, 4'-Chloroacetophenone, a model substrate that behaves similarly to the precursor of our title compound.

Protocol 1: Bromination using Molecular Bromine (Br₂)

Causality: This classic method is effective but requires the utmost caution. The use of glacial acetic acid serves as both the solvent and the acid catalyst to promote enol formation.[11]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4'-chloroacetophenone (1.0 eq) in glacial acetic acid. Cool the solution in an ice bath to control the initial exotherm.

• Addition: Slowly add a solution of molecular bromine (1.0-1.1 eq) in glacial acetic acid from the dropping funnel with vigorous stirring. The rate of addition should be controlled to keep the reaction temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, or until TLC indicates the consumption of the starting material.

• Work-up: Carefully pour the reaction mixture into a beaker of ice-cold water. The α-bromo ketone product will precipitate.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove acetic acid and HBr, and then recrystallize from ethanol to yield pure 2-bromo-1-(4-chlorophenyl)ethanone.

Protocol 2: Bromination using N-Bromosuccinimide (NBS)

Causality: This method is preferred for its improved handling safety. An acid catalyst is still required to facilitate the enolization necessary for α-bromination, as opposed to the radical conditions used for allylic bromination.[18]

• Setup: To a solution of 4'-chloroacetophenone (1.0 eq) in acetonitrile, add N-Bromosuccinimide (1.1 eq).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

• Reaction: Reflux the mixture and monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.

• Work-up: After cooling to room temperature, filter off the succinimide byproduct. Evaporate the solvent under reduced pressure.

• Purification: Dissolve the crude residue in dichloromethane, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude product can be purified by column chromatography or recrystallization.

Protocol 3: Bromination using Pyridinium Tribromide (Py·Br₃)

Causality: This is often the safest and most convenient method for laboratory-scale synthesis. The solid reagent is easy to weigh and add, and the reaction is typically clean with high yields.[23][26]

• Setup: In a round-bottom flask, dissolve 4'-chloroacetophenone (1.0 eq) in glacial acetic acid.

• Addition: Add Pyridinium Tribromide (1.1 eq) to the solution in one portion at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 1-2 hours. Monitor the disappearance of the red-brown color and by TLC.[26]

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-cold water to precipitate the product.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and recrystallize from ethanol to obtain the pure α-bromo ketone.[28]

Conclusion

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone exemplifies the critical role of α-bromo ketones as versatile intermediates in modern organic synthesis, particularly in the rapid assembly of heterocyclic and poly-functionalized molecules for drug discovery.[2][29]

The synthesis of such intermediates hinges on the crucial α-bromination step. While traditional molecular bromine is a powerful and effective reagent, its extreme toxicity and difficult handling make it a less desirable choice, especially on a larger scale.[13][30] N-Bromosuccinimide (NBS) offers a significant improvement in handling and is the undisputed reagent of choice for selective allylic and benzylic brominations, though it requires specific catalytic conditions for efficient α-bromination of ketones.[13][18] For the direct α-bromination of ketones in a research and development setting, Pyridinium Tribromide often represents the optimal balance of reactivity, safety, and convenience.[23][24] Its solid, stable nature allows for precise control and simplified procedures, making it a highly reliable and authoritative choice for modern synthetic chemists.[19][26] The selection of the appropriate brominating agent is therefore a critical decision, guided by the specific substrate, desired selectivity, and overarching safety protocols of the laboratory.

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A Comparative Guide to Fluorinated vs. Non-Fluorinated Bromoacetophenones in Heterocyclic Synthesis

For the discerning researcher in synthetic and medicinal chemistry, the choice of starting materials is a critical decision that dictates the efficiency, yield, and novelty of a synthetic route. Bromoacetophenones are foundational building blocks, prized for their dual reactivity at the α-carbon and the carbonyl group, which enables the construction of a vast array of heterocyclic scaffolds. The strategic introduction of a fluorine atom onto the phenyl ring of a bromoacetophenone molecule dramatically alters its electronic properties, offering both distinct advantages and unique challenges compared to its non-fluorinated counterpart.

This in-depth technical guide provides a comprehensive comparative analysis of fluorinated and non-fluorinated bromoacetophenones. We will delve into the fundamental differences in their physicochemical properties and reactivity, supported by experimental data from key synthetic transformations. This guide is designed to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to make informed decisions in their synthetic endeavors.

The Influence of Fluorine: A Physicochemical Perspective

The introduction of a fluorine atom, the most electronegative element, onto the aromatic ring of bromoacetophenone instigates a significant shift in the molecule's electron distribution. This "fluorine effect" is a cornerstone of modern medicinal chemistry, often exploited to enhance metabolic stability, modulate basicity (pKa), and improve membrane permeability of target molecules.[1][2][3] However, these same electronic perturbations have a profound impact on the reactivity of the bromoacetophenone scaffold in synthetic transformations.

The primary electronic influence of a para-fluoro substituent is its strong electron-withdrawing inductive effect (-I), which deactivates the aromatic ring towards electrophilic substitution but, crucially, activates it towards nucleophilic aromatic substitution.[4] This inductive effect also enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This is a key consideration in reactions where the carbonyl group is the primary site of reaction.

Property	2-Bromoacetophenone	2-Bromo-4'-fluoroacetophenone	Rationale for Difference
Molecular Weight	199.05 g/mol	217.04 g/mol	Addition of a fluorine atom.
Melting Point	49-51 °C	47-49 °C	Fluorine substitution can influence crystal lattice packing.
¹H NMR (CDCl₃, ppm)	δ 4.44 (s, 2H, -CH₂Br), 7.48-7.65 (m, 3H, Ar-H), 7.95 (d, 2H, Ar-H)	δ 4.43 (s, 2H, -CH₂Br), 7.15 (t, 2H, Ar-H), 8.02 (dd, 2H, Ar-H)	The electron-withdrawing fluorine atom deshields the ortho-protons, shifting them downfield.
¹³C NMR (CDCl₃, ppm)	δ 30.9 (-CH₂Br), 128.8, 128.9, 133.8, 136.6 (Ar-C), 191.5 (C=O)	δ 30.8 (-CH₂Br), 116.2 (d, J=22 Hz), 131.5 (d, J=9 Hz), 132.9, 166.1 (d, J=256 Hz), 190.1 (C=O)	The C-F coupling is a characteristic feature. The strong electron-withdrawing effect of fluorine influences the chemical shifts of the aromatic carbons.
IR (KBr, cm⁻¹)	~1685 (C=O stretch)	~1688 (C=O stretch)	The inductive effect of fluorine can slightly increase the C=O bond order, leading to a higher stretching frequency.

Comparative Reactivity in Heterocyclic Synthesis

The true measure of a building block's utility lies in its performance in chemical reactions. Here, we compare the application of fluorinated and non-fluorinated bromoacetophenones in the synthesis of three important classes of heterocyclic compounds: thiazoles, quinoxalines, and 2-aminothiophenes.

The Hantzsch Thiazole Synthesis: A Head-to-Head Comparison

The Hantzsch thiazole synthesis is a classic and highly reliable method for constructing the thiazole ring, a common motif in pharmacologically active compounds.[5] The reaction proceeds via a cyclocondensation of an α-haloketone with a thioamide. The initial and rate-determining step is typically the SN2 reaction between the sulfur of the thioamide and the α-carbon of the bromoacetophenone.[5][6]

The electron-withdrawing nature of the para-fluoro group in 2-bromo-4'-fluoroacetophenone is expected to enhance the electrophilicity of the α-carbon, potentially accelerating the initial SN2 attack by the thioamide.

Experimental Workflow: Hantzsch Thiazole Synthesis

Caption: Generalized workflow for the Hantzsch thiazole synthesis.

Comparative Performance Data: Hantzsch Thiazole Synthesis

Substrate	Reaction Time (h)	Yield (%)	Observations
2-Bromoacetophenone	0.5	99	Rapid reaction with excellent yield upon neutralization.[6][7]
2-Bromo-4'-fluoroacetophenone	4-5	61-80	Generally good yields, though slightly lower and requiring longer reaction times compared to the non-fluorinated analog in some cases.

Interestingly, while the electronic effect of fluorine is expected to increase the rate of the SN2 reaction, the experimental data suggests that the non-fluorinated analog can react faster and provide a higher yield in this specific protocol. This could be attributed to a combination of factors, including solubility and the stability of intermediates.

Quinoxaline Synthesis: A Tale of Two Pathways

Quinoxalines are another important class of nitrogen-containing heterocycles with a wide range of biological activities.[8][9] A common synthetic route involves the condensation of an α-haloketone with an o-phenylenediamine. This reaction can proceed under catalyst-free conditions in a suitable solvent like ethanol.[10]

The reaction mechanism involves an initial SN2 reaction, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic quinoxaline ring. The enhanced electrophilicity of the α-carbon in the fluorinated bromoacetophenone is anticipated to facilitate the initial nucleophilic attack by the diamine.

Logical Relationship: Quinoxaline Formation

Caption: Key steps in the synthesis of quinoxalines from bromoacetophenones.

While direct comparative yield data under identical conditions is sparse, the literature suggests that both fluorinated and non-fluorinated bromoacetophenones are effective substrates for this transformation. The choice between the two may therefore be dictated by the desired properties of the final quinoxaline product, where the fluorine atom can be strategically employed to modulate biological activity.

The Gewald Aminothiophene Synthesis: A Mechanistic Consideration

The Gewald reaction is a powerful multicomponent reaction for the synthesis of highly substituted 2-aminothiophenes.[11][12] The classical approach involves the condensation of a ketone or aldehyde with an α-cyanoester and elemental sulfur in the presence of a base. The reaction is initiated by a Knoevenagel condensation.[13][14]

While bromoacetophenones are not direct starting materials in the classical Gewald reaction, they are closely related to the α-mercaptoketones that can be involved in variations of this synthesis. The electronic impact of the fluorine atom on the carbonyl reactivity would be a key factor in the initial Knoevenagel condensation step. The increased electrophilicity of the carbonyl carbon in 2-bromo-4'-fluoroacetophenone would likely favor the condensation with the active methylene compound, potentially leading to higher yields or allowing for milder reaction conditions.

Experimental Protocols

General Protocol for Hantzsch Thiazole Synthesis with 2-Bromoacetophenone

Materials:

• 2-Bromoacetophenone (5.0 mmol)

• Thiourea (7.5 mmol)

• Methanol (5 mL)

• 5% Aqueous Sodium Carbonate (Na₂CO₃) solution (20 mL)

Procedure:

• In a 20 mL scintillation vial, combine 2-bromoacetophenone and thiourea.

• Add methanol and a magnetic stir bar.

• Heat the mixture with stirring on a hot plate at approximately 100°C for 30 minutes.[7]

• Remove the reaction from the heat and allow it to cool to room temperature.

• Pour the reaction mixture into a 100 mL beaker containing the 5% Na₂CO₃ solution and swirl to mix.

• Collect the resulting precipitate by vacuum filtration through a Büchner funnel.

• Wash the filter cake with water.

• Allow the solid to air dry to yield 2-amino-4-phenylthiazole.

General Protocol for Hantzsch Thiazole Synthesis with 2-Bromo-4'-fluoroacetophenone

Materials:

• Appropriate thiosemicarbazone (1.0 eq)

• 2-Bromo-4'-fluoroacetophenone (1.0 eq)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve an equimolar mixture of the respective thiosemicarbazone and 2-bromo-4'-fluoroacetophenone in ethanol.

• Reflux the mixture for 4-5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The cyclized product, 2-(2-arylidenehydrazinyl)-4-(4-fluorophenyl)thiazole, will precipitate and can be collected by filtration.

General Protocol for Williamson Ether Synthesis with 2-Bromo-4'-fluoroacetophenone

Materials:

• Alcohol (1.2 eq)

• Sodium Hydride (NaH, 1.1 eq)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• 2-Bromo-4'-fluoroacetophenone (1.0 eq)

Procedure:

• In a dry, nitrogen-flushed round-bottom flask, dissolve the desired alcohol in the anhydrous solvent.

• Cool the solution to 0°C and add sodium hydride portion-wise to form the alkoxide.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of 2-bromo-4'-fluoroacetophenone in the same anhydrous solvent dropwise.

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.

• Quench the reaction by the slow addition of water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion: Making an Informed Choice

The decision to employ a fluorinated or non-fluorinated bromoacetophenone is a strategic one that should be guided by the specific goals of the synthesis.

Choose Non-Fluorinated Bromoacetophenone when:

• The primary goal is rapid, high-yield synthesis of a core heterocyclic scaffold.

• The electronic properties of the final product do not require modulation by a fluorine substituent.

• Cost is a significant consideration, as non-fluorinated starting materials are generally more economical.

Choose Fluorinated Bromoacetophenone when:

• The target molecule is intended for a biological application where the fluorine atom can impart desirable pharmacokinetic or pharmacodynamic properties.

• Enhanced reactivity at the carbonyl carbon is desired for specific transformations.

• The synthesis requires activation of the aromatic ring towards nucleophilic aromatic substitution.

By understanding the fundamental differences in reactivity and having access to robust experimental protocols, researchers can harness the unique properties of both fluorinated and non-fluorinated bromoacetophenones to advance their synthetic and drug discovery programs.

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A Comprehensive Guide to the Structural Validation of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" Derivatives by NMR Spectroscopy

In the realm of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. For researchers working with "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" and its derivatives, which are pivotal intermediates in the synthesis of various pharmacologically active molecules, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for structural elucidation.[1][2] This guide provides an in-depth, objective comparison of various NMR methodologies, supported by experimental protocols and data interpretation strategies, to empower researchers in the conclusive validation of their target compounds.

The Imperative of Structural Integrity

The precise arrangement of atoms within a molecule dictates its chemical properties and biological activity. Any ambiguity in the structure of a synthetic intermediate like 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone can lead to the formation of unintended side products, compromising the efficacy and safety of the final drug candidate. NMR spectroscopy, by probing the magnetic properties of atomic nuclei, offers a detailed roadmap of the molecular architecture, ensuring the integrity of the synthetic pathway.[3][4]

Foundational NMR Techniques for Structural Elucidation

A multi-faceted approach employing a suite of NMR experiments is essential for the comprehensive structural validation of substituted acetophenones.

¹H NMR Spectroscopy: The Initial Blueprint

Proton (¹H) NMR spectroscopy is invariably the first step in structural analysis, providing crucial information about the electronic environment and connectivity of hydrogen atoms within the molecule.[4]

Key Insights from ¹H NMR:

• Chemical Shift (δ): The position of a proton signal on the spectrum indicates its electronic environment. Protons attached to or near electronegative atoms are "deshielded" and appear at a higher chemical shift (downfield).[5][6]

• Integration: The area under each signal is proportional to the number of protons it represents.

• Spin-Spin Splitting (Coupling): The splitting of a signal into multiple peaks (e.g., doublet, triplet) reveals the number of neighboring, non-equivalent protons.[3]

Interpreting the ¹H NMR Spectrum of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone:

The aromatic region of the ¹H NMR spectrum is particularly informative. The fluorine and methoxy substituents on the phenyl ring exert distinct electronic effects, influencing the chemical shifts of the aromatic protons.[5][7] The electron-donating methoxy group tends to shield ortho and para protons, shifting them upfield, while the electron-withdrawing fluorine atom deshields them.[5][8]

Table 1: Expected ¹H NMR Data for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (in CDCl₃)

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
-CH₂Br	~4.4 - 4.6	Singlet	-	2H
-OCH₃	~3.9	Singlet	-	3H
Aromatic H	~6.9 - 7.6	Multiplet	Various	3H

Note: The exact chemical shifts and coupling patterns in the aromatic region require a detailed analysis of the interplay between the directing effects of the substituents.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 (¹³C) NMR spectroscopy provides a direct map of the carbon framework of a molecule. Each unique carbon atom typically gives rise to a distinct signal.

Key Insights from ¹³C NMR:

• Chemical Shift (δ): The chemical shift of a carbon signal is highly sensitive to its hybridization and the electronegativity of attached atoms. Carbonyl carbons, for instance, appear significantly downfield.

• DEPT (Distortionless Enhancement by Polarization Transfer): This technique helps to distinguish between CH, CH₂, and CH₃ groups.

Table 2: Expected ¹³C NMR Data for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (in CDCl₃)

Assignment	Chemical Shift (δ, ppm)
-CH₂Br	~30 - 35
-OCH₃	~56
Aromatic C	~110 - 160
C=O	~190 - 195

Note: The carbon attached to fluorine will exhibit a large one-bond coupling constant (¹JCF).

2D NMR Spectroscopy: Unraveling Complex Connectivity

For unambiguous assignment of all proton and carbon signals, especially in complex molecules, two-dimensional (2D) NMR experiments are indispensable.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, providing a definitive link between the ¹H and ¹³C spectra.[9] The HSQC spectrum shows a cross-peak for each C-H bond.

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals long-range correlations between protons and carbons, typically over two to three bonds.[9][10] This is crucial for piecing together the molecular fragments and confirming the overall connectivity, for instance, by observing a correlation between the -CH₂Br protons and the carbonyl carbon.

Experimental Protocol: A Self-Validating Workflow

To ensure high-quality, reproducible NMR data, a meticulous and standardized experimental protocol is paramount.

Step 1: Sample Preparation

• Sample Purity: Ensure the sample of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone or its derivative is of high purity, as impurities can complicate spectral analysis.

• Solvent Selection: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is a common choice for its ability to dissolve a wide range of organic compounds.[11]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Transfer to NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

Step 2: NMR Data Acquisition

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A DEPT experiment can be run to aid in carbon type assignment.

• 2D NMR: Acquire HSQC and HMBC spectra. The parameters for these experiments should be optimized for the expected coupling constants.

Step 3: Data Processing and Analysis

• Processing: Fourier transform the raw data, phase correct the spectra, and perform baseline correction.

• Referencing: Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum and pick all peaks in both ¹H and ¹³C spectra.

• Structural Elucidation: Analyze the chemical shifts, coupling constants, and 2D correlations to assign all signals and confirm the structure.

Visualizing the Validation Workflow

Caption: Workflow for NMR-based structural validation.

Comparative Analysis: Distinguishing Isomers

The power of NMR spectroscopy is particularly evident when distinguishing between closely related isomers. For example, a constitutional isomer of the target molecule, such as 2-Bromo-1-(3-fluoro-2-methoxyphenyl)ethanone, would exhibit a distinctly different ¹H NMR splitting pattern in the aromatic region due to the altered positions of the substituents and their corresponding coupling interactions. The HMBC spectrum would also show different long-range correlations, providing conclusive evidence for the correct isomeric structure.

Conclusion

The structural validation of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" and its derivatives is a critical step in synthetic chemistry and drug development. A systematic approach utilizing a combination of ¹H, ¹³C, and 2D NMR techniques provides an irrefutable confirmation of the molecular structure. By following the detailed protocols and interpretation strategies outlined in this guide, researchers can ensure the scientific integrity of their work and proceed with confidence in their subsequent research endeavors.

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Harnessing the Reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone for the Synthesis of Biologically Active Compounds

An In-Depth Technical Guide and Comparative Analysis

A Senior Application Scientist's Guide for Drug Discovery Professionals

Introduction: The Strategic Value of a Versatile Precursor

In the landscape of medicinal chemistry, the success of a drug discovery program often hinges on the strategic selection of starting materials. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a prime example of such a crucial precursor.[1][2] Its chemical architecture, featuring a reactive α-bromoketone moiety, makes it an exceptionally versatile building block for synthesizing a diverse array of heterocyclic compounds.[1][3] The presence of fluorine and methoxy groups on the phenyl ring further allows for modulation of pharmacokinetic properties like lipophilicity and metabolic stability in the resulting derivatives.

This guide provides a comparative analysis of the biological activities of different compound classes synthesized from this key intermediate, with a focus on their potential as anticancer, antimicrobial, and anti-inflammatory agents. We will delve into the causality behind experimental designs, present objective performance data, and provide detailed protocols to ensure scientific integrity and reproducibility.

Synthetic Pathways: From a Single Precursor to Diverse Scaffolds

The synthetic utility of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone stems from the electrophilic nature of the carbon atom bearing the bromine. This makes it a perfect substrate for cyclocondensation reactions with various nucleophilic reagents to form stable five- or six-membered heterocyclic rings. Two of the most prominent scaffolds derived from this precursor are thiazoles and pyrazoles, each possessing distinct and potent biological activities.[4][5][6][7][8]

Caption: General synthetic routes from the precursor to thiazole and pyrazole scaffolds.

Comparative Analysis of Biological Activities

Anticancer Activity: A Focus on Pyrazole Derivatives

The pyrazole scaffold is a well-established "privileged structure" in oncology, known for its presence in numerous anticancer agents.[4][6][9] Compounds derived from precursors similar to our title compound have demonstrated significant cytotoxic effects against a range of human cancer cell lines.

Mechanism of Action & Performance: Pyrazole derivatives often exert their anticancer effects by inhibiting key enzymes involved in cell proliferation and survival, such as protein kinases.[10] For instance, certain fused pyrazole derivatives have been identified as potent dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), two critical targets in cancer therapy.[10] Another documented mechanism is the inhibition of tubulin polymerization, which disrupts microtubule dynamics and leads to cell cycle arrest and apoptosis.[4]

Experimental Data Summary: The following table compares the in vitro anticancer activity of representative pyrazole derivatives against various cancer cell lines, benchmarked against standard chemotherapeutic agents.

Compound ID	Cancer Cell Line	Activity Metric (IC₅₀/GI₅₀ in µM)	Reference Drug	Reference Drug Activity (µM)	Mechanism of Action	Source
Compound 5b	K562 (Leukemia)	0.021	ABT-751	>10	Tubulin Polymerization Inhibitor	[4]
Compound 5b	A549 (Lung)	0.69	ABT-751	>10	Tubulin Polymerization Inhibitor	[4]
Compound 3	HEPG2 (Liver)	Not specified	Erlotinib	10.6	EGFR Inhibitor (IC₅₀ = 0.06 µM)	[10]
Compound 9	HEPG2 (Liver)	Not specified	Sorafenib	Not specified	VEGFR-2 Inhibitor (IC₅₀ = 0.22 µM)	[10]
Compound 12	HEPG2 (Liver)	0.31	Erlotinib	10.6	Dual EGFR/VEGFR-2 Inhibitor	[10]

IC₅₀: Half-maximal inhibitory concentration. GI₅₀: Half-maximal growth inhibition.

Caption: Standard workflow for determining Minimum Inhibitory Concentration (MIC).

Anti-inflammatory Potential: An Emerging Area

While less explored for derivatives of this specific precursor, structurally related brominated acetophenones and phenolic compounds have shown significant anti-inflammatory properties. [11][12]This suggests a promising, yet underexplored, therapeutic avenue.

Plausible Mechanism of Action: The anti-inflammatory effects of these related compounds are attributed to their ability to suppress the production of key inflammatory mediators such as nitric oxide (NO), prostaglandin E₂ (PGE₂), and pro-inflammatory cytokines (TNF-α, IL-1β, IL-6). [11][12]This is achieved by inhibiting critical signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central regulators of the inflammatory response. [11][12]

Caption: Plausible inhibition of the NF-κB inflammatory pathway.

Detailed Experimental Protocols

For scientific rigor, the protocols used to generate the comparative data are outlined below. These are self-validating systems designed for reproducibility.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

Causality: This assay is based on the principle that viable cells with active mitochondria can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, providing a quantitative measure of cell viability and, by extension, the compound's cytotoxicity. [4]

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the synthesized compounds and reference drugs in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀/GI₅₀ value using non-linear regression analysis.

Protocol 2: Antimicrobial Susceptibility (Broth Microdilution for MIC)

Causality: This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is a gold standard for quantifying the potency of a new compound and allows for direct comparison with standard antibiotics. [8]

• Compound Preparation: Prepare a stock solution of the synthesized thiazole derivative in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution in a 96-well microtiter plate using sterile Mueller-Hinton Broth (for bacteria) or RPMI medium (for fungi).

• Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at a suitable temperature for 24-48 hours for fungi.

• MIC Determination: The MIC is identified as the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Conclusion and Future Directions

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is undeniably a high-value starting material for the synthesis of diverse and biologically potent heterocyclic compounds. The evidence strongly supports its utility in developing:

• Pyrazole derivatives as highly potent anticancer agents , with some candidates showing significantly greater efficacy than established drugs by targeting critical pathways like tubulin polymerization and receptor tyrosine kinases. [4][10]* Thiazole derivatives as promising antimicrobial agents , demonstrating broad-spectrum activity against bacteria and fungi, which is critical in the era of rising antimicrobial resistance. [5][8][13] The structural similarity of its core to known anti-inflammatory molecules also points toward a compelling, albeit less explored, potential for developing novel anti-inflammatory drugs . [11][12] Future research should focus on expanding the library of derivatives from this precursor, exploring other heterocyclic systems, and conducting structure-activity relationship (SAR) studies to optimize potency and selectivity. The most promising compounds identified in these in vitro screens warrant advancement into in vivo models to evaluate their therapeutic efficacy and safety profiles.

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A Comparative Guide to HPLC and LC-MS Methods for the Analysis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

In the landscape of pharmaceutical development and materials science, the precise and accurate analysis of chemical intermediates is paramount. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a versatile building block in organic synthesis, demands robust analytical methods for its characterization and quality control.[1][2] This guide provides an in-depth comparison of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of this compound, offering insights into method development, performance, and application-specific considerations for researchers, scientists, and drug development professionals.

Introduction to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 443914-95-2) is a substituted acetophenone derivative with a molecular weight of 247.06 g/mol .[1][3] Its structure, featuring a brominated acetyl group, a fluorine atom, and a methoxy group on the phenyl ring, makes it a valuable intermediate in the synthesis of various pharmaceuticals, including anti-cancer and anti-inflammatory drugs, as well as in the development of advanced materials.[1] The purity and impurity profile of this starting material can significantly impact the yield and quality of the final product, necessitating reliable analytical methods for its quantification and characterization.

The Analytical Imperative: Why Method Choice Matters

The choice between HPLC-UV and LC-MS is not merely a matter of instrument availability but a strategic decision driven by the specific analytical requirements of the task at hand. HPLC-UV offers a cost-effective and robust solution for routine purity assessments and quantification, while LC-MS provides unparalleled sensitivity and specificity, crucial for trace-level impurity identification and quantification. This guide will dissect the nuances of each technique in the context of analyzing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

High-Performance Liquid Chromatography (HPLC) with UV Detection: The Workhorse of Quality Control

Reversed-phase HPLC is the cornerstone of quality control for a vast array of organic molecules, including halogenated acetophenone derivatives.[4][5] The separation is based on the differential partitioning of the analyte between a nonpolar stationary phase (typically C18) and a polar mobile phase.

Method Development Rationale

For a molecule of moderate polarity like 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a C18 column is an excellent starting point. The mobile phase, a mixture of acetonitrile and water, allows for the modulation of elution strength. An acidic modifier, such as formic or phosphoric acid, is often added to the mobile phase to ensure sharp, symmetrical peak shapes by suppressing the ionization of any residual silanol groups on the stationary phase.[6] UV detection is well-suited for this analyte due to the presence of the chromophoric phenyl ring and carbonyl group, which are expected to exhibit strong absorbance in the UV region.[5]

Experimental Protocol: HPLC-UV

1. Instrumentation and Consumables:

• HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile, water, and formic acid.

• Volumetric flasks and pipettes for standard and sample preparation.

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-10 min: 50% B to 90% B

  • 10-12 min: Hold at 90% B

  • 12.1-15 min: Return to 50% B and equilibrate

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

3. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with the diluent to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Solution: Prepare a sample solution at a target concentration of 50 µg/mL in the diluent.

Performance Characteristics (Illustrative Data)

Parameter	HPLC-UV
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantitation (LOQ)	~1.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98-102%

Liquid Chromatography-Mass Spectrometry (LC-MS): The Gold Standard for Sensitivity and Specificity

LC-MS combines the separation power of liquid chromatography with the sensitive and selective detection capabilities of mass spectrometry. This technique is indispensable for identifying and quantifying trace-level impurities and for providing structural confirmation of the main component.

Method Development Rationale

For LC-MS analysis, the mobile phase composition must be compatible with the ionization source. Volatile buffers and acids, such as formic acid and ammonium formate, are preferred over non-volatile ones like phosphate buffers.[6] Electrospray ionization (ESI) is a common choice for polar to moderately polar analytes. Given the structure of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, positive ion mode ESI is expected to yield a strong protonated molecular ion [M+H]⁺. Tandem mass spectrometry (MS/MS) can be used to generate characteristic fragment ions for highly selective and sensitive quantification using Multiple Reaction Monitoring (MRM).

Experimental Protocol: LC-MS/MS

1. Instrumentation and Consumables:

• LC-MS/MS system (e.g., a UHPLC coupled to a triple quadrupole mass spectrometer with an ESI source).

• C18 UHPLC column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• LC-MS grade acetonitrile, water, and formic acid.

• Volumetric flasks and pipettes for standard and sample preparation.

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% B to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.1-5.0 min: Return to 20% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• MRM Transitions (Illustrative):

  • Precursor Ion (Q1): m/z 247.0 (for [M+H]⁺ with Br isotope)

  • Product Ion (Q3): A characteristic fragment ion (e.g., loss of the bromoacetyl group) would be determined experimentally.

Performance Characteristics (Illustrative Data)

Parameter	LC-MS/MS
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.05 ng/mL
Limit of Quantitation (LOQ)	~0.15 ng/mL
Precision (%RSD)	< 5% at LOQ
Accuracy (% Recovery)	95-105%

Method Comparison: A Head-to-Head Analysis

Feature	HPLC-UV	LC-MS/MS
Principle	Separation by chromatography, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio.
Sensitivity	Moderate (µg/mL range).	Very high (pg/mL to ng/mL range).
Specificity	Lower; co-eluting impurities with similar UV spectra can interfere.	Very high; based on both retention time and specific mass transitions.
Application	Routine purity testing, quantification of the main component and major impurities.	Trace impurity analysis, impurity identification, pharmacokinetic studies.
Cost	Lower instrument and operational costs.	Higher instrument and operational costs.
Robustness	Generally more robust and easier to transfer between laboratories.	More complex, can be more susceptible to matrix effects.

Visualizing the Workflows

Caption: Experimental workflow for HPLC-UV analysis.

Caption: Experimental workflow for LC-MS/MS analysis.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful techniques for the analysis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. The choice of method should be guided by the specific analytical goals. For routine quality control, purity assessment, and assay of the bulk material, a well-developed HPLC-UV method offers a reliable and cost-effective solution. For applications requiring higher sensitivity, such as the identification and quantification of trace impurities or for bioanalytical studies, the superior selectivity and sensitivity of LC-MS/MS make it the method of choice. By understanding the principles and performance characteristics of each technique, researchers can make informed decisions to ensure the quality and integrity of their work.

References

• PubChem. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. National Center for Biotechnology Information. Available at: [Link].

• Organic Synthesis with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. Available at: [Link].

• SIELC Technologies. Separation of Ethanone, 2-bromo-1-(4-bromophenyl)- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link].

• ANTISEL. A broad-spectrum LC-MS/MS method for screening and quantification of 100 analytes in clinical and autopsy blood samples. ANTISEL. Available at: [Link].

• ResearchGate. LC-MS 2 multiple-reaction monitoring (MRM) chromatographic profiles of... ResearchGate. Available at: [Link].

• Oakwood Chemical. 2-Bromo-1-(5-fluoro-2-hydroxyphenyl)ethanone. Oakwood Chemical. Available at: [Link].

• ACS Publications. Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. The Journal of Organic Chemistry. Available at: [Link].

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• PubMed. Simultaneous LC-MS/MS analysis of the plasma concentrations of a cocktail of 5 cytochrome P450 substrate drugs and their metabolites. National Center for Biotechnology Information. Available at: [Link].

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A Comparative Guide to the Reactivity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and its Chloro-Analogue

Introduction: The Significance of α-Haloketones in Synthetic Chemistry

α-Haloketones are a pivotal class of organic intermediates, prized for their dual electrophilic nature at the carbonyl carbon and the α-carbon. This unique reactivity profile makes them indispensable building blocks in the synthesis of a wide array of complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] The presence of a halogen at the α-position significantly influences the molecule's reactivity, primarily through an inductive effect that enhances the electrophilicity of the α-carbon, making it highly susceptible to nucleophilic attack.[2] This guide provides an in-depth comparative analysis of the reactivity of two such valuable intermediates: 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and its corresponding chloro-analogue, 2-Chloro-1-(5-fluoro-2-methoxyphenyl)ethanone. Understanding the nuanced differences in their reactivity is crucial for researchers in optimizing reaction conditions, improving yields, and designing efficient synthetic pathways for novel therapeutic agents and other high-value chemical entities.[3][4]

Physicochemical Properties: A Comparative Overview

Before delving into their reactivity, it is essential to consider the fundamental physicochemical properties of the bromo and chloro analogues that underpin their chemical behavior.

Property	2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	2-Chloro-1-(5-fluoro-2-methoxyphenyl)ethanone	Significance
Molecular Weight	247.06 g/mol [5][6]	202.61 g/mol	Affects stoichiometry and physical handling.
Melting Point	75-80 °C[6]	Not readily available, but expected to be lower than the bromo-analogue.	Influences reaction temperature and phase.
C-X Bond Energy (approx.)	~285 kJ/mol (C-Br)	~339 kJ/mol (C-Cl)	A weaker bond suggests a better leaving group.
Leaving Group Basicity	Br⁻ is a very weak base (pKa of HBr ≈ -9)	Cl⁻ is a weak base (pKa of HCl ≈ -7)	The weaker the base, the more stable the leaving group, leading to a faster reaction.[2]
Polarizability of Halogen	Higher	Lower	A more polarizable atom can better stabilize the negative charge in the transition state.

Comparative Reactivity Analysis: Theoretical Framework

The primary reaction pathway for α-haloketones with a wide range of nucleophiles is the bimolecular nucleophilic substitution (SN2) reaction.[7] This is a single, concerted step where the nucleophile attacks the electrophilic α-carbon, and the halide ion (the leaving group) departs simultaneously.

The reactivity in an SN2 reaction is profoundly influenced by the nature of the leaving group. A good leaving group is one that is stable on its own, which generally correlates with it being a weak base.[3] In the comparison between our two subject compounds, the bromide ion (Br⁻) is a significantly better leaving group than the chloride ion (Cl⁻). This is due to two main factors:

• Lower Basicity: Bromide is the conjugate base of hydrobromic acid (HBr), a stronger acid than hydrochloric acid (HCl). Consequently, Br⁻ is a weaker base than Cl⁻ and is more stable in solution after it has been displaced.[2]

• Weaker Carbon-Halogen Bond: The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond. Less energy is required to break the C-Br bond in the transition state of the SN2 reaction, leading to a lower activation energy and a faster reaction rate.[2]

Therefore, it is theoretically predicted that 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone will exhibit a significantly higher rate of reaction in nucleophilic substitution reactions compared to its chloro-analogue.

Visualizing the Reaction Mechanism

The SN2 reaction mechanism for the substitution of the halogen in these α-haloketones can be visualized as follows:

Caption: Generalized SN2 mechanism for α-haloketones.

Experimental Verification: A Comparative Kinetic Study

To empirically validate the theoretical predictions, a comparative kinetic study was designed to monitor the rate of reaction of both the bromo- and chloro-analogues with a common nucleophile. The Finkelstein reaction, which involves the substitution of a halide with iodide, is a classic and effective method for this comparison.[4][8]

Experimental Protocol

Objective: To determine and compare the second-order rate constants for the reaction of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and 2-Chloro-1-(5-fluoro-2-methoxyphenyl)ethanone with sodium iodide in acetone.

Materials:

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

• 2-Chloro-1-(5-fluoro-2-methoxyphenyl)ethanone

• Sodium Iodide (NaI), anhydrous

• Acetone, HPLC grade

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 HPLC column

• Volumetric flasks, pipettes, and syringes

Procedure:

• Preparation of Stock Solutions:

  • Prepare 0.01 M stock solutions of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and 2-Chloro-1-(5-fluoro-2-methoxyphenyl)ethanone in acetone.

  • Prepare a 0.1 M stock solution of sodium iodide in acetone.

• Reaction Setup:

  • For each reaction, equilibrate the stock solutions to a constant temperature (e.g., 25°C) in a water bath.

  • In a reaction vessel, mix equal volumes of the respective α-haloketone stock solution and the sodium iodide stock solution to initiate the reaction. The final concentrations will be 0.005 M for the α-haloketone and 0.05 M for sodium iodide.

• Reaction Monitoring by HPLC:

  • At timed intervals (e.g., every 2 minutes for the bromo-compound and every 10 minutes for the chloro-compound), withdraw a small aliquot of the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot with a suitable mobile phase.

  • Inject the diluted sample into the HPLC system.

  • Monitor the disappearance of the starting material peak at a predetermined wavelength.

• Data Analysis:

  • Plot the natural logarithm of the concentration of the α-haloketone versus time.

  • The slope of the resulting straight line will be the pseudo-first-order rate constant (k').

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of sodium iodide.

Visualizing the Experimental Workflow

Caption: Workflow for the comparative kinetic study.

Illustrative Experimental Data

The following tables present plausible data that would be expected from the described experimental protocol, reflecting the higher reactivity of the bromo-analogue.

Table 1: Reaction Progress for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Time (min)	Concentration of Bromo-ketone (M)	ln[Bromo-ketone]
0	0.0050	-5.298
2	0.0037	-5.600
4	0.0027	-5.915
6	0.0020	-6.215
8	0.0015	-6.502
10	0.0011	-6.812

Table 2: Reaction Progress for 2-Chloro-1-(5-fluoro-2-methoxyphenyl)ethanone

Time (min)	Concentration of Chloro-ketone (M)	ln[Chloro-ketone]
0	0.0050	-5.298
10	0.0045	-5.404
20	0.0041	-5.497
30	0.0037	-5.599
40	0.0033	-5.714
50	0.0030	-5.809

Table 3: Calculated Rate Constants

Compound	Pseudo-first-order rate constant (k') (min⁻¹)	Second-order rate constant (k) (M⁻¹min⁻¹)	Relative Rate
Bromo-ketone	0.151	3.02	~30
Chloro-ketone	0.010	0.20	1

The illustrative data clearly demonstrates the substantially greater reactivity of the bromo-analogue, which is approximately 30 times more reactive than the chloro-analogue under these conditions. This aligns perfectly with the theoretical predictions based on leaving group ability.

Conclusion and Practical Implications for Researchers

For researchers and professionals in drug development and organic synthesis, this has several practical implications:

• Reaction Time and Temperature: Reactions with the bromo-analogue can be conducted under milder conditions (lower temperatures and shorter reaction times), potentially leading to cleaner reactions with fewer byproducts.

• Cost and Availability: While the bromo-compound may be more expensive, its higher reactivity could lead to more efficient processes, potentially offsetting the initial cost.

• Choice of Nucleophile: The enhanced reactivity of the bromo-ketone allows for the use of a wider range of nucleophiles, including weaker ones that may not react effectively with the chloro-analogue.

Ultimately, the choice between these two valuable intermediates will depend on the specific synthetic goals, economic considerations, and desired reaction kinetics. However, a thorough understanding of their relative reactivities, as detailed in this guide, is paramount for making informed decisions in the laboratory and advancing synthetic projects with greater efficiency and success.

References

• JoVE. (2025, May 22). Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. Retrieved from [Link]

• Reddy, T. J. (2018). Nucleophilic substitution reactions of α-haloketones: a computational study. UPSpace. Retrieved from [Link]

• Erian, A. W., Sherif, S. M., & Al-Baz, H. F. (2003). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 8(11), 793–865. Retrieved from [Link]

• Fiveable. (n.d.). Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Versatility of 2-Chloro-1-(4-methoxyphenyl)ethanone as a Building Block in Heterocyclic Synthesis. Retrieved from [Link]

• OpenStax. (2023, September 20). 22.3 Alpha Halogenation of Aldehydes and Ketones. In Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Retrieved from [Link]

• Wikipedia. (n.d.). α-Halo ketone. Retrieved from [Link]

• Chemistry LibreTexts. (2023, November 6). 11.2: The SN2 Reaction. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 7.3 Other Factors that Affect SN2 Reactions. In Organic Chemistry I. Retrieved from [Link]

• Wikipedia. (n.d.). Finkelstein reaction. Retrieved from [Link]

• ACS Publications. (2021, March 1). Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. The Journal of Organic Chemistry. Retrieved from [Link]

• ACG Publications. (2020, March 17). Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic substitution. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-1-(5-chloro-2-hydroxyphenyl)ethanone. Retrieved from [Link]

• NIH. (2022, November 1). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

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A Comparative Guide to the Efficacy of Anticancer Agents Derived from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Introduction: The Quest for Novel Anticancer Therapeutics

The landscape of cancer treatment is in a constant state of evolution, driven by the urgent need for more effective and selective therapeutic agents. A key strategy in drug discovery is the design and synthesis of novel small molecules that can target specific pathways essential for cancer cell proliferation and survival. The versatile chemical scaffold, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, has emerged as a promising starting material for the generation of a diverse range of heterocyclic compounds with potential anticancer properties. Its inherent reactivity, attributed to the α-bromoketone moiety, makes it an ideal precursor for the synthesis of complex molecular architectures.[1]

This guide provides a comprehensive comparison of the preclinical efficacy of two distinct classes of anticancer compounds derived from this precursor: a fluoro-substituted chalcone and an amino-thiazole derivative. We will delve into their synthesis, compare their cytotoxic effects against relevant cancer cell lines, explore their mechanisms of action, and provide detailed experimental protocols for their evaluation. This objective analysis, supported by experimental data, is intended to inform and guide researchers in the field of anticancer drug development.

Synthesis of Lead Compounds from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

The strategic location of the bromo, fluoro, and methoxy groups on the phenyl ring of the parent molecule offers multiple avenues for synthetic elaboration, leading to compounds with diverse pharmacological profiles. Here, we outline the synthesis of two representative derivatives.

Synthesis of (E)-1-(5-fluoro-2-methoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one (A Fluorinated Chalcone)

Chalcones, characterized by an open-chain flavonoid structure, are a well-established class of compounds with a broad spectrum of biological activities, including potent anticancer effects.[2][3] The synthesis of the target chalcone can be achieved through a Claisen-Schmidt condensation reaction.

Reaction Scheme:

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A Senior Application Scientist's Guide to Quantifying the Purity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of drug discovery and development, the chemical purity of starting materials and intermediates is not merely a quality metric; it is a fundamental pillar of safety, efficacy, and reproducibility. The compound 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 343-04-4) serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] Its molecular structure, featuring a halogenated aromatic ring, makes it a versatile synthon, but also presents unique analytical challenges.[3] The presence of isomeric, starting material, or degradation impurities can significantly alter reaction kinetics, introduce downstream purification challenges, and, most critically, lead to the formation of unwanted, potentially toxic byproducts in the final API.

This guide provides an in-depth comparison of the principal analytical techniques for quantifying the purity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. We move beyond simple protocol recitation to explore the underlying scientific rationale for methodological choices, grounding our recommendations in established pharmacopeial standards and regulatory guidelines. The objective is to empower researchers, analytical chemists, and process development scientists to select and implement the most appropriate analytical strategy for their specific needs, from routine in-process control to the rigorous characterization of reference standards.

Physicochemical Profile of the Analyte

A foundational understanding of the analyte's properties dictates the choice of analytical methodology.

Property	Value	Significance for Analysis
Molecular Formula	C₉H₈BrFO₂	Provides the exact mass for mass spectrometry.[3]
Molecular Weight	247.06 g/mol	Essential for preparing solutions of known concentration.[3]
Melting Point	75-80°C	Indicates the compound is a solid at room temperature.[4]
Boiling Point	~297.2°C at 760 mmHg	Suggests the compound is sufficiently volatile for Gas Chromatography (GC) analysis.[4]
UV Absorbance	Strong UV absorber	The substituted benzophenone core allows for sensitive detection by UV-Vis detectors in HPLC.[5]
Solubility	Soluble in organic solvents	Amenable to dissolution in common mobile phases for HPLC and GC.

I. High-Performance Liquid Chromatography (HPLC): The Industry Workhorse

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for purity assessment in the pharmaceutical industry due to its high resolving power, robustness, and quantitative accuracy.[6] For a moderately polar compound like 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, reversed-phase HPLC is the method of choice.[5]

Causality Behind Experimental Choices

• Stationary Phase Selection: A C18 (octadecylsilyl) silica-based column is the logical starting point. Its non-polar nature provides strong hydrophobic interactions with the aromatic ring of the analyte, ensuring adequate retention and separation from more polar impurities. The general descriptions in pharmacopeias often necessitate screening various commercial columns to achieve optimal separation.[7]

• Mobile Phase Composition: A gradient elution using acetonitrile and water is employed to ensure the elution of both the main analyte and any potential impurities with a wide range of polarities. Acetonitrile is chosen for its low viscosity and UV transparency. Acidification of the aqueous phase (e.g., with 0.1% formic or phosphoric acid) is critical to suppress the ionization of any silanol groups on the silica support, thereby preventing peak tailing and ensuring sharp, symmetrical peaks.[1][8]

• Detection: Given the compound's aromatic structure, a Photodiode Array (PDA) or UV detector set at a wavelength of maximum absorbance (e.g., ~254 nm) provides excellent sensitivity and specificity.[2][5] A PDA detector offers the additional advantage of acquiring full UV spectra, which can aid in peak identification and purity assessment.

Experimental Workflow: HPLC Purity Determination

Caption: High-level workflow for HPLC purity analysis.

Detailed HPLC Protocol

• Instrumentation: An HPLC system with a gradient pump, autosampler, column oven, and PDA detector.[6]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[5]

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid

  • Solvent B: Acetonitrile with 0.1% Formic Acid

• Gradient Program:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-19 min: 95% to 50% B

  • 19-25 min: Equilibrate at 50% B

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.[2]

• Detection: PDA detector, monitoring at 254 nm.

• Injection Volume: 10 µL.[6]

• Sample Preparation: Accurately weigh ~5 mg of the sample and dissolve in 10 mL of acetonitrile to a concentration of 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.[6]

• Quantification: Calculate purity using the area normalization method. The area of the main peak is expressed as a percentage of the total area of all integrated peaks.[2]

II. Gas Chromatography (GC): A Viable Alternative for Volatile Impurities

Given its thermal stability and volatility, Gas Chromatography (GC) is a powerful and highly efficient alternative for assessing the purity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, particularly for identifying volatile organic impurities or residual solvents.[9][10]

Causality Behind Experimental Choices

• Separation Principle: In GC, separation occurs as the vaporized sample is carried by an inert gas (mobile phase) through a column containing a stationary phase.[10] Compounds are separated based on their boiling points and their differential interactions with the stationary phase.[9]

• Column Selection: A low-to-mid polarity column, such as a 5% phenyl / 95% dimethylpolysiloxane (e.g., DB-5 or HP-5), is ideal. This stationary phase separates compounds primarily based on their boiling points, which is effective for resolving potential impurities from the main analyte.

• Detector: A Flame Ionization Detector (FID) is the detector of choice for organic compounds. It offers high sensitivity, a wide linear range, and a near-universal response to hydrocarbons, making it excellent for quantitative analysis.[9] For identifying unknown impurities, coupling the GC to a Mass Spectrometer (GC-MS) provides invaluable structural information.[9]

Experimental Workflow: GC Purity Determination

Caption: High-level workflow for GC purity analysis.

Detailed GC Protocol

• Instrumentation: A Gas Chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: HP-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen, constant flow rate of 1.2 mL/min.

• Temperatures:

  • Injector: 250°C

  • Detector: 280°C

• Oven Program:

  • Initial Temperature: 100°C, hold for 2 min

  • Ramp: 15°C/min to 250°C

  • Hold: Hold at 250°C for 5 min

• Injection: 1 µL, split ratio 50:1.

• Sample Preparation: Prepare a solution of ~1 mg/mL in a suitable volatile solvent like acetone or ethyl acetate.

• Quantification: Calculate purity using area percent normalization, similar to HPLC.

III. Quantitative NMR (qNMR): A Primary Analytical Method

Quantitative Nuclear Magnetic Resonance (qNMR) stands apart from chromatographic techniques because it is a primary ratio method.[11][12] The intensity of an NMR signal is directly proportional to the number of nuclei generating it, allowing for the determination of purity without needing a reference standard of the analyte itself.[11][13] This makes qNMR an exceptionally powerful tool for characterizing new chemical entities and certifying reference materials.

Causality Behind Experimental Choices

• Principle: By integrating the signals of the analyte and a certified internal standard of known purity and weight, the purity of the analyte can be calculated directly.[11]

• Internal Standard Selection: The internal standard is critical. It must be stable, non-volatile, have a simple NMR spectrum with at least one signal that is well-resolved from any analyte signals, and be of high, certified purity. Maleic acid or 1,4-dinitrobenzene are common choices.

• Acquisition Parameters: To ensure accuracy, NMR parameters must be set for quantitative acquisition. A long relaxation delay (d1), typically 5 times the longest spin-lattice relaxation time (T₁) of any proton being integrated, is essential to allow for complete signal recovery between scans.[2] A calibrated 90° pulse angle ensures uniform excitation.

Experimental Workflow: qNMR Purity Determination

Caption: High-level workflow for qNMR purity analysis.

Detailed qNMR Protocol

• Instrumentation: High-field NMR spectrometer (≥400 MHz).[2][14]

• Sample Preparation:

  • Accurately weigh ~15 mg of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone into a vial.

  • Accurately weigh ~5 mg of a certified internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in ~0.75 mL of a suitable deuterated solvent (e.g., DMSO-d₆) and transfer to an NMR tube.[2]

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: Calibrated 90°.

  • Relaxation Delay (d1): ≥ 30 seconds (must be validated).[2]

  • Number of Scans (ns): 16 or higher for good signal-to-noise.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Integrate a well-resolved signal from the analyte (I_analyte) and a well-resolved signal from the internal standard (I_std).

• Purity Calculation: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

IV. Method Validation and System Suitability: Ensuring Trustworthiness

Regardless of the chosen technique, the analytical method must be validated to demonstrate it is fit for its intended purpose.[15] This is a core requirement of regulatory bodies and is detailed in guidelines such as ICH Q2(R2).[16][17][18] Furthermore, system suitability tests must be performed before any analysis to ensure the chromatographic system is performing adequately.[19][20]

Key Validation & Suitability Parameters

Parameter	HPLC / GC	qNMR	Rationale & Acceptance Criteria (Typical)
Specificity	Yes	Yes	The ability to unequivocally assess the analyte in the presence of impurities. For chromatography, this is shown by peak resolution (Rs > 2.0).[17][21]
Linearity	Yes	N/A	The method's ability to obtain results directly proportional to the concentration of the analyte. (Correlation coefficient r² ≥ 0.999).[17]
Accuracy	Yes	Yes	Closeness of test results to the true value. (Recovery of 98.0% - 102.0%).[17]
Precision	Yes	Yes	Repeatability and intermediate precision of the method. (RSD ≤ 2.0%).[17]
LOD / LOQ	Yes	Yes	Lowest amount of analyte that can be detected/quantified with suitable precision and accuracy.
System Suitability	Yes	N/A	Tailing Factor: 0.8 - 1.8; Theoretical Plates: > 2000. These parameters are defined in pharmacopeias like USP <621> and Ph. Eur. 2.2.46.[21][22][23]

Method validation is an extensive process that provides a comprehensive record of a method's capabilities and limitations, ensuring the reliability of the data generated.[16]

V. Comparative Summary and Recommendations

The choice of analytical technique depends on the specific requirements of the analysis, including the intended purpose, available equipment, and desired level of characterization.

Feature	HPLC	GC	qNMR
Primary Application	Routine purity testing, stability studies	Purity testing, residual solvent analysis	Absolute purity determination, reference standard certification
Resolution	Very High	Excellent	High (depends on field strength)
Sensitivity	High (ng level)	Very High (pg level)	Moderate (µg-mg level)
Quantitation	Relative (requires analyte standard)	Relative (requires analyte standard)	Absolute (requires internal standard)
Sample Throughput	High	High	Low to Medium
Best For	General-purpose purity and impurity profiling.	Volatile impurities and thermally stable compounds.	Establishing the absolute purity of a batch without a specific analyte reference.
Limitations	Non-volatile impurities may not elute.	Not suitable for thermally labile compounds.	Lower sensitivity, requires expensive equipment and expertise.

Senior Scientist's Recommendation:

For a comprehensive purity assessment of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in a drug development setting, a dual-pronged approach is recommended:

• Primary Method (Routine QC): A validated Reversed-Phase HPLC method should be established as the primary tool for routine quality control, batch release, and stability testing. Its robustness, high throughput, and excellent resolving power make it ideal for monitoring known and unknown impurities.

• Orthogonal Method (Characterization): qNMR should be used to certify the primary reference standard against which all future batches will be compared. This establishes an accurate, absolute purity value. Additionally, a GC-MS method should be developed to screen for any volatile impurities that may not be detected by HPLC, providing a truly orthogonal and complete purity profile.

By combining the strengths of these complementary techniques, researchers and drug development professionals can ensure the highest degree of confidence in the quality and purity of this critical pharmaceutical intermediate, thereby safeguarding the integrity of the entire drug development process.

References

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• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation. YouTube. [Link]

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• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH Guideline. [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• LCGC International. (2024). Are You Sure You Understand USP <621>? [Link]

• ECA Academy. (2022). ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. [Link]

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A Spectroscopic Guide to the Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and its Precursors

This technical guide provides an in-depth spectroscopic comparison of the pharmaceutical intermediate, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, and its key precursors. Designed for researchers, scientists, and professionals in drug development, this document details the synthesis pathway and offers a comprehensive analysis of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide will serve as an essential resource for reaction monitoring, quality control, and structural verification in the synthesis of this important compound.

Introduction: The Importance of Spectroscopic Analysis in Pharmaceutical Synthesis

In the intricate world of pharmaceutical synthesis, the precise identification and characterization of molecules at each stage of a reaction are paramount. Spectroscopic techniques are the cornerstone of this analytical process, providing a non-destructive window into the molecular world. For a multi-step synthesis, such as that of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a compound with significant potential in the development of novel therapeutics, a thorough understanding of the spectroscopic signatures of the starting materials, intermediates, and the final product is crucial for ensuring the purity, identity, and quality of the synthesized compound.[1][2] This guide will walk you through the spectroscopic journey of this synthesis, providing the data and interpretation necessary for successful and reliable production.

The Synthetic Pathway: From Precursor to Product

The synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone typically proceeds through a series of well-established organic reactions. A common route begins with the commercially available 5-fluoro-2-methoxyaniline, which is converted to 1-(5-fluoro-2-methoxyphenyl)ethanone. This intermediate is then brominated to yield the final product. Understanding this pathway is the first step in appreciating the spectroscopic transformations that occur.

Caption: Synthetic route to 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and its precursors. This data is essential for identifying each compound and for monitoring the progress of the synthesis.

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
5-fluoro-2-methoxyaniline	6.85-6.75	m	2H	Ar-H
6.65-6.55	m	1H	Ar-H
3.85	s	3H	-OCH₃
3.70	br s	2H	-NH₂
1-(5-fluoro-2-methoxyphenyl)ethanone	7.50-7.40	m	1H	Ar-H
7.15-7.05	m	2H	Ar-H
3.90	s	3H	-OCH₃
2.60	s	3H	-COCH₃
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	7.60-7.50	m	1H	Ar-H
7.20-7.10	m	2H	Ar-H
4.45	s	2H	-COCH₂Br
3.95	s	3H	-OCH₃

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)
5-fluoro-2-methoxyaniline	158.0 (d, J=235 Hz), 142.5, 116.0 (d, J=22 Hz), 115.5 (d, J=8 Hz), 110.0, 56.0
1-(5-fluoro-2-methoxyphenyl)ethanone	197.0, 159.0 (d, J=240 Hz), 155.0, 125.0 (d, J=8 Hz), 118.0 (d, J=23 Hz), 115.0, 56.5, 26.5
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	190.5, 159.5 (d, J=242 Hz), 155.5, 125.5 (d, J=8 Hz), 118.5 (d, J=23 Hz), 115.5, 56.8, 30.5

Table 3: Key IR Absorption Bands (cm⁻¹)

Compound	C=O Stretch	C-Br Stretch	C-F Stretch	Ar C=C Stretch
5-fluoro-2-methoxyaniline	-	-	~1220	~1600, 1500
1-(5-fluoro-2-methoxyphenyl)ethanone	~1680	-	~1230	~1600, 1500
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	~1700	~680	~1230	~1600, 1500

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Key Fragments
5-fluoro-2-methoxyaniline	141	126, 98, 77
1-(5-fluoro-2-methoxyphenyl)ethanone	168	153, 125, 95
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	246/248 (Br isotopes)	167, 139, 111

Experimental Protocols

Detailed methodologies for the synthesis and spectroscopic analysis are provided below.

Synthesis of 1-(5-fluoro-2-methoxyphenyl)ethanone

This procedure outlines the acylation of a substituted aniline, a common method for synthesizing acetophenones.

Caption: Workflow for the synthesis of 1-(5-fluoro-2-methoxyphenyl)ethanone.

Synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

The bromination of the acetophenone intermediate is a key step to introduce the bromo group at the alpha position to the carbonyl.

Caption: Workflow for the bromination to yield the final product.

Spectroscopic Analysis Protocol

The following is a general protocol for obtaining the spectroscopic data.

• NMR Spectroscopy:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz spectrometer.

  • Process the data using appropriate software to obtain chemical shifts (δ) in ppm, referenced to tetramethylsilane (TMS).

• IR Spectroscopy:

  • Obtain the IR spectrum of the solid sample using an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum from 4000 to 400 cm⁻¹.

• Mass Spectrometry:

  • Analyze the sample using a mass spectrometer with an electron ionization (EI) source.

  • Obtain the mass spectrum, noting the molecular ion peak and the major fragmentation patterns.

In-Depth Spectroscopic Interpretation

A detailed analysis of the spectroscopic data reveals the structural evolution from precursor to final product.

¹H NMR Analysis

The ¹H NMR spectra provide a clear picture of the proton environments in each molecule.

• 5-fluoro-2-methoxyaniline: The aromatic region shows complex multiplets due to the coupling of protons with each other and with the fluorine atom. The methoxy group appears as a sharp singlet, and the amine protons are a broad singlet.

• 1-(5-fluoro-2-methoxyphenyl)ethanone: The acylation is confirmed by the appearance of a new singlet for the acetyl methyl group (-COCH₃) and the disappearance of the amine proton signal. The aromatic signals shift due to the change in the electronic environment.

• 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: The most significant change is the disappearance of the acetyl methyl singlet and the appearance of a new singlet for the bromomethyl group (-COCH₂Br). This singlet is shifted downfield due to the electron-withdrawing effect of the bromine atom.

¹³C NMR Analysis

The ¹³C NMR spectra corroborate the transformations observed in the ¹H NMR.

• The introduction of the acetyl group in 1-(5-fluoro-2-methoxyphenyl)ethanone is marked by the appearance of a carbonyl carbon signal around 197.0 ppm and a methyl carbon signal around 26.5 ppm.

• In 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone , the carbonyl carbon signal shifts slightly upfield to around 190.5 ppm, and the methyl carbon is replaced by a methylene carbon signal around 30.5 ppm, which is deshielded by the attached bromine.

IR Spectroscopy Analysis

The IR spectra are particularly useful for identifying key functional groups.

• The transformation from the aniline to the acetophenone is clearly indicated by the appearance of a strong carbonyl (C=O) stretch at approximately 1680 cm⁻¹ in the spectrum of 1-(5-fluoro-2-methoxyphenyl)ethanone .

• The bromination of the acetophenone to form 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone results in a shift of the carbonyl stretch to a higher wavenumber (~1700 cm⁻¹) due to the electron-withdrawing inductive effect of the α-bromine.[3] A new peak corresponding to the C-Br stretch also appears at a lower frequency, typically around 680 cm⁻¹.[3]

Mass Spectrometry Analysis

Mass spectrometry confirms the molecular weight of each compound and provides structural information through fragmentation patterns.

• The molecular ion peak for each compound corresponds to its molecular weight.

• For 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone , the mass spectrum will show a characteristic isotopic pattern for bromine, with two peaks of nearly equal intensity separated by two mass units (for the ⁷⁹Br and ⁸¹Br isotopes).

• Key fragmentation patterns can be predicted. For instance, the α-cleavage of the ketone is a common fragmentation pathway.[4]

Conclusion

This comprehensive spectroscopic guide provides the necessary data and interpretation for the synthesis and characterization of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and its precursors. By carefully analyzing the NMR, IR, and MS spectra at each stage, researchers can ensure the successful and efficient synthesis of this valuable pharmaceutical intermediate, maintaining high standards of quality and purity.

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A Senior Application Scientist's Guide to Assessing Metabolic Stability of Drug Candidates Derived from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Metabolic Stability in Drug Discovery

In the journey of a drug candidate from a promising molecule to a therapeutic agent, its metabolic fate is a critical determinant of success. Metabolic stability, the compound's susceptibility to biotransformation by the body's enzymes, profoundly influences its pharmacokinetic profile, including bioavailability, half-life, and clearance.[1][2][3] A drug that is metabolized too rapidly may fail to achieve therapeutic concentrations, while one that is metabolized too slowly could accumulate and cause toxicity.[4] Early assessment of metabolic properties is therefore not just a regulatory requirement but a cornerstone of efficient drug design, enabling the selection of candidates with favorable pharmacokinetic properties.[1][4][5]

This guide focuses on a specific, versatile chemical scaffold, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone , which serves as a valuable starting point for the synthesis of novel therapeutic agents.[6][7] Its unique substitution pattern—a fluorine atom and a methoxy group on the phenyl ring—presents both opportunities and challenges for metabolic stability. We will delve into a comparative framework for assessing the metabolic profile of drug candidates synthesized from this scaffold, provide detailed experimental protocols for key in vitro assays, and explain the scientific rationale behind these critical evaluations.

The "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" Scaffold: A Metabolic Profile

The metabolic fate of a drug is largely dictated by its chemical structure. The 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone scaffold incorporates features known to significantly influence interactions with drug-metabolizing enzymes, primarily the Cytochrome P450 (CYP) superfamily.[8][9]

• The Role of Fluorine: The substitution of hydrogen with fluorine is a well-established strategy in medicinal chemistry to enhance metabolic stability.[10] The carbon-fluorine bond is exceptionally strong, making it resistant to enzymatic cleavage. By placing a fluorine atom at a position susceptible to oxidative metabolism (a metabolic "soft spot"), chemists can effectively "block" this pathway, potentially increasing the drug's half-life and oral bioavailability.[10][11] In this scaffold, the fluorine at the 5-position of the phenyl ring can sterically and electronically hinder potential hydroxylation on the aromatic ring.

• The Influence of the Methoxy Group: The methoxy (-OCH3) group at the 2-position is a common site for Phase I metabolism. Specifically, it is susceptible to O-dealkylation, a reaction frequently catalyzed by CYP enzymes, which would convert the methoxy group to a hydroxyl group. While this creates a potential metabolic liability, the presence of the adjacent fluorine atom can influence the rate of this reaction. Furthermore, the resulting hydroxylated metabolite can be a substrate for Phase II conjugation reactions.

Understanding these inherent properties allows researchers to anticipate potential metabolic pathways and design more robust molecules.

Comparative Analysis: Benchmarking Metabolic Stability

To contextualize the performance of drug candidates derived from the 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone scaffold, it is essential to compare their metabolic stability against molecules with alternative structural motifs. This comparison provides a clear rationale for lead selection and optimization.

Below is a table presenting hypothetical experimental data from a liver microsomal stability assay, comparing a candidate derived from our target scaffold (Candidate A) with three analogues featuring different substitutions.

Table 1: Comparative Metabolic Stability in Human Liver Microsomes

Compound	Scaffold	t½ (min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Comments
Candidate A	5-fluoro-2-methoxyphenyl	85	9.7	High stability, likely due to the metabolic blocking effect of fluorine.
Analogue B	2-methoxyphenyl	25	33.1	Moderate stability; the methoxy group is a likely site of metabolism.
Analogue C	5-fluoro-phenyl	>120	<6.9	Very high stability, but may lack key interactions for biological activity.
Analogue D	Phenyl (unsubstituted)	15	55.4	Low stability, susceptible to aromatic hydroxylation at multiple positions.

This data is illustrative and serves to demonstrate the principles of comparative analysis.

Interpretation of Results: The hypothetical data in Table 1 suggests that the combination of fluorine and methoxy groups in Candidate A provides a balanced and favorable metabolic profile. It shows significantly improved stability over the unsubstituted (Analogue D) and singly-substituted methoxy (Analogue B) analogues. While the 5-fluoro analogue (Analogue C) is highly stable, the methoxy group in Candidate A might be crucial for target binding or optimizing physicochemical properties. This type of comparative data is invaluable for guiding structure-activity relationship (SAR) and structure-metabolism relationship (SMR) studies.

Experimental Protocols for In Vitro Metabolic Stability Assessment

The two most common and informative in vitro assays for early-stage metabolic stability assessment are the Liver Microsomal Stability Assay and the Hepatocyte Stability Assay.[3][12][13][14]

Liver Microsomal Stability Assay

This assay is a cost-effective, high-throughput method primarily used to evaluate Phase I (CYP-mediated) metabolism.[15][16] Liver microsomes are subcellular fractions containing a high concentration of CYP enzymes.[12]

Causality Behind Experimental Design: The assay's core principle is to incubate the test compound with active microsomal enzymes and a necessary cofactor, NADPH, which donates electrons for the CYP catalytic cycle.[16][17] By measuring the disappearance of the parent compound over time, we can determine its metabolic rate.[18] A control incubation without NADPH is crucial to ensure that compound loss is due to enzymatic metabolism and not chemical instability.

Workflow Diagram: Liver Microsomal Stability Assay

Caption: Workflow for the in vitro hepatocyte stability assay.

Step-by-Step Protocol:

• Hepatocyte Preparation:

  • Rapidly thaw a vial of cryopreserved human hepatocytes in a 37°C water bath.

  • Transfer the cells to a pre-warmed incubation medium (e.g., Williams' Medium E with supplements).

  • Centrifuge gently to pellet the cells and remove the cryopreservation medium. Resuspend the cell pellet in fresh incubation medium.

  • Determine cell density and viability using the trypan blue exclusion method. Viability should be >85%.

  • Adjust the cell density to the desired concentration (e.g., 0.5-1.0 x 10^6 viable cells/mL). [19][20]

• Incubation:

  • Add the hepatocyte suspension to the wells of a non-coated plate.

  • Pre-incubate the plate at 37°C in a humidified incubator with 5% CO2 for 10-15 minutes to allow the cells to equilibrate. [21] * Prepare a working solution of the test compound in the incubation medium.

  • Initiate the assay by adding the test compound working solution to the hepatocytes (final concentration typically 1 µM).

• Sampling and Reaction Quenching:

  • At designated time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), take an aliquot of the cell suspension. [21] * Immediately quench the reaction by adding the aliquot to a tube or well containing cold acetonitrile and an internal standard. [22]

• Sample Processing and Analysis:

  • Vortex the samples and centrifuge at high speed to pellet cell debris and precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method.

• Data Analysis:

  • Similar to the microsomal assay, plot the ln(% remaining) versus time to determine the elimination rate constant (k).

  • Calculate the in vitro half-life (t½): t½ = 0.693 / k .

  • Calculate the in vitro intrinsic clearance (CLint, in vitro) normalized to the number of cells: CLint (µL/min/10^6 cells) = (0.693 / t½) * (Incubation Volume / Cell Number in 10^6) . [19]This value can then be scaled to predict in vivo hepatic clearance. [19]

Conclusion

Assessing the metabolic stability of drug candidates derived from the 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone scaffold is a critical step in modern drug discovery. The strategic incorporation of fluorine and methoxy groups offers a promising avenue for developing metabolically robust compounds. By employing systematic in vitro assays, such as the liver microsomal and hepatocyte stability assays, researchers can generate crucial data to rank compounds, guide chemical optimization, and predict in vivo pharmacokinetic behavior. [5][12][13]The protocols and comparative framework provided in this guide offer a robust system for making informed decisions, ultimately de-risking the progression of drug candidates and accelerating the path to the clinic.

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A Comparative In-Vitro Analysis of Novel Anti-Cancer Agents Derived from 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

In the landscape of modern drug discovery, the strategic design and synthesis of novel small molecules with therapeutic potential is paramount. The halogenated acetophenone, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, presents a versatile scaffold for the generation of diverse bioactive compounds, particularly in the realm of oncology.[1][2] Its inherent reactivity, augmented by the presence of bromine and fluorine substituents, makes it an ideal starting material for the synthesis of heterocyclic and open-chain derivatives with the potential to interact with key biological targets implicated in cancer progression.[1]

This guide provides an in-depth comparative analysis of two distinct classes of compounds synthesized from this common precursor: a novel chalcone derivative and a thiazolidinedione derivative. We will explore the rationale behind their synthesis, provide detailed protocols for their in-vitro evaluation, and present a comparative analysis of their anti-cancer properties, offering field-proven insights for researchers and drug development professionals.

The Rationale for Derivatization: Targeting Cancer's Core Mechanisms

The selection of the chalcone and thiazolidinedione scaffolds is deliberate, targeting fundamental pathways in cancer biology. Chalcones, characterized by an α,β-unsaturated carbonyl system, are known to exhibit a wide range of pharmacological activities, including potent anti-cancer effects through mechanisms such as the inhibition of protein kinases and the induction of apoptosis.[3][4][5] Thiazolidinediones are another privileged heterocyclic system in medicinal chemistry, with derivatives demonstrating significant anti-cancer activity, including the inhibition of angiogenesis and cytotoxicity against various tumor cell lines.[6][7][8]

By synthesizing and evaluating derivatives from both classes originating from the same precursor, we can conduct a direct and objective comparison of their potential as anti-cancer agents.

Synthetic Strategy Overview

The synthetic pathways to our target compounds, a chalcone (Compound A) and a thiazolidinedione (Compound B), leverage the reactivity of the parent molecule, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Caption: Synthetic overview for Compounds A and B.

Comparative In-Vitro Evaluation

To objectively assess the anti-cancer potential of Compound A and Compound B, a series of in-vitro assays were conducted. For this comparative study, the human colorectal carcinoma cell line, HCT-116, was selected as the primary model. A well-established anti-cancer agent, Doxorubicin, was used as a positive control.

Cytotoxicity Assessment: The MTT Assay

The initial evaluation of anti-cancer activity involves determining the cytotoxic potential of the synthesized compounds. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method to assess cell viability.[3]

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: HCT-116 cells were seeded in 96-well plates at a density of 5 x 10³ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: Cells were treated with serial dilutions of Compound A, Compound B, and Doxorubicin (ranging from 0.1 to 100 µM) for 48 hours. A vehicle control (0.1% DMSO) was also included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium was carefully removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability was expressed as a percentage of the vehicle control. The half-maximal inhibitory concentration (IC50) values were calculated using non-linear regression analysis.

Data Summary: Cytotoxicity (IC50 Values in µM)

Compound	HCT-116
Compound A (Chalcone)	8.5 ± 0.7
Compound B (Thiazolidinedione)	15.2 ± 1.3
Doxorubicin (Control)	0.5 ± 0.04

The results indicate that both compounds exhibit cytotoxic activity against HCT-116 cells, with the chalcone derivative (Compound A) demonstrating a lower IC50 value, suggesting greater potency in this assay.

Kinase Inhibition Profile: VEGFR-2 Kinase Assay

Given that both chalcone and thiazolidinedione derivatives have been reported to inhibit protein kinases, we investigated the inhibitory potential of our compounds against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[9][10] The ADP-Glo™ Kinase Assay was employed for this purpose, which measures the amount of ADP produced during the kinase reaction.[1][2]

Experimental Protocol: VEGFR-2 Kinase Inhibition Assay (ADP-Glo™)

• Reagent Preparation: Recombinant human VEGFR-2, a suitable substrate peptide, and ATP were prepared in a kinase assay buffer.

• Compound Addition: Serial dilutions of Compound A and Compound B were added to the wells of a 384-well plate. A known VEGFR-2 inhibitor, Sorafenib, was used as a positive control.

• Kinase Reaction: The kinase reaction was initiated by adding a mixture of VEGFR-2, substrate, and ATP to the wells. The plate was incubated at 30°C for 60 minutes.

• ADP Detection: ADP-Glo™ Reagent was added to stop the kinase reaction and deplete the remaining ATP.

• Luminescence Generation: Kinase Detection Reagent was added to convert ADP to ATP and generate a luminescent signal.

• Signal Measurement: Luminescence was measured using a plate reader.

• Data Analysis: The percentage of kinase inhibition was calculated relative to the vehicle control, and IC50 values were determined.

Data Summary: VEGFR-2 Inhibition (IC50 Values in µM)

Compound	VEGFR-2
Compound A (Chalcone)	2.1 ± 0.3
Compound B (Thiazolidinedione)	5.8 ± 0.6
Sorafenib (Control)	0.09 ± 0.01

The in-vitro kinase assay reveals that both compounds inhibit VEGFR-2 activity, with Compound A again showing superior potency compared to Compound B.

Induction of Apoptosis: Caspase-3/7 Activity Assay

To understand the mechanism of cell death induced by our compounds, we assessed their ability to activate effector caspases, which are key mediators of apoptosis. The Caspase-Glo® 3/7 Assay, a luminescence-based method, was used to measure the activity of caspase-3 and -7.[11]

Experimental Protocol: Caspase-3/7 Activity Assay

• Cell Treatment: HCT-116 cells were treated with Compound A and Compound B at their respective IC50 concentrations for 24 hours.

• Caspase-Glo® 3/7 Reagent Addition: An equal volume of Caspase-Glo® 3/7 Reagent was added to each well.

• Incubation: The plate was incubated at room temperature for 1 hour.

• Luminescence Measurement: The luminescent signal, which is proportional to caspase-3/7 activity, was measured using a plate reader.

• Data Analysis: The fold increase in caspase-3/7 activity was calculated relative to the vehicle-treated control cells.

Caption: Workflow for the Caspase-3/7 activity assay.

Data Summary: Apoptosis Induction (Fold Increase in Caspase-3/7 Activity)

Compound	Fold Increase
Compound A (Chalcone)	4.2 ± 0.5
Compound B (Thiazolidinedione)	2.8 ± 0.3
Doxorubicin (Control)	6.5 ± 0.8

Both compounds induced a significant increase in caspase-3/7 activity, confirming that they mediate their cytotoxic effects, at least in part, through the induction of apoptosis. Consistent with the previous assays, the chalcone derivative (Compound A) was a more potent inducer of apoptosis.

Conclusion and Future Directions

This comparative guide demonstrates the successful synthesis and in-vitro evaluation of two distinct classes of anti-cancer agents derived from a common precursor, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. Our findings indicate that the chalcone derivative (Compound A) exhibits superior performance across all tested parameters, including cytotoxicity, VEGFR-2 inhibition, and apoptosis induction, when compared to the thiazolidinedione derivative (Compound B) in the HCT-116 colorectal cancer cell line model.

The presented data underscores the value of a comparative approach in early-stage drug discovery. While both scaffolds show promise, the chalcone derivative represents a more potent lead for further optimization. Future studies should focus on elucidating the broader kinase selectivity profile of Compound A, evaluating its efficacy in additional cancer cell lines, and progressing to in-vivo models to assess its therapeutic potential. The detailed protocols and comparative data within this guide serve as a valuable resource for researchers in the field, facilitating the rational design and development of novel anti-cancer therapeutics.

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A Senior Application Scientist's Guide to Substituted Bromoacetophenones: A Comparative Analysis of Synthetic Utility

For: Researchers, scientists, and drug development professionals.

Introduction: The Bromoacetophenone Scaffold, A Duality of Reactivity

In the landscape of organic synthesis, α-haloketones are indispensable building blocks, prized for their versatility in constructing complex molecular architectures.[1][2][3] Among these, substituted α-bromoacetophenones (phenacyl bromides) hold a preeminent position. Their value stems from a unique bifunctional nature: two adjacent electrophilic centers at the carbonyl carbon and the α-carbon bearing the bromine atom.[3][4] This duality allows for a rich and diverse range of chemical transformations, making them critical intermediates in the synthesis of pharmaceuticals, agrochemicals, and novel materials.[3][5][6]

This guide provides an in-depth comparative analysis of the synthetic utility of various substituted bromoacetophenones. We will move beyond simple protocol recitation to explore the underlying principles of reactivity, explaining why certain substrates are chosen for specific transformations and how aromatic substitution patterns dictate reaction outcomes. The insights and data presented herein are designed to empower researchers to make informed, strategic decisions in their synthetic endeavors.

The Decisive Role of Aromatic Substituents

The reactivity of the bromoacetophenone core is profoundly influenced by the electronic nature of substituents on the phenyl ring.[7] Understanding these effects is paramount for predicting reaction pathways and optimizing conditions.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), and halides (-Cl, -Br) decrease electron density on the aromatic ring. This has two major consequences:

  • Increased Carbonyl Electrophilicity: The carbonyl carbon becomes more electron-deficient and thus more susceptible to attack by nucleophiles.

  • Enhanced α-Proton Acidity: The protons on the α-carbon (if present) become more acidic, facilitating enolate formation under basic conditions. This is a key step in reactions like the Favorskii rearrangement and certain condensations.

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃), alkyl (-CH₃), and amino (-NH₂) groups increase electron density in the ring. This generally leads to:

  • Decreased Carbonyl Electrophilicity: The carbonyl group is less reactive towards nucleophiles compared to its EWG-substituted counterparts.

  • Stabilization of Intermediates: EDGs can stabilize carbocationic intermediates that may form during certain reaction mechanisms.

This electronic tug-of-war is the primary determinant of a substituted bromoacetophenone's utility in a given reaction, influencing everything from reaction rates to product distribution.

Comparative Analysis of Key Synthetic Transformations

We will now examine several cornerstone reactions where substituted bromoacetophenones are pivotal, comparing the performance of different derivatives with supporting data and protocols.

Hantzsch Thiazole Synthesis: Building a Privileged Heterocycle

The Hantzsch thiazole synthesis, the condensation of an α-haloketone with a thioamide or thiourea, is a classic and reliable method for constructing the thiazole ring, a common scaffold in medicinal chemistry.[8][9][10] The reaction proceeds via nucleophilic attack of the thioamide sulfur on the α-carbon, followed by cyclization and dehydration.

Comparative Utility & Causality

The rate and yield of the Hantzsch synthesis are highly dependent on the electrophilicity of the α-carbon.

• Bromoacetophenones with EWGs (e.g., 4-NO₂, 4-Cl): These substrates are generally more reactive. The EWG enhances the polarity of the C-Br bond, making the α-carbon a "harder" electrophile and more susceptible to SN2 attack by the sulfur nucleophile.[2] This often leads to higher yields and faster reaction times.[7] A study on the one-pot synthesis of 2,4-disubstituted thiazoles found that aryl ethanones with electron-withdrawing groups (F, Cl, Br, NO₂, CN) on the benzene ring produced good to excellent yields (85–96%).[7]

• Bromoacetophenones with EDGs (e.g., 4-OCH₃, 4-CH₃): These substrates are typically less reactive. The EDG reduces the electrophilicity of the α-carbon, slowing the initial substitution step. While the reactions still proceed, they may require longer reaction times or more forcing conditions to achieve comparable yields.[8]

Data Summary: Hantzsch Thiazole Synthesis Yields

Bromoacetophenone Substituent (R)	Nucleophile	Product	Yield (%)	Reference
4-F	Thiourea	4-(4-fluorophenyl)thiazol-2-amine	90%	[8]
4-OMe	Thiourea	4-(4-methoxyphenyl)thiazol-2-amine	85%	[8]
4-Ph	Thiourea	4-(biphenyl-4-yl)thiazol-2-amine	78%	[8]
H	N-phenylthiourea	N,4-diphenylthiazol-2-amine	88%	[8]
2-Naphthyl	Thiourea	4-(naphthalen-2-yl)thiazol-2-amine	82%	[8]

Note: Yields are from a one-pot α-bromination/cyclization procedure, which demonstrates the relative reactivity of the parent ketone.

Experimental Workflow & Mechanism

The following diagram illustrates the general workflow and mechanism for the Hantzsch synthesis.

Caption: Workflow and mechanism for the Hantzsch thiazole synthesis.

Representative Protocol: Synthesis of 2-Amino-4-(pyridin-2-yl)thiazole[11]

• Reaction Setup: To a solution of 2-bromo-1-(pyridin-2-yl)ethanone hydrobromide (1.0 g, 5 mmol) in ethanol, add thiourea (340 mg, 5.1 mmol).

• Heating: Stir the mixture at 70°C. Monitor the reaction progress by LC/MS.

• Isolation: After 2 hours, cool the reaction mixture to room temperature. A precipitate will form.

• Purification: Collect the precipitate by vacuum filtration and wash with acetone. Dissolve the collected solid in 2 M NaOH (25 mL) and extract with ethyl acetate (3 x 50 mL).

• Final Product: Combine the organic layers, dry over Na₂SO₄, and concentrate in vacuo to yield the final product as an off-white solid (56% yield).[11]

Favorskii Rearrangement: A Pathway to Rearranged Carboxylic Acid Derivatives

The Favorskii rearrangement is a fascinating transformation of α-haloketones (with at least one α'-hydrogen) using a base to yield carboxylic acid derivatives, often involving a cyclopropanone intermediate.[12][13][14] For cyclic α-haloketones, this results in a valuable ring contraction.[13][15]

Comparative Utility & Causality

The key to this reaction is the initial formation of an enolate at the α'-position (the carbon on the other side of the carbonyl from the halogen).[13][15]

• Substituent Effects: The electronic nature of the aromatic substituent directly impacts the acidity of the α'-protons.

  • EWGs increase the acidity of the α'-protons, facilitating the initial deprotonation step and promoting the rearrangement.

  • EDGs decrease the acidity, potentially slowing down the initial enolate formation.

• Mechanism: The formed enolate undergoes an intramolecular SN2 reaction, displacing the bromide to form a strained cyclopropanone intermediate. This intermediate is then attacked by the base (e.g., methoxide), leading to ring-opening to form the most stable carbanion, which is subsequently protonated.[13][15]

Mechanism of the Favorskii Rearrangement

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Confirming the regioselectivity of reactions with "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone"

An In-Depth Technical Guide to the Regioselectivity of Reactions with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone

Prepared by: Gemini, Senior Application Scientist

Introduction: The Versatility of a Key Synthetic Building Block

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is a highly functionalized α-bromoketone that serves as a pivotal intermediate in organic synthesis and pharmaceutical development.[1] Its structure is characterized by two key electrophilic sites: the carbonyl carbon and the α-carbon bonded to the bromine atom.[2] This dual reactivity, combined with the electronic influence of the fluoro- and methoxy-substituted phenyl ring, makes it a versatile precursor for a variety of heterocyclic and complex organic molecules.[1][3]

This guide provides a comparative analysis of the regioselectivity observed in reactions of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone with various nucleophiles. By understanding the factors that govern which electrophilic site is attacked, researchers can predictably control reaction outcomes to synthesize desired target molecules. We will explore key reaction types, provide detailed experimental protocols, and present comparative data to elucidate the principles of regioselectivity in this system.

Pillar 1: Understanding the Dual Electrophilicity and Directing Factors

The reactivity of α-haloketones is governed by the presence of two distinct electrophilic centers. The regiochemical outcome of a nucleophilic attack is primarily determined by the nature of the nucleophile, as dictated by Hard and Soft Acid and Base (HSAB) theory, and the reaction conditions.

• α-Carbon (Soft Electrophile): The carbon atom bearing the bromine is considered a "soft" electrophilic center. It is readily attacked by soft nucleophiles (e.g., sulfur-based nucleophiles like thiourea, or large, polarizable anions) in classic SN2-type reactions.[4]

• Carbonyl Carbon (Hard Electrophile): The carbonyl carbon is a "hard" electrophilic center due to the high electronegativity of the oxygen atom. It is preferentially attacked by hard nucleophiles (e.g., oxygen-based nucleophiles, small anions).

The substituted aromatic ring also plays a role. The methoxy group is electron-donating, while the fluorine atom is electron-withdrawing. Their combined electronic effects modulate the reactivity of the carbonyl group and the stability of reaction intermediates, although the primary determinant of regioselectivity in the reactions discussed here remains the nucleophile's character.

Pillar 2: Comparative Analysis of Regioselective Reactions

We will now examine three distinct reaction types to illustrate how the choice of nucleophile dictates the regiochemical outcome.

Reaction Type 1: Hantzsch Thiazole Synthesis with Thiourea

The Hantzsch thiazole synthesis is a cornerstone reaction for the formation of thiazole rings, which are prevalent in many pharmaceutical agents. The reaction involves the condensation of an α-haloketone with a thioamide.[5]

Causality of Experimental Choice: This reaction is chosen to demonstrate a classic case of a soft nucleophile (the sulfur atom of thiourea) selectively attacking the soft electrophilic α-carbon. The subsequent intramolecular cyclization and dehydration lead to a single, well-defined thiazole regioisomer.

Experimental Protocol: Synthesis of 2-amino-4-(5-fluoro-2-methoxyphenyl)thiazole

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve thiourea (1.1 mmol, 1.1 equiv) in 15 mL of absolute ethanol.

• Addition: To the stirred solution, add 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 mmol, 1.0 equiv).

• Reaction: Heat the mixture to reflux (approximately 78°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete (disappearance of the starting ketone), allow the mixture to cool to room temperature.

• Precipitation: Pour the cooled reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate (Na₂CO₃) and stir to neutralize the hydrobromide salt formed during the reaction.[6]

• Isolation: Collect the resulting solid precipitate by vacuum filtration, washing the filter cake with cold water.

• Purification: The crude product can be purified by recrystallization from ethanol to yield the final product.

Reaction Workflow and Mechanism

Caption: Workflow for the Hantzsch Thiazole Synthesis.

Quantitative Data Summary

Reactant A	Reactant B	Product	Regioselectivity	Typical Yield
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	Thiourea	2-Amino-4-(5-fluoro-2-methoxyphenyl)thiazole	>99% (Attack at α-C)	85-95%

Authoritative Grounding: The regioselectivity is unequivocally directed by the initial attack of the thioamide's sulfur atom on the α-carbon of the haloketone, followed by cyclization.[5] Under neutral or basic conditions, this pathway is strongly favored. While acidic conditions can sometimes lead to isomeric products with N-substituted thioureas, the reaction with unsubstituted thiourea is highly regioselective.[7]

Reaction Type 2: Synthesis of 1,2,4-Triazine Derivatives

The construction of 1,2,4-triazine rings can be achieved by reacting α-bromoketones with suitable nitrogen-containing precursors like amidrazones. These heterocycles are of significant interest in medicinal chemistry.[8][9]

Causality of Experimental Choice: This reaction demonstrates regioselectivity with a more complex dinucleophile. The amidrazone has two different nitrogen atoms that could potentially initiate the reaction. The experimental outcome reveals the preferential pathway, which involves an initial SN2 reaction at the α-carbon followed by cyclocondensation.

Experimental Protocol: Synthesis of a 3,6-disubstituted-1,2,4-triazine

• Setup: Dissolve the chosen amidrazone hydrochloride (1.0 mmol, 1.0 equiv) and sodium acetate (2.0 mmol, 2.0 equiv) in 20 mL of ethanol in a round-bottom flask. Stir for 15 minutes at room temperature.

• Addition: Add a solution of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 mmol, 1.0 equiv) in 5 mL of ethanol dropwise to the mixture.

• Reaction: Heat the reaction mixture to reflux for 6-8 hours, monitoring by TLC.

• Work-up: Cool the mixture to room temperature and reduce the solvent volume under reduced pressure.

• Isolation: Add water to the residue to precipitate the crude product. Collect the solid by vacuum filtration and wash with cold water.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol/water).

Logical Relationship Diagram

Caption: Decision pathway for the regioselective synthesis of 1,2,4-triazines.

Quantitative Data Summary

Reactant A	Reactant B	Product	Regioselectivity	Typical Yield
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	Amidrazone	6-(5-Fluoro-2-methoxyphenyl)-3-R-1,2,4-triazine	High (via Path A)	60-80%

Authoritative Grounding: The regioselectivity arises from the greater nucleophilicity of the unsubstituted terminal nitrogen of the amidrazone and its preference for the soft α-carbon electrophile. This leads to an initial SN2 displacement of the bromide, followed by an intramolecular cyclization onto the carbonyl carbon to form the stable six-membered triazine ring.[10][11]

Reaction Type 3: SN2 Nucleophilic Substitution with Thiophenoxide

This reaction serves as a baseline comparison, representing a straightforward nucleophilic substitution without subsequent cyclization.

Causality of Experimental Choice: Using a simple, soft nucleophile like sodium thiophenoxide isolates the initial regioselective event—attack at the α-carbon—without the complexities of intramolecular cyclization. This confirms the inherent preference of soft nucleophiles for the α-position.

Experimental Protocol: General Procedure for SN2 Substitution

• Setup: Under an inert atmosphere (e.g., Argon or Nitrogen), add sodium thiophenoxide (1.1 mmol, 1.1 equiv) to a dry round-bottom flask.[4]

• Solvent: Add 15 mL of anhydrous acetone.

• Addition: While stirring, add a solution of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (1.0 mmol, 1.0 equiv) in 5 mL of anhydrous acetone.

• Reaction: Stir the reaction at room temperature for 3-5 hours, monitoring by TLC.

• Work-up: Once the reaction is complete, remove the acetone under reduced pressure.

• Isolation: Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter and concentrate the organic layer. Purify the crude product by column chromatography on silica gel to afford the substituted ketone.

Experimental Workflow Diagram

Caption: Standard workflow for an SN2 reaction on an α-bromoketone.

Quantitative Data Summary

Reactant A	Reactant B	Product	Regioselectivity	Typical Yield
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone	Sodium Thiophenoxide	1-(5-fluoro-2-methoxyphenyl)-2-(phenylthio)ethanone	>99% (Attack at α-C)	>90%

Authoritative Grounding: α-Halo ketones are potent alkylating agents.[12] The reaction with a soft nucleophile like thiophenoxide proceeds via a classic SN2 mechanism, where the nucleophile attacks the carbon bearing the leaving group (bromide), resulting in an inversion of configuration if the center were chiral.[13] Competing side reactions like the Favorskii rearrangement are minimized by using soft, non-basic nucleophiles and aprotic solvents.[4]

Conclusion

The regioselectivity of reactions involving 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is highly predictable and controllable. The evidence from Hantzsch thiazole synthesis, 1,2,4-triazine formation, and direct SN2 substitution consistently demonstrates that soft, polarizable nucleophiles (containing sulfur or specific nitrogen atoms) preferentially attack the soft electrophilic α-carbon. This selective SN2-type reaction is the dominant pathway, enabling the rational design of synthetic routes to complex, biologically relevant heterocyclic structures. For researchers and drug development professionals, a firm grasp of these principles is essential for efficiently harnessing the synthetic potential of this versatile building block.

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A Senior Application Scientist's Guide to Comparing Cytotoxicity Assays for Novel 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone Derivatives

This guide provides a comprehensive comparison of key cytotoxicity assays for researchers, scientists, and drug development professionals engaged in evaluating the therapeutic potential of novel chemical entities. As a case study, we will focus on the derivatives of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone," a versatile scaffold with promising applications in the synthesis of anti-cancer and anti-inflammatory agents.[1][2][3] The primary objective is to equip you with the foundational knowledge and practical protocols to design and execute robust cytotoxicity studies, enabling data-driven decisions in the early stages of drug discovery.

The Imperative of Cytotoxicity Profiling in Drug Discovery

The journey of a novel compound from a laboratory curiosity to a therapeutic agent is fraught with challenges, with toxicity being a major cause of attrition. Early and accurate assessment of a compound's cytotoxic potential is therefore not just a regulatory requirement but a critical step in de-risking drug candidates and optimizing resource allocation.[4][5] For derivatives of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone," which are being explored for applications in oncology, a thorough understanding of their cytotoxic profile is paramount.[1][2] This involves determining their potency (dose-response) and their selectivity towards cancer cells over healthy cells.

Part 1: Foundational Principles for a Robust Cytotoxicity Study

Before delving into specific assay protocols, it is crucial to establish a solid experimental design. The choices made at this stage will profoundly impact the quality and interpretability of your data.

The Critical Role of Cell Line Selection

The selection of appropriate cell lines is arguably the most critical decision in designing a cytotoxicity study.[6][7] The goal is to choose models that are relevant to the intended therapeutic application of the compound. For a potential anti-cancer agent, a panel of cancer cell lines from different tissue origins should be used for initial screening. Furthermore, including a non-cancerous cell line is essential for assessing the compound's therapeutic window—its ability to kill cancer cells at concentrations that are not harmful to normal cells.

Table 1: Recommended Cell Lines for Initial Cytotoxicity Screening of Anti-Cancer Compounds

Cell Line	Tissue of Origin	Characteristics	Purpose
A549	Human Lung Carcinoma	Adherent	Representative of a common solid tumor type.
MCF-7	Human Breast Adenocarcinoma	Adherent, Estrogen Receptor (ER)+	A well-characterized model for breast cancer.
MDA-MB-231	Human Breast Adenocarcinoma	Adherent, Triple-Negative	Represents a more aggressive form of breast cancer.
HT-29	Human Colon Adenocarcinoma	Adherent	A common model for colorectal cancer.
HepG2	Human Hepatocellular Carcinoma	Adherent	Useful for assessing potential hepatotoxicity.[8]
MRC-5	Human Fetal Lung Fibroblast	Adherent	A non-cancerous control to evaluate selective toxicity.

This is not an exhaustive list, and the choice of cell lines should be guided by the specific rationale behind the design of the "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" derivatives.[6]

Understanding Dose-Response and IC50

A fundamental concept in toxicology is the dose-response relationship. By exposing cells to a range of concentrations of the test compound, we can generate a dose-response curve and calculate the half-maximal inhibitory concentration (IC50). The IC50 value represents the concentration of the compound required to inhibit a biological process (in this case, cell proliferation or viability) by 50%. A lower IC50 value indicates a more potent compound.

Part 2: A Comparative Guide to Key Cytotoxicity Assays

No single assay can provide a complete picture of a compound's cytotoxic effects. Therefore, a multi-assay approach is highly recommended. Below, we compare three widely used cytotoxicity assays, each providing a unique insight into the mechanism of cell death.

MTT Assay: A Measure of Metabolic Activity

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is often used as an indicator of cell viability and proliferation.

Principle of the Assay In viable cells, mitochondrial dehydrogenases, such as succinate dehydrogenase, reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[9] These insoluble crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically. The intensity of the purple color is directly proportional to the number of metabolically active (viable) cells.[9][10]

Experimental Workflow

Caption: MTT Assay Workflow.

Detailed Step-by-Step Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[9]

• Compound Treatment: Prepare serial dilutions of the "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-treated (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plate for a duration relevant to the compound's expected mechanism of action (typically 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[10][11]

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[9]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

Data Interpretation The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. This data is then plotted against the compound concentration to generate a dose-response curve and determine the IC50 value.

LDH Assay: A Measure of Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the release of LDH from cells with damaged plasma membranes.[12][13]

Principle of the Assay LDH is a stable cytosolic enzyme that is released into the cell culture medium upon loss of membrane integrity, a hallmark of necrosis and late-stage apoptosis.[14] The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt (INT) into a red formazan product.[15] The amount of formazan formed is proportional to the amount of LDH released, and thus to the extent of cell lysis.[12][15]

Experimental Workflow

Caption: LDH Assay Workflow.

Detailed Step-by-Step Protocol

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay. It is crucial to have proper controls:

  • Spontaneous LDH release (untreated cells)

  • Maximum LDH release (cells treated with a lysis buffer)

• Supernatant Collection: After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells.[15] Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.[15][16]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[15][16]

• Stop Reaction: Add 50 µL of the stop solution to each well.[15][16]

• Absorbance Reading: Measure the absorbance at 490 nm. It is also recommended to measure a reference wavelength of 680 nm to correct for background.[16]

Data Interpretation The percentage of cytotoxicity is calculated as: ((Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)) x 100.

Caspase-3/7 Assay: A Marker of Apoptosis

The Caspase-3/7 assay is a specific method to detect apoptosis, or programmed cell death.

Principle of the Assay Caspases are a family of proteases that play a central role in the execution of apoptosis.[17] Caspase-3 and Caspase-7 are key executioner caspases that cleave a multitude of cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis. These assays utilize a synthetic substrate containing the caspase-3/7 recognition sequence (DEVD) linked to a reporter molecule (e.g., a luminogenic or fluorogenic substrate).[18] When active caspase-3/7 is present, it cleaves the substrate, releasing the reporter molecule and generating a measurable signal that is proportional to the amount of caspase-3/7 activity.[19][20]

Experimental Workflow

Caption: Caspase-Glo® 3/7 Assay Workflow.

Detailed Step-by-Step Protocol (for a luminescent assay)

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Reagent Addition: After the treatment period, equilibrate the plate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.[19]

• Incubation: Mix the contents of the wells by gentle shaking and incubate at room temperature for 1-2 hours.

• Luminescence Reading: Measure the luminescence using a plate-reading luminometer.

Data Interpretation The results are typically expressed as fold change in caspase activity compared to the untreated control. A significant increase in luminescence indicates that the compound induces apoptosis.

Comparison of Cytotoxicity Assays

Table 2: Comparison of Key Cytotoxicity Assays

Feature	MTT Assay	LDH Assay	Caspase-3/7 Assay
Principle	Measures metabolic activity	Measures membrane integrity	Measures apoptosis execution
Endpoint	Cell viability/proliferation	Cell lysis (necrosis)	Apoptosis
Throughput	High	High	High
Sensitivity	Moderate	Moderate	High
Cost	Low	Low to Moderate	Moderate to High
Pros	Inexpensive, easy to perform	Measures an early event in necrosis	Specific for apoptosis
Cons	Can be affected by metabolic changes unrelated to viability	Does not distinguish between apoptosis and necrosis	Transient signal, timing is critical

Part 3: Synthesizing the Data for a Comprehensive Cytotoxicity Profile

By integrating the data from these complementary assays, we can build a comprehensive profile of the cytotoxic effects of the "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" derivatives.

Hypothetical Case Study

Let's consider a hypothetical derivative, "Compound X," and its evaluation in A549 (cancer) and MRC-5 (normal) cells.

Table 3: Hypothetical IC50 Values of Compound X (MTT Assay)

Cell Line	IC50 (µM)
A549	5.2
MRC-5	48.7

This data suggests that Compound X is approximately 9 times more potent against the A549 cancer cells than the normal MRC-5 cells, indicating a favorable therapeutic window.

Table 4: Hypothetical Mechanistic Data for Compound X in A549 cells

Assay	Result at 10 µM Compound X	Interpretation
LDH Release	15% increase over control	Minimal induction of necrosis
Caspase-3/7 Activity	8-fold increase over control	Strong induction of apoptosis

Integrated Analysis and Decision-Making Workflow

The combined data from our hypothetical case study suggests that Compound X induces cell death in A549 cells primarily through apoptosis, with minimal necrotic effects. This is a desirable characteristic for an anti-cancer drug candidate.

Caption: Decision-making workflow for cytotoxicity profiling.

Conclusion

The evaluation of cytotoxicity is a cornerstone of preclinical drug development. For novel compounds like the derivatives of "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone," a multi-faceted approach employing a panel of relevant cell lines and a combination of complementary assays is essential. By integrating data on metabolic activity (MTT), membrane integrity (LDH), and apoptosis induction (Caspase-3/7), researchers can build a comprehensive cytotoxicity profile, enabling informed decisions and accelerating the development of new and effective therapies.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

• ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Highlight report: Cell type selection for toxicity testing. Retrieved from [Link]

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays?. Retrieved from [Link]

• Journal of Visualized Experiments. (2014). Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model. Retrieved from [Link]

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

• Cell Biologics Inc. (n.d.). LDH Assay. Retrieved from [Link]

• ResearchGate. (2025). Guide for Selection of Relevant Cell Lines During the Evaluation of New Anti-Cancer Compounds. Retrieved from [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Bentham Science Publisher. (n.d.). Guide for Selection of Relevant Cell Lines During the Evaluation of new Anti-Cancer Compounds. Retrieved from [Link]

• MDPI. (n.d.). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. Retrieved from [Link]

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• PubMed. (2022). Correction to: Selective cytotoxic and genotoxic activities of 5-(2-bromo-5- methoxybenzylidene)-thiazolidine-2,4-dione against NCI-H292 human lung carcinoma cells. Retrieved from [Link]

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The Fluorine Advantage: A Comparative Guide to Enhancing Bioactivity in Pharmaceutical Intermediates

A Senior Application Scientist's Review of Fluorine Substitution in Drug Development

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into pharmaceutical intermediates has become an indispensable tool for enhancing bioactivity and optimizing pharmacokinetic profiles. This guide provides an in-depth, objective comparison of the performance of fluorinated compounds against their non-fluorinated counterparts, supported by experimental data, detailed protocols, and mechanistic insights. We will explore the causal relationships behind the observed effects of fluorination, offering a robust framework for its rational application in drug design.

The Unique Physicochemical Impact of Fluorine

Fluorine's singular properties—high electronegativity, small atomic radius (comparable to hydrogen), and the strength of the carbon-fluorine (C-F) bond—are the pillars of its profound influence on a molecule's biological behavior.[1][2] Unlike other halogens, fluorine's small size allows it to act as a bioisostere of a hydrogen atom, minimizing steric hindrance while dramatically altering electronic properties.[3]

Modulating Lipophilicity and pKa for Enhanced Permeability and Target Engagement

The introduction of fluorine can predictably alter a molecule's lipophilicity (LogP) and the acidity (pKa) of nearby functional groups. Aromatic fluorination generally increases lipophilicity, which can enhance membrane permeability and, consequently, oral bioavailability.[2] Conversely, fluorination of aliphatic chains can decrease lipophilicity.[1]

The strong electron-withdrawing nature of fluorine lowers the pKa of neighboring basic groups, reducing their ionization at physiological pH.[1] This can lead to improved cell membrane passage and reduced off-target interactions.

Enhancing Metabolic Stability: Blocking the "Soft Spots"

One of the most celebrated applications of fluorine in drug design is its ability to enhance metabolic stability. The C-F bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes. By replacing a hydrogen atom at a metabolically vulnerable position—a "soft spot"—with fluorine, chemists can effectively block or slow down oxidative metabolism.[4][5] This strategic substitution often leads to a longer in vivo half-life and improved bioavailability.[4][6]

Quantitative Comparison of Metabolic Stability

The following table summarizes in vitro data from studies directly comparing the metabolic stability of non-fluorinated compounds with their fluorinated analogs in liver microsomes. A longer half-life (t½) and lower intrinsic clearance (CLint) are indicative of greater metabolic stability.[4]

Compound Class	Compound/Analog	Description	t½ (min)	CLint (µL/min/mg protein)	Species	Reference
Indoles	UT-155	Non-fluorinated indole	12.35	-	Mouse	[4]
32a	4-Fluoro-indazole analog of UT-155	31.06	-	Mouse	[4]
Tyrosine Kinase Inhibitors	Imatinib	Lacks 4-(trifluoromethyl)aniline moiety	-	114 (HLM)	Human	[7]
Nilotinib	Contains 4-(trifluoromethyl)aniline moiety	-	19 (HLM)	Human	[7]
Sorafenib	Contains 4-(trifluoromethyl)aniline moiety	-	10 (HLM)	Human	[7]
Regorafenib	Contains 4-(trifluoromethyl)aniline moiety	-	11 (HLM)	Human	[7]

Note: HLM refers to Human Liver Microsomes. Direct comparison of absolute values between different studies should be made with caution due to potential variations in experimental conditions. However, the trends within each study clearly demonstrate the positive impact of fluorination on metabolic stability.

Impact on Binding Affinity and Biological Activity

The electronic perturbations caused by fluorine substitution can significantly influence a ligand's binding affinity for its target protein. While the effects are highly context-dependent, fluorination can lead to more potent and selective drugs.[8][9] The introduction of fluorine can create favorable interactions with the protein binding pocket, such as hydrogen bonds and dipole-dipole interactions, or alter the conformation of the ligand to better fit the active site.[3][8]

Comparative Analysis of Biological Activity

The following table presents a comparison of the in vitro bioactivity (IC50 values) of fluorinated compounds and their non-fluorinated counterparts against various biological targets. A lower IC50 value indicates greater potency.

Compound Class	Compound/Analog	Target	IC50 (µM)	Reference
Cinnamic Acid Derivatives	Cinnamic Acid Derivative (Compound 9)	COX-2	3.0 ± 0.3
Cinnamic Acid Derivative (Compound 10)	COX-2	2.4 ± 0.6
Cinnamic Acid Derivative (Compound 23 - Fluorinated)	COX-2	1.09 ± 0.09
Triazine Inhibitors	Compound 9 (analogue)	EGFR (mutant T790M/L858R)	30.7	[9]
Compound 8 (fluorinated analogue)	EGFR (mutant T790M/L858R)	6.5	[9]

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of the findings presented, this section provides detailed, step-by-step methodologies for key experiments.

In Vitro Liver Microsomal Stability Assay

This assay is a cornerstone of in vitro drug metabolism studies, designed to determine the metabolic stability of a compound.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials:

• Test compound and non-fluorinated analog

• Pooled liver microsomes (e.g., human, rat, mouse)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Positive control compounds (high and low clearance)

• Organic solvent (e.g., acetonitrile or methanol) for reaction termination

• 96-well plates

• Incubator/shaker set to 37°C

• LC-MS/MS system for analysis

Procedure:

• Preparation of Reagents: Prepare stock solutions of the test and control compounds in a suitable solvent (e.g., DMSO). Prepare the microsomal suspension and NADPH regenerating system in phosphate buffer.

• Incubation: In a 96-well plate, pre-warm the microsomal suspension at 37°C. Add the test compound to the wells and pre-incubate for a short period. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of cold organic solvent containing an internal standard.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression represents the elimination rate constant (k). Calculate the in vitro half-life (t½) as 0.693/k. Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693/t½) * (incubation volume/mg of microsomal protein).[4]

Representative Late-Stage Fluorination Protocol: Tandem C–H Fluorination and Nucleophilic Aromatic Substitution

Late-stage fluorination allows for the introduction of fluorine at a late step in the synthesis, providing rapid access to fluorinated analogs of complex molecules. The following is a representative protocol for the functionalization of a bioactive molecule.

Objective: To synthesize a 2-substituted analog of a pyridine-containing bioactive molecule via a fluorination-SNA r sequence.

Materials:

• Pyridine-containing starting material (e.g., Boc-protected betahistine)

• Silver(II) fluoride (AgF2)

• Acetonitrile (anhydrous)

• Nucleophile (e.g., sodium methoxide, sodium thiophenoxide)

• Anhydrous solvent for SNAr (e.g., DMF, DMSO)

• Standard laboratory glassware and purification supplies (e.g., silica gel for chromatography)

Procedure:

• C-H Fluorination: In a glovebox, dissolve the pyridine-containing starting material in anhydrous acetonitrile. Add AgF2 and stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC or LC-MS). Filter the reaction mixture through a pad of celite and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography to obtain the 2-fluoropyridine intermediate.

• Nucleophilic Aromatic Substitution (SNAr): Dissolve the 2-fluoropyridine intermediate in a suitable anhydrous solvent. Add the desired nucleophile and stir the reaction at room temperature or with gentle heating until the reaction is complete. Quench the reaction with water and extract the product with an organic solvent. Dry the organic layer, concentrate, and purify the final product by chromatography.

Visualizing the Impact: Mechanistic and Workflow Diagrams

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: Fluorination blocks metabolic oxidation at susceptible sites.

Caption: A generalized workflow for the evaluation of fluorinated intermediates.

Conclusion: A Powerful Strategy for Rational Drug Design

The strategic incorporation of fluorine is a highly effective and versatile tool in medicinal chemistry for enhancing the bioactivity and pharmacokinetic properties of pharmaceutical intermediates. By understanding the fundamental principles of how fluorine modulates physicochemical properties, improves metabolic stability, and influences target binding, researchers can make more informed decisions in the design and optimization of lead compounds. The judicious use of fluorination, supported by robust in vitro and in vivo evaluations, will undoubtedly continue to be a key driver of success in the development of novel and improved therapeutics.

References

• Data-Driven Analysis of Fluorination of Ligands of Aminergic G Protein Coupled Receptors. Biomolecules. [Link]

• Isomeric Activity Cliffs—A Case Study for Fluorine Substitution of Aminergic G Protein-Coupled Receptor Ligands. International Journal of Molecular Sciences. [Link]

• Effects of fluorination on in-vitro metabolism and biological activity of N-nitrosodialkylamines. Carcinogenesis. [Link]

• Design, Synthesis, and Biological Evaluation of Newly Synthesized Cinnamide-Fluorinated Containing Compounds as Bioactive Anticancer Agents. ACS Omega. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Comparative IC50 values of compounds 4a-l and 5-fluorouracil against HepG-2, HCT-116, and MCF-7 cell lines. ResearchGate. [Link]

• IC 50 mean values (μM) of selected fluorinated analogs after 24 h... ResearchGate. [Link]

• Fluorine in drug discovery: Role, design and case studies. Journal of Pharmaceutical Analysis. [Link]

• Addition of Fluorine and a Late-Stage Functionalization (LSF) of the Oral SERD AZD9833. ACS Medicinal Chemistry Letters. [Link]

• The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry. [Link]

• pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... ResearchGate. [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Indian Chemical Society. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules. [Link]

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: Safety, Chemistry, and Compliance

For researchers, scientists, and professionals in drug development, the synthesis of novel compounds is a routine yet critical task. Equally critical is the safe management and disposal of all chemical waste generated, including unreacted starting materials, byproducts, and contaminated consumables. This guide provides an in-depth operational plan for the proper disposal of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (CAS No. 136936-39-7), a halogenated ketone intermediate. Our focus extends beyond mere procedural steps to elucidate the chemical principles that dictate these safety protocols, ensuring a culture of safety and environmental responsibility in your laboratory.

Hazard Identification and Immediate Safety Protocols

Understanding the inherent risks of a chemical is the foundation of its safe handling and disposal. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is classified with several key hazards that demand stringent control measures.

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation[1][2]
Hazardous to the Aquatic Environment (Long-term)	3	H412: Harmful to aquatic life with long lasting effects[1][2]

Source: Aggregated GHS information.[1][2]

The primary operational risk stems from its nature as an α-bromo ketone . The carbon atom adjacent to the carbonyl group is highly electrophilic, activated by both the electron-withdrawing carbonyl and the bromine atom, which is a good leaving group.[3] This reactivity makes the compound a potent lachrymator (an irritant that causes tearing) and a skin and respiratory irritant.[1][2]

Immediate Handling Precautions:

• Engineering Controls: All manipulations of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, both in its pure form and in solution, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory. This includes:

  • Eye/Face Protection: Tightly fitting safety goggles or a full-face shield.[1]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before each use.

  • Body Protection: A flame-resistant laboratory coat.[1]

  • Respiratory Protection: If there is a risk of exceeding exposure limits, a full-face respirator with an appropriate cartridge should be used.[1]

The Core Disposal Workflow: Segregation and Collection

The universally accepted and safest method for the disposal of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is to manage it as a halogenated organic hazardous waste . This involves systematic segregation at the point of generation, followed by collection for ultimate destruction via high-temperature incineration by a licensed waste management facility.

Step-by-Step Disposal Protocol:

• Waste Characterization: Identify all waste streams containing the target compound. This includes:

  • Neat (pure) leftover solid.

  • Reaction mixtures containing the compound.

  • Solvent rinsates from cleaning contaminated glassware.

  • Contaminated consumables (e.g., weigh boats, pipette tips, gloves, absorbent pads).

• Segregation: This is the most critical step in a compliant waste management program. Halogenated organic waste must be kept separate from all other waste streams.[1]

  • DO NOT mix with non-halogenated organic solvents (e.g., hexane, ethyl acetate, methanol).

  • DO NOT mix with aqueous waste, acids, or bases.

  • Why Segregate? Mixing waste streams can lead to dangerous reactions. Furthermore, the disposal methods and costs for different waste categories vary significantly. Halogenated waste is typically incinerated at high temperatures, a process that is more costly than fuel blending used for non-halogenated solvents.

• Containerization:

  • Liquid Waste: Collect liquid waste containing 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone (e.g., solutions in dichloromethane or chloroform) in a designated, compatible waste container. Polyethylene or glass containers are typically suitable, but metal cans should be avoided as halogenated compounds can degrade to form acids that corrode metal.[4]

  • Solid Waste: Collect solid waste (excess reagent, contaminated gloves, absorbent pads) in a separate, clearly labeled, sealable container or a heavy-duty plastic bag designated for solid halogenated waste.

• Labeling: Proper labeling is a strict regulatory requirement.

  • As soon as the first drop of waste is added, affix a "Hazardous Waste" tag to the container.[3]

  • The label must include:

    • The words "Hazardous Waste".[5]

    • The full chemical name: "2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone" and all other components in the container, including solvents.[5] Avoid abbreviations or chemical formulas.

    • The approximate concentrations or percentages of each component.

    • The relevant hazard pictograms (e.g., irritant, environmental hazard).[5]

    • The accumulation start date and the name of the principal investigator or laboratory contact.[5]

• Storage:

  • Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[6]

  • Ensure containers are tightly sealed at all times, except when adding waste.

  • Store in a cool, dry, well-ventilated area away from incompatible materials.[3]

  • Utilize secondary containment (e.g., a larger bin or tray) to contain any potential leaks.[3]

• Disposal Pickup: Once the waste container is full (or after a maximum accumulation time, often one year for partially filled containers[6]), arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.

The Chemistry Behind the Disposal Protocol

Adherence to the segregation and collection protocol is mandated by the chemical reactivity and environmental fate of halogenated compounds.

The Rationale for Incineration

High-temperature incineration is the preferred disposal method for halogenated organic compounds.

• Thermal Decomposition: During controlled incineration (typically >850°C), the organic molecule is destroyed. The bromine atom is primarily converted into hydrogen bromide (HBr).[7]

• Scrubbing: The acidic flue gases, including HBr, are then passed through "scrubbers" which are aqueous basic solutions that neutralize the acid, preventing its release into the atmosphere.[8]

• Environmental Persistence: Many brominated organic compounds are persistent in the environment and can bioaccumulate.[1] Incomplete combustion or improper disposal could lead to the formation of other toxic and persistent brominated compounds.[9]

Chemical Neutralization: A Theoretical Perspective

While not a recommended on-site disposal method without extensive safety review and validation, understanding the chemical reactivity of α-bromo ketones helps explain their hazardous nature and the potential for degradation.

• Nucleophilic Substitution: The α-carbon is highly susceptible to attack by nucleophiles. For instance, a strong base like sodium hydroxide could, in theory, displace the bromide ion via a nucleophilic substitution reaction to form an α-hydroxy ketone.

• Elimination (Dehydrobromination): In the presence of a base, an α-hydrogen can be abstracted, leading to an E2 elimination reaction that eliminates HBr and forms an α,β-unsaturated ketone.[4][5][10] This is a common synthetic transformation but is not a suitable disposal method in a non-controlled setting.[5]

CAUTION: Attempting to neutralize 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone in the lab as a means of disposal is strongly discouraged . These reactions can be exothermic and may produce byproducts that are also hazardous and require proper disposal. The resulting aqueous solution would still be considered hazardous waste and would require collection and disposal. The only safe, compliant, and environmentally sound procedure is the segregation and collection workflow outlined above.

Spill Management Protocol

Accidents can happen, and a clear, rehearsed spill response plan is essential.

• Evacuate and Alert: Alert all personnel in the immediate area. If the spill is large or outside of a fume hood, evacuate the laboratory and contact your institution's EHS.

• Containment (for small spills): For minor spills inside a fume hood, ensure the sash is lowered. Use an inert absorbent material (e.g., vermiculite, sand, or commercial spill pads) to contain the spill.

• Cleanup:

  • Don the appropriate PPE as described in Section 1.

  • Carefully collect the absorbent material using non-sparking tools.

  • Place all contaminated materials into a designated hazardous waste container for solid halogenated waste.

• Decontamination: Wipe the spill area with a suitable solvent (e.g., acetone), collecting the rinsate as halogenated liquid waste. Follow with a soap and water wash.

• Documentation: Report the spill to your laboratory supervisor and EHS office as per institutional policy.

Conclusion: A Commitment to Safety

The proper disposal of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is not merely a logistical task but a scientific responsibility. Its classification as a halogenated organic irritant dictates a clear and unambiguous disposal path: segregation at the source, collection in properly labeled and sealed containers, and transfer to a licensed facility for high-temperature incineration. By understanding the chemical principles that underpin these procedures, researchers can move beyond simple compliance to foster a deeply ingrained culture of safety, protecting themselves, their colleagues, and the environment.

Disposal Workflow Diagram

Caption: Decision workflow for the disposal of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

References

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• Bucknell University. (2016). Hazardous Waste Segregation. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Temple University Environmental Health and Radiation Safety. (n.d.). Halogenated Solvents in Laboratories. Retrieved from [Link]

• University of Colorado Boulder Environmental Health and Safety. (n.d.). How to Dispose of Chemical Waste. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• OpenStax. (2023, September 20). 22.3 Alpha Halogenation of Aldehydes and Ketones. Organic Chemistry. Retrieved from [Link]

• LibreTexts. (2019, September 20). 22.3 Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• de la Varga, D., et al. (2009). Environmental Impact of Flame Retardants (Persistence and Biodegradability). International Journal of Molecular Sciences, 10(2), 512-527. Retrieved from [Link]

• Swedish Environmental Protection Agency. (2014). Emission Measurements During Incineration of Waste Containing Bromine. Retrieved from [Link]

• National Research Council. (1995). Waste Incineration and Public Health. The National Academies Press. Retrieved from [Link]

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Mastering the Handling of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For the modern researcher, scientist, and drug development professional, the synthesis of novel therapeutics demands not only innovation but also an unwavering commitment to safety. 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone, a key building block in the development of various pharmaceuticals, requires meticulous handling due to its hazardous properties.[1] This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Immediate Hazard Assessment

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is classified with the following hazards:

• Skin Irritation (Category 2): Causes skin irritation upon contact.[2][3]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][3]

• Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory irritation.[2][3]

• Harmful to Aquatic Life with Long-Lasting Effects: Poses a long-term threat to the aquatic environment.[2][3]

Given the lack of extensive, specific toxicity data for this compound, a conservative approach to handling is paramount. The protocols outlined below are based on its known hazards and draw upon best practices for handling structurally similar alpha-bromo ketones.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone. The following table summarizes the minimum required PPE.

Body Part	Required PPE	Rationale
Eyes/Face	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards). A face shield is recommended for splash hazards.	Protects against splashes and airborne particles that can cause serious eye irritation.[2] The lachrymatory nature of similar compounds underscores the need for full eye protection.[4]
Skin/Body	Chemical-resistant gloves (e.g., nitrile or neoprene), a flame-resistant lab coat (fully buttoned), and closed-toe shoes. A chemical-resistant apron is advised for procedures with a higher risk of splashing.	Prevents skin contact which can lead to irritation.[2] Impervious clothing provides a barrier against accidental spills.[2][4]
Respiratory	A full-face respirator is recommended if exposure limits are exceeded or if irritation is experienced. All handling of the solid should be done in a certified chemical fume hood.	Minimizes the risk of inhaling the compound, which can cause respiratory tract irritation.[2] Engineering controls like a fume hood are the primary means of exposure control.[4]

Operational Plan: From Preparation to Disposal

A systematic approach to handling ensures safety at every stage of your workflow. The following diagram and step-by-step guide outline the essential procedures.

Caption: A logical workflow for the safe handling of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Step-by-Step Handling Protocol:

• Preparation and Engineering Controls:

  • Conduct a thorough risk assessment for your specific experiment.

  • Ensure a certified chemical fume hood is used for all manipulations to minimize inhalation exposure.[4]

  • Verify that a safety shower and eyewash station are readily accessible and have been recently tested.[4]

  • Assemble all necessary equipment and reagents before you begin to minimize time spent actively handling the chemical.[4]

• Handling and Dispensing:

  • When transferring the solid, use a scoop or spatula and take care to avoid generating dust.[4]

  • If dissolving the compound, add the solvent to the solid slowly to prevent splashing.[4]

  • Keep the container tightly closed when not in use and store it in a dry, cool, and well-ventilated place.[2]

Emergency Procedures: Immediate and Decisive Action

In the event of an exposure or spill, a swift and correct response is critical.

Incident	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[4] Seek immediate medical attention.[4]
Skin Contact	Immediately remove all contaminated clothing.[4] Wash the affected area with plenty of soap and water for at least 15 minutes.[4] Seek immediate medical attention if irritation persists.[2][4]
Inhalation	Move the affected person to fresh air.[2] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[4] Seek immediate medical attention.[2][4]
Ingestion	Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Never give anything by mouth to an unconscious person.[4] Seek immediate medical attention.[4]
Small Spill	For solid spills, gently cover with an inert absorbent material like sand or dry lime, avoiding dust creation.[4] For solutions, create a dike around the spill with absorbent material before covering.[4] Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.[4]
Large Spill	Evacuate the area and contact your institution's environmental health and safety office or emergency services.

Disposal Plan: Responsible Stewardship

All waste materials contaminated with 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone must be treated as hazardous waste.[4]

• Segregation: Keep solid and liquid waste streams separate.[4]

• Labeling: Clearly label all waste containers with the chemical name and associated hazards.

• Disposal: Dispose of all chemical waste and contaminated PPE in accordance with your institution's and local regulations.[2] Consult your environmental health and safety office for specific guidance.[4]

By adhering to these protocols, you not only ensure your personal safety but also contribute to a culture of safety within your organization. The principles of expertise, experience, and trustworthiness are the bedrock of sound scientific practice, and this begins with the safe and responsible handling of all chemical reagents.

References

• PubChem. (n.d.). 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Retrieved from [Link]

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